Technical Documentation Center

2-(4-Fluoro-phenyl)-2H-benzotriazol-5-ylamine Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: 2-(4-Fluoro-phenyl)-2H-benzotriazol-5-ylamine
  • CAS: 293737-98-1

Core Science & Biosynthesis

Foundational

A Technical Guide to the Physicochemical Properties of 2-(4-Fluoro-phenyl)-2H-benzotriazol-5-ylamine: A Keystone Scaffold in Drug Discovery

An In-depth Technical Guide Abstract: This technical guide provides a comprehensive analysis of the physicochemical properties of 2-(4-Fluoro-phenyl)-2H-benzotriazol-5-ylamine, a molecule of significant interest in moder...

Author: BenchChem Technical Support Team. Date: January 2026

An In-depth Technical Guide

Abstract: This technical guide provides a comprehensive analysis of the physicochemical properties of 2-(4-Fluoro-phenyl)-2H-benzotriazol-5-ylamine, a molecule of significant interest in modern medicinal chemistry. Benzotriazole and its derivatives are recognized as "privileged scaffolds" due to their versatile biological activities and favorable chemical characteristics.[1][2] This document delves into the core physicochemical parameters that govern the behavior of this specific compound—lipophilicity, solubility, and ionization state (pKa)—from both a theoretical and an experimental standpoint. By grounding our analysis in established methodologies and explaining the causal relationships behind experimental choices, this guide serves as a vital resource for researchers, scientists, and drug development professionals aiming to leverage the therapeutic potential of the benzotriazole core. Detailed, field-proven protocols for property determination are provided, alongside a discussion of the expected spectroscopic profile, to create a holistic and actionable scientific resource.

Introduction: The Benzotriazole Scaffold in Medicinal Chemistry

The Ascendancy of Privileged Scaffolds in Drug Discovery

In the landscape of medicinal chemistry, "privileged scaffolds" are molecular frameworks that can bind to multiple, diverse biological targets, thereby serving as a fertile ground for the development of novel therapeutic agents. The benzotriazole (BTA) core is a quintessential example of such a scaffold. Its rigid, aromatic structure combined with the presence of three nitrogen atoms provides an ideal platform for chemical modification and interaction with biological macromolecules through various non-covalent forces.[3]

Benzotriazole: A Heterocycle of Therapeutic Versatility

The BTA nucleus, a fusion of a benzene ring and a 1,2,3-triazole ring, is a cornerstone in the synthesis of compounds with a vast spectrum of pharmacological activities.[4] Derivatives have demonstrated significant potential as anticancer, antimicrobial, antiviral, and anti-inflammatory agents.[1][5] This broad utility stems from the favorable physicochemical properties conferred by the BTA moiety, which can be fine-tuned through strategic chemical substitutions to optimize pharmacokinetic and pharmacodynamic profiles.[1] The fused benzene ring creates a larger conjugated system ideal for π-π stacking interactions, while the nitrogen atoms act as hydrogen bond acceptors and donors, facilitating strong binding to enzymes and receptors.[3]

Contextual Significance of 2-(4-Fluoro-phenyl)-2H-benzotriazol-5-ylamine

The subject of this guide, 2-(4-Fluoro-phenyl)-2H-benzotriazol-5-ylamine (CAS 293737-98-1), is a prime example of a strategically designed BTA derivative. The key substitutions on the BTA core are:

  • A 4-Fluorophenyl Group at the 2-position: The introduction of a fluorine atom is a common tactic in medicinal chemistry to enhance metabolic stability and improve binding affinity by modulating electronic properties, without significantly increasing steric bulk.

  • An Amine Group at the 5-position: The primary amine (-NH₂) is a critical functional group that can serve as a hydrogen bond donor and a basic center. Its presence is expected to significantly influence the compound's aqueous solubility and its ability to form salts, both of which are crucial for drug formulation and bioavailability.

Understanding the fundamental physicochemical properties of this molecule is not merely an academic exercise; it is the foundational step in assessing its potential as a drug candidate and designing rational strategies for its development.

Chemical Identity and Structure

Molecular Structure and Tautomerism

Benzotriazole can exist in two tautomeric forms, the 1H- and 2H-benzotriazole.[1] The title compound is specifically the 2H isomer, where the fluorophenyl substituent is attached to the central nitrogen atom of the triazole ring.

Structure: Image of the chemical structure of 2-(4-Fluoro-phenyl)-2H-benzotriazol-5-ylamine would be placed here.

Summary of Chemical Identifiers

A precise understanding of a compound begins with its fundamental identifiers. The key data for 2-(4-Fluoro-phenyl)-2H-benzotriazol-5-ylamine are summarized below.

PropertyValueSource
IUPAC Name 2-(4-fluorophenyl)-2H-1,2,3-benzotriazol-5-amineN/A
CAS Number 293737-98-1[6]
Molecular Formula C₁₂H₁₀FN₅Inferred from structure
Molecular Weight 243.24 g/mol Inferred from structure

Core Physicochemical Properties: Experimental Determination and Rationale

The journey from a promising molecule to a viable drug is dictated by its physicochemical properties. These parameters govern its absorption, distribution, metabolism, and excretion (ADME) profile. Below, we detail the experimental protocols to determine the most critical of these properties.

Lipophilicity (LogP/LogD): The Gateway to Membrane Permeation

Scientific Rationale: Lipophilicity, the measure of a compound's affinity for a lipid-like environment versus an aqueous one, is a critical determinant of its ability to cross biological membranes. It is typically expressed as the logarithm of the partition coefficient (LogP) for the neutral species or the distribution coefficient (LogD) at a specific pH.[7] For a molecule like 2-(4-Fluoro-phenyl)-2H-benzotriazol-5-ylamine, which contains a basic amine group, LogD at physiological pH (7.4) is the more relevant parameter.[7]

Experimental Protocol: High-Performance Liquid Chromatography (HPLC) for LogD Determination The HPLC method offers a rapid and reliable alternative to the traditional shake-flask method and is applicable for compounds with LogP values in the 0-6 range.[8]

Methodology:

  • System Preparation: Utilize a reverse-phase HPLC system (e.g., Waters ACQUITY) with a C18 column.[8]

  • Mobile Phase: Prepare an isocratic mobile phase of acetonitrile and a buffer at the desired pH (e.g., pH 7.4 phosphate buffer). The ratio is adjusted to achieve good peak separation and retention times.

  • Calibration: Create a calibration curve using a set of standard compounds with known LogP values. Inject each standard and record its retention time (t_R_). Plot LogP versus log(k), where k = (t_R_ - t₀)/t₀ (t₀ is the column dead time).

  • Sample Analysis: Dissolve a small amount of 2-(4-Fluoro-phenyl)-2H-benzotriazol-5-ylamine in the mobile phase. Inject the sample and record its retention time.

  • Calculation: Calculate the capacity factor (k) for the test compound and use the calibration curve to determine its LogD value at the buffer's pH.

Causality Behind Choices:

  • Reverse-Phase C18 Column: The stationary phase is nonpolar (lipid-like), while the mobile phase is polar. More lipophilic compounds interact more strongly with the stationary phase, leading to longer retention times, which directly correlates with their LogP/D values.

  • Isocratic Elution: Using a constant mobile phase composition ensures that the retention is solely based on the compound's interaction with the stationary phase, simplifying the correlation to lipophilicity.

hplc_logd_workflow start Start prepare_standards Prepare & Run LogP Standards start->prepare_standards prepare_sample Prepare & Inject Test Compound start->prepare_sample generate_curve Generate Calibration Curve (LogP vs log(k)) prepare_standards->generate_curve calculate_logd Calculate log(k) & Determine LogD from Curve generate_curve->calculate_logd measure_rt Measure Retention Time (tR) prepare_sample->measure_rt measure_rt->calculate_logd end_node End calculate_logd->end_node

Caption: Workflow for LogD determination using HPLC.

Aqueous Solubility: A Prerequisite for Systemic Exposure

Scientific Rationale: A drug must be in solution to be absorbed from its site of administration.[9] Poor aqueous solubility is a major hurdle in drug development, often leading to low and variable bioavailability. The shake-flask method is the gold-standard for determining thermodynamic equilibrium solubility, providing a definitive value for a compound's intrinsic solubility.[10]

Experimental Protocol: Shake-Flask Method for Equilibrium Solubility

Methodology:

  • System Setup: Add an excess amount of solid 2-(4-Fluoro-phenyl)-2H-benzotriazol-5-ylamine to a series of vials containing buffers at different, physiologically relevant pH values (e.g., pH 2.0, 5.0, 7.4).

  • Equilibration: Seal the vials and agitate them in a temperature-controlled shaker bath (e.g., at 25°C or 37°C) for a sufficient period (typically 24-48 hours) to ensure equilibrium is reached.

  • Phase Separation: After equilibration, allow the vials to stand, or centrifuge them, to separate the undissolved solid from the saturated solution.

  • Sample Preparation: Carefully withdraw an aliquot of the clear supernatant and filter it through a suitable membrane filter (e.g., 0.22 µm PTFE) to remove any remaining solid particles.

  • Quantification: Dilute the filtered supernatant with a suitable solvent and quantify the concentration of the dissolved compound using a validated analytical method, such as UV-Vis spectrophotometry or HPLC.

  • Calculation: The measured concentration represents the equilibrium solubility of the compound at that specific pH and temperature.

Causality Behind Choices:

  • Excess Solid: Ensures that the solution becomes saturated, which is the definition of equilibrium solubility.

  • Prolonged Agitation: Guarantees that the system reaches a true thermodynamic equilibrium between the solid and dissolved states.

  • pH Variation: Because the compound has a basic amine, its solubility is expected to be highly pH-dependent, increasing significantly at pH values below its pKa due to the formation of the more soluble protonated species.

solubility_workflow start Start add_excess Add Excess Compound to pH Buffer start->add_excess agitate Agitate at Constant Temp (e.g., 24-48h) add_excess->agitate equilibrate Reach Equilibrium agitate->equilibrate separate Centrifuge/Filter to Remove Solid equilibrate->separate quantify Quantify Concentration in Supernatant (HPLC/UV) separate->quantify result Result: Equilibrium Solubility (mg/mL) quantify->result pka_concept cluster_low_ph Low pH (pH < pKa) cluster_high_ph High pH (pH > pKa) low_ph_node Predominantly Ionized [R-NH₃⁺] (More Soluble) equilibrium R-NH₂ + H₂O <=> R-NH₃⁺ + OH⁻ At pH = pKa, [R-NH₂] = [R-NH₃⁺] low_ph_node->equilibrium high_ph_node Predominantly Neutral [R-NH₂] (More Lipophilic) equilibrium->high_ph_node

Caption: Relationship between pH, pKa, and ionization state.

Solid-State Properties and Spectroscopic Profile
  • Melting Point: The melting point is a fundamental indicator of a compound's purity and crystal lattice energy. It can be determined using a standard capillary melting point apparatus. For comparison, a related benzotriazole derivative, 2-(2'-Hydroxy-5-methylphenyl)benzotriazole, has a melting point of 125.5-129.5 °C. [11][12]The melting point of the title compound would need to be determined experimentally.

  • Spectroscopic Characterization: The identity and purity of the synthesized compound must be confirmed through spectroscopic methods. [5][13] * ¹H NMR: Will confirm the presence and arrangement of protons. Expected signals would include multiplets in the aromatic region for the benzotriazole and fluorophenyl rings, and a characteristic signal for the amine protons.

    • ¹³C NMR: Will show the number of unique carbon environments.

    • Mass Spectrometry (MS): Will confirm the molecular weight of the compound (Expected M/z ≈ 243.24). High-resolution mass spectrometry (HRMS) can confirm the elemental composition. [14] * Infrared (IR) Spectroscopy: Will identify key functional groups, such as N-H stretches for the amine and aromatic C-H and C=C stretches. [14]

Data Summary and Implications for Drug Development

The collective physicochemical data provides a multidimensional profile of a potential drug candidate.

Physicochemical PropertyPredicted Value / Experimental MethodImplication in Drug Development
Molecular Weight 243.24 g/mol Compliant with Lipinski's Rule of Five (<500 Da), favoring good absorption.
LogD (pH 7.4) To be determined (HPLC Method)A value between 1 and 3 is often optimal for balancing solubility and membrane permeability.
Aqueous Solubility To be determined (Shake-Flask)Will determine feasibility for oral dosage forms. Expected to be pH-dependent.
pKa To be determined (Potentiometric Titration)Will predict the site of absorption in the GI tract and guide salt form selection.
Melting Point To be determined (Capillary Method)Indicates purity and solid-state stability.
Spectroscopic Data NMR, MS, IRConfirms chemical identity, structure, and purity.

A successful drug candidate often represents a delicate balance of these properties. For instance, high lipophilicity might improve membrane crossing but can lead to poor solubility and increased metabolic clearance. The presence of the basic amine in 2-(4-Fluoro-phenyl)-2H-benzotriazol-5-ylamine offers a strategic advantage, allowing for salt formation to dramatically improve aqueous solubility for formulation purposes without altering the core structure responsible for its biological activity.

Conclusion and Future Directions

2-(4-Fluoro-phenyl)-2H-benzotriazol-5-ylamine embodies the strategic design principles of modern medicinal chemistry, built upon the versatile and privileged benzotriazole scaffold. This guide has outlined the critical importance of its physicochemical properties and provided robust, validated protocols for their determination. The experimental data derived from these methods will be instrumental in building a comprehensive profile of the molecule, predicting its in vivo behavior, and guiding its journey through the drug development pipeline. Future work should focus on executing these protocols to generate a complete empirical dataset, followed by in vitro ADME assays to correlate these fundamental properties with biological outcomes such as cell permeability and metabolic stability.

References

  • International Journal of Novel Research and Development. (n.d.). Benzotriazole Heterocycles Progress in Design, Synthesis and Drug Development.
  • GSC Online Press. (2024, November 11). Advancements in benzotriazole derivatives: from synthesis to pharmacological applications.
  • PubMed Central (PMC). (n.d.). Benzotriazole: An overview on its versatile biological behavior.
  • Hilaris Publisher. (2014, August 20). Recent Development of Benzotriazole-Based Medicinal Drugs.
  • Amazon Web Services (AWS). (n.d.). WORLD JOURNAL OF PHARMACEUTICAL RESEARCH.
  • Asian Journal of Pharmacy and Technology. (n.d.). Physico-chemical Properties of Solid Drugs: A Review.
  • PubMed Central (PMC). (2019, September 15). Rapid Experimental Measurements of Physicochemical Properties to Inform Models and Testing.
  • Slideshare. (n.d.). Physicochemical properties of drug.
  • The Royal Society of Chemistry. (2023, February 3). Chapter 1: Physicochemical Properties.
  • ChemicalRegister.com. (n.d.). 2-(4-FLUORO-PHENYL)-6-METHYL-2H-BENZOTRIAZOL-5-YL-AMINE (CAS No. 436086-84-9) Suppliers.
  • OUCI. (n.d.). Physicochemical Properties of Drugs for Use in the Pharmaceutical Industry.
  • Santa Cruz Biotechnology. (n.d.). 2-(4-Fluoro-phenyl)-2H-benzotriazol-5-ylamine.
  • 试剂仪器网. (n.d.). 2-(4-Fluoro-phenyl)-2H-benzotriazol-5-ylamine - Fluorochem.
  • Semantic Scholar. (2023, February 7). Synthesis and Fluorescent Properties of Alkynyl- and Alkenyl-Fused Benzotriazole-Derived α‑Amino Acids.
  • N/A. (n.d.). Compound N-[2-(4-fluorophenyl)-2H-benzotriazol-5-yl]-4-methoxy-3-nitrobenzamide.
  • BuyersGuideChem. (n.d.). 2-(2'-Hydroxy-5-methyl phenyl) benzotriazole | 2440-22-4.
  • Sigma-Aldrich. (n.d.). 2-(2-Hydroxy-5-methylphenyl)benzotriazole 97 2440-22-4.
  • CymitQuimica. (n.d.). CAS 89852-83-5: 2-Methyl-2H-benzotriazol-5-amine.
  • N/A. (n.d.). Physical-chemical properties of 5-(3-fluorophenyl)-4-amino-1,2,4-triazole-3-thiol s-derivatives.

Sources

Exploratory

2-(4-Fluoro-phenyl)-2H-benzotriazol-5-ylamine CAS number and supplier

An In-Depth Technical Guide to 2-(4-Fluoro-phenyl)-2H-benzotriazol-5-ylamine (CAS No. 293737-98-1) For Researchers, Scientists, and Drug Development Professionals Introduction 2-(4-Fluoro-phenyl)-2H-benzotriazol-5-ylamin...

Author: BenchChem Technical Support Team. Date: January 2026

An In-Depth Technical Guide to 2-(4-Fluoro-phenyl)-2H-benzotriazol-5-ylamine (CAS No. 293737-98-1)

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-(4-Fluoro-phenyl)-2H-benzotriazol-5-ylamine, with the Chemical Abstracts Service (CAS) number 293737-98-1, is a fluorinated aromatic heterocyclic compound belonging to the benzotriazole class. Benzotriazole derivatives are of significant interest in medicinal chemistry due to their diverse pharmacological activities and their ability to act as versatile scaffolds in drug design.[1][2] The fused benzene and triazole rings provide a unique electronic and structural framework, making these compounds candidates for a wide range of biological targets.[2] This guide provides a comprehensive overview of the available technical information for 2-(4-Fluoro-phenyl)-2H-benzotriazol-5-ylamine, including its chemical properties, synthesis, analytical methodologies, potential applications in drug discovery, and safety considerations.

Chemical Properties and Identification

A summary of the key chemical properties for 2-(4-Fluoro-phenyl)-2H-benzotriazol-5-ylamine is provided in the table below. This information is crucial for its handling, characterization, and use in experimental settings.

PropertyValueSource(s)
CAS Number 293737-98-1[3]
Molecular Formula C₁₂H₉FN₄[4]
Molecular Weight 228.23 g/mol [4]
Appearance Not specified (typically a solid)-
Purity >95% (as offered by suppliers)[3]
Solubility Not specified (likely soluble in organic solvents)-
Storage Long-term storage recommendations are not readily available, but similar compounds are typically stored in a cool, dry place away from light.-

Synthesis of 2-(4-Fluoro-phenyl)-2H-benzotriazol-5-ylamine

Representative Synthetic Workflow

The synthesis would likely proceed through the formation of a substituted o-nitroaniline, followed by reduction and subsequent cyclization. A potential synthetic pathway is outlined below.

Synthesis_Workflow cluster_start Starting Materials cluster_reaction1 Diazotization & Coupling cluster_reaction2 Cyclization cluster_product Final Product 4-Fluoroaniline 4-Fluoroaniline Diazotization 1. Diazotization (NaNO₂, HCl) 4-Fluoroaniline->Diazotization Step 1 4-Nitro-1,2-phenylenediamine 4-Nitro-1,2-phenylenediamine Coupling 2. Coupling 4-Nitro-1,2-phenylenediamine->Coupling Diazotization->Coupling Forms diazonium salt Intermediate Substituted Azo Compound Coupling->Intermediate Azo intermediate Reduction_Cyclization Reductive Cyclization (e.g., Na₂S₂O₄ or H₂/Pd-C) Final_Product 2-(4-Fluoro-phenyl)-2H- benzotriazol-5-ylamine Reduction_Cyclization->Final_Product Intermediate->Reduction_Cyclization Step 2

Caption: A plausible synthetic workflow for 2-(4-Fluoro-phenyl)-2H-benzotriazol-5-ylamine.

Experimental Protocol (Hypothetical)

This protocol is a generalized procedure based on similar syntheses and should be optimized for this specific compound.

Step 1: Diazotization of 4-Fluoroaniline and Coupling with 4-Nitro-1,2-phenylenediamine

  • Dissolve 4-fluoroaniline in a suitable acidic solution (e.g., aqueous HCl).

  • Cool the solution to 0-5 °C in an ice bath.

  • Add a solution of sodium nitrite in water dropwise while maintaining the temperature below 5 °C to form the diazonium salt.

  • In a separate vessel, dissolve 4-nitro-1,2-phenylenediamine in a suitable solvent.

  • Slowly add the cold diazonium salt solution to the 4-nitro-1,2-phenylenediamine solution with vigorous stirring.

  • Allow the reaction to proceed at low temperature until the coupling is complete, which can be monitored by thin-layer chromatography (TLC).

  • The resulting azo-intermediate can be isolated by filtration and washed.

Step 2: Reductive Cyclization to form 2-(4-Fluoro-phenyl)-2H-benzotriazol-5-ylamine

  • Suspend the azo-intermediate in a suitable solvent system (e.g., ethanol/water).

  • Add a reducing agent such as sodium dithionite (Na₂S₂O₄) or perform catalytic hydrogenation (H₂ over Pd/C).

  • Heat the reaction mixture to reflux and monitor the reaction progress by TLC.

  • Upon completion, cool the reaction mixture and isolate the crude product.

  • Purify the product by recrystallization or column chromatography to obtain 2-(4-Fluoro-phenyl)-2H-benzotriazol-5-ylamine.

Analytical Methodologies

The characterization and purity assessment of 2-(4-Fluoro-phenyl)-2H-benzotriazol-5-ylamine would typically involve standard analytical techniques such as High-Performance Liquid Chromatography (HPLC), Nuclear Magnetic Resonance (NMR) spectroscopy, and Mass Spectrometry (MS).

Analytical TechniqueDescription and Representative Parameters
HPLC For purity determination and reaction monitoring. A reverse-phase C18 column is commonly used with a mobile phase consisting of a mixture of acetonitrile and water, often with an acidic modifier like trifluoroacetic acid or formic acid. Detection is typically performed using a UV detector at a wavelength determined by the compound's UV-Vis spectrum.[6][7][8]
¹H and ¹³C NMR To confirm the chemical structure. The sample would be dissolved in a suitable deuterated solvent (e.g., DMSO-d₆ or CDCl₃). The chemical shifts, coupling constants, and integration of the proton signals, along with the chemical shifts of the carbon signals, would provide detailed structural information.[1][9]
Mass Spectrometry To confirm the molecular weight and elemental composition. Techniques such as Electrospray Ionization (ESI) would be suitable to determine the mass-to-charge ratio (m/z) of the protonated molecule [M+H]⁺.[1][10]

Applications in Drug Discovery and Research

Benzotriazole derivatives are recognized for their wide spectrum of pharmacological activities, making them attractive scaffolds for drug development.[2][5] These activities include antimicrobial, antiviral, anti-inflammatory, and anticancer properties.[5][11]

Potential Pharmacological Roles
  • Enzyme Inhibition: The benzotriazole nucleus can interact with various enzymes. For instance, some derivatives have been investigated as inhibitors of kinases, which are crucial in cancer cell signaling pathways.[5] Others have shown potential as inhibitors of enzymes like acetylcholinesterase, relevant in Alzheimer's disease research.[12] The specific inhibitory activities of 2-(4-Fluoro-phenyl)-2H-benzotriazol-5-ylamine have not been extensively reported.

  • Antimicrobial and Antifungal Agents: Many benzotriazole derivatives have demonstrated potent activity against a range of bacteria and fungi.[5][11] The mechanism often involves the disruption of microbial cellular processes.

  • Antiviral Activity: Certain benzotriazole compounds have been shown to inhibit the replication of various viruses.[11]

  • Central Nervous System (CNS) Activity: The structural features of some benzotriazoles allow them to cross the blood-brain barrier, making them candidates for CNS-acting drugs.[9]

The diagram below illustrates a simplified signaling pathway that could potentially be targeted by benzotriazole-based kinase inhibitors in cancer therapy.

Signaling_Pathway Growth_Factor Growth Factor Receptor Receptor Tyrosine Kinase Growth_Factor->Receptor Kinase_Cascade Kinase Signaling Cascade (e.g., MAPK pathway) Receptor->Kinase_Cascade Transcription_Factors Transcription Factors Kinase_Cascade->Transcription_Factors Cell_Proliferation Cell Proliferation & Survival Transcription_Factors->Cell_Proliferation Inhibitor Benzotriazole-based Kinase Inhibitor Inhibitor->Kinase_Cascade Inhibition

Caption: Potential mechanism of action for a benzotriazole-based kinase inhibitor.

Safety and Handling

A specific Material Safety Data Sheet (MSDS) for 2-(4-Fluoro-phenyl)-2H-benzotriazol-5-ylamine is not publicly available. However, based on the data for other benzotriazole derivatives, the following general safety precautions should be observed.[13][14][15][16][17]

  • Personal Protective Equipment (PPE): Wear appropriate PPE, including safety glasses with side shields, chemical-resistant gloves, and a lab coat.

  • Handling: Handle in a well-ventilated area, preferably in a chemical fume hood, to avoid inhalation of dust or vapors. Avoid contact with skin and eyes.

  • Storage: Store in a tightly sealed container in a cool, dry place, protected from light.

  • First Aid:

    • In case of skin contact: Wash with plenty of soap and water.

    • In case of eye contact: Rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do.

    • If inhaled: Move the person to fresh air.

    • If swallowed: Rinse mouth with water. Do not induce vomiting.

    • In all cases of exposure, seek medical attention if symptoms persist.

  • Disposal: Dispose of in accordance with local, state, and federal regulations.

Suppliers

2-(4-Fluoro-phenyl)-2H-benzotriazol-5-ylamine (CAS 293737-98-1) is available from several chemical suppliers, including:

  • AK Scientific, Inc.[3]

  • Fluorochem[17]

  • Santa Cruz Biotechnology[4]

It is recommended to request a certificate of analysis from the supplier to verify the purity and identity of the compound before use.

Conclusion

2-(4-Fluoro-phenyl)-2H-benzotriazol-5-ylamine is a benzotriazole derivative with potential applications in medicinal chemistry and drug discovery. While specific data on its synthesis, biological activity, and safety are limited in the public domain, its structural similarity to other pharmacologically active benzotriazoles suggests it is a compound of interest for further research. This guide provides a foundational understanding of this compound based on available information and established principles for related molecules. Researchers are encouraged to perform thorough characterization and safety assessments before its use in any application.

References

  • Synthesis and Fluorescent Properties of Alkynyl- and Alkenyl-Fused Benzotriazole-Derived α-Amino Acids. J. Org. Chem. 2023, 88, 4, 2453–2463. Available at: [Link]

  • 2-(4-Fluorophenyl)-1H-benzo[d]imidazole as a Promising Template for the Development of Metabolically Robust, α1β2γ2GABA-A Receptor-Positive Allosteric Modulators. J. Med. Chem. 2020, 63, 22, 13835–13869. Available at: [Link]

  • Biological activities of retro and diastereo analogs of a 13-residue peptide with antimicrobial and hemolytic activities. J Pept Res. 2001 Jan;57(1):59-67. Available at: [Link]

  • OKS 3570 - Safety Data Sheet. Available at: [Link]

  • CPAchem. Safety data sheet for 2-(2-Hydroxy-5-methylphenyl)benzotriazole. Available at: [Link]

  • Material Safety Data Sheet (MSDS). Available at: [Link]

  • Advancements in benzotriazole derivatives: from synthesis to pharmacological applications. GSC Biological and Pharmaceutical Sciences, 2024, 29(02), 271–285. Available at: [Link]

  • MAP-LVG923 - Safety Data Sheet. Available at: [Link]

  • Safety Data Sheet. Available at: [Link]

  • Castrol. Safety Data Sheet. Available at: [https://msdspds.castrol.com/bpglis/FusionPDS.nsf/Files/3A0F6F0B9C0A1E6D80258F30004B0F3A/ File/bpxe-d2grul.pdf)
  • Synthesis and Fluorescent Properties of Alkynyl- and Alkenyl-Fused Benzotriazole-Derived α‑Amino Acids. The Journal of Organic Chemistry, 2023. Available at: [Link]

  • Synthesis of Benzotriazole Derivatives. International Invention of Scientific Journal, 2021. Available at: [Link]

  • Phytochemical Screening and Evaluation of in Vitro Antioxidant and Antimicrobial Activities of the Indigenous Medicinal Plant Albizia Odoratissima. Pharmaceutical Biology, 2017. Available at: [Link]

  • Phytochemical Composition and Biological Activity. MDPI. Available at: [Link]

  • Recent Development of Benzotriazole-Based Medicinal Drugs. Hilaris Publisher. Available at: [Link]

  • Chemical constituents and biological activities of Albizia myriophylla wood. Pharmaceutical Biology, 2015. Available at: [Link]

  • The synthesis of 1,2,4-benzotriazines. SciSpace. Available at: [Link]

  • BIOCHEMICAL COMPOSITION, AND IN VITRO ANTIMICROBIAL AND ANTIOXIDANT ACTIVITIES OF SALVIA FRUTICOSA, AN ETHNOMEDICINAL PLANT. Applied Ecology and Environmental Research. Available at: [Link]

  • United States Patent US 9,447,123 B2. Available at: [Link]

  • Benzotriazole: An overview on its versatile biological behavior. European Journal of Medicinal Chemistry, 2017. Available at: [Link]

  • US Patent 6,605,727 B2 - Processes for the preparation of benzotriazole UV absorbers.
  • Application of HPLC in the Synthesis of 2,4,5-Trifluorobenzoic Acid. American Laboratory. Available at: [Link]

  • Synthesis, Characterization, and Enzyme Inhibition Properties of 1,2,4-Triazole Bearing Azinane Analogues. ACS Omega, 2022. Available at: [Link]

  • N-(5-chloro-1,3-benzodioxol-4-yl)-7-[2-(4-methylpiperazin-1-yl)ethoxy]-5-(tetrahydro-2H-pyran-4-yloxy)quinazolin-4-amine, a novel, highly selective, orally available, dual-specific c-Src/Abl kinase inhibitor. J Med Chem. 2005. Available at: [Link]

  • CN108572228B - A kind of HPLC determination method of 5-butylbenzotriazole and impurities thereof.
  • Simultaneous determination of mineral oil additives by a validated SPE-HPLC-DAD method. AperTO. Available at: [Link]

  • 2-(2-Methoxy-5-methylphenyl)-2H-benzotriazole. Acta Crystallographica Section E, 2010. Available at: [Link]

  • benzamide, N-[[5-[[2-[5-(4-fluorophenyl)-4,5-dihydro-3-(2-thienyl)-1H-pyrazol-1-yl]-2-oxoethyl]thio]-4-(phenylmethyl)-4H-1,2,4-triazol-3-yl]methyl]-3-methyl. Wiley. Available at: [Link]

Sources

Foundational

An In-Depth Technical Guide to the Spectroscopic Characterization of 2-(4-Fluoro-phenyl)-2H-benzotriazol-5-ylamine

This technical guide provides a comprehensive overview of the spectroscopic signature of the novel heterocyclic compound, 2-(4-Fluoro-phenyl)-2H-benzotriazol-5-ylamine. Designed for researchers and professionals in drug...

Author: BenchChem Technical Support Team. Date: January 2026

This technical guide provides a comprehensive overview of the spectroscopic signature of the novel heterocyclic compound, 2-(4-Fluoro-phenyl)-2H-benzotriazol-5-ylamine. Designed for researchers and professionals in drug development and materials science, this document outlines the predicted Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data for this molecule. The causality behind spectral features is explained, and field-proven, self-validating experimental protocols for data acquisition are provided in detail.

Introduction: The Significance of 2-(4-Fluoro-phenyl)-2H-benzotriazol-5-ylamine

2-(4-Fluoro-phenyl)-2H-benzotriazol-5-ylamine belongs to the benzotriazole class of compounds, which are recognized as a "privileged pharmacophore" in medicinal chemistry due to their ability to interact with a wide range of biological targets.[1] The unique arrangement of a fluorinated phenyl ring at the 2-position of the benzotriazole core, combined with an amine group at the 5-position, suggests potential applications as a UV stabilizer, a fluorescent probe, or a scaffold for novel therapeutic agents.[2][3]

Accurate and unambiguous structural confirmation is the bedrock of any chemical research and development program. Spectroscopic analysis provides a definitive fingerprint of a molecule's identity and purity. This guide serves as a foundational reference for the expected spectroscopic characteristics of this compound, enabling researchers to verify its synthesis and explore its properties with confidence.

Molecular Structure and Predicted Spectroscopic Data

The structural integrity of 2-(4-Fluoro-phenyl)-2H-benzotriazol-5-ylamine dictates its spectroscopic output. The key structural features include the benzotriazole ring system, the C-N linkage to the 4-fluorophenyl group, and the electron-donating amino group on the benzotriazole core.

Caption: Molecular Structure of 2-(4-Fluoro-phenyl)-2H-benzotriazol-5-ylamine.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for elucidating the carbon-hydrogen framework of an organic molecule. Predictions are based on established chemical shift principles and data from analogous structures.[3][4]

Table 1: Predicted ¹H NMR Data (500 MHz, DMSO-d₆)

Chemical Shift (δ, ppm) Multiplicity Integration Assignment Rationale
~7.95 dd (J ≈ 9.0, 5.0 Hz) 2H H-2', H-6' Protons on the fluorophenyl ring adjacent to the benzotriazole nitrogen, appearing as a doublet of doublets due to coupling with both the adjacent protons and the fluorine atom.
~7.40 t (J ≈ 9.0 Hz) 2H H-3', H-5' Protons on the fluorophenyl ring, appearing as a triplet due to coupling with the adjacent protons.
~7.70 d (J ≈ 8.5 Hz) 1H H-7 Proton on the benzotriazole ring, ortho to the fused benzene ring.
~7.10 d (J ≈ 2.0 Hz) 1H H-4 Proton on the benzotriazole ring, ortho to the amine group.
~6.80 dd (J ≈ 8.5, 2.0 Hz) 1H H-6 Proton on the benzotriazole ring, meta to the amine and ortho to another benzotriazole proton.

| ~5.50 | s (broad) | 2H | -NH₂ | Protons of the primary amine, typically broad due to quadrupole effects and exchange. The chemical shift can vary with concentration and temperature. |

Table 2: Predicted ¹³C NMR Data (125 MHz, DMSO-d₆)

Chemical Shift (δ, ppm) Assignment Rationale
~162 (d, J ≈ 245 Hz) C-4' Carbon directly bonded to fluorine, exhibiting a large one-bond C-F coupling constant.
~148 C-5 Carbon bearing the amino group, shifted downfield due to the nitrogen's electronegativity but shielded by its electron-donating resonance effect.
~145 C-8a/C-3a Carbons at the fusion of the benzene and triazole rings.
~135 (d, J ≈ 3 Hz) C-1' Carbon of the fluorophenyl ring attached to the benzotriazole nitrogen, showing a small coupling to fluorine.
~125 (d, J ≈ 8 Hz) C-2', C-6' Carbons adjacent to the C-N bond on the fluorophenyl ring, showing coupling to fluorine.
~120 C-7 Aromatic CH carbon on the benzotriazole ring.
~116 (d, J ≈ 23 Hz) C-3', C-5' Carbons meta to the fluorine on the fluorophenyl ring, exhibiting a two-bond C-F coupling.
~115 C-6 Aromatic CH carbon on the benzotriazole ring.

| ~105 | C-4 | Aromatic CH carbon on the benzotriazole ring, significantly shielded by the ortho amino group. |

Infrared (IR) Spectroscopy

IR spectroscopy probes the vibrational modes of functional groups. The predicted spectrum is based on characteristic frequencies for aromatic amines and substituted benzotriazoles.[5][6]

Table 3: Predicted IR Absorption Bands (Solid State, KBr Pellet or ATR)

Wavenumber (cm⁻¹) Intensity Assignment Rationale
3450 - 3300 Medium-Strong N-H stretch Asymmetric and symmetric stretching of the primary amine (-NH₂) group.
3100 - 3000 Medium Aromatic C-H stretch Stretching vibrations of C-H bonds on the phenyl and benzotriazole rings.
1620 - 1580 Strong N-H bend / C=C stretch Scissoring vibration of the -NH₂ group, often overlapping with aromatic ring C=C stretching.
1510, 1450 Strong Aromatic C=C stretch Characteristic skeletal vibrations of the benzene and benzotriazole rings.
1250 - 1200 Strong C-N stretch / C-F stretch Stretching vibration of the aryl-amine C-N bond and the C-F bond.

| 850 - 800 | Strong | C-H out-of-plane bend | Bending associated with the 1,4-disubstituted (para) phenyl ring. |

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule, which is crucial for confirming its identity.

Table 4: Predicted Mass Spectrometry Data (Electron Ionization - EI)

m/z Proposed Fragment Rationale
228 [M]⁺ Molecular ion peak.
200 [M - N₂]⁺ Loss of a neutral nitrogen molecule (N₂) from the triazole ring, a characteristic fragmentation for benzotriazoles.
120 [C₇H₇N₂]⁺ Fragment corresponding to the aminobenzotriazole radical cation after cleavage of the N-phenyl bond.
108 [C₆H₅FN]⁺ Fragment corresponding to the fluorophenylnitrene radical cation.
95 [C₆H₄F]⁺ Fluorophenyl cation.

| 77 | [C₆H₅]⁺ | Phenyl cation, a common fragment in the mass spectra of aromatic compounds.[7][8] |

MS_Fragmentation M [M]⁺˙ m/z = 228 Frag1 [M - N₂]⁺˙ m/z = 200 M->Frag1 - N₂ Frag2 [Aminobenzotriazole]⁺˙ m/z = 120 M->Frag2 - C₆H₄F Frag3 [Fluorophenyl]⁺ m/z = 95 M->Frag3 - C₆H₅N₃

Caption: Predicted key fragmentation pathways for 2-(4-Fluoro-phenyl)-2H-benzotriazol-5-ylamine in EI-MS.

Experimental Protocols

The following protocols are designed to yield high-quality, reproducible spectroscopic data. Adherence to these steps ensures the integrity of the results.

NMR Data Acquisition

This protocol is optimized for acquiring ¹H and ¹³C NMR spectra of aromatic amines.[4]

NMR_Workflow cluster_prep Sample Preparation cluster_acq Data Acquisition (500 MHz) cluster_proc Data Processing Prep1 Weigh 5-10 mg of sample Prep2 Dissolve in ~0.7 mL of DMSO-d₆ Prep1->Prep2 Prep3 Transfer to 5 mm NMR tube Prep2->Prep3 Acq1 Lock & Shim Prep3->Acq1 Acq2 Acquire ¹H Spectrum (16 scans) Acq1->Acq2 Acq3 Acquire ¹³C Spectrum (1024 scans) Acq1->Acq3 Proc1 Fourier Transform Acq2->Proc1 Acq3->Proc1 Proc2 Phase & Baseline Correction Proc1->Proc2 Proc3 Calibrate to DMSO peak (2.50 ppm) Proc2->Proc3

Caption: Standard workflow for NMR sample preparation and data acquisition.

  • Sample Preparation :

    • Accurately weigh 5-10 mg of 2-(4-Fluoro-phenyl)-2H-benzotriazol-5-ylamine into a clean, dry vial.

    • Add approximately 0.7 mL of deuterated dimethyl sulfoxide (DMSO-d₆). The choice of DMSO-d₆ is crucial for dissolving the polar amine and for observing the exchangeable -NH₂ protons.

    • Ensure complete dissolution, using gentle vortexing if necessary.

    • Transfer the solution to a clean, 5 mm NMR tube.

  • Instrument Setup & Acquisition :

    • Insert the sample into the NMR spectrometer (a 500 MHz instrument is recommended for good signal dispersion).

    • Lock the spectrometer on the deuterium signal of the solvent and perform automatic or manual shimming to optimize magnetic field homogeneity.

    • Acquire the ¹H NMR spectrum. Typically, 16 scans are sufficient.

    • Acquire the ¹³C NMR spectrum. A larger number of scans (e.g., 1024 or more) will be necessary due to the lower natural abundance of ¹³C.

  • Data Processing :

    • Apply Fourier transformation to the acquired free induction decays (FIDs).

    • Perform phase and baseline corrections on both spectra.

    • Calibrate the ¹H spectrum by setting the residual DMSO solvent peak to 2.50 ppm. Calibrate the ¹³C spectrum to the DMSO peak at 39.52 ppm.

IR Data Acquisition

For solid samples, the Attenuated Total Reflectance (ATR) or thin solid film methods are efficient and require minimal sample preparation.[9][10]

  • Sample Preparation (ATR) :

    • Ensure the ATR crystal (typically diamond or germanium) is clean. Record a background spectrum of the clean, empty crystal.

    • Place a small amount (1-2 mg) of the solid sample directly onto the crystal, ensuring complete coverage.

    • Apply pressure using the instrument's anvil to ensure good contact between the sample and the crystal.

  • Data Acquisition :

    • Acquire the sample spectrum. Typically, 16-32 scans are co-added to improve the signal-to-noise ratio.

    • The instrument software will automatically ratio the sample spectrum against the background to produce the final absorbance or transmittance spectrum.

  • Cleaning :

    • Thoroughly clean the ATR crystal with a suitable solvent (e.g., isopropanol or acetone) and a soft lab wipe.

MS Data Acquisition

This protocol is for obtaining an electron ionization (EI) mass spectrum, suitable for this type of heterocyclic compound.[11][12]

  • Sample Preparation :

    • Prepare a dilute solution of the sample (approximately 0.1 mg/mL) in a volatile organic solvent such as methanol or acetonitrile.

    • Ensure the sample is fully dissolved. If any particulates are present, filter the solution through a syringe filter to prevent contamination of the instrument.

  • Data Acquisition :

    • Introduce the sample into the mass spectrometer via a direct insertion probe or, if coupled to a gas chromatograph (GC-MS), via injection into the GC.

    • For EI, use a standard electron energy of 70 eV. This energy level is optimal for generating reproducible fragmentation patterns.

    • Acquire data over a mass range of m/z 40-500 to ensure capture of the molecular ion and all significant fragments.

  • Data Analysis :

    • Identify the molecular ion peak ([M]⁺).

    • Analyze the fragmentation pattern, calculating mass differences between major peaks to propose the structures of fragment ions and the neutral losses that formed them.

Conclusion

This technical guide provides a robust, predictive framework for the spectroscopic characterization of 2-(4-Fluoro-phenyl)-2H-benzotriazol-5-ylamine. The predicted NMR, IR, and MS data, grounded in established spectroscopic principles and comparison with related structures, offer a reliable benchmark for chemists synthesizing or working with this compound. The detailed experimental protocols ensure that researchers can acquire high-quality, reproducible data, facilitating confident structural verification and paving the way for further investigation into the compound's potential applications.

References

  • Organic Chemistry at CU Boulder. (n.d.). IR Spectroscopy of Solids. Retrieved from [Link]

  • 13C-NMR Based Evaluation of the Electronic and Steric Interactions in Aromatic Amines. (n.d.). Molecules. Retrieved from [Link]

  • Development of an LC-MS method for determination of nitrogen-containing heterocycles using mixed-mode liquid chromatography. (2020). Scientific Reports. Retrieved from [Link]

  • WebAssign. (n.d.). Lab 2 - Infrared Spectroscopy (IR). Retrieved from [Link]

  • (E)-2-(2H-Benzotriazol-2-yl)-4-methyl-6-(phenyliminomethyl)phenol. (n.d.). Acta Crystallographica Section E. Retrieved from [Link]

  • Chemistry LibreTexts. (2022). 4.2: IR Spectroscopy. Retrieved from [Link]

  • Quantitation of Phenolic Benzotriazole Class Compounds in Plasma by Liquid Chromatography–Tandem Mass Spectrometry (LC-MS/MS). (n.d.). Toxics. Retrieved from [Link]

  • Fluorescent 2-phenyl-2H-benzotriazole dyes with intramolecular N–H···N hydrogen bonding: Synthesis and modulation of fluorescence properties by proton-donating substituents. (n.d.). ResearchGate. Retrieved from [Link]

  • Benzotriazole: An overview on its versatile biological behavior. (n.d.). European Journal of Medicinal Chemistry. Retrieved from [Link]

  • Mass Spectrometry Research Facility. (n.d.). Sample Preparation Protocol for Open Access MS. Retrieved from [Link]

  • G-Biosciences. (2018). Sample preparation for Mass spectrometric analysis. Retrieved from [Link]

  • Wikipedia. (n.d.). Sample preparation in mass spectrometry. Retrieved from [Link]

  • Simple Protocol for NMR Analysis of the Enantiomeric Purity of Primary Amines. (n.d.). Nature Protocols. Retrieved from [Link]

  • Journal of Chemical Education. (n.d.). Sampling Technique for Organic Solids in IR Spectroscopy: Thin Solid Films as the Method of Choice in Teaching Laboratories. Retrieved from [Link]

  • YouTube. (2023). How to Predict NMR in ChemDraw. Retrieved from [Link]

  • ACD/Labs. (n.d.). NMR Prediction. Retrieved from [Link]

  • PubChem. (n.d.). 2H-Benzotriazole, 2-phenyl-. Retrieved from [Link]

  • Bulgarian Chemical Communications. (2021). Prediction of 1H-NMR shifts with Ambit-HNMR software. Retrieved from [Link]

  • Simple protocols for NMR analysis of the enantiomeric purity of chiral primary amines. (2008). Nature Protocols. Retrieved from [Link]

  • Supporting Information. (n.d.). Retrieved from [Link]

  • (PDF) Simple protocol for NMR analysis of the enantiomeric purity of chiral primary amines. (n.d.). ResearchGate. Retrieved from [Link]

  • MSU chemistry. (n.d.). Infrared Spectroscopy. Retrieved from [Link]

  • ResearchGate. (2016). Can anyone help me to tell me any online website to check 13C NMR prediction...? Retrieved from [Link]

  • NMRDB.org. (n.d.). Predict 13C carbon NMR spectra. Retrieved from [Link]

  • Chemistry Stack Exchange. (2015). Fragmentation of phenyl radical cations in mass spectrometry. Retrieved from [Link]

  • Pharmacy 180. (n.d.). Fragmentation Processes - Structure Determination of Organic Compounds. Retrieved from [Link]

  • Cheminfo.org. (n.d.). IR spectra prediction. Retrieved from [Link]

  • PROSPRE. (n.d.). 1H NMR Predictor. Retrieved from [Link]

  • NMRDB.org. (n.d.). Predict 1H proton NMR spectra. Retrieved from [Link]

  • Mass Spectrometry: Fragmentation. (n.d.). Retrieved from [Link]

  • (PDF) Experimental and theoretical assignment of the vibrational spectra of triazoles and benzotriazoles. Identification of IR marker bands and electric response properties. (n.d.). ResearchGate. Retrieved from [Link]

  • 1-Aminobenzotriazole: A Mechanism-Based Cytochrome P450 Inhibitor and Probe of Cytochrome P450 Biology. (n.d.). Current Drug Metabolism. Retrieved from [Link]

  • (PDF) Synthesis, Computational, FT- IR, NMR and UV-Vis Spectral Studies of Bioactive 2-(4-fluorophenyl)-4-(4-(4-methoxyphenyl)-5-(3-nitrophenyl)-4H-1,2, 4-triazol-3-yl)quinoline. (n.d.). ResearchGate. Retrieved from [Link]

  • In vitro and in vivo characterization of CYP inhibition by 1-aminobenzotriazole in rats. (n.d.). Xenobiotica. Retrieved from [Link]

Sources

Exploratory

Solubility and Stability of 2-(4-Fluoro-phenyl)-2H-benzotriazol-5-ylamine: A Guide for Drug Development Professionals

An In-Depth Technical Guide Abstract 2-(4-fluoro-phenyl)-2H-benzotriazol-5-ylamine is a heterocyclic aromatic amine that represents a core scaffold of interest in medicinal chemistry due to the versatile biological activ...

Author: BenchChem Technical Support Team. Date: January 2026

An In-Depth Technical Guide

Abstract

2-(4-fluoro-phenyl)-2H-benzotriazol-5-ylamine is a heterocyclic aromatic amine that represents a core scaffold of interest in medicinal chemistry due to the versatile biological activities of benzotriazole derivatives.[1][2] The successful progression of any new chemical entity from discovery to a viable drug candidate is critically dependent on its fundamental physicochemical properties, primarily aqueous solubility and chemical stability. Poor solubility can severely limit bioavailability and lead to unreliable data in biological assays, while instability can compromise shelf-life, safety, and efficacy.[3][4] This technical guide provides a comprehensive framework for characterizing the solubility and stability of 2-(4-fluoro-phenyl)-2H-benzotriazol-5-ylamine. It details field-proven experimental protocols, explains the scientific rationale behind methodological choices, and offers a blueprint for data interpretation, aligning with the rigorous standards of pharmaceutical development.

Introduction: The Imperative of Early-Stage Physicochemical Profiling

In the landscape of drug discovery, the adage "fail early, fail cheap" is a guiding principle. A significant percentage of promising compounds fail during later development stages due to suboptimal ADME (Absorption, Distribution, Metabolism, and Excretion) properties, with poor solubility and stability being major culprits.[3] The molecule 2-(4-fluoro-phenyl)-2H-benzotriazol-5-ylamine, by virtue of its benzotriazole core, possesses structural alerts that necessitate a thorough and early investigation. Benzotriazoles are known for their chemical stability, but the introduction of an amine and a fluorophenyl group can significantly alter its properties, influencing everything from its dissolution rate in the gastrointestinal tract to its degradation profile in a formulated product.[1][5]

This guide is structured to provide researchers with both the theoretical grounding and the practical methodologies required to build a robust physicochemical profile for this compound, ensuring that subsequent development efforts are built on a solid foundation of empirical data.

Core Physicochemical Properties

  • IUPAC Name: 2-(4-fluorophenyl)-2H-1,2,3-benzotriazol-5-amine

  • CAS Number: 293737-98-1[6]

  • Molecular Formula: C₁₂H₁₀FN₅

  • Molecular Weight: 243.24 g/mol

  • Structure: A bicyclic system composed of a benzene ring fused to a triazole ring, with a 4-fluorophenyl group attached to a nitrogen of the triazole ring and an amine group on the benzene ring.

Comprehensive Solubility Assessment

Solubility is a critical determinant of a drug's absorption and bioavailability.[4] For ionizable molecules like 2-(4-fluoro-phenyl)-2H-benzotriazol-5-ylamine, which contains a basic amine group, solubility is often pH-dependent.[7] It is therefore essential to distinguish between two key types of solubility measurements: thermodynamic and kinetic.

  • Thermodynamic Solubility: This is the true equilibrium solubility, representing the maximum concentration of a compound that can be dissolved in a solvent under equilibrium conditions. It is a crucial parameter for pre-formulation and biopharmaceutical classification.[4][8]

  • Kinetic Solubility: This measures the concentration of a compound that remains in solution after a rapid precipitation process, typically from a DMSO stock solution. It is a high-throughput measurement used in early discovery to flag potential solubility issues.[9][10]

Experimental Design: Rationale for Solvent Selection

The choice of solvents is dictated by the need to understand the compound's behavior in both biological and formulation contexts.

  • Phosphate-Buffered Saline (PBS) at pH 7.4: Mimics physiological pH, providing an initial estimate of solubility in the bloodstream and tissues.

  • pH Buffers (e.g., pH 2.0, pH 5.0, pH 8.0): Essential for determining the pH-solubility profile, which is critical for predicting absorption in different segments of the gastrointestinal tract.[7]

  • Biorelevant Media (e.g., FaSSIF, FeSSIF): Fasted-State and Fed-State Simulated Intestinal Fluids provide a more accurate prediction of in vivo solubility by incorporating bile salts and phospholipids.[11]

  • Organic Co-solvents (e.g., Ethanol, Propylene Glycol): Commonly used in liquid formulations; assessing solubility in these systems is vital for developing oral solutions or injectables.

Protocol 1: Thermodynamic Solubility (Shake-Flask Method)

This method is the gold standard for determining equilibrium solubility and is a requirement for regulatory submissions.[4][12]

Principle: An excess amount of the solid compound is agitated in a specific solvent for an extended period until equilibrium is reached. The resulting saturated solution is then filtered, and the concentration of the dissolved compound is quantified.

Step-by-Step Methodology:

  • Preparation: Add an excess of solid 2-(4-fluoro-phenyl)-2H-benzotriazol-5-ylamine (e.g., 2-5 mg) to a glass vial containing a known volume (e.g., 1 mL) of the selected solvent. Ensure undissolved solid is clearly visible.

  • Equilibration: Seal the vials and place them on a shaker or rotator in a temperature-controlled environment (typically 25°C or 37°C). Agitate for at least 24-48 hours. For poorly soluble compounds, equilibrium may take longer to achieve.[7]

  • Phase Separation: After equilibration, allow the suspension to settle. Carefully withdraw an aliquot of the supernatant and filter it through a low-binding 0.45 µm filter to remove all undissolved solids.

  • Quantification: Dilute the filtrate with a suitable mobile phase and analyze the concentration using a validated HPLC-UV or LC-MS/MS method against a calibration curve prepared with known concentrations of the compound.[11]

  • pH Measurement: For buffered solutions, it is crucial to measure the final pH of the saturated solution to ensure it has not shifted due to the dissolution of the basic compound.[7]

G cluster_prep Preparation cluster_equilibrate Equilibration cluster_separation Phase Separation cluster_analysis Analysis A Weigh excess solid compound B Add to known volume of solvent A->B C Seal and agitate (24-48 hours at 25°C) B->C D Filter supernatant (0.45 µm filter) C->D E Quantify filtrate via HPLC-UV or LC-MS/MS D->E F Measure final pH of saturated solution D->F

Caption: Workflow for Thermodynamic Solubility Assay.

Data Presentation: Solubility Profile

The quantitative results from the thermodynamic solubility assay should be summarized for clear comparison.

Solvent SystemTemperature (°C)pH (Initial)pH (Final)Solubility (µg/mL)Solubility (µM)
PBS257.47.315.262.5
0.01 M HCl252.02.1550.82264.5
Acetate Buffer255.05.1125.4515.5
Water25~7.07.810.543.2
FaSSIF376.56.525.8106.1
FeSSIF375.05.045.1185.4

Interpretation: The hypothetical data above illustrates a classic pH-dependent solubility profile for a basic compound. The significantly higher solubility at pH 2.0 suggests the amine group (pKa ~4-5) is protonated, forming a more soluble salt. Solubility in biorelevant media is modest but higher than in simple buffers, indicating some positive interaction with bile salts.

Chemical Stability Assessment

Stability testing provides crucial information on how the quality of a substance varies over time under the influence of environmental factors such as temperature, humidity, and light.[13] Forced degradation, or stress testing, is a pivotal part of this process, designed to intentionally degrade the compound to identify likely degradation products and establish the intrinsic stability of the molecule.[14][15] This is a core requirement of the International Council for Harmonisation (ICH) guidelines.[16][17]

Protocol 2: Forced Degradation Study

Principle: The compound is subjected to stress conditions more severe than accelerated stability testing to generate degradation products.[18] The goal is to achieve 5-20% degradation, which is sufficient for identifying degradants without destroying the parent molecule.[15]

Step-by-Step Methodology:

  • Stock Solution Preparation: Prepare a stock solution of 2-(4-fluoro-phenyl)-2H-benzotriazol-5-ylamine in a suitable solvent (e.g., acetonitrile or methanol) at a known concentration (e.g., 1 mg/mL).

  • Application of Stress Conditions: For each condition, mix the stock solution with the stressor and incubate. A control sample (compound in solvent without stressor) should be run in parallel.

    • Acid Hydrolysis: Mix with 0.1 M HCl and incubate at 60°C for 24-48 hours.[18]

    • Base Hydrolysis: Mix with 0.1 M NaOH and incubate at 60°C for 24-48 hours.[18]

    • Oxidative Degradation: Mix with 3% H₂O₂ and store at room temperature for 24 hours.[19]

    • Thermal Degradation: Expose the solid compound to dry heat (e.g., 80°C) for 48 hours.

    • Photostability: Expose the solution to a light source providing combined UV and visible output, as specified in ICH Q1B guidelines.[18][20]

  • Sample Quenching: After the incubation period, neutralize the acidic and basic samples with an equimolar amount of base or acid, respectively, to halt the degradation reaction.

  • Analysis: Analyze all stressed samples and the control using a stability-indicating HPLC method (typically with a photodiode array detector and mass spectrometer). This method must be able to resolve the parent peak from all major degradation products.

  • Mass Balance Calculation: Evaluate the results to ensure that the decrease in the parent compound peak is reasonably balanced by the appearance of degradation product peaks.

G cluster_start Initiation cluster_stress Stress Conditions cluster_analysis Analysis A Prepare 1 mg/mL Stock Solution of API B Acid Hydrolysis (0.1 M HCl, 60°C) A->B C Base Hydrolysis (0.1 M NaOH, 60°C) A->C D Oxidation (3% H₂O₂, RT) A->D E Thermal (Solid, 80°C) A->E F Photolytic (ICH Q1B Light) A->F G Neutralize/Quench Reactions B->G C->G D->G E->G F->G H Analyze all samples via Stability-Indicating HPLC-MS G->H I Identify & Quantify Degradation Products H->I

Sources

Foundational

A Technical Guide to Quantum Chemical Calculations for 2-Phenyl-2H-Benzotriazole Derivatives

Introduction 2-(2-Hydroxyphenyl)-2H-benzotriazoles represent a critical class of ultraviolet (UV) absorbers, prized for their exceptional photostability and ability to dissipate harmful UV radiation as heat.[1][2] This f...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction

2-(2-Hydroxyphenyl)-2H-benzotriazoles represent a critical class of ultraviolet (UV) absorbers, prized for their exceptional photostability and ability to dissipate harmful UV radiation as heat.[1][2] This function is crucial in protecting polymers, coatings, and even human skin from photodegradation.[1][3] The efficacy of these molecules hinges on a fascinating photophysical process known as Excited State Intramolecular Proton Transfer (ESIPT).[1][4][5] Upon absorbing a UV photon, a proton is transferred from the hydroxyl group to a nitrogen atom on the benzotriazole ring, forming a transient keto-tautomer. This species rapidly returns to the ground state non-radiatively, releasing energy as heat and restoring the original enol form, ready to absorb another photon.

Quantum chemical calculations, particularly those based on Density Functional Theory (DFT), have become indispensable for elucidating the structural, electronic, and spectroscopic properties that govern this process.[6][7] By modeling these molecules in silico, researchers can predict their UV absorption spectra, investigate the stability of different tautomers, and rationalize the influence of various substituents on their performance. This guide provides a comprehensive, technically-grounded workflow for performing such calculations, aimed at researchers and professionals in computational chemistry and materials science.

Theoretical Foundations: The DFT and TD-DFT Toolkit

The workhorse of modern computational chemistry for molecules of this size is Density Functional Theory (DFT) . DFT methods calculate the electronic structure of a system based on its electron density, offering a favorable balance between computational cost and accuracy.[8] A popular and well-validated choice for organic molecules is the B3LYP hybrid functional , which combines exact Hartree-Fock exchange with DFT exchange-correlation terms.[8][9][10]

To investigate the UV-Vis absorption spectra, which arise from electronic excitations, we employ Time-Dependent Density Functional Theory (TD-DFT) .[6][11] TD-DFT allows for the calculation of vertical excitation energies, which correspond to the absorption maxima (λ_max), and the oscillator strengths, which relate to the intensity of the absorption bands.

The choice of basis set is also critical. A basis set is a set of mathematical functions used to build the molecular orbitals. The Pople-style basis set 6-311++G(d,p) is often an excellent choice for these systems, providing a flexible description of the electron density, including diffuse functions (++) for non-covalent interactions and polarization functions (d,p) for non-spherical electron distribution.[6][7] For larger systems where computational cost is a concern, a smaller basis set like 6-31G(d,p) can also yield reliable results.[12]

Core Computational Workflow

A robust computational study follows a sequence of logical, self-validating steps. The following protocol outlines a field-proven approach for characterizing 2-phenyl-2H-benzotriazole derivatives.

Step 1: Initial Structure Generation

The first step is to generate a three-dimensional structure of the target molecule. This can be accomplished using molecular building software such as GaussView, Avogadro, or ChemDraw.[13] It is crucial to ensure the correct initial connectivity and a reasonable starting geometry. For 2-phenyl-2H-benzotriazole, a key initial parameter is the dihedral angle between the phenyl and benzotriazole rings.

Step 2: Ground State Geometry Optimization & Verification

The initial structure is a mere guess. We must find the lowest energy conformation, or minimum, on the potential energy surface. This is achieved through geometry optimization.[14]

Protocol:

  • Select the Level of Theory: Specify the chosen method and basis set (e.g., B3LYP/6-311++G(d,p)).

  • Initiate Optimization: Run the geometry optimization calculation. The algorithm will iteratively adjust the molecular geometry to minimize the total electronic energy until the forces on each atom are negligible.[14]

  • Perform Frequency Calculation: Once the optimization converges, a frequency (or vibrational) analysis must be performed at the same level of theory.[15] This step is non-negotiable for ensuring trustworthiness.

  • Verify the Minimum: A true energy minimum will have zero imaginary frequencies. The presence of one or more imaginary frequencies indicates a saddle point (e.g., a transition state), and the structure must be modified and re-optimized.

This workflow ensures that all subsequent property calculations are performed on a physically meaningful, stable structure.

G cluster_workflow Computational Workflow A 1. Build Initial 3D Structure B 2. Geometry Optimization (e.g., B3LYP/6-311++G(d,p)) A->B C 3. Frequency Calculation B->C D Check for Imaginary Frequencies C->D E Verified Ground State Minimum D->E  = 0 F Modify Structure & Re-optimize D->F  > 0 G 4. Calculate Molecular Properties (HOMO/LUMO, MEP, TD-DFT) E->G F->B

Caption: A validated workflow for quantum chemical calculations.

Step 3: Analysis of Electronic Properties

With a verified ground state structure, we can analyze the electronic properties that provide insight into the molecule's reactivity and behavior.

  • Frontier Molecular Orbitals (FMOs): The Highest Occupied Molecular Orbital (HOMO) and Lowest Unoccupied Molecular Orbital (LUMO) are key to understanding electronic transitions.[4] The energy difference between them, the HOMO-LUMO gap (ΔE), is a descriptor of chemical reactivity and kinetic stability. A smaller gap suggests the molecule is more easily excitable. For many benzotriazole derivatives, the dominant electronic transition responsible for UV absorption is the π→π* transition, often from the HOMO to the LUMO.[6]

  • Molecular Electrostatic Potential (MEP): The MEP map visualizes the charge distribution on the molecule's surface. It identifies electron-rich (negative potential, typically colored red) and electron-poor (positive potential, blue) regions. For 2-(2-hydroxyphenyl)-2H-benzotriazole, the MEP is invaluable for understanding the proton transfer mechanism, highlighting the acidic nature of the hydroxyl proton and the basic, proton-accepting character of the triazole nitrogen atoms.

Step 4: Simulating the UV-Vis Spectrum with TD-DFT

The final step is to simulate the UV-Vis absorption spectrum to compare with experimental data and understand the nature of the electronic excitations.

Protocol:

  • Use the Optimized Geometry: Start with the verified ground state geometry from Step 2.

  • Select the TD-DFT Method: Specify the TD-DFT calculation (e.g., TD-B3LYP/6-311++G(d,p)). It is common to request the calculation of several excited states (e.g., 10-20) to cover the relevant spectral range.

  • Incorporate Solvent Effects: The electronic properties of molecules can be significantly influenced by their environment. The Polarizable Continuum Model (PCM) is an efficient way to simulate the effect of a solvent by placing the molecule in a cavity within a dielectric continuum representing the solvent.[6]

  • Analyze the Output: The calculation will yield a list of vertical excitation energies (in eV or nm), their corresponding oscillator strengths (f), and the molecular orbitals involved in each transition. The transitions with the largest oscillator strengths correspond to the most intense peaks in the experimental spectrum.

Data Presentation and Interpretation

Quantitative results should be organized into clear tables for comparison.

Table 1: Key Geometric Parameters for 2-phenyl-2H-benzotriazole (B3LYP/6-31G(d,p))

ParameterDescriptionCalculated Value
d(O-H)Hydroxyl bond length0.97 Å
d(N...H)Intramolecular H-bond1.85 Å
a(O-H...N)H-bond angle145.0°
τ(C-C-N-N)Phenyl-Benzotriazole Dihedral55.2°

Note: Values are illustrative and depend on the exact level of theory.

Table 2: Calculated Electronic and Spectroscopic Properties

PropertyDescriptionCalculated Value
E(HOMO)Energy of the HOMO-6.5 eV
E(LUMO)Energy of the LUMO-1.8 eV
ΔE GapHOMO-LUMO Energy Gap4.7 eV
λ_maxMax. Absorption Wavelength340 nm
Oscillator Strength (f)Intensity of λ_max transition0.52
Dominant TransitionOrbitals for λ_maxHOMO → LUMO

Note: Values are illustrative.

G cluster_FMO Frontier Molecular Orbitals & Excitation LUMO LUMO (Lowest Unoccupied MO) HOMO HOMO (Highest Occupied MO) HOMO->LUMO  ΔE = hν  (π→π* transition) label_ground Ground State (S₀) label_excited Excited State (S₁)

Caption: Electronic transition from HOMO to LUMO upon UV absorption.

Conclusion

This guide outlines a robust and scientifically sound workflow for the computational investigation of 2-phenyl-2H-benzotriazole derivatives. By leveraging DFT for geometry optimization and electronic structure analysis, and TD-DFT for simulating UV-Vis spectra, researchers can gain deep insights into the properties that make these molecules effective UV absorbers. Adherence to this protocol, particularly the verification of optimized structures through frequency analysis, ensures the trustworthiness and reliability of the obtained results, providing a solid foundation for the rational design of new and improved photostabilizing agents.

References

  • Excited State Intramolecular Proton Transfer of a Chromophore Linked to Benzotriazole Derivatives. Chinese Journal of Chemistry. Available at: [Link]

  • A comprehensive theoretical investigation of intramolecular proton transfer in the excited states for some newly-designed diphenylethylene derivatives bearing 2-(2-hydroxy-phenyl)-benzotriazole part. Journal of Fluorescence. Available at: [Link]

  • A study of UV–vis spectroscopic and DFT calculation of the UV absorber in different solvent. Scientific Reports. Available at: [Link]

  • Optimized structures calculated at the B3LYP/6-31G(d,p) level for the non-planar structures under study. ResearchGate. Available at: [Link]

  • Synthesis and photophysical properties of photostable 1,8-naphthalimide dyes incorporating benzotriazole-based UV absorbers. RSC Publishing. Available at: [Link]

  • Investigation of the Antioxidant and UV Absorption Properties of 2-(2'-hydroxy-5'-methylphenyl)-benzotriazole and Its Ortho-Substituted Derivatives via DFT/TD-DFT. ResearchGate. Available at: [Link]

  • Molecular Modeling for the Investigation of UV Absorbers for Sunscreens: Triazine and Benzotriazole Derivatives. ResearchGate. Available at: [Link]

  • Effect of solvent on excited-state intramolecular proton transfer in benzotriazole photostabilizers. The Journal of Physical Chemistry. Available at: [Link]

  • Results of quantum-chemical calculations for the studied compounds 1-6. ResearchGate. Available at: [Link]

  • B3LYP/6-31G (d, p) optimized structures under study. ResearchGate. Available at: [Link]

  • Spectra and Photorelaxation of Hydroxyphenyl-Benzotriazole-Type UV Absorbers: From Monomers to Nanoparticles. ResearchGate. Available at: [Link]

  • Performance of B3LYP Density Functional Methods for a Large Set of Organic Molecules. ResearchGate. Available at: [Link]

  • B3LYP/6-31 + G(d, p) calculated and experimental 1 H and 13 C chemical shifts (in ppm) of 5e in DMSO. ResearchGate. Available at: [Link]

  • Performance of B3LYP Density Functional Methods for a Large Set of Organic Molecules. Journal of Chemical Theory and Computation. Available at: [Link]

  • 2H-Benzotriazole, 2-phenyl-. PubChem. Available at: [Link]

  • TD-DFT study of the excited state intramolecular proton transfer (ESIPT) mechanism and photophysical properties in coumarin–benzothiazole derivatives: substitution and solvent effects. Molecular Systems Design & Engineering. Available at: [Link]

  • Excited state intramolecular proton transfer mechanism of a benzothiazole derivative fluorescent probe: Spontaneous ESIPT process. R Discovery. Available at: [Link]

  • Quantum Chemical Calculations of 2-Methoxy-4-[(3-p-Methylbenzyl-4,5 - Dihydro-1H-1,2,4-Trıazol-5-One-4-YL)Azomethine] Phenyl-2- Methylbenzoate Molecule. DergiPark. Available at: [Link]

  • Geometry Optimization. Georgia Institute of Technology. Available at: [Link]

  • 2-(2-Hydroxyphenyl)-2H-benzotriazoles. Wikipedia. Available at: [Link]

  • Exploring Geometrical, Electronic and Spectroscopic Properties of 2-Nitroimidazole-Based Radiopharmaceuticals via Computational Chemistry Methods. MDPI. Available at: [Link]

  • A Density Functional Theory Study. Physical Chemistry Research. Available at: [Link]

  • Computational Chemistry: Geometry Optimization Using Avogadro Software. Scribd. Available at: [Link]

Sources

Exploratory

Tautomerism in 2-aryl-2H-benzotriazole systems

An In-Depth Technical Guide to Tautomerism in 2-Aryl-2H-Benzotriazole Systems For Researchers, Scientists, and Drug Development Professionals Executive Summary The benzotriazole moiety is a cornerstone in medicinal chemi...

Author: BenchChem Technical Support Team. Date: January 2026

An In-Depth Technical Guide to Tautomerism in 2-Aryl-2H-Benzotriazole Systems

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

The benzotriazole moiety is a cornerstone in medicinal chemistry and materials science, prized for its unique chemical properties and biological activity. A critical, yet often complex, aspect of its chemistry is the phenomenon of annular tautomerism. In N-substituted systems, particularly 2-aryl-2H-benzotriazoles, the equilibrium between the 1H- and 2H-tautomers dictates the molecule's three-dimensional structure, electronic properties, and, consequently, its function. This guide provides a comprehensive exploration of this tautomeric system, synthesizing foundational principles with advanced analytical and computational methodologies. We delve into the factors governing the tautomeric equilibrium, detail field-proven experimental protocols for characterization, and outline computational workflows for predictive analysis. This document is intended to serve as a valuable resource for scientists engaged in the design, synthesis, and analysis of benzotriazole-containing compounds.

The Foundational Principle: Annular Tautomerism in Benzotriazoles

Tautomerism describes the dynamic equilibrium between two or more interconverting structural isomers.[1] In heterocyclic systems like benzotriazole, this typically involves the migration of a proton between nitrogen atoms, a process known as annular tautomerism. The parent benzotriazole ring can exist in two tautomeric forms: the asymmetric 1H-benzotriazole and the symmetric 2H-benzotriazole.[2][3][4]

While the 1H-tautomer is generally the more stable and predominant form in both solid and solution phases, the 2H-tautomer can be significantly populated, particularly in the gas phase or when influenced by substitution patterns.[5][6][7][8] The energy difference between these states is often small, allowing for a dynamic interplay that is highly sensitive to the molecular environment.[6][9] When an aryl substituent is introduced, the equilibrium is established between the 1-aryl-1H and the 2-aryl-2H isomers. Understanding and controlling this equilibrium is paramount, as each tautomer presents a distinct steric and electronic profile for molecular interactions, impacting everything from receptor binding affinity in drug candidates to the photostability of UV absorbers.

ComputationalWorkflow start Define Molecular Structures (1H and 2H Tautomers) geom_opt Geometry Optimization (e.g., B3LYP/6-311++G**) start->geom_opt freq_calc Frequency Calculation (Confirm Minima, Obtain ZPE) geom_opt->freq_calc nmr_calc GIAO NMR Calculation (Predict Chemical Shifts) geom_opt->nmr_calc uv_calc TD-DFT Calculation (Predict UV-Vis Spectra) geom_opt->uv_calc energy_comp Compare Relative Energies (ΔE = E_1H - E_2H + ΔZPE) freq_calc->energy_comp analysis Analysis & Comparison with Experimental Data energy_comp->analysis nmr_calc->analysis uv_calc->analysis

Caption: Workflow for computational analysis of tautomerism.

Workflow: Computational Investigation
  • Structure Generation: Build the 3D structures of both the 1-aryl-1H and 2-aryl-2H tautomers.

  • Geometry Optimization: Perform a full geometry optimization for each tautomer using a suitable level of theory, such as Density Functional Theory (DFT) with the B3LYP functional and a basis set like 6-311++G**. [5][9]This finds the lowest energy conformation for each isomer.

  • Frequency Calculation: Conduct a frequency calculation on the optimized geometries. This serves two purposes:

    • It confirms that the structure is a true energy minimum (no imaginary frequencies).

    • It provides the Zero-Point Vibrational Energy (ZPE), which must be included for an accurate comparison of tautomer stabilities. [9]4. Energy Comparison: The relative stability is determined by comparing the total electronic energies, corrected with the ZPE.

  • Property Prediction (Optional but Recommended):

    • NMR Shifts: Use the Gauge-Independent Atomic Orbital (GIAO) method to predict ¹H and ¹³C chemical shifts, which can be invaluable for assigning experimental spectra. [5] * Electronic Spectra: Use Time-Dependent DFT (TD-DFT) to simulate the UV-Vis spectrum, predicting the λₘₐₓ for each tautomer.

Synthetic Control and Applications

The regioselective synthesis of a desired tautomer is a significant challenge. Reaction conditions can be tuned to favor one isomer over the other. For instance, N-arylation reactions can yield different ratios of 1-aryl to 2-aryl products depending on the temperature, base, and solvent used. [10]In some cases, Rhodium-catalyzed reactions have been developed for the N²-selective coupling of benzotriazoles. [11]The ability to lock the molecule into the 2-aryl-2H form is particularly important in the design of UV absorbers, where the electronic structure of this tautomer is key to its light-stabilizing properties.

Conclusion

The tautomeric equilibrium of 2-aryl-2H-benzotriazole systems is a complex but manageable phenomenon. For researchers in drug discovery and materials science, a deep understanding of this equilibrium is not merely academic; it is fundamental to rational design. By employing a synergistic approach that combines high-resolution NMR, UV-Vis spectroscopy, and robust computational modeling, scientists can confidently characterize, predict, and ultimately control the tautomeric behavior of these vital heterocyclic compounds. This integrated strategy ensures that the intended isomer is the one being synthesized and tested, leading to more predictable outcomes and accelerating the development pipeline.

References

  • About the benzotriazole tautomerism: An ab initio study. (2003). Journal of Molecular Structure: THEOCHEM. [Link]

  • The two tautomeric forms of benzotriazole and the atomic numbering which is used in the text. (2001). ResearchGate. [Link]

  • An experimental (NMR) and theoretical (GIAO) study of the tautomerism of benzotriazole in solution. (2002). Tetrahedron. [Link]

  • (a) Tautomeric equilibrium of 1,2,3‐benzotriazole; (b) Synthetic protocol of regioselective Rh catalyzed addition of 1,2,3‐benzotriazoles to allenes. (2020). ResearchGate. [Link]

  • The tautomeric equilibrium of benzotriazole: new evidence from the jet-cooled rotational spectrum and first principles calculations. (1996). Chemical Physics Letters. [Link]

  • Prototropic tautomerism of heteroaromatic compounds. (1991). HETEROCYCLES. [Link]

  • Tautomeric forms of benzotriazole (top). Benzotriazoles derivatives... (2025). ResearchGate. [Link]

  • 2H tautomer of Benzotriazole. The Nijmegen Molecular and Laser Physics Group. [Link]

  • Prototropic Tautomerism of Heteroaromatic Compounds: I. General Discussion and Methods of Study. (1963). Semantic Scholar. [Link]

  • Tautomerism: Introduction, History, and Recent Developments in Experimental and Theoretical Methods. (2013). Wiley-VCH. [Link]

  • Let's not forget tautomers. (2009). Journal of Computer-Aided Molecular Design. [Link]

  • ChemInform Abstract: Prototropic Tautomerism of Heterocycles: Heteroaromatic Tautomerism - General Overview and Methodology. ResearchGate. [Link]

  • An experimental (NMR) and theoretical (GIAO) study of the tautomerism of benzotriazole in solution. (2002). ElectronicsAndBooks. [Link]

  • 1,2,3-Triazoles. (2008). Comprehensive Heterocyclic Chemistry III. [Link]

  • Tautomeric equilibrium between 1H- and 2H-benzotriazole and their atomic... (2001). ResearchGate. [Link]

  • A Study of 2H- and 2D-Benzotriazole in Their Lowest Electronic States by UV-Laser Double-Resonance Spectroscopy. (1998). The Journal of Physical Chemistry A. [Link]

  • N-Aryl Benzimidazole and Benzotriazole Derivatives and Their Hybrids as Cytotoxic Agents: Design, Synthesis and Structure–Activity Relationship Studies. (2024). Molecules. [Link]

  • Synthetic Scheme of Benzotriazole derivatives (Ie to Ve). ResearchGate. [Link]

  • Scheme 1.23 Synthesis of N-(2-hydroxyaryl) benzotriazoles and representative examples. ResearchGate. [Link]

  • Precise equilibrium structures of 1H- and 2H-1,2,3-triazoles (C2H3N3) by millimeter-wave spectroscopy. (2022). The Journal of Chemical Physics. [Link]

  • Azo-hydrazone tautomerism observed from UV-vis spectra by pH control and metal-ion complexation for two heterocyclic disperse yellow dyes. (2015). Dalton Transactions. [Link]

Sources

Foundational

2-(4-Fluoro-phenyl)-2H-benzotriazol-5-ylamine as a fluorescent probe

An In-Depth Technical Guide to 2-(4-Fluoro-phenyl)-2H-benzotriazol-5-ylamine: A Novel Candidate for Fluorescent Probe Development Authored by: A Senior Application Scientist Foreword: Unveiling the Potential of a Novel B...

Author: BenchChem Technical Support Team. Date: January 2026

An In-Depth Technical Guide to 2-(4-Fluoro-phenyl)-2H-benzotriazol-5-ylamine: A Novel Candidate for Fluorescent Probe Development

Authored by: A Senior Application Scientist

Foreword: Unveiling the Potential of a Novel Benzotriazole Derivative

In the dynamic field of molecular probes, the benzotriazole scaffold has consistently emerged as a privileged structure, underpinning a diverse array of fluorescent sensors. Its rigid, planar geometry and unique electronic properties, often characterized by Excited-State Intramolecular Proton Transfer (ESIPT), make it an exceptional platform for designing probes with high sensitivity and specificity. This guide delves into the scientific potential of a specific, yet underexplored, derivative: 2-(4-Fluoro-phenyl)-2H-benzotriazol-5-ylamine .

While extensive literature on this exact molecule is nascent, its structural motifs—the 2-phenylbenzotriazole core, a strategic amino group, and a fluoro-substituent—suggest a compelling candidate for targeted fluorescent probe development. This document, therefore, serves as both a technical guide and a forward-looking roadmap for researchers. We will proceed from a proposed synthetic pathway to predictive photophysical characteristics and outline robust experimental protocols to explore its utility in sensing and bioimaging. This is a guide for the innovator, grounded in the established principles of fluorescent probe design.

Part 1: Synthesis and Characterization—A Proposed Pathway

The rational design of any fluorescent probe begins with a reliable and scalable synthetic route. For 2-(4-Fluoro-phenyl)-2H-benzotriazol-5-ylamine, a multi-step synthesis is proposed, leveraging well-established methodologies in heterocyclic chemistry.

Proposed Synthetic Workflow

The synthesis is envisioned as a two-stage process: first, the construction of the core benzotriazole ring, followed by the introduction of the N-phenyl substituent.

A 4-Nitro-1,2-phenylenediamine C 5-Nitro-1H-benzotriazole A->C Diazotization & Cyclization B Sodium Nitrite (NaNO2) Acetic Acid E Mixture of N-1 and N-2 regioisomers C->E N-Arylation (Chan-Lam Coupling) D 4-Fluorophenylboronic Acid Copper(II) Acetate, Pyridine F Chromatographic Separation E->F G 2-(4-Fluoro-phenyl)-5-nitro-2H-benzotriazole F->G I 2-(4-Fluoro-phenyl)-2H-benzotriazol-5-ylamine (Target Molecule) G->I Nitro Group Reduction H Catalytic Hydrogenation (e.g., Pd/C, H2) or Chemical Reduction (e.g., SnCl2/HCl)

Caption: Proposed synthetic pathway for 2-(4-Fluoro-phenyl)-2H-benzotriazol-5-ylamine.

Step-by-Step Experimental Protocol: Synthesis

Step 1: Synthesis of 5-Nitro-1H-benzotriazole

  • Dissolve 4-nitro-1,2-phenylenediamine in a mixture of acetic acid and water.

  • Cool the solution to 0-5 °C in an ice bath.

  • Add a solution of sodium nitrite in water dropwise, maintaining the temperature below 5 °C.

  • Stir the reaction mixture at this temperature for 1-2 hours.

  • Allow the mixture to warm to room temperature and stir for an additional 12-16 hours.

  • Collect the resulting precipitate by filtration, wash with cold water, and dry under vacuum to yield 5-nitro-1H-benzotriazole.

Step 2: N-Arylation to form 2-(4-Fluoro-phenyl)-5-nitro-2H-benzotriazole

  • To a solution of 5-nitro-1H-benzotriazole in a suitable solvent (e.g., dichloromethane or toluene), add 4-fluorophenylboronic acid, copper(II) acetate, and pyridine.

  • Stir the mixture at room temperature under an air atmosphere for 24-48 hours.

  • Monitor the reaction by Thin Layer Chromatography (TLC).

  • Upon completion, filter the reaction mixture and concentrate the solvent under reduced pressure.

  • The crude product, a mixture of N-1 and N-2 isomers, should be purified using column chromatography on silica gel. The 2-substituted isomer is typically more stable and can be isolated.

Step 3: Reduction to 2-(4-Fluoro-phenyl)-2H-benzotriazol-5-ylamine

  • Dissolve the purified 2-(4-fluoro-phenyl)-5-nitro-2H-benzotriazole in ethanol or ethyl acetate.

  • Add a catalytic amount of 10% Palladium on carbon (Pd/C).

  • Subject the mixture to a hydrogen atmosphere (using a balloon or a Parr hydrogenator) and stir vigorously for 6-12 hours.

  • Filter the reaction mixture through a pad of Celite to remove the catalyst.

  • Evaporate the solvent to yield the final product, 2-(4-fluoro-phenyl)-2H-benzotriazol-5-ylamine.

Characterization and Validation

A rigorous characterization is essential to confirm the identity and purity of the synthesized compound.

Technique Purpose Expected Outcome
¹H NMR Structural confirmationSignals corresponding to the aromatic protons on both the benzotriazole and fluorophenyl rings with appropriate splitting patterns.
¹³C NMR Carbon skeleton confirmationResonances for all unique carbon atoms in the molecule.
¹⁹F NMR Fluorine presenceA singlet or a multiplet in the characteristic region for an aryl-fluoride.
Mass Spectrometry Molecular weight verificationA molecular ion peak corresponding to the calculated mass of C₁₂H₉FN₄.
FT-IR Spectroscopy Functional group identificationPresence of N-H stretching vibrations for the amine group and C-F stretching.
Melting Point Purity assessmentA sharp and defined melting point range.

Part 2: Photophysical Properties—A Predictive Analysis

The utility of a fluorescent probe is dictated by its photophysical properties. Based on its structure, we can predict the behavior of 2-(4-fluoro-phenyl)-2H-benzotriazol-5-ylamine.

Predicted Spectroscopic Data
Property Predicted Characteristic Rationale
Absorption (λ_abs) ~320-360 nmThe 2-phenylbenzotriazole core typically absorbs in the UVA range. The amino group (an electron-donating group) is expected to cause a red-shift compared to the unsubstituted parent compound.
Emission (λ_em) ~400-500 nmA significant Stokes shift is anticipated, a hallmark of benzotriazole fluorophores, often due to ESIPT or other solvent relaxation processes.
Quantum Yield (Φ) Moderate to HighThe rigid benzotriazole structure generally restricts non-radiative decay pathways, leading to favorable quantum yields.
Extinction Coefficient (ε) High (>10,000 M⁻¹cm⁻¹)The π-conjugated system of the molecule is expected to result in strong light absorption.
The Role of Substituents
  • 5-Amino Group: This electron-donating group is crucial. It is expected to enhance the intramolecular charge transfer (ICT) character of the molecule, which can make the fluorescence highly sensitive to the polarity of the local environment. Furthermore, the lone pair of electrons on the nitrogen atom provides a potential binding site for metal ions or a protonation site for pH sensing.

  • 4-Fluoro Group: The electron-withdrawing nature of the fluorine atom can modulate the electronic properties of the phenyl ring, potentially enhancing the quantum yield and photostability. It also serves as a useful tag for ¹⁹F NMR studies.

Part 3: Potential Applications and Experimental Validation

The true value of this molecule lies in its potential applications as a fluorescent probe. The presence of the amino group suggests two primary avenues of investigation: pH sensing and metal ion detection.

Application 1: A Fluorescent Probe for pH

Mechanism: The amino group can be protonated at low pH. This protonation would alter the electronic structure of the fluorophore, likely leading to a change in its fluorescence intensity or a shift in its emission wavelength. This provides a mechanism for ratiometric or "turn-off" pH sensing.

cluster_0 High pH (Basic/Neutral) cluster_1 Low pH (Acidic) A 2-(4-Fluoro-phenyl)-2H-benzotriazol-5-ylamine (NH2 form) B Strong Fluorescence A->B Excitation C Protonated Form (NH3+ form) A->C + H+ D Quenched or Shifted Fluorescence C->D Excitation

Caption: Proposed mechanism for pH sensing.

Experimental Protocol for pH Titration:

  • Prepare a stock solution of the probe in a suitable solvent (e.g., DMSO).

  • Prepare a series of buffer solutions with a wide pH range (e.g., pH 2 to 12).

  • To each buffer solution, add an aliquot of the probe stock solution to a final concentration in the low micromolar range.

  • Incubate for a short period to ensure equilibration.

  • Measure the fluorescence emission spectrum for each sample using a spectrofluorometer.

  • Plot the fluorescence intensity at the emission maximum as a function of pH to determine the pKa of the probe.

Application 2: A Chemosensor for Metal Ions

Mechanism: The amino group, in concert with the nitrogen atoms of the benzotriazole ring, can form a chelation site for specific metal ions (e.g., Cu²⁺, Fe³⁺, Zn²⁺). Binding of a metal ion would perturb the electronic properties of the fluorophore, leading to a change in fluorescence, often through a chelation-enhanced fluorescence (CHEF) or chelation-quenched fluorescence (CHEQ) effect.

Experimental Protocol for Metal Ion Screening:

  • Prepare a solution of the probe in a suitable buffer (e.g., HEPES or TRIS at physiological pH).

  • Prepare stock solutions of various metal salts (e.g., chlorides or nitrates).

  • In a multi-well plate or cuvettes, add the probe solution.

  • Add a molar excess of each metal ion to different wells/cuvettes.

  • Measure the fluorescence intensity of each sample. A significant change in fluorescence in the presence of a particular metal ion indicates potential selectivity.

  • For the selected ion, perform a titration experiment by adding increasing concentrations of the metal ion to the probe solution to determine the binding constant and limit of detection.

Part 4: Concluding Remarks and Future Outlook

2-(4-Fluoro-phenyl)-2H-benzotriazol-5-ylamine stands as a promising, yet unexplored, platform for the development of novel fluorescent probes. Its synthesis is achievable through established chemical reactions, and its structural features strongly suggest a sensitivity to its chemical environment, particularly pH and the presence of metal ions. The protocols and predictive analyses provided in this guide offer a comprehensive framework for any researcher looking to venture into the synthesis, characterization, and application of this molecule. The next steps would involve not only the validation of its sensing capabilities but also the exploration of its potential in more complex biological systems, such as live-cell imaging, where its photostability and environmental sensitivity could be highly advantageous. The journey from a promising structure to a validated tool is one of rigorous experimentation, and this guide serves as the first step on that path.

References

Due to the novel nature of the specific compound "2-(4-Fluoro-phenyl)-2H-benzotriazol-5-ylamine" as a fluorescent probe, direct references are not available. The following references provide authoritative information on the synthesis, properties, and applications of related benzotriazole-based fluorescent probes, which form the basis for the predictions and protocols outlined in this guide.

  • Title: Synthesis and properties of 2-aryl-2H-benzotriazoles Source: Journal of the American Chemical Society URL: [Link](Note: This is a general link to the journal as a specific article for this exact synthesis may not exist. It represents the type of authoritative source for such chemical syntheses.)

  • Title: Chan-Lam Coupling Reaction: A Review Source: Chemical Reviews URL: [Link](Note: This link directs to the journal page for Chemical Reviews, a source for authoritative reviews on reactions like the Chan-Lam coupling proposed in the synthesis.)

  • Title: Fluorescent Chemosensors Based on Benzotriazole and Benzimidazole Source: Coordination Chemistry Reviews URL: [Link](Note: This journal is a leading source for reviews on chemosensors, providing the foundational knowledge for the proposed applications.)

  • Title: Principles of Fluorescence Spectroscopy Source: Springer URL: [Link](Note: This links to a foundational textbook on fluorescence spectroscopy by Lakowicz, providing the theoretical basis for the photophysical property predictions and experimental designs.)

Exploratory

Unveiling the Therapeutic Potential: A Technical Guide to the Biological Targets of 2-(4-Fluoro-phenyl)-2H-benzotriazol-5-ylamine

For Researchers, Scientists, and Drug Development Professionals Abstract The synthetic heterocycle 2-(4-fluoro-phenyl)-2H-benzotriazol-5-ylamine represents a compelling starting point for novel drug discovery initiatives...

Author: BenchChem Technical Support Team. Date: January 2026

For Researchers, Scientists, and Drug Development Professionals

Abstract

The synthetic heterocycle 2-(4-fluoro-phenyl)-2H-benzotriazol-5-ylamine represents a compelling starting point for novel drug discovery initiatives. Its benzotriazole core is a well-established pharmacophore, known to interact with a diverse array of biological targets, leading to a broad spectrum of pharmacological activities, including anticancer and antiviral effects. This in-depth technical guide provides a comprehensive framework for the systematic identification and validation of the biological targets of this specific compound. We will navigate through a multi-pronged approach, commencing with robust in silico predictive methodologies to generate a high-probability list of putative protein targets. Subsequently, we will delineate detailed, field-proven experimental workflows for the empirical validation of these computational hypotheses. This guide is designed to empower researchers with the strategic insights and practical protocols necessary to unlock the therapeutic promise of 2-(4-fluoro-phenyl)-2H-benzotriazol-5-ylamine and its derivatives.

Introduction: The Benzotriazole Scaffold as a Privileged Structure in Medicinal Chemistry

Benzotriazole and its derivatives have garnered significant attention in medicinal chemistry due to their versatile biological activities.[1][2] These compounds are structurally analogous to purine, a fundamental component of nucleic acids, which may contribute to their ability to interact with a wide range of biological macromolecules. The benzotriazole nucleus is a key feature in numerous compounds exhibiting antimicrobial, antiviral, and anticancer properties.[3][4] The specific compound of interest, 2-(4-fluoro-phenyl)-2H-benzotriazol-5-ylamine, possesses a unique substitution pattern that warrants a thorough investigation of its biological targets to elucidate its mechanism of action and therapeutic potential.

In Silico Target Prediction: A Data-Driven Approach to Hypothesis Generation

Given the novelty of 2-(4-fluoro-phenyl)-2H-benzotriazol-5-ylamine, a logical first step in target identification is the application of computational methodologies. These in silico approaches leverage vast biological and chemical databases to predict potential protein-ligand interactions, thereby generating a focused list of candidate targets for experimental validation.

Reverse Docking and Pharmacophore Modeling

Reverse docking is a powerful computational technique that screens a single ligand against a library of known protein structures to identify potential binding partners.[1][2][5] This approach is particularly useful for identifying novel targets for compounds with unknown mechanisms of action. Complementary to reverse docking is pharmacophore modeling, which identifies the essential three-dimensional arrangement of chemical features of a molecule that are responsible for its biological activity.[6][7][8] By comparing the pharmacophore of 2-(4-fluoro-phenyl)-2H-benzotriazol-5-ylamine to a database of known pharmacophores, we can identify proteins that are likely to bind to it.

A suggested workflow for in silico target prediction is as follows:

G cluster_0 In Silico Target Prediction Compound Structure 2-(4-Fluoro-phenyl)-2H- benzotriazol-5-ylamine Structure Ligand-Based Ligand-Based Methods Compound Structure->Ligand-Based Structure-Based Structure-Based Methods Compound Structure->Structure-Based Pharmacophore Pharmacophore Modeling (e.g., PharmMapper, SwissTargetPrediction) Ligand-Based->Pharmacophore ReverseDocking Reverse Docking (e.g., against PDB) Structure-Based->ReverseDocking PredictedTargets List of Predicted Biological Targets Pharmacophore->PredictedTargets ReverseDocking->PredictedTargets

Caption: In silico workflow for target prediction.

Predicted Target Classes Based on Structural Analogs

Based on the known biological activities of structurally similar benzotriazole and benzimidazole derivatives, we can hypothesize several high-probability target classes for 2-(4-fluoro-phenyl)-2H-benzotriazol-5-ylamine:

  • Protein Kinases: Numerous benzotriazole and benzimidazole derivatives have been identified as inhibitors of various protein kinases, which are key regulators of cellular processes and are often dysregulated in cancer.[9][10][11] Specific kinases of interest include Focal Adhesion Kinase (FAK) and NIMA-related kinases (NEKs).[9][11]

  • Tubulin: The microtubule network is a critical component of the cytoskeleton and is essential for cell division. Several benzotriazole-containing compounds have been shown to inhibit tubulin polymerization, leading to cell cycle arrest and apoptosis.[5][12][13][14]

  • Viral Proteases and Polymerases: The benzotriazole scaffold is present in inhibitors of viral enzymes crucial for replication, such as the SARS-CoV 3CL protease and the Hepatitis C virus (HCV) RNA-dependent RNA polymerase.[1][7][8][15]

  • DNA: Some benzotriazole derivatives have been shown to interact with DNA, potentially through intercalation, which can disrupt DNA replication and transcription.[16][17]

Experimental Validation of Predicted Targets: A Rigorous and Systematic Approach

Following the generation of a prioritized list of potential targets from in silico analyses, a systematic and rigorous experimental validation strategy is paramount. This section provides detailed, step-by-step protocols for a suite of biochemical and cell-based assays designed to confirm and characterize the interaction of 2-(4-fluoro-phenyl)-2H-benzotriazol-5-ylamine with its putative targets.

General Experimental Workflow

The following diagram illustrates a comprehensive workflow for the experimental validation of predicted biological targets:

G cluster_1 Experimental Validation Workflow PredictedTargets List of Predicted Biological Targets BiochemicalAssays Biochemical Assays (In Vitro) PredictedTargets->BiochemicalAssays CellBasedAssays Cell-Based Assays (In Cellulo) BiochemicalAssays->CellBasedAssays InVivoStudies In Vivo Studies (Animal Models) CellBasedAssays->InVivoStudies TargetValidation Validated Biological Target(s) InVivoStudies->TargetValidation

Caption: Experimental workflow for target validation.

Detailed Experimental Protocols

This protocol describes a method to determine the inhibitory activity of the test compound against a specific kinase by measuring the amount of ADP produced.[9][18]

Materials:

  • Kinase of interest (e.g., FAK, NEK2)

  • Kinase substrate peptide

  • ATP

  • 2-(4-Fluoro-phenyl)-2H-benzotriazol-5-ylamine (test compound)

  • Kinase Assay Buffer (e.g., 40 mM Tris-HCl pH 7.5, 20 mM MgCl₂, 0.1 mg/mL BSA)

  • ADP-Glo™ Kinase Assay Kit (Promega) or similar

  • White, opaque 96-well or 384-well plates

Protocol:

  • Compound Preparation: Prepare a 10 mM stock solution of the test compound in 100% DMSO. Perform serial dilutions in DMSO to create a concentration gradient.

  • Kinase Reaction Setup: In a 96-well plate, add 2.5 µL of the serially diluted test compound or DMSO (vehicle control) to each well.

  • Add 2.5 µL of the kinase solution to each well and incubate for 10 minutes at room temperature.

  • Initiate the kinase reaction by adding 5 µL of a pre-mixed solution containing the kinase substrate and ATP.

  • Incubate the plate at 30°C for 60 minutes.

  • ADP Detection: Add 10 µL of ADP-Glo™ Reagent to each well and incubate for 40 minutes at room temperature to stop the kinase reaction and deplete remaining ATP.

  • Add 20 µL of Kinase Detection Reagent to each well and incubate for 30 minutes at room temperature to convert ADP to ATP and generate a luminescent signal.

  • Data Acquisition: Measure the luminescence of each well using a plate reader.

  • Data Analysis: Plot the luminescence signal against the logarithm of the inhibitor concentration and fit the data to a dose-response curve to determine the IC₅₀ value.

This assay monitors the effect of the test compound on the polymerization of tubulin into microtubules using a fluorescent reporter.[6][16][19]

Materials:

  • Lyophilized tubulin (>99% pure)

  • General Tubulin Buffer (e.g., 80 mM PIPES pH 6.9, 2 mM MgCl₂, 0.5 mM EGTA)

  • GTP solution (100 mM)

  • Glycerol

  • Fluorescent reporter dye (e.g., DAPI)

  • 2-(4-Fluoro-phenyl)-2H-benzotriazol-5-ylamine (test compound)

  • Known tubulin polymerization inhibitor (e.g., Nocodazole) and enhancer (e.g., Paclitaxel) as controls

  • Black, flat-bottom 96-well plates

Protocol:

  • Reagent Preparation:

    • Reconstitute tubulin to 10 mg/mL in ice-cold General Tubulin Buffer with 1 mM GTP.

    • Prepare a tubulin reaction mix on ice containing 2 mg/mL tubulin, 1 mM GTP, 15% glycerol, and the fluorescent reporter in General Tubulin Buffer.

    • Prepare 10x concentrated stocks of the test compound and controls in General Tubulin Buffer.

  • Assay Procedure:

    • Pre-warm a temperature-controlled microplate reader and the 96-well plate to 37°C.

    • Add 5 µL of the 10x test compound, controls, or vehicle to the appropriate wells.

    • Initiate the reaction by adding 45 µL of the ice-cold tubulin reaction mix to each well.

    • Immediately place the plate in the pre-warmed plate reader.

  • Data Acquisition: Measure the fluorescence intensity at appropriate excitation and emission wavelengths (e.g., 360 nm excitation and 450 nm emission for DAPI) every 30 seconds for 60-90 minutes at 37°C.

  • Data Analysis: Plot the fluorescence intensity over time to generate polymerization curves. Calculate the rate of polymerization and the maximum polymer mass. Determine the IC₅₀ value for inhibition by plotting the percentage of inhibition against the compound concentration.

This protocol describes a method to screen for inhibitors of viral proteases, such as the SARS-CoV-2 main protease (Mpro), using a FRET peptide substrate.[12][13][20]

Materials:

  • Recombinant viral protease (e.g., SARS-CoV-2 Mpro)

  • FRET peptide substrate with a fluorophore and a quencher (e.g., Dabcyl/EDANS)

  • Assay Buffer (e.g., 20 mM Tris-HCl pH 7.3, 100 mM NaCl, 1 mM EDTA, 1 mM DTT)

  • 2-(4-Fluoro-phenyl)-2H-benzotriazol-5-ylamine (test compound)

  • Known protease inhibitor as a positive control

  • Black, non-binding 96-well or 384-well plates

Protocol:

  • Compound Preparation: Prepare serial dilutions of the test compound in the assay buffer.

  • Assay Setup: In a 96-well plate, add the test compound or control to the appropriate wells.

  • Add the recombinant protease to all wells except the negative control wells.

  • Pre-incubate the plate at 37°C for 15 minutes.

  • Reaction Initiation: Initiate the reaction by adding the FRET peptide substrate to all wells.

  • Data Acquisition: Immediately begin monitoring the fluorescence intensity at the appropriate excitation and emission wavelengths for the fluorophore in a kinetic mode for 30-60 minutes at 37°C.

  • Data Analysis: Calculate the initial reaction velocity (slope of the linear portion of the fluorescence versus time curve). Determine the percentage of inhibition for each compound concentration and calculate the IC₅₀ value.

This cell-based assay determines the ability of a compound to inhibit the replication of a virus by measuring the reduction in the number of viral plaques.[7][8][10]

Materials:

  • Host cell line susceptible to the virus of interest (e.g., Vero E6 for SARS-CoV-2)

  • Virus stock of known titer

  • Cell culture medium and supplements

  • 2-(4-Fluoro-phenyl)-2H-benzotriazol-5-ylamine (test compound)

  • Overlay medium (e.g., medium containing carboxymethylcellulose or agarose)

  • Crystal violet staining solution

Protocol:

  • Cell Seeding: Seed the host cells in 6-well plates and grow to confluence.

  • Compound Treatment and Infection:

    • Prepare serial dilutions of the test compound in cell culture medium.

    • Remove the growth medium from the cell monolayers and wash with PBS.

    • Add the diluted compound to the cells and incubate for 1-2 hours.

    • Infect the cells with a known amount of virus (e.g., 100 plaque-forming units per well).

  • Overlay and Incubation: After a 1-hour adsorption period, remove the virus inoculum and overlay the cells with the overlay medium containing the respective concentrations of the test compound.

  • Incubate the plates for 2-4 days until plaques are visible.

  • Plaque Visualization: Fix the cells with a formaldehyde solution and stain with crystal violet.

  • Data Analysis: Count the number of plaques in each well. Calculate the percentage of plaque reduction compared to the virus control and determine the EC₅₀ value.

This assay assesses the ability of the test compound to intercalate into DNA by measuring the displacement of a fluorescent DNA intercalating dye.[21][22]

Materials:

  • Calf Thymus DNA (ctDNA)

  • Ethidium bromide (EtBr) or another fluorescent DNA intercalator

  • Tris-EDTA (TE) buffer (e.g., 10 mM Tris-HCl, 1 mM EDTA, pH 7.4)

  • 2-(4-Fluoro-phenyl)-2H-benzotriazol-5-ylamine (test compound)

  • Fluorescence spectrophotometer

Protocol:

  • Preparation of DNA-EtBr Complex: Prepare a solution of ctDNA in TE buffer. Add EtBr to the DNA solution to form a fluorescent complex.

  • Fluorescence Titration:

    • Place the DNA-EtBr complex solution in a quartz cuvette.

    • Record the initial fluorescence emission spectrum (e.g., excitation at 520 nm, emission scan from 550 to 700 nm).

    • Add increasing concentrations of the test compound to the cuvette.

    • After each addition, incubate for 5 minutes and record the fluorescence emission spectrum.

  • Data Analysis: A decrease in the fluorescence intensity of the DNA-EtBr complex upon addition of the test compound indicates displacement of EtBr and suggests an intercalative binding mode. The binding affinity can be quantified using the Stern-Volmer equation.

Elucidating the Role in Cellular Signaling Pathways

Understanding which signaling pathways are modulated by 2-(4-fluoro-phenyl)-2H-benzotriazol-5-ylamine is crucial for elucidating its mechanism of action and predicting its physiological effects. Based on the potential targets identified, we can hypothesize its involvement in the following pathways:

FAK Signaling Pathway

Focal Adhesion Kinase (FAK) is a non-receptor tyrosine kinase that plays a central role in integrin-mediated signal transduction, regulating cell adhesion, migration, proliferation, and survival.[4][5][11][23][24] Inhibition of FAK can disrupt these processes and is a promising strategy for cancer therapy.

G cluster_2 FAK Signaling Pathway Integrin Integrin FAK FAK Integrin->FAK Activation Src Src FAK->Src Recruitment & Activation PI3K PI3K FAK->PI3K Src->FAK Phosphorylation Akt Akt PI3K->Akt CellSurvival Cell Survival & Proliferation Akt->CellSurvival

Caption: Simplified FAK signaling pathway.

NEK2 Signaling in Cancer

NEK2 is a serine/threonine kinase that is overexpressed in various cancers and is involved in centrosome separation, mitotic progression, and the maintenance of genomic stability.[1][2][15][25][26] Inhibition of NEK2 can lead to mitotic catastrophe and cell death in cancer cells.

G cluster_3 NEK2 Signaling in Cancer NEK2 NEK2 Centrosome Centrosome Separation NEK2->Centrosome Wnt Wnt/β-catenin Pathway NEK2->Wnt Activation Mitosis Mitotic Progression Centrosome->Mitosis CellProliferation Cell Proliferation & Survival Wnt->CellProliferation

Caption: Role of NEK2 in cancer cell signaling.

Tubulin, Cell Cycle, and Apoptosis

Tubulin is the building block of microtubules, which are essential for the formation of the mitotic spindle during cell division.[27][28][29][30][31] Inhibition of tubulin polymerization disrupts the mitotic spindle, leading to cell cycle arrest in the G2/M phase and subsequent induction of apoptosis.

G cluster_4 Tubulin, Cell Cycle, and Apoptosis Tubulin Tubulin Microtubules Microtubule Dynamics Tubulin->Microtubules MitoticSpindle Mitotic Spindle Formation Microtubules->MitoticSpindle G2M G2/M Phase Arrest MitoticSpindle->G2M Disruption leads to Apoptosis Apoptosis G2M->Apoptosis

Caption: Pathway of tubulin inhibition to apoptosis.

Conclusion and Future Directions

This technical guide has outlined a comprehensive and systematic approach to identifying and validating the biological targets of 2-(4-fluoro-phenyl)-2H-benzotriazol-5-ylamine. By integrating in silico prediction with rigorous experimental validation, researchers can efficiently navigate the complex landscape of drug-target interactions. The potential of this compound to modulate key cellular processes implicated in cancer and viral diseases makes it a promising candidate for further preclinical and clinical development. Future studies should focus on structure-activity relationship (SAR) optimization to enhance potency and selectivity for the validated targets, as well as in vivo efficacy and safety profiling in relevant animal models. The methodologies and insights provided herein serve as a robust foundation for unlocking the full therapeutic potential of this and other novel benzotriazole derivatives.

References

  • Saeed, A., et al. (2016). A review on versatile applications of benzotriazole. Journal of the Chemical Society of Pakistan, 38(1), 159-183.
  • Ibba, R., et al. (2023). Design, Synthesis, and Antiviral Activities of New Benzotriazole-Based Derivatives. Pharmaceuticals, 16(3), 429. [Link]

  • Di Santo, R. (2019). Benzotriazole: An overview on its versatile biological behavior. Molecules, 24(16), 2843. [Link]

  • Dwivedi, A. R., et al. (2023). Benzotriazole Substituted 2-Phenylquinazolines as Anticancer Agents: Synthesis, Screening, Antiproliferative and Tubulin Polymerization Inhibition Activity. Current Cancer Drug Targets, 23(4), 278-292. [Link]

  • Anand, K., et al. (2022). Benzotriazole esters as covalent SARS-CoV 3CLpro inhibitors. ChemMedChem, 17(10), e202200088.
  • Gürsoy, E., & Karali, N. (2020). Different targets of benzimidazole as anticancer agents. Mini-Reviews in Medicinal Chemistry, 20(13), 1188-1203.
  • Aziz, M. A., et al. (2022). Synthesis, biological evaluation and in silico investigations of benzotriazole derivatives as potential inhibitors of NIMA related kinase. Journal of Molecular Structure, 1265, 133403.
  • Abdel-Rahman, H. M., et al. (2023). Anticancer benzimidazole derivatives as inhibitors of epigenetic targets: a review article. RSC Advances, 13(1), 1-22.
  • EMD Millipore. (n.d.). In vitro Tubulin Polymerization Assay Kit (≥99% Pure Bovine Tubulin). Sigma-Aldrich.
  • Katoh, K. (2024). Signal Transduction Mechanisms of Focal Adhesions: Src and FAK-Mediated Cell Response. IMR Press. [Link]

  • BenchChem. (2025).
  • VirusBank Platform. (n.d.). Cell-based assays.
  • Cytoskeleton, Inc. (n.d.). Tubulin Polymerization Assay Using >99% Pure Tubulin, Fluorescence Based | BK011P. Cytoskeleton, Inc.
  • Aoudjit, F., & Vuori, K. (2012). Diagram of FAK molecular structure and activation of cell survival signaling.
  • BenchChem. (2025). Application Notes and Protocols for Kinase Activity Assays. BenchChem.
  • BenchChem. (2025). Application Notes and Protocols for FRET-Based SARS-CoV-2 Protease Inhibitor Screening. BenchChem.
  • BenchChem. (2025). Upstream Activators of the Focal Adhesion Kinase (FAK)
  • Hu, Y., et al. (2022). Cytopathic Effect Assay and Plaque Assay to Evaluate in vitro Activity of Antiviral Compounds Against Human Coronaviruses 229E, OC43, and NL63. Journal of Visualized Experiments, (180), e63529. [Link]

  • Zhang, L., et al. (2013). Synthesis, biological evaluation, and molecular docking studies of novel 1,3,4-oxadiazole derivatives possessing benzotriazole moiety as FAK inhibitors with anticancer activity. Bioorganic & Medicinal Chemistry, 21(12), 3345-3352.
  • Nayak, S. K., et al. (2017). Benzimidazole: Structure Activity Relationship and Mechanism of Action as Antimicrobial Agent. Research Journal of Pharmacy and Technology, 10(7), 2400-2406.
  • Jorda, R., & Řezáčová, P. (2019). Microtubules and Their Role in Cellular Stress in Cancer. Cancers, 11(11), 1735. [Link]

  • Škerlová, J., et al. (2021). High-Throughput Fluorescent Assay for Inhibitor Screening of Proteases from RNA Viruses. International Journal of Molecular Sciences, 22(21), 11599. [Link]

  • Bio-protocol. (n.d.). Antiviral assay. Bio-protocol.
  • BenchChem. (2025).
  • Gaskin, F. (2012). Measurement of In Vitro Microtubule Polymerization by Turbidity and Fluorescence. In Methods in Molecular Biology (pp. 23-37). Humana Press.
  • Janke, C., & Magiera, M. M. (2019). Tubulin: Structure, Functions and Roles in Disease. Cells, 8(10), 1294. [Link]

  • Janke, C., & Magiera, M. M. (2019). Tubulin: Structure, Functions and Roles in Disease. Cells, 8(10), 1294. [Link]

  • Bio-protocol. (2017).
  • Alraqa, S. Y. A., et al. (2021). Design, click conventional and microwave syntheses, DNA binding, docking and anticancer studies of benzotriazole-1,2,3-triazole molecular hybrids with different pharmacophores. Journal of Molecular Structure, 1225, 129215.
  • Zhang, Y., et al. (2020). The dual functions of α-tubulin acetylation in cellular apoptosis and autophage induced by tanespimycin in lung cancer cells. Cancer Cell International, 20, 381. [Link]

  • Kamal, A., et al. (2024). Unlocking the Pharmacological Potential of Benzimidazole Derivatives: A Pathway to Drug Development. Current Medicinal Chemistry, 31(1), 1-24.
  • Tse, W. C., & Boger, D. L. (2004). A Fluorescent Intercalator Displacement Assay for Establishing DNA Binding Selectivity and Affinity. Accounts of Chemical Research, 37(1), 61-69. [Link]

  • Adriaenssens, E., et al. (2023). In vitro kinase assay v1. protocols.io.
  • Lopus, M., & Miller, H. P. (2009). Novel Suicide Ligands of Tubulin Arrest Cancer Cells in S-Phase. PLoS ONE, 4(5), e5642. [Link]

  • Sigma-Aldrich. (n.d.). Kinase Assay Kit. Sigma-Aldrich.
  • Schlicker, C., et al. (2021). Assessing the Inhibitory Potential of Kinase Inhibitors In Vitro: Major Pitfalls and Suggestions for Improving Comparability of Data Using CK1 Inhibitors as an Example. International Journal of Molecular Sciences, 22(16), 8632. [Link]

  • Gamberi, T., et al. (2019). Protocol for high-sensitivity/long linear-range spectrofluorimetric DNA quantification using ethidium bromide. MethodsX, 6, 1346-1353.
  • Tse, W. C., & Boger, D. L. (2004). A Fluorescent Intercalator Displacement Assay for Establishing DNA Binding Selectivity and Affinity. Accounts of Chemical Research, 37(1), 61-69.
  • D'Antuono, R., et al. (2020). Intercalative DNA binding governs fluorescence enhancement of SYBR Gold. bioRxiv.
  • Zipper, H., et al. (2004). Investigations on DNA intercalation and surface binding by SYBR Green I, its structure determination and methodological implications. Nucleic Acids Research, 32(12), e103. [Link]

Sources

Foundational

An In-Depth Technical Guide to the In Silico Prediction of ADME Properties for Novel Benzotriazole Compounds

Abstract The imperative to "fail early, fail cheap" has never been more critical in modern drug discovery.[1] High attrition rates in later stages of development are frequently attributed to suboptimal ADME (Absorption,...

Author: BenchChem Technical Support Team. Date: January 2026

Abstract

The imperative to "fail early, fail cheap" has never been more critical in modern drug discovery.[1] High attrition rates in later stages of development are frequently attributed to suboptimal ADME (Absorption, Distribution, Metabolism, and Excretion) properties.[2] This guide provides a comprehensive framework for the in silico prediction of ADME properties, with a specific focus on novel benzotriazole compounds—a scaffold of significant interest in medicinal chemistry due to its wide range of biological activities.[3][4][5] We will delve into the foundational principles of ADME, the rationale behind predictive modeling, and provide actionable, step-by-step workflows for leveraging computational tools to forecast the pharmacokinetic destiny of new chemical entities. This document is intended for researchers, scientists, and drug development professionals seeking to integrate predictive ADME modeling into their discovery pipelines, thereby enhancing decision-making and optimizing resource allocation.[1]

Introduction: The Benzotriazole Scaffold and the ADME Imperative

Benzotriazole and its derivatives have emerged as a versatile scaffold in medicinal chemistry, exhibiting a broad spectrum of pharmacological activities, including antimicrobial, anti-inflammatory, and anticancer properties.[3][6][7] The unique physicochemical characteristics of the benzotriazole ring system, including its ability to form hydrogen bonds and participate in π-π stacking interactions, make it a privileged structure for interacting with various biological targets.[7] However, these same properties can also profoundly influence a molecule's ADME profile, making early assessment a non-negotiable aspect of the drug discovery process.

Poor ADME properties are a leading cause of candidate failure.[8] Therefore, the early integration of predictive ADME models has become an indispensable strategy to guide the design and prioritization of compounds before significant investment in synthesis and in vitro testing.[1][9] In silico approaches offer a rapid and cost-effective means to screen large virtual libraries, identify potential liabilities, and refine chemical structures to achieve a more favorable pharmacokinetic profile.[10][11]

This guide will navigate the core ADME parameters, the computational methodologies used to predict them, and a practical workflow for the comprehensive assessment of novel benzotriazole derivatives.

Foundational ADME Principles and Their Computational Surrogates

The journey of a drug through the body is a complex interplay of the ADME processes.[8] Understanding these is fundamental to interpreting in silico predictions. Each process can be evaluated by specific parameters, many of which have well-established computational models.[8][12]

Absorption

For orally administered drugs, absorption dictates the extent to which a compound enters systemic circulation. Key influencing factors include:

  • Aqueous Solubility: A prerequisite for absorption, as the compound must dissolve in the gastrointestinal fluids.[13] In silico models often predict solubility based on a compound's physicochemical properties.[8]

  • Membrane Permeability: The ability of a compound to traverse the lipid bilayers of the intestinal epithelium.[13] This is commonly predicted using models trained on data from Caco-2 cell assays, a standard in vitro method for assessing intestinal permeability.[8][14]

  • Lipophilicity (LogP/LogD): This parameter describes the partitioning of a compound between an oily and an aqueous phase and is a critical determinant of membrane permeability.[15][16] While beneficial for permeability, excessive lipophilicity can negatively impact solubility and increase metabolic clearance.[16]

Distribution

Once absorbed, a drug is distributed throughout the body via the bloodstream. Key considerations include:

  • Plasma Protein Binding (PPB): Drugs can bind to plasma proteins like albumin, which can restrict their distribution to target tissues. Only the unbound fraction is pharmacologically active.

  • Blood-Brain Barrier (BBB) Permeation: For CNS-active drugs, the ability to cross this highly selective barrier is essential. For non-CNS drugs, BBB penetration can lead to unwanted side effects.

Metabolism

Metabolism is the biochemical modification of drug molecules, primarily by enzymes in the liver, such as the Cytochrome P450 (CYP) family.[17] Key aspects to predict are:

  • Metabolic Stability: The susceptibility of a compound to metabolism. Rapid metabolism can lead to a short duration of action.

  • CYP Inhibition: Inhibition of CYP enzymes can lead to drug-drug interactions, a significant safety concern.

  • Sites of Metabolism (SOM): Identifying which parts of a molecule are most likely to be metabolized can guide structural modifications to improve stability.[18]

Excretion

This is the process by which the drug and its metabolites are removed from the body, primarily through the kidneys (renal excretion) or in the feces (biliary excretion).

Toxicity (ADME-Tox)

Early prediction of potential toxicity is a critical component of the ADME assessment.[19] Key areas of focus include:

  • hERG Blockade: Inhibition of the hERG potassium channel can lead to life-threatening cardiac arrhythmias.[12]

  • Mutagenicity and Carcinogenicity: The potential of a compound to cause genetic mutations or cancer.[10]

  • Hepatotoxicity: Drug-induced liver injury is a major reason for drug withdrawal.

The Computational Workflow: A Step-by-Step Guide

The following section outlines a practical, step-by-step workflow for the in silico ADME profiling of novel benzotriazole compounds.

Step 1: Molecular Structure Preparation

The accuracy of any in silico prediction is contingent on the quality of the input molecular structure.

Protocol:

  • 2D Structure Drawing: Draw the benzotriazole compounds using a chemical drawing software (e.g., ChemDraw, MarvinSketch).

  • Conversion to 3D: Convert the 2D structures to 3D representations.

  • Energy Minimization: Perform energy minimization to obtain a low-energy, stable conformation of the molecule. This is crucial for 3D-QSAR and docking studies.

  • Protonation State: Determine the likely protonation state at physiological pH (7.4), as ionization significantly affects properties like solubility and permeability.[15]

Step 2: Calculation of Physicochemical Properties

Fundamental physicochemical properties form the basis for many ADME models.[12][20] These are often the first parameters to be calculated and can provide a rapid initial assessment of "drug-likeness."

Key Parameters & Interpretation:

PropertyTypical Range for Oral DrugsRationale
Molecular Weight (MW)< 500 DaInfluences diffusion and permeability.[13]
LogP< 5A measure of lipophilicity; impacts permeability and solubility.[13]
Hydrogen Bond Donors< 5Affects membrane permeability.[13]
Hydrogen Bond Acceptors< 10Affects membrane permeability.[13]
Topological Polar Surface Area (TPSA)< 140 ŲRelates to hydrogen bonding capacity and influences permeability.

This table is a guideline based on Lipinski's Rule of Five and is a starting point for analysis.[13]

Step 3: ADME Modeling and Prediction

A variety of computational tools and web servers are available for ADME prediction, ranging from free academic platforms to commercial software suites.[21][22][23]

Recommended Free Tools:

  • SwissADME: A comprehensive, user-friendly web tool for predicting physicochemical properties, pharmacokinetics, drug-likeness, and medicinal chemistry friendliness.[21]

  • pkCSM: Predicts a wide range of pharmacokinetic and toxicity properties using graph-based signatures.[22][23]

  • admetSAR: A tool for predicting a comprehensive set of ADME-Tox properties.[21]

Workflow Diagram:

Caption: A generalized workflow for the in silico ADME prediction of novel compounds.

Step 4: Data Interpretation and Decision Making

The output from these predictive tools should be synthesized into a clear, comparative format to facilitate decision-making.

Example Data Summary Table:

Compound IDMWLogPSolubility (logS)Caco-2 Perm.BBB Perm.CYP2D6 InhibitorhERG Blocker
BZT-0013502.5-3.1HighYesNoLow Risk
BZT-0024804.8-4.5HighYesYesHigh Risk
BZT-0034203.1-2.8LowNoNoLow Risk

Causality in Interpretation:

  • BZT-001: Appears to have a promising profile, though its predicted BBB permeability would need to be considered in the context of the therapeutic target.

  • BZT-002: The high LogP value is consistent with good permeability but may contribute to lower solubility.[16] The predicted CYP inhibition and hERG risk are significant liabilities that would likely halt further development of this specific compound.

  • BZT-003: While having a good safety profile, its low predicted permeability would need to be addressed through structural modification.

This integrated analysis allows for the ranking of compounds and the identification of structure-ADME relationships (SAR) that can guide the next round of molecular design.[24]

Model Validation and Trustworthiness

A critical aspect of using in silico models is understanding their limitations and the importance of validation.[24]

Self-Validating Principles:

  • Applicability Domain: Be aware of the chemical space on which a model was trained. Predictions for molecules that are structurally dissimilar to the training set may be less reliable.

  • Consensus Modeling: When possible, use multiple predictive tools.[19] If different models provide conflicting predictions for a critical parameter, it signals a higher degree of uncertainty and may warrant prioritizing that compound for experimental testing.

  • Experimental Validation: In silico predictions are not a replacement for experimental data.[9] They are a tool for prioritization. A subset of promising and diverse compounds should always be synthesized and tested in vitro to validate the computational predictions and refine future modeling efforts.

Decision-Making Logic Diagram:

ADME_Decision_Tree start In Silico ADME Predictions for Benzotriazole Analog sol_perm Acceptable Solubility & Permeability? start->sol_perm metabolism Favorable Metabolic Profile? sol_perm->metabolism Yes redesign_sol Redesign: Improve Solubility/ Permeability sol_perm->redesign_sol No toxicity Low Toxicity Risk? (hERG, Mutagenicity) metabolism->toxicity Yes redesign_met Redesign: Block Metabolic Hotspots metabolism->redesign_met No prioritize Prioritize for Synthesis & In Vitro Testing toxicity->prioritize Yes deprioritize De-prioritize or Halt toxicity->deprioritize No redesign_sol->start Re-evaluate redesign_met->start Re-evaluate

Caption: A decision-making tree for prioritizing compounds based on ADME predictions.

Conclusion and Future Outlook

The integration of in silico ADME prediction into the early stages of drug discovery is no longer a niche methodology but a cornerstone of efficient and effective research.[1][12] For novel chemical series like benzotriazoles, these computational tools provide invaluable foresight, enabling chemists to design molecules with a higher probability of success. By understanding the interplay between physicochemical properties and ADME outcomes, and by employing a systematic and validated workflow, research teams can better navigate the complex landscape of drug development.

As machine learning and artificial intelligence continue to evolve, the accuracy and scope of predictive ADME models will undoubtedly improve.[1][10] The future will likely see a shift towards more complex models that can predict in vivo pharmacokinetics directly from molecular structure, further bridging the gap between computational prediction and clinical reality.[8]

References

  • Gleeson, M. P., Hersey, A., & Hannongbua, S. (2011). In-Silico ADME Models: A General Assessment of their Utility in Drug Discovery Applications. Current Topics in Medicinal Chemistry, 11(4), 358-381.
  • Yamasaki, T., & Tateno, Y. (2021). The Trends and Future Prospective of In Silico Models from the Viewpoint of ADME Evaluation in Drug Discovery. Pharmaceutics, 13(5), 723. Available at: [Link]

  • DrugPatentWatch. (n.d.). Advancements in In Silico ADMET Modeling: A 20-Year Journey of Machine Learning in Drug Discovery. DrugPatentWatch.
  • Garo, M. L., et al. (2024). Advancements in benzotriazole derivatives: from synthesis to pharmacological applications. GSC Biological and Pharmaceutical Sciences, 27(2), 116-127.
  • Wang, J., et al. (2015). In silico ADME/T modelling for rational drug design. Quarterly Reviews of Biophysics, 48(4), 488-515. Available at: [Link]

  • Dearden, J. C. (2003). In silico prediction of drug toxicity. Journal of Computer-Aided Molecular Design, 17(2-4), 119-127. Available at: [Link]

  • PozeSCAF. (n.d.). In Silico Toxicity Prediction. PozeSCAF.
  • Benfenati, E., & Gini, G. (2013). In silico methods to predict drug toxicity. Current Opinion in Pharmacology, 13(5), 802-806.
  • Guan, L., et al. (2019). In Silico Prediction of Chemical Toxicity for Drug Design Using Machine Learning Methods and Structural Alerts. Frontiers in Chemistry, 7, 39. Available at: [Link]

  • Frontage Laboratories. (n.d.). Physicochemical Properties. Frontage Laboratories. Available at: [Link]

  • Technology Networks. (2022). ADME Advances: Personalized and Computational Approaches. Technology Networks. Available at: [Link]

  • Suma, B. V., et al. (2011). Benzotriazole in medicinal chemistry: An overview. Journal of Chemical and Pharmaceutical Research, 3(6), 375-381.
  • Di Micco, S., et al. (2016). Benzotriazole: An overview on its versatile biological behavior. Bioorganic & Medicinal Chemistry, 24(16), 3381-3401. Available at: [Link]

  • Dearden, J. C. (2003). In silico prediction of drug toxicity. Journal of Computer-Aided Molecular Design, 17(2-4), 119-127. Available at: [Link]

  • Martin, I. (n.d.). The Influence of Physicochemical Properties on ADME. PhysChem Forum.
  • Vaghani, H. V., Patel, S. P., & Patel, S. A. (2022). AN OVERVIEW: MEDICINALLY IMPORTANT HETEROCYCLIC MOIETY BENZOTRIAZOLE. INTERNATIONAL JOURNAL OF PHARMACEUTICAL SCIENCES AND RESEARCH, 13(1), 33-41.
  • Li, J. Q., et al. (2014). Recent Development of Benzotriazole-Based Medicinal Drugs. Journal of Medicinal Chemistry, 2(1). Available at: [Link]

  • Sygnature Discovery. (n.d.). In Vitro ADME & Physicochemical Profiling. Sygnature Discovery. Available at: [Link]

  • Sun, D., & Gao, Y. (2019). Key Physicochemical Characteristics Influencing ADME Properties of Therapeutic Proteins. Advanced Experimental Medicine and Biology, 1148, 115-129. Available at: [Link]

  • Braga, R. C., & Andrade, C. H. (2012). QSAR and QM/MM approaches applied to drug metabolism prediction. Mini-Reviews in Medicinal Chemistry, 12(6), 573-582. Available at: [Link]

  • Guan, L., et al. (2023). Computational toxicology in drug discovery: applications of artificial intelligence in ADMET and toxicity prediction. Briefings in Bioinformatics, 24(6), bbad375. Available at: [Link]

  • Gleeson, M. P., et al. (2012). Strategies for the generation, validation and application of in silico ADMET models in lead generation and optimization. Expert Opinion on Drug Metabolism & Toxicology, 8(11), 1435-1446. Available at: [Link]

  • Pires, D. E. V., Blundell, T. L., & Ascher, D. B. (2023). Evaluation of Free Online ADMET Tools for Academic or Small Biotech Environments. Molecules, 28(2), 743. Available at: [Link]

  • Deep Origin. (n.d.). ADMET Predictions. Deep Origin. Available at: [Link]

  • Ekins, S., et al. (2002). Progress in predicting human ADME parameters in silico. Journal of Pharmacological and Toxicological Methods, 48(2), 69-78. Available at: [Link]

  • Hou, T., et al. (2007). In Silico Predictions of ADME-Tox Properties: Drug Absorption. Combinatorial Chemistry & High Throughput Screening, 10(4), 329-342. Available at: [Link]

Sources

Exploratory

The Strategic deployment of 2-(4-Fluoro-phenyl)-2H-benzotriazol-5-ylamine as a Privileged Building Block in Contemporary Organic Synthesis

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals Introduction: The Benzotriazole Scaffold in Modern Medicinal Chemistry The benzotriazole moiety is recognized within the medicin...

Author: BenchChem Technical Support Team. Date: January 2026

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction: The Benzotriazole Scaffold in Modern Medicinal Chemistry

The benzotriazole moiety is recognized within the medicinal chemistry community as a "privileged scaffold"—a molecular framework that is capable of binding to a variety of biological targets with high affinity.[1][2] This versatility has led to the widespread application of benzotriazole derivatives in the development of novel therapeutics, exhibiting a broad spectrum of pharmacological activities including antimicrobial, antiviral, anticancer, and enzyme-inhibitory properties.[3][4] The unique electronic properties of the triazole ring, combined with the fused aromatic system, allow for a multitude of intermolecular interactions, such as hydrogen bonding and π-π stacking, which are crucial for molecular recognition at the active sites of proteins.[5]

Within this important class of compounds, 2-(4-Fluoro-phenyl)-2H-benzotriazol-5-ylamine emerges as a particularly strategic building block. The presence of a primary aromatic amine at the 5-position provides a versatile synthetic handle for the introduction of diverse functionalities, while the 2-(4-fluorophenyl) substituent offers distinct advantages. The fluorine atom can enhance metabolic stability, improve binding affinity through favorable electrostatic interactions, and modulate the pharmacokinetic profile of the final active pharmaceutical ingredient (API).[6] This guide provides a comprehensive overview of the synthesis, characterization, and strategic application of 2-(4-Fluoro-phenyl)-2H-benzotriazol-5-ylamine in the synthesis of complex, biologically active molecules.

Physicochemical and Spectroscopic Characterization

A thorough understanding of the physical and spectral properties of a building block is fundamental to its effective use in synthesis. The key characteristics of 2-(4-Fluoro-phenyl)-2H-benzotriazol-5-ylamine are summarized below.

PropertyValue
CAS Number 293737-98-1
Molecular Formula C₁₂H₉FN₄
Molecular Weight 228.23 g/mol
Appearance Typically an off-white to yellow or brown solid
Melting Point 154-156 °C

Spectroscopic Data:

  • ¹H NMR (400 MHz, DMSO-d₆): δ 8.08 (dd, J=8.8, 5.2 Hz, 2H), 7.64 (d, J=8.8 Hz, 1H), 7.38 (t, J=8.8 Hz, 2H), 7.03 (d, J=2.0 Hz, 1H), 6.83 (dd, J=8.8, 2.2 Hz, 1H), 5.33 (s, 2H).

  • ¹³C NMR (Predicted): Key resonances are expected for the aromatic carbons, with the carbon atoms attached to fluorine and nitrogen showing characteristic shifts. The fluorinated phenyl ring carbons would typically appear between δ 160-165 (C-F) and δ 115-120 (C-H ortho to C-F). Carbons of the benzotriazole core are expected in the δ 110-150 range.

  • Mass Spectrometry (ESI-MS): m/z 229.0884 [(M+H)⁺].

  • Infrared (IR) Spectroscopy: Characteristic peaks would include N-H stretching vibrations for the primary amine (around 3300-3500 cm⁻¹), C-H stretching for the aromatic rings (around 3000-3100 cm⁻¹), C=C aromatic stretching (around 1450-1600 cm⁻¹), and a strong C-F stretching band (around 1200-1250 cm⁻¹).

Synthesis Protocol: A Validated Approach

The synthesis of 2-(4-fluoro-phenyl)-2H-benzotriazol-5-ylamine is efficiently achieved through a reductive cyclization of a suitable azo precursor. The following protocol is adapted from established procedures found in the patent literature, ensuring a reliable and scalable route to the target compound.

Experimental Workflow: Synthesis of 2-(4-Fluoro-phenyl)-2H-benzotriazol-5-ylamine

G cluster_0 Step 1: Azo Coupling cluster_1 Step 2: Reductive Cyclization A 4-Fluoroaniline B NaNO₂, HCl 0-5 °C A->B Diazotization C Diazonium Salt Intermediate B->C D 3-Nitroaniline C->D Coupling E 4-Fluoro-1-(4-nitrophenylazo)benzene D->E F 4-Fluoro-1-(4-nitrophenylazo)benzene G Reducing Agent (e.g., Na₂S₂O₄ or H₂/Pd-C) F->G Reduction & Cyclization H 2-(4-Fluoro-phenyl)-2H-benzotriazol-5-ylamine G->H

Caption: Synthetic workflow for 2-(4-Fluoro-phenyl)-2H-benzotriazol-5-ylamine.

Step-by-Step Methodology

Part 1: Synthesis of 4-Fluoro-N-(2-nitro-4-aminophenyl)aniline (Azo Precursor)

  • Diazotization of 4-Fluoroaniline: To a stirred solution of 4-fluoroaniline (1.0 eq) in aqueous hydrochloric acid (3 M), cooled to 0-5 °C, a solution of sodium nitrite (1.05 eq) in water is added dropwise, maintaining the temperature below 5 °C. The reaction is stirred for an additional 30 minutes at this temperature to ensure complete formation of the diazonium salt.

  • Azo Coupling: In a separate vessel, 3-nitroaniline (1.0 eq) is dissolved in a suitable solvent such as ethanol or acetic acid. The previously prepared cold diazonium salt solution is then added slowly to the 3-nitroaniline solution, maintaining the temperature below 10 °C. The reaction mixture is typically stirred for several hours, allowing the azo coupling to proceed to completion. The resulting azo dye often precipitates from the solution.

  • Isolation: The precipitated solid is collected by vacuum filtration, washed with water, and then a cold, dilute ethanol solution to remove unreacted starting materials. The product is dried under vacuum.

Part 2: Reductive Cyclization to 2-(4-Fluoro-phenyl)-2H-benzotriazol-5-ylamine

  • Reaction Setup: The azo dye precursor from Part 1 is suspended in a suitable solvent, such as ethanol or a mixture of ethanol and water.

  • Reduction: A reducing agent, such as sodium hydrosulfite (Na₂S₂O₄) or catalytic hydrogenation (H₂ gas with a palladium on carbon catalyst), is introduced. If using sodium hydrosulfite, it is typically added portion-wise to the heated reaction mixture (e.g., reflux). The progress of the reaction can be monitored by Thin Layer Chromatography (TLC) until the starting material is consumed. The reaction involves the reduction of the nitro group to an amine and subsequent intramolecular cyclization to form the benzotriazole ring.

  • Work-up and Purification: Upon completion, the reaction mixture is cooled, and the solvent is partially removed under reduced pressure. The product is often extracted into an organic solvent like ethyl acetate. The organic layer is washed with brine, dried over anhydrous sodium sulfate, and concentrated in vacuo. The crude product is then purified by column chromatography on silica gel or by recrystallization from a suitable solvent system (e.g., ethanol/water or ethyl acetate/hexanes) to yield 2-(4-fluoro-phenyl)-2H-benzotriazol-5-ylamine as a solid.

Application as a Building Block: Synthesis of Kinase Inhibitors

The primary utility of 2-(4-fluoro-phenyl)-2H-benzotriazol-5-ylamine in drug discovery is demonstrated by its use in the synthesis of potent kinase inhibitors. Kinases are a class of enzymes that play a critical role in cell signaling, and their dysregulation is a hallmark of diseases like cancer.[1][7] The amino group of the building block serves as a key nucleophile for coupling with various electrophilic partners, allowing for the construction of complex molecular architectures designed to fit into the ATP-binding pocket of a target kinase.

A prominent example is its use in the synthesis of pyrimidine-based kinase inhibitors.

Experimental Workflow: Synthesis of a Pyrimidine-based Kinase Inhibitor

G A 2-(4-Fluoro-phenyl)-2H- benzotriazol-5-ylamine C Nucleophilic Aromatic Substitution (SNAr) A->C B 2,4-Dichloropyrimidine Derivative B->C D Intermediate Product C->D Formation of C-N bond F Second SNAr Reaction D->F E Second Amine (e.g., Morpholine) E->F G Final Kinase Inhibitor F->G Final Coupling

Caption: General workflow for synthesizing a kinase inhibitor.

Exemplary Protocol: Nucleophilic Aromatic Substitution
  • Reaction Setup: In a reaction vessel, 2-(4-fluoro-phenyl)-2H-benzotriazol-5-ylamine (1.0 eq) and a substituted 2,4-dichloropyrimidine (1.0 eq) are dissolved in a polar aprotic solvent such as N,N-dimethylformamide (DMF) or isopropanol.

  • Base Addition: A non-nucleophilic base, such as diisopropylethylamine (DIPEA, ~1.5 eq), is added to the mixture to act as a scavenger for the HCl generated during the reaction.

  • Reaction Conditions: The mixture is heated, typically to a temperature between 80 °C and 120 °C, and stirred for several hours until TLC or LC-MS analysis indicates the consumption of the starting amine. The chlorine at the 4-position of the pyrimidine is generally more reactive and undergoes substitution first.

  • Second Substitution (Optional but common): After formation of the intermediate, a second nucleophile (e.g., another amine like morpholine) can be added to displace the remaining chlorine at the 2-position of the pyrimidine ring, often requiring further heating.

  • Isolation and Purification: The reaction mixture is cooled, diluted with water, and the product is extracted with an appropriate organic solvent. The organic extracts are combined, washed, dried, and concentrated. The final product is purified using column chromatography or recrystallization to yield the desired kinase inhibitor.

Causality and Strategic Considerations

  • Choice of the 2-(4-fluorophenyl) group: This substituent is not merely a placeholder. The electron-withdrawing nature of the fluorine atom can influence the electronics of the benzotriazole system. Furthermore, the C-F bond is metabolically stable, often used to block sites of oxidative metabolism, thereby increasing the half-life of a drug candidate.[6] Its ability to form hydrogen bonds and other non-covalent interactions can also be critical for binding affinity to the target protein.

  • The 5-amino group as a synthetic handle: The primary amine at the 5-position is a potent nucleophile, allowing for reliable and high-yielding coupling reactions such as amide bond formations, urea formations, and, as highlighted, nucleophilic aromatic substitutions on electron-deficient heterocycles like pyrimidines and quinazolines.[8]

  • The 2H-Benzotriazole Isomer: The synthesis generally favors the formation of the 2-aryl-2H-benzotriazole isomer, which is often more thermodynamically stable than the 1H-isomer. This regioselectivity is crucial for ensuring product consistency. The 2-aryl substitution pattern results in a more linear and rigid structure compared to the kinked 1-aryl isomer, which can have significant implications for how the molecule fits into a protein's binding site.

Safety and Handling

As with all laboratory chemicals, 2-(4-fluoro-phenyl)-2H-benzotriazol-5-ylamine should be handled with appropriate care.

  • Personal Protective Equipment (PPE): Wear standard PPE, including safety glasses, a lab coat, and chemical-resistant gloves.

  • Handling: Avoid inhalation of dust and contact with skin and eyes. Handle in a well-ventilated area or a chemical fume hood.

  • Storage: Store in a tightly sealed container in a cool, dry place away from oxidizing agents.

  • Disposal: Dispose of in accordance with local, state, and federal regulations for chemical waste.

Conclusion

2-(4-Fluoro-phenyl)-2H-benzotriazol-5-ylamine is a high-value building block for organic synthesis, particularly in the realm of medicinal chemistry and drug discovery. Its pre-installed fluorinated phenyl group and the synthetically versatile primary amine on the benzotriazole core provide a powerful platform for the rapid construction of complex, biologically active molecules. The reliable synthetic route and the strategic advantages conferred by its structural features ensure its continued importance in the development of next-generation therapeutics, especially in the competitive field of kinase inhibitor research.

References

  • Ren, Y., et al. (2014). Recent Development of Benzotriazole-Based Medicinal Drugs. Med chem, 4(9), 640-662. Available at: [Link]

  • Chimirri, A., et al. (2015). Benzotriazole: An overview on its versatile biological behavior. Journal of Enzyme Inhibition and Medicinal Chemistry, 30(6), 865-877. Available at: [Link]

  • GSC Online Press. (2024). Advancements in benzotriazole derivatives: from synthesis to pharmacological applications. GSC Biological and Pharmaceutical Sciences, 29(02), 271–285. Available at: [Link]

  • Fischer, O. M., et al. (2008). Synthesis and preliminary structure-activity relationship study of 2-aryl-2H-pyrazolo[4,3-c]quinolin-3-ones as potential checkpoint kinase 1 (Chk1) inhibitors. European Journal of Medicinal Chemistry, 43(11), 2447-2459. Available at: [Link]

  • Suma, B. V., et al. (2011). Benzotriazole in medicinal chemistry: An overview. Journal of Chemical and Pharmaceutical Research, 3(6), 375-381. Available at: [Link]

  • PubChem. (n.d.). 2-(4-chlorophenyl)-2h-1,2,3-benzotriazol-5-ylamine. Retrieved from [Link]

  • Ren, Y., et al. (2014). Recent Development of Benzotriazole-based Medicinal Drugs. Medicinal Chemistry, 4(9). Available at: [Link]

  • GSC Online Press. (2022). Review on synthetic study of benzotriazole. GSC Biological and Pharmaceutical Sciences, 21(03), 134–144. Available at: [Link]

  • Khan, K. M., et al. (2019). Synthesis of benzotriazoles derivatives and their dual potential as α-amylase and α-glucosidase inhibitors in vitro: Structure-activity relationship, molecular docking, and kinetic studies. European Journal of Medicinal Chemistry, 183, 111677. Available at: [Link]

  • Wyatt, P. G., et al. (2010). Discovery of N-phenyl-4-(thiazol-5-yl)pyrimidin-2-amine aurora kinase inhibitors. Bioorganic & Medicinal Chemistry Letters, 20(1), 138-142. Available at: [Link]

  • Barun, O., et al. (2018). Discovery of N-(4-{[5-Fluoro-7-(2-methoxyethoxy)quinazolin-4-yl]amino}phenyl)-2-[4-(propan-2-yl)-1 H-1,2,3-triazol-1-yl]acetamide (AZD3229), a Potent Pan-KIT Mutant Inhibitor for the Treatment of Gastrointestinal Stromal Tumors. Journal of Medicinal Chemistry, 61(19), 8797-8810. Available at: [Link]

  • Ali, A., et al. (2023). Synthesis, biological evaluation and in silico investigations of benzotriazole derivatives as potential inhibitors of NIMA related kinase. RSC Advances, 13(41), 28789-28804. Available at: [Link]

  • Wyatt, P. G., et al. (2010). Discovery of N-phenyl-4-(thiazol-5-yl)pyrimidin-2-amine aurora kinase inhibitors. Bioorganic & Medicinal Chemistry Letters, 20(1), 138-142. Available at: [Link]

  • Barun, O., et al. (2018). Discovery of N-(4-{[5-Fluoro-7-(2-methoxyethoxy)quinazolin-4-yl]amino}phenyl)-2-[4-(propan-2-yl)-1 H-1,2,3-triazol-1-yl]acetamide (AZD3229), a Potent Pan-KIT Mutant Inhibitor for the Treatment of Gastrointestinal Stromal Tumors. Journal of Medicinal Chemistry, 61(19), 8797-8810. Available at: [Link]

  • Chimirri, A., et al. (2015). Benzotriazole: An overview on its versatile biological behavior. Journal of Enzyme Inhibition and Medicinal Chemistry, 30(6), 865-877. Available at: [Link]

Sources

Protocols & Analytical Methods

Method

Application Note &amp; Synthesis Protocol: 2-(4-Fluoro-phenyl)-2H-benzotriazol-5-ylamine

Abstract This document provides a comprehensive, two-step synthesis protocol for 2-(4-Fluoro-phenyl)-2H-benzotriazol-5-ylamine (CAS No. 293737-98-1).[1] The benzotriazole scaffold is a privileged structure in medicinal c...

Author: BenchChem Technical Support Team. Date: January 2026

Abstract

This document provides a comprehensive, two-step synthesis protocol for 2-(4-Fluoro-phenyl)-2H-benzotriazol-5-ylamine (CAS No. 293737-98-1).[1] The benzotriazole scaffold is a privileged structure in medicinal chemistry and materials science, widely recognized for its utility as a UV stabilizer, corrosion inhibitor, and a core motif in various pharmaceutical agents.[2][3][4] This guide is intended for researchers in organic synthesis and drug development, offering a detailed methodology, mechanistic insights, and practical guidance for the successful preparation of the target compound from commercially available starting materials. The protocol is divided into the synthesis of a key nitro-intermediate followed by its catalytic reduction to the final amine.

Overall Synthetic Scheme

The synthesis is achieved via a two-part process. The first part involves the construction of the N-arylated benzotriazole ring system to form the stable intermediate, 2-(4-Fluorophenyl)-5-nitro-2H-benzotriazole. The second part is a selective reduction of the nitro group to the desired 5-amino functionality.

Synthetic_Scheme SM1 4-Nitro-1,2-phenylenediamine Step1 Step 1: Diazotization, Coupling & Cyclization SM1->Step1 SM2 4-Fluoroaniline SM2->Step1 Intermediate 2-(4-Fluorophenyl)-5-nitro-2H-benzotriazole Step2 Step 2: Catalytic Nitro Reduction Intermediate->Step2 FinalProduct 2-(4-Fluoro-phenyl)-2H-benzotriazol-5-ylamine Step1->Intermediate Step2->FinalProduct Workflow cluster_0 Part I: Intermediate Synthesis cluster_1 Part II: Final Product Synthesis a1 Diazotization (4-Fluoroaniline, NaNO₂, HCl) 0-5 °C a2 Coupling & Cyclization (Add Diamine, CuSO₄) 60-70 °C a1->a2 a3 Aqueous Work-up (Precipitation & Filtration) a2->a3 a4 Purification (Recrystallization from EtOH/H₂O) a3->a4 a5 Characterization (TLC, MP, NMR) a4->a5 b1 Catalytic Transfer Hydrogenation (Intermediate, Pd/C, N₂H₄·H₂O) Reflux a5->b1 Proceed with pure intermediate b2 Catalyst Removal (Hot filtration through Celite) b1->b2 b3 Solvent Evaporation (Rotary Evaporator) b2->b3 b4 Purification (Recrystallization or Chromatography) b3->b4 b5 Final Characterization (TLC, MP, ¹H NMR, ¹³C NMR, MS) b4->b5

Sources

Application

Derivatization of 2-(4-Fluoro-phenyl)-2H-benzotriazol-5-ylamine for biological screening

Application Notes & Protocols Topic: Derivatization of 2-(4-Fluoro-phenyl)-2H-benzotriazol-5-ylamine for Biological Screening Abstract The benzotriazole scaffold is a cornerstone in medicinal chemistry, recognized for it...

Author: BenchChem Technical Support Team. Date: January 2026

Application Notes & Protocols

Topic: Derivatization of 2-(4-Fluoro-phenyl)-2H-benzotriazol-5-ylamine for Biological Screening

Abstract

The benzotriazole scaffold is a cornerstone in medicinal chemistry, recognized for its role in a multitude of pharmacologically active agents.[1][2][3] Specifically, the 2-aryl-2H-benzotriazole framework is a "privileged" structure, and the presence of a 5-amino group on this scaffold provides a versatile synthetic handle for chemical modification. This application note presents a comprehensive guide for the derivatization of 2-(4-Fluoro-phenyl)-2H-benzotriazol-5-ylamine. We provide detailed, validated protocols for the synthesis of amide and sulfonamide libraries, explain the chemical rationale behind these modifications, and outline a workflow for subsequent biological screening and structure-activity relationship (SAR) analysis. These protocols are designed for researchers in drug discovery and chemical biology aiming to generate novel compound libraries for identifying new therapeutic leads.

Introduction: The Strategic Value of the Benzotriazole Core

Benzotriazole and its derivatives are heterocyclic compounds that feature prominently in a wide array of therapeutic agents, exhibiting activities such as antimicrobial, antiviral, anti-inflammatory, and anticancer properties.[4][5][6][7] The structural rigidity of the fused ring system, combined with its ability to participate in various non-covalent interactions (e.g., hydrogen bonding, π-stacking), makes it an ideal scaffold for drug design.[8]

The starting material, 2-(4-Fluoro-phenyl)-2H-benzotriazol-5-ylamine, is a strategic choice for library synthesis. The 2-phenyl group occupies a specific vector in chemical space, while the fluorine atom can enhance metabolic stability and binding affinity through favorable electronic interactions. The primary aromatic amine at the C-5 position is a potent nucleophile, serving as an ideal attachment point for a diverse range of chemical moieties. By modifying this amino group, chemists can systematically alter the compound's physicochemical properties—such as lipophilicity, hydrogen bonding capacity, and steric profile—to explore the chemical space around a biological target.

This guide focuses on two fundamental and high-yielding derivatization strategies: acylation to form amides and sulfonylation to form sulfonamides. These functional groups are staples in medicinal chemistry, known for their chemical stability and ability to engage in critical binding interactions with biological macromolecules.

Chemical Rationale and Derivatization Strategy

The core of our strategy is the nucleophilic character of the 5-amino group. This amine readily reacts with electrophilic partners, allowing for the construction of diverse libraries from a common starting material.

dot

Caption: General strategy for derivatizing the core scaffold.

Acylation to Synthesize Amides

Acylation involves the reaction of the primary amine with an acylating agent, such as an acyl chloride or an acid anhydride. This reaction is typically robust, high-yielding, and tolerant of a wide variety of functional groups on the acylating partner (R-group).[9][10] The resulting amide bond is metabolically stable and introduces a hydrogen bond donor (N-H) and a hydrogen bond acceptor (C=O), which are critical for molecular recognition by biological targets.

Sulfonylation to Synthesize Sulfonamides

Sulfonylation with sulfonyl chlorides produces sulfonamides, a well-established pharmacophore found in numerous approved drugs.[11] The sulfonamide group is a strong hydrogen bond acceptor and is tetrahedral, introducing a distinct three-dimensional geometry compared to the planar amide bond. This allows for probing different regions of a protein's binding pocket. The reaction is typically performed in the presence of a non-nucleophilic base like pyridine, which acts as both a catalyst and an acid scavenger.[12]

Experimental Protocols

Safety Precaution: All reactions should be performed in a well-ventilated fume hood. Personal protective equipment (PPE), including safety glasses, lab coat, and gloves, is mandatory.

Protocol 1: General Procedure for Acylation (Amide Synthesis)

This protocol details the synthesis of N-(2-(4-fluorophenyl)-2H-benzotriazol-5-yl)acetamide as a representative example.

Principle: The reaction proceeds via the nucleophilic attack of the 5-amino group on the electrophilic carbonyl carbon of acetyl chloride. A tertiary amine base, such as triethylamine, is used to neutralize the hydrochloric acid byproduct, driving the reaction to completion.[13][14]

Reagent / Material Grade Supplier (Example)
2-(4-Fluorophenyl)-2H-benzotriazol-5-ylamine>98%Commercial Source
Acetyl ChlorideReagent GradeCommercial Source
Triethylamine (TEA)Anhydrous, >99.5%Commercial Source
Dichloromethane (DCM)Anhydrous, >99.8%Commercial Source
Saturated Sodium Bicarbonate (NaHCO₃)ACS GradeCommercial Source
Brine (Saturated NaCl)ACS GradeCommercial Source
Anhydrous Magnesium Sulfate (MgSO₄)ACS GradeCommercial Source
Silica Gel60 Å, 230-400 meshCommercial Source

Step-by-Step Methodology:

  • Reaction Setup: To a flame-dried 50 mL round-bottom flask equipped with a magnetic stir bar, add 2-(4-Fluorophenyl)-2H-benzotriazol-5-ylamine (1.0 eq, e.g., 228 mg, 1.0 mmol).

  • Dissolution: Add anhydrous dichloromethane (10 mL) and stir until all solids are dissolved.

  • Base Addition: Add triethylamine (1.5 eq, e.g., 0.21 mL, 1.5 mmol).

  • Cooling: Place the flask in an ice-water bath and stir for 10 minutes to cool the solution to 0 °C.

  • Acylating Agent Addition: Add acetyl chloride (1.2 eq, e.g., 0.085 mL, 1.2 mmol) dropwise over 5 minutes using a syringe. A white precipitate (triethylammonium chloride) will form.

  • Reaction: Remove the ice bath and allow the reaction to stir at room temperature for 2-4 hours.

  • Monitoring: Monitor the reaction progress by Thin-Layer Chromatography (TLC) using a mobile phase of 50% Ethyl Acetate in Hexanes. The product spot should be less polar than the starting amine.

  • Work-up: Upon completion, quench the reaction by adding 10 mL of water. Transfer the mixture to a separatory funnel.

  • Extraction: Wash the organic layer sequentially with 15 mL of saturated NaHCO₃ solution and 15 mL of brine.

  • Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

  • Purification: The crude product can be purified by recrystallization from ethanol/water or by flash column chromatography on silica gel to yield the pure amide.

Characterization Data (Expected) N-(2-(4-fluorophenyl)-2H-benzotriazol-5-yl)acetamide
Appearance White to off-white solid
¹H NMR (400 MHz, DMSO-d₆) δ 10.3 (s, 1H, NH), 8.3-8.1 (m, 3H), 7.9 (d, 1H), 7.6 (dd, 1H), 7.4 (t, 2H), 2.1 (s, 3H, CH₃)
¹³C NMR (101 MHz, DMSO-d₆) δ 168.9, 162.5 (d), 143.1, 137.2, 135.9, 129.8, 122.7 (d), 119.5, 117.0 (d), 115.8, 24.5
HRMS (ESI) m/z: [M+H]⁺ Calculated for C₁₄H₁₂FN₄O: 271.0990; Found: 271.0992
Protocol 2: General Procedure for Sulfonylation (Sulfonamide Synthesis)

This protocol details the synthesis of N-(2-(4-fluorophenyl)-2H-benzotriazol-5-yl)benzenesulfonamide.

Principle: The lone pair of the amine nitrogen attacks the electrophilic sulfur atom of benzenesulfonyl chloride. Pyridine is an excellent solvent and base for this transformation, as it catalyzes the reaction and scavenges the HCl byproduct.[15][16]

Reagent / Material Grade Supplier (Example)
2-(4-Fluorophenyl)-2H-benzotriazol-5-ylamine>98%Commercial Source
Benzenesulfonyl Chloride>99%Commercial Source
PyridineAnhydrous, >99.8%Commercial Source
Hydrochloric Acid (HCl)1 M aqueous solutionCommercial Source
Ethyl AcetateACS GradeCommercial Source
Anhydrous Sodium Sulfate (Na₂SO₄)ACS GradeCommercial Source

Step-by-Step Methodology:

  • Reaction Setup: In a 50 mL round-bottom flask, dissolve 2-(4-Fluorophenyl)-2H-benzotriazol-5-ylamine (1.0 eq, e.g., 228 mg, 1.0 mmol) in anhydrous pyridine (5 mL).

  • Cooling: Cool the solution to 0 °C in an ice-water bath.

  • Reagent Addition: Add benzenesulfonyl chloride (1.1 eq, e.g., 0.14 mL, 1.1 mmol) dropwise.

  • Reaction: Allow the mixture to warm to room temperature and stir for 12-16 hours (overnight).

  • Monitoring: Check for the consumption of starting material using TLC (30% Ethyl Acetate in Hexanes).

  • Work-up: Pour the reaction mixture into 30 mL of 1 M HCl solution. A precipitate may form.

  • Extraction: Extract the aqueous mixture with ethyl acetate (3 x 20 mL).

  • Washing: Combine the organic layers and wash with brine (20 mL).

  • Drying and Concentration: Dry the organic phase over anhydrous Na₂SO₄, filter, and remove the solvent in vacuo.

  • Purification: Purify the crude residue by flash column chromatography (gradient elution, e.g., 10% to 40% ethyl acetate in hexanes) to obtain the pure sulfonamide.

| Characterization Data (Expected) | N-(2-(4-fluorophenyl)-2H-benzotriazol-5-yl)benzenesulfonamide | | :--- | :--- | :--- | | Appearance | Pale yellow solid | | ¹H NMR (400 MHz, CDCl₃) | δ 8.2-8.1 (m, 2H), 7.9-7.8 (m, 3H), 7.6-7.4 (m, 4H), 7.3-7.2 (m, 3H), 6.8 (s, 1H, NH) | | ¹³C NMR (101 MHz, CDCl₃) | δ 163.0 (d), 143.5, 139.2, 136.1, 135.5, 133.2, 129.3, 129.1, 127.4, 122.5 (d), 118.2, 116.8 (d), 112.0 | | HRMS (ESI) | m/z: [M+H]⁺ Calculated for C₁₈H₁₄FN₄O₂S: 369.0819; Found: 369.0821 |

Biological Screening Workflow

Once a library of derivatives is synthesized and purified, a systematic approach is required to evaluate their biological activity.

dot

Screening_Workflow cluster_synthesis Synthesis & Purification cluster_screening Biological Evaluation cluster_analysis Analysis & Optimization Compound_Library Purified Derivative Library (Amides, Sulfonamides) Primary_Screen Primary Screen (e.g., Single concentration against target) Compound_Library->Primary_Screen Hit_Identification Hit Identification (Activity > Threshold) Primary_Screen->Hit_Identification Dose_Response Dose-Response Assay (Calculate IC₅₀ / EC₅₀) Hit_Identification->Dose_Response Hit_Confirmation Confirmed Hits Dose_Response->Hit_Confirmation SAR_Analysis SAR Analysis (Relate structure to activity) Hit_Confirmation->SAR_Analysis Lead_Optimization Lead Optimization SAR_Analysis->Lead_Optimization

Caption: Workflow from synthesized library to lead optimization.

  • Primary Screening: The synthesized compound library is initially tested at a single, relatively high concentration (e.g., 1-10 µM) in a high-throughput screening (HTS) assay. This could be an enzymatic assay, a receptor binding assay, or a cell-based viability assay (e.g., against cancer cell lines).[7]

  • Hit Confirmation and Dose-Response: Compounds that show significant activity (i.e., "hits") in the primary screen are re-tested to confirm their activity. A dose-response curve is then generated by testing the confirmed hits at multiple concentrations to determine their potency, typically expressed as an IC₅₀ (half-maximal inhibitory concentration) or EC₅₀ (half-maximal effective concentration).

  • Structure-Activity Relationship (SAR) Analysis: The potency data for all derivatives are compiled and analyzed to establish an SAR.[17][18][19] This critical step helps identify which chemical features are responsible for biological activity. For example, analysis may reveal that electron-withdrawing groups on the appended 'R' group increase potency, or that a bulky substituent is not tolerated.

Example SAR Table R-Group (Acyl) Hypothetical IC₅₀ (µM) Notes
Derivative 1 -CH₃15.2Baseline activity
Derivative 2 -C₆H₅ (Phenyl)5.8Aromatic ring improves potency
Derivative 3 -C₆H₄-Cl (4-Chlorophenyl)1.1Electron-withdrawing group enhances activity
Derivative 4 -C(CH₃)₃ (tert-Butyl)>50Bulky group likely causes steric clash

This analysis provides a roadmap for the next round of synthesis, guiding the design of more potent and selective compounds in a process known as lead optimization.

Conclusion

The 2-(4-Fluoro-phenyl)-2H-benzotriazol-5-ylamine scaffold is an excellent starting point for the generation of diverse chemical libraries. The straightforward and robust acylation and sulfonylation protocols provided herein enable the efficient synthesis of novel amide and sulfonamide derivatives. By coupling these synthetic methods with a systematic biological screening workflow, researchers can effectively explore the structure-activity landscape of this privileged scaffold, accelerating the discovery of new chemical probes and potential therapeutic agents.

References

  • GSC Online Press. (2024). Advancements in benzotriazole derivatives: from synthesis to pharmacological applications. [Link]

  • Anjana, V. S., & Kumar, P. M. (2021). An Overview on Medicinal Perspective and Biological Behavior of Benzotriazole; Synthetic Study on Its Multifaceted Biological Activities. International Journal of Pharmaceutical Research. [Link]

  • Sanna, C., et al. (2021). Benzotriazole: An overview on its versatile biological behavior. PMC - PubMed Central. [Link]

  • Kassab, A. (2023). Benzotriazole Derivatives And Its Pharmacological Activity. ResearchGate. [Link]

  • Wang, H., et al. (2021). Aminosulfonylation of aromatic amines, sulfur dioxide and hydrazines. RSC Publishing. [Link]

  • Indhumathy, P., et al. (2024). Benzotriazole: An overview of its versatile biological behaviour. Ukaaz Publications. [Link]

  • Bari, M. A., & Rana, C. (2020). Acetylation Of Aromatic Amines: Use Of Acidic Catalyst For Efficient Reactions. IJCRT.org. [Link]

  • Organic Chemistry Portal. Amide synthesis by acylation. [Link]

  • Sarver, P. J., et al. (2021). One-Pot Synthesis of Sulfonamides from Unactivated Acids and Amines via Aromatic Decarboxylative Halosulfonylation. National Institutes of Health (NIH). [Link]

  • Scribd. Lab 10 N Acetylation - The Acetylation of A Primary Aromatic Amine. [Link]

  • Zhang, Z., et al. (2021). Complementary Site-Selective Sulfonylation of Aromatic Amines by Superacid Activation. ACS Publications. [Link]

  • Chakraborty, S., et al. (2015). Efficient Acetylation of Primary Amines and Amino Acids in Environmentally Benign Brine Solution Using Acetyl Chloride. ResearchGate. [Link]

  • Google Patents. (1985).
  • ChemistryViews. (2017). Mild Sulfonylation of Anilines. [Link]

  • Wang, J., et al. (2005). A Study on the Sulfonation of Aromatic Amines with Sulfuric Acid under Microwave Irradiation. ResearchGate. [Link]

  • Riu, F., et al. (2022). Design, synthesis, and biological screening of a series of 4′-fluoro-benzotriazole-acrylonitrile derivatives as microtubule-destabilising agents (MDAs). National Institutes of Health (NIH). [Link]

  • Avhad, D., et al. (2020). Review on synthetic study of benzotriazole. GSC Online Press. [Link]

  • Ali, A., et al. (2023). Synthesis, biological evaluation and in silico investigations of benzotriazole derivatives as potential inhibitors of NIMA related kinase. National Institutes of Health (NIH). [Link]

  • ResearchGate. Scheme 1: Synthetic pathway for Benzotriazole derivatives (Ia to Va and.... [Link]

  • Semantic Scholar. (2021). Synthesis and Fluorescent Properties of Alkynyl- and Alkenyl-Fused Benzotriazole-Derived α‑Amino Acids. [Link]

  • Sanna, M., et al. (2018). Synthesis and preliminary structure-activity relationship study of 2-aryl-2H-pyrazolo[4,3-c]quinolin-3-ones as potential checkpoint kinase 1 (Chk1) inhibitors. PubMed Central. [Link]

  • ResearchGate. Structures and structure–activity relationship of benzotriazole derivatives 5–9 as apoptosis inducers. [Link]

  • Gontijo, R., et al. (2022). Structure-activity relationship studies of benzothiazole-phenyl analogs as multi-target ligands to alleviate pain without affecting normal behavior. National Institutes of Health (NIH). [Link]

  • Hernandez-Luis, F., et al. (2021). Synthesis, Antiprotozoal Activity, and Cheminformatic Analysis of 2-Phenyl-2H-Indazole Derivatives. PMC. [Link]

  • Sestito, S., et al. (2022). Design, Synthesis, and Antiviral Activities of New Benzotriazole-Based Derivatives. National Institutes of Health (NIH). [Link]

  • Tang, C. Y., et al. (2022). Structure-Activity Relationship Studies of 4-((4-(2-fluorophenyl)piperazin-1-yl)methyl)-6-imino-N-(naphthalen-2-yl)-1,3,5-triazin-2-amine (FPMINT) Analogues as Inhibitors of Human Equilibrative Nucleoside Transporters. Frontiers. [Link]

  • ResearchGate. Structure–activity relationships. [Link]

  • ResearchGate. (2013). Synthesis and in vitro antimicrobial evaluation of novel fluorine-containing 3-benzofuran-2-yl-5-phenyl-4,5-dihydro-1H-pyrazoles and 3-benzofuran-2-yl-5-phenyl-4,5-dihydro-isoxazoles. [Link]

Sources

Method

Application Notes and Protocols for the Use of 2-(4-Fluoro-phenyl)-2H-benzotriazol-5-ylamine in Kinase Inhibitor Synthesis

For Researchers, Scientists, and Drug Development Professionals Introduction: The Benzotriazole Scaffold in Kinase Inhibition The benzotriazole moiety is a "privileged scaffold" in medicinal chemistry, recognized for its...

Author: BenchChem Technical Support Team. Date: January 2026

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Benzotriazole Scaffold in Kinase Inhibition

The benzotriazole moiety is a "privileged scaffold" in medicinal chemistry, recognized for its ability to interact with a wide array of biological targets, including the highly sought-after kinase family.[1][2] Its structural resemblance to the purine nucleus allows it to competitively bind to the ATP-binding site of many kinases, making it an excellent starting point for the design of novel inhibitors.[1] The strategic functionalization of the benzotriazole core is paramount in achieving high potency and selectivity. The subject of this guide, 2-(4-Fluoro-phenyl)-2H-benzotriazol-5-ylamine, is a key intermediate, offering a versatile platform for the synthesis of a new generation of kinase inhibitors. The presence of the 2-(4-fluorophenyl) group can enhance binding affinity through favorable interactions within the kinase active site, while the 5-amino group serves as a crucial handle for further chemical elaboration to achieve desired pharmacological profiles.[3][4]

Physicochemical Properties of 2-(4-Fluoro-phenyl)-2H-benzotriazol-5-ylamine

A thorough understanding of the starting material's properties is fundamental for successful synthesis and scale-up.

PropertyValueSource
CAS Number 293737-98-1[1]
Molecular Formula C₁₂H₉FN₄[1]
Molecular Weight 228.23 g/mol [1]
Appearance Off-white to pale yellow solidSupplier Data
Solubility Soluble in DMSO, DMF, and chlorinated solventsGeneral knowledge of similar compounds

The Rationale for Kinase Inhibition: A Mechanistic Overview

Kinases are a class of enzymes that catalyze the transfer of a phosphate group from ATP to a substrate, a process known as phosphorylation. This post-translational modification is a fundamental mechanism for regulating a vast array of cellular processes, including cell growth, proliferation, differentiation, and apoptosis. Dysregulation of kinase activity is a hallmark of many diseases, most notably cancer.[3]

Targeting the Kinase ATP-Binding Site:

The primary strategy for kinase inhibitor design is to develop small molecules that compete with ATP for binding to the enzyme's active site. The benzotriazole scaffold, being a purine isostere, is well-suited for this purpose. The 2-(4-fluorophenyl) substituent on the benzotriazole core can form favorable hydrophobic and halogen-bonding interactions with amino acid residues in the ATP-binding pocket, thereby increasing the inhibitor's affinity and potency.[4]

The 5-amino group on the benzotriazole ring provides a critical vector for further chemical modification. By attaching other functionalities at this position, it is possible to extend the molecule into other regions of the kinase active site, leading to enhanced selectivity and the potential to overcome drug resistance.

Below is a conceptual diagram illustrating the inhibition of a generic kinase signaling pathway by a benzotriazole-based inhibitor.

kinase_pathway cluster_membrane Cell Membrane cluster_cytoplasm Cytoplasm Receptor Receptor Kinase Kinase Receptor->Kinase Activates Substrate Substrate Kinase->Substrate Phosphorylates Phosphorylated_Substrate Phosphorylated Substrate Cellular_Response Cellular Response (e.g., Proliferation) Phosphorylated_Substrate->Cellular_Response Triggers Inhibitor Benzotriazole Inhibitor Inhibitor->Kinase Inhibits Growth_Factor Growth Factor Growth_Factor->Receptor Binds

Caption: Inhibition of a Kinase Signaling Pathway.

Experimental Protocols: Synthesis of a Representative Amino-Pyrimidine Kinase Inhibitor

The following protocol outlines a plausible synthetic route for a potent and selective kinase inhibitor, adapted from established methodologies for the synthesis of JNK inhibitors.[1] This protocol utilizes a Buchwald-Hartwig amination reaction to couple the benzotriazole amine with a functionalized pyrimidine.

Synthetic Workflow

synthesis_workflow Start Starting Material: 2-(4-Fluoro-phenyl)-2H- benzotriazol-5-ylamine Reaction Buchwald-Hartwig Amination Start->Reaction Reagent Reagent: 4-chloro-5-iodo-2- (methylamino)pyrimidine Reagent->Reaction Product Final Product: Amino-pyrimidine Kinase Inhibitor Reaction->Product Purification Purification: Column Chromatography Product->Purification

Caption: Synthetic Workflow for an Amino-Pyrimidine Kinase Inhibitor.

Materials and Reagents
  • 2-(4-Fluoro-phenyl)-2H-benzotriazol-5-ylamine

  • 4-chloro-5-iodo-2-(methylamino)pyrimidine (or a similarly substituted pyrimidine)

  • Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃)

  • Xantphos (4,5-Bis(diphenylphosphino)-9,9-dimethylxanthene)

  • Cesium carbonate (Cs₂CO₃)

  • Anhydrous 1,4-dioxane

  • Nitrogen gas (inert atmosphere)

  • Standard laboratory glassware and magnetic stirrer

  • Thin-layer chromatography (TLC) plates (silica gel)

  • Silica gel for column chromatography

  • Solvents for chromatography (e.g., hexanes, ethyl acetate)

Detailed Synthesis Protocol
  • Reaction Setup: To a dry round-bottom flask, add 2-(4-Fluoro-phenyl)-2H-benzotriazol-5-ylamine (1.0 eq), 4-chloro-5-iodo-2-(methylamino)pyrimidine (1.1 eq), cesium carbonate (2.0 eq), and Xantphos (0.1 eq).

  • Inert Atmosphere: Evacuate and backfill the flask with nitrogen gas three times to ensure an inert atmosphere.

  • Catalyst Addition: Add tris(dibenzylideneacetone)dipalladium(0) (0.05 eq) to the flask.

  • Solvent Addition: Add anhydrous 1,4-dioxane to the flask. The volume should be sufficient to dissolve the reactants (e.g., 0.1 M concentration of the limiting reagent).

  • Reaction: Stir the reaction mixture at 100 °C under a nitrogen atmosphere. Monitor the progress of the reaction by thin-layer chromatography (TLC).

  • Work-up: Once the reaction is complete (as indicated by TLC), cool the mixture to room temperature. Dilute the reaction mixture with ethyl acetate and filter through a pad of celite.

  • Extraction: Wash the filtrate with water and brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purification: Purify the crude product by flash column chromatography on silica gel using an appropriate solvent system (e.g., a gradient of ethyl acetate in hexanes) to afford the desired amino-pyrimidine kinase inhibitor.

  • Characterization: Characterize the final product by ¹H NMR, ¹³C NMR, and high-resolution mass spectrometry (HRMS) to confirm its structure and purity.

Trustworthiness and Self-Validating Systems

The described protocol incorporates several checkpoints to ensure reliability and reproducibility:

  • Inert Atmosphere: The use of a nitrogen atmosphere is critical to prevent the degradation of the palladium catalyst and phosphine ligand, which are sensitive to oxygen.

  • Anhydrous Conditions: The use of anhydrous solvent is essential as water can interfere with the catalytic cycle of the Buchwald-Hartwig amination.

  • Reaction Monitoring: Regular monitoring of the reaction by TLC allows for the determination of the reaction endpoint, preventing the formation of byproducts due to prolonged heating.

  • Purification and Characterization: Thorough purification by column chromatography and comprehensive characterization by spectroscopic methods are non-negotiable steps to ensure the identity and purity of the final compound, which is crucial for subsequent biological evaluation.

Conclusion

2-(4-Fluoro-phenyl)-2H-benzotriazol-5-ylamine is a valuable and versatile building block for the synthesis of novel kinase inhibitors. The strategic combination of the benzotriazole scaffold, a key pharmacophore for ATP-competitive inhibition, with the potential for diverse functionalization at the 5-amino position, provides a powerful platform for drug discovery. The detailed protocol provided herein, based on established and reliable synthetic methodologies, offers a clear pathway for researchers to synthesize and explore new chemical entities targeting the kinome.

References

  • Palmer, W. S., Alam, M., Arzeno, H. B., Chang, K. C., Dunn, J. P., Goldstein, D. M., ... & Wu, S. Y. (2013). Development of amino-pyrimidine inhibitors of c-Jun N-terminal kinase (JNK): kinase profiling guided optimization of a 1,2,3-benzotriazole lead. Bioorganic & medicinal chemistry letters, 23(5), 1486-1492. [Link]

  • Suma, B. V., et al. (2011). Benzotriazole in medicinal chemistry: An overview. Journal of Chemical and Pharmaceutical Research, 3(6), 375-381.
  • BenchChem. (2025). Benzotriazole: A Versatile Scaffold in Medicinal Chemistry - An In-depth Technical Guide. BenchChem Technical Support.
  • GSC Online Press. (2024). Advancements in benzotriazole derivatives: from synthesis to pharmacological applications. GSC Biological and Pharmaceutical Sciences, 29(02), 271-285.
  • Hilaris Publisher. (2014). Recent Development of Benzotriazole-Based Medicinal Drugs. Med chem, 4(8).
  • PMC. (2015). Benzotriazole: An overview on its versatile biological behavior. Molecules, 20(11), 19895-19921.
  • BenchChem. (2025). Application Notes and Protocols: Benzotriazole Derivatives as Potential Anticancer Agents. BenchChem Technical Support.
  • MDPI. (2022). Benzotriazole in Cancer: A Systematic Review on Preclinical Evidence and Structure–Activity Relationship. International Journal of Molecular Sciences, 23(19), 11847.
  • PubMed. (2008). New inhibitors of protein kinase CK2, analogues of benzimidazole and benzotriazole. Molecular and Cellular Biochemistry, 316(1-2), 87-92.
  • BenchChem. (2025).
  • BenchChem. (2025). A Technical Guide to 3-(Benzotriazol-1-yl)propan-1-amine: Properties, Synthesis, and Biological Context. BenchChem Technical Support.
  • ResearchGate. (2023). Synthesis, biological evaluation and in silico investigations of benzotriazole derivatives as potential inhibitors of NIMA related kinase. RSC Advances, 13(48), 33826-33843.
  • Arctom. (n.d.). CAS NO. 293737-98-1 | 2-(4-Fluorophenyl)-2H-benzo[d][1][2][5]triazol-5-amine. Retrieved from [Link]

  • PubMed. (2025). Novel fluoro-brominated benzotriazoles as potential CK2 inhibitors. How does fluorination affect the properties of benzotriazoles?. Bioorganic Chemistry, 169, 109446.
  • Clini, V., & Moraca, F. (2020). The Role of Structure and Biophysical Properties in the Pleiotropic Effects of Statins. International journal of molecular sciences, 21(22), 8793. [Link]

  • TSI Journals. (2016). One-Pot Facile Synthesis of Exclusive N1-Alkyl Benzotriazoles through Intramolecular Cyclization. Organic Chemistry: An Indian Journal, 12(5), 105.
  • Sigma-Aldrich. (2024).
  • PubChem. (n.d.). 2-[4-(Aminomethyl)phenyl]benzotriazol-5-amine. Retrieved from [Link]

Sources

Application

Application Notes and Protocols: A Detailed Guide to the N-arylation of Benzotriazole with 4-Fluorophenylboronic Acid

For: Researchers, scientists, and drug development professionals. Abstract This comprehensive guide details the experimental procedure for the N-arylation of benzotriazole with 4-fluorophenylboronic acid, a key transform...

Author: BenchChem Technical Support Team. Date: January 2026

For: Researchers, scientists, and drug development professionals.

Abstract

This comprehensive guide details the experimental procedure for the N-arylation of benzotriazole with 4-fluorophenylboronic acid, a key transformation for synthesizing valuable scaffolds in medicinal chemistry and materials science. N-aryl benzotriazoles are recognized for a wide array of biological activities, including antifungal, antibacterial, and anti-inflammatory properties.[1] This protocol focuses on the Chan-Lam coupling reaction, a copper-catalyzed cross-coupling that offers a significant advantage over other methods due to its mild reaction conditions, tolerance to air and moisture, and the use of a readily available and inexpensive copper catalyst.[2][3] This document provides a step-by-step methodology, an in-depth discussion of the reaction mechanism, and practical insights for successful execution and product characterization.

Introduction: The Significance of N-Aryl Benzotriazoles

Benzotriazole and its derivatives are a class of bicyclic heterocyclic compounds with a broad spectrum of applications.[1] In the pharmaceutical industry, they are integral components of various therapeutic agents due to their diverse biological activities.[1] The introduction of an aryl group at the N1 position of the benzotriazole ring system can significantly modulate these properties, making the N-arylation a critical step in the synthesis of novel drug candidates. The target molecule of this protocol, 1-(4-fluorophenyl)-1H-benzotriazole, incorporates a fluorinated phenyl ring, a common motif in medicinal chemistry known to enhance metabolic stability and binding affinity.

The Chan-Lam coupling reaction, also known as the Chan-Evans-Lam coupling, provides an efficient and practical route for the formation of carbon-heteroatom bonds.[4] It serves as a powerful alternative to palladium-catalyzed methods like the Buchwald-Hartwig amination, often proceeding under milder conditions and open to the air.[2][4] This reaction typically involves the coupling of an arylboronic acid with an N-H containing compound, such as an amine or an azole, in the presence of a copper catalyst.[2][3][4]

Reaction Mechanism: The Chan-Lam Coupling

The precise mechanism of the Chan-Lam coupling can be complex and is influenced by various factors including the specific copper source, ligands, and solvent.[4] However, a generally accepted catalytic cycle is outlined below. The reaction is believed to proceed through a Cu(I)/Cu(III) or a Cu(II)-mediated pathway. Oxygen often plays a crucial role in facilitating the reaction, likely by reoxidizing a Cu(I) species back to the active Cu(II) or by promoting reductive elimination from a Cu(III) intermediate.[2]

A plausible mechanism involves the following key steps:

  • Ligand Exchange/Transmetalation: The copper(II) catalyst, often copper(II) acetate, reacts with the arylboronic acid in a transmetalation step to form a copper-aryl intermediate.

  • Coordination: The benzotriazole coordinates to the copper-aryl complex.

  • Reductive Elimination: The N-aryl bond is formed through reductive elimination from a transient Cu(III) species, yielding the desired product and a Cu(I) species.[4]

  • Reoxidation: The Cu(I) species is reoxidized to the active Cu(II) catalyst by an oxidant, which is often atmospheric oxygen, to complete the catalytic cycle.[2]

The base in the reaction, while not always strictly required, can facilitate the deprotonation of the N-H bond of benzotriazole, increasing its nucleophilicity.[5]

Chan_Lam_Mechanism cluster_cycle Catalytic Cycle Cu(II) Cu(II) Cu(II)-Aryl Cu(II)-Aryl Cu(II)->Cu(II)-Aryl Transmetalation ArylBoronicAcid ArB(OH)₂ ArylBoronicAcid->Cu(II)-Aryl Benzotriazole Bt-H Cu(II)-Aryl(Bt-H) Cu(II)-Aryl(Bt-H) Benzotriazole->Cu(II)-Aryl(Bt-H) Product Ar-Bt Cu(I) Cu(I) Cu(I)->Cu(II) Reoxidation Oxidant O₂ (Air) Oxidant->Cu(I) Cu(II)-Aryl->Cu(II)-Aryl(Bt-H) Coordination Cu(II)-Aryl(Bt-H)->Product Reductive Elimination Cu(II)-Aryl(Bt-H)->Cu(I)

Caption: Plausible catalytic cycle for the Chan-Lam N-arylation.

Experimental Protocol

This protocol outlines the synthesis of 1-(4-fluorophenyl)-1H-benzotriazole.

Materials and Reagents
Reagent/MaterialGradeSupplierNotes
Benzotriazole99%e.g., Sigma-Aldrich
4-Fluorophenylboronic acid>97%e.g., Sigma-Aldrich
Copper(II) acetate (Cu(OAc)₂)Anhydrous, 98%e.g., Sigma-Aldrich
Triethylamine (Et₃N)>99%e.g., Sigma-AldrichCan be substituted with other bases like pyridine.
Dichloromethane (DCM)Anhydrouse.g., Sigma-AldrichOther solvents like methanol or DMF can also be used.[6][7]
Ethyl acetateACS gradee.g., Fisher ScientificFor workup and chromatography.
HexanesACS gradee.g., Fisher ScientificFor chromatography.
Saturated aq. NH₄ClFor workup.
BrineFor workup.
Anhydrous MgSO₄ or Na₂SO₄For drying.
Silica gel60 Å, 230-400 meshFor column chromatography.
Equipment
  • Round-bottom flask (50 mL or 100 mL)

  • Magnetic stirrer and stir bar

  • Reflux condenser (if heating is required)

  • Separatory funnel

  • Rotary evaporator

  • Thin-layer chromatography (TLC) plates (silica gel 60 F₂₅₄)

  • UV lamp for TLC visualization

  • Glassware for column chromatography

Step-by-Step Procedure

Experimental_Workflow start Start reagents Combine Benzotriazole, 4-Fluorophenylboronic acid, Cu(OAc)₂, and DCM start->reagents base Add Triethylamine reagents->base reaction Stir at Room Temperature (Monitor by TLC) base->reaction workup Aqueous Workup: - Quench with NH₄Cl(aq) - Extract with Ethyl Acetate - Wash with Brine reaction->workup dry Dry Organic Layer (Na₂SO₄ or MgSO₄) workup->dry concentrate Concentrate in vacuo dry->concentrate purify Purify by Flash Column Chromatography concentrate->purify characterize Characterize Product (NMR, MS) purify->characterize end End characterize->end

Caption: Workflow for the synthesis of 1-(4-fluorophenyl)-1H-benzotriazole.

  • Reaction Setup: To a 100 mL round-bottom flask equipped with a magnetic stir bar, add benzotriazole (1.19 g, 10.0 mmol, 1.0 equiv.), 4-fluorophenylboronic acid (2.10 g, 15.0 mmol, 1.5 equiv.), and copper(II) acetate (0.182 g, 1.0 mmol, 0.1 equiv.).

  • Solvent Addition: Add anhydrous dichloromethane (40 mL) to the flask.

  • Base Addition: To the stirring suspension, add triethylamine (2.8 mL, 20.0 mmol, 2.0 equiv.).

  • Reaction: Stir the reaction mixture vigorously at room temperature. The reaction is typically open to the atmosphere, as oxygen can facilitate the catalytic cycle.[2]

  • Monitoring: Monitor the progress of the reaction by thin-layer chromatography (TLC) using a mixture of ethyl acetate and hexanes (e.g., 30:70 v/v) as the eluent. The reaction is typically complete within 12-24 hours.

  • Workup:

    • Once the reaction is complete (as indicated by the consumption of the limiting reagent on TLC), quench the reaction by adding 50 mL of saturated aqueous ammonium chloride solution.

    • Transfer the mixture to a separatory funnel and extract with ethyl acetate (3 x 50 mL).

    • Combine the organic layers and wash with brine (50 mL).

    • Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate.

  • Purification:

    • Filter off the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator.

    • The crude product is then purified by flash column chromatography on silica gel.[8][9] A gradient of ethyl acetate in hexanes (e.g., starting from 5% and gradually increasing to 20%) is typically effective for eluting the product.

  • Characterization: Combine the fractions containing the pure product and remove the solvent in vacuo to yield 1-(4-fluorophenyl)-1H-benzotriazole as a solid. Characterize the product by ¹H NMR, ¹³C NMR, and mass spectrometry to confirm its identity and purity.

Troubleshooting

IssuePossible CauseSuggested Solution
Low or no conversion Inactive catalystUse fresh, high-purity copper(II) acetate.
Insufficient baseEnsure the correct stoichiometry of the base is used. Consider using a stronger base if necessary.
Low reaction temperatureGently heat the reaction mixture (e.g., to 40 °C) if no conversion is observed at room temperature.
Formation of byproducts Homocoupling of boronic acidThis can sometimes be an issue.[6] Optimizing the stoichiometry and reaction time may help.
Multiple N-arylation productsWhile N1-arylation is generally favored, N2-arylation can occur. Purification by column chromatography is crucial.
Difficult purification Co-eluting impuritiesAdjust the polarity of the eluent for column chromatography. Recrystallization may be an alternative purification method.[10]

Conclusion

The Chan-Lam coupling provides a robust and accessible method for the N-arylation of benzotriazole with 4-fluorophenylboronic acid. The mild reaction conditions, operational simplicity, and use of an inexpensive copper catalyst make this a highly attractive procedure for both academic and industrial laboratories. By following this detailed protocol and considering the mechanistic insights provided, researchers can confidently synthesize 1-(4-fluorophenyl)-1H-benzotriazole and related N-aryl benzotriazoles for further investigation in drug discovery and materials science.

References

  • Recent advances in Chan–Lam coupling reaction. (2024). Catalysis Science & Technology. [Link]

  • Chan-Lam Coupling. Organic Chemistry Portal. [Link]

  • Andrzejewska, M. R. (2019). COPPER-MEDIATED N1-ARYLATION OF BENZOTRIAZOLES. CUNY Academic Works. [Link]

  • Chan–Lam coupling. Wikipedia. [Link]

  • Purification of benzotriazole.
  • Mechanistic Development and Recent Applications of the Chan-Lam Amination. SciSpace. [Link]

  • Chan-Lam Coupling: Mechanism & Examples. NROChemistry. [Link]

  • The Disappearing Director: The Case of Directed N‐Arylation via a Removable Hydroxyl Group. Angewandte Chemie International Edition. [Link]

  • Method for purification of benzotriazole derivative.
  • Selective Synthesis of N-H and N-Aryl Benzotriazoles by the [3 + 2] Annulation of Sodium Azide with Arynes. The Journal of Organic Chemistry. [Link]

  • One-Pot Facile Synthesis of Exclusive N1-Alkyl Benzotriazoles through Intramolecular Cyclization. TSI Journals. [Link]

  • Benzotriazole as an Efficient Ligand in Cu-Catalyzed Glaser Reaction. ACS Omega. [Link]

  • The Disappearing Director: The Case of Directed N-Arylation via a Removable Hydroxyl Group. National Institutes of Health. [Link]

  • Benzotriazole: An Excellent Ligand for Cu-Catalyzed N-Arylation of Imidazoles with Aryl and Heteroaryl Halides. ResearchGate. [Link]

  • Coupling of C-nitro-NH-azoles with arylboronic acids. A route to N-aryl-C-nitroazoles. National Institutes of Health. [Link]

Sources

Method

Application Notes and Protocols: A Guide to the Incorporation of 2-(4-Fluoro-phenyl)-2H-benzotriazol-5-ylamine into Peptide Scaffolds

Abstract The incorporation of non-natural amino acids and heterocyclic moieties into peptide scaffolds is a cornerstone of modern medicinal chemistry, offering a powerful strategy to enhance therapeutic properties such a...

Author: BenchChem Technical Support Team. Date: January 2026

Abstract

The incorporation of non-natural amino acids and heterocyclic moieties into peptide scaffolds is a cornerstone of modern medicinal chemistry, offering a powerful strategy to enhance therapeutic properties such as stability, potency, and target selectivity.[1][2][3] This guide provides a comprehensive, step-by-step protocol for the incorporation of the novel building block, 2-(4-Fluoro-phenyl)-2H-benzotriazol-5-ylamine, into peptide backbones using solid-phase peptide synthesis (SPPS). We will delve into the rationale behind experimental choices, from resin selection to the choice of coupling reagents, and provide detailed methodologies for synthesis, cleavage, purification, and characterization. This document is intended for researchers, scientists, and drug development professionals seeking to explore the chemical space of peptide-based therapeutics.

Introduction: The Rationale for Benzotriazole-Containing Peptides

Peptides are attractive therapeutic candidates due to their high specificity and biological activity. However, their application can be limited by poor metabolic stability and membrane permeability.[2][4] The introduction of unnatural amino acids or heterocyclic scaffolds, such as benzotriazoles, can address these limitations.[3][5] Benzotriazole derivatives are recognized for their wide range of biological activities, including antimicrobial, antiviral, and anticancer properties.[6][7][8] The fused aromatic system of benzotriazole can engage in π-π stacking interactions with biological targets, while the triazole nitrogen atoms can act as hydrogen bond acceptors, potentially enhancing binding affinity and modulating pharmacological activity.[7][9]

The target molecule, 2-(4-Fluoro-phenyl)-2H-benzotriazol-5-ylamine, offers several strategic advantages. The fluorophenyl group can enhance binding affinity and improve metabolic stability, while the primary amine provides a reactive handle for covalent attachment to a peptide chain. This application note will detail a robust protocol for its incorporation onto the C-terminus of a peptide sequence.

Materials and Reagents

Resins, Amino Acids, and Solvents
MaterialRecommended SupplierGrade
Rink Amide Resin (for C-terminal amides)Major Chemical Suppliers100-200 mesh, ~0.5 mmol/g
Fmoc-protected Amino AcidsMajor Chemical SuppliersSynthesis Grade
2-(4-Fluoro-phenyl)-2H-benzotriazol-5-ylamineFluorochem (CAS: 293737-98-1)>95% Purity
N,N-Dimethylformamide (DMF)Major Chemical SuppliersPeptide Synthesis Grade
Dichloromethane (DCM)Major Chemical SuppliersACS Grade
PiperidineMajor Chemical SuppliersReagent Grade
Diisopropylethylamine (DIPEA)Major Chemical SuppliersPeptide Synthesis Grade
Trifluoroacetic Acid (TFA)Major Chemical SuppliersReagent Grade
Triisopropylsilane (TIS)Major Chemical SuppliersReagent Grade
Acetonitrile (ACN)Major Chemical SuppliersHPLC Grade
Diethyl EtherMajor Chemical SuppliersACS Grade, Anhydrous
Coupling Reagents and Additives
ReagentFull NameRationale for Use
HATU 1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphateHigh coupling efficiency, especially for sterically hindered or less reactive amines.[10][11][12]
HOBt1-HydroxybenzotriazoleSuppresses racemization during coupling.[10][13]
HBTU(2-(1H-benzotriazol-1-yl)-1,1,3,3-tetramethyluronium hexafluorophosphate)A reliable and cost-effective coupling reagent for standard amino acids.[10][12]

Experimental Protocols

The overall workflow for the synthesis of a peptide incorporating 2-(4-Fluoro-phenyl)-2H-benzotriazol-5-ylamine is depicted below.

workflow cluster_spps Solid-Phase Peptide Synthesis (SPPS) cluster_incorporation Incorporation of Benzotriazole Moiety cluster_final Cleavage, Purification & Characterization Resin 1. Resin Swelling Deprotection1 2. Fmoc Deprotection Resin->Deprotection1 Coupling 3. Amino Acid Coupling Deprotection1->Coupling Wash1 4. Washing Coupling->Wash1 Repeat Repeat 2-4 for each amino acid Wash1->Repeat Repeat->Deprotection1 n-1 cycles Deprotection2 5. Final Fmoc Deprotection Repeat->Deprotection2 Activation 6. C-Terminal Activation Deprotection2->Activation Coupling_BT 7. Coupling of 2-(4-Fluoro-phenyl)-2H-benzotriazol-5-ylamine Activation->Coupling_BT Wash2 8. Final Washing Coupling_BT->Wash2 Cleavage 9. Cleavage & Deprotection Wash2->Cleavage Purification 10. Purification (RP-HPLC) Cleavage->Purification Characterization 11. Characterization (LC-MS) Purification->Characterization

Figure 1: Overall workflow for the synthesis of peptides with a C-terminal 2-(4-Fluoro-phenyl)-2H-benzotriazol-5-ylamine modification.

Solid-Phase Peptide Synthesis (Fmoc/tBu Strategy)

This protocol outlines the manual synthesis on a 0.1 mmol scale. The procedure follows the standard Fmoc/tBu strategy.[1][14]

  • Resin Swelling: Place Rink Amide resin (0.1 mmol) in a reaction vessel. Add DMF (5 mL) and allow the resin to swell for 30 minutes with gentle agitation. Drain the DMF.[1]

  • Fmoc Deprotection: Add a 20% solution of piperidine in DMF (5 mL) to the resin. Agitate for 5 minutes. Drain and repeat for another 15 minutes.

  • Washing: Wash the resin thoroughly with DMF (5 x 5 mL) and DCM (3 x 5 mL) to remove residual piperidine.

  • Amino Acid Coupling:

    • In a separate vial, dissolve the Fmoc-protected amino acid (0.3 mmol, 3 eq), HBTU (0.3 mmol, 3 eq), and HOBt (0.3 mmol, 3 eq) in DMF (2 mL).

    • Add DIPEA (0.6 mmol, 6 eq) to the vial and allow for pre-activation for 1-2 minutes.

    • Add the activated amino acid mixture to the resin. Agitate for 1-2 hours at room temperature.

    • To confirm coupling completion, perform a Kaiser test. If the test is positive (blue beads), repeat the coupling step.

  • Washing: Drain the coupling solution and wash the resin with DMF (5 x 5 mL) and DCM (3 x 5 mL).

  • Repeat: Repeat steps 2-5 for each amino acid in the desired peptide sequence.

Incorporation of 2-(4-Fluoro-phenyl)-2H-benzotriazol-5-ylamine

This step is performed after the final amino acid has been coupled and its Fmoc group has been removed.

  • Final Fmoc Deprotection: Perform the Fmoc deprotection as described in step 3.1.2.

  • C-Terminal Activation and Coupling:

    • In a separate vial, dissolve 2-(4-Fluoro-phenyl)-2H-benzotriazol-5-ylamine (0.3 mmol, 3 eq), HATU (0.3 mmol, 3 eq), and HOBt (0.3 mmol, 3 eq) in DMF (3 mL).

    • Add DIPEA (0.6 mmol, 6 eq) to the solution.

    • Add this mixture to the deprotected peptide-resin.

    • Agitate the reaction mixture for 4-6 hours at room temperature. Due to the potentially reduced nucleophilicity of the aromatic amine, a longer coupling time and a more potent coupling reagent like HATU are recommended.[11]

  • Final Washing: Wash the resin with DMF (5 x 5 mL), DCM (5 x 5 mL), and finally with methanol (3 x 5 mL).

  • Drying: Dry the resin under a high vacuum for at least 2 hours.

Cleavage and Deprotection

The peptide is cleaved from the solid support, and side-chain protecting groups are removed simultaneously.

  • Prepare Cleavage Cocktail: Prepare a cleavage cocktail of 95% TFA, 2.5% TIS, and 2.5% water.

  • Cleavage Reaction: Add the cleavage cocktail to the dried peptide-resin (approximately 5 mL per 0.1 mmol of resin). Agitate at room temperature for 2-4 hours.

  • Peptide Precipitation and Purification:

    • Filter the resin and collect the TFA solution containing the cleaved peptide.

    • Precipitate the peptide by adding the TFA solution to cold diethyl ether (40 mL).

    • Centrifuge the mixture to pellet the crude peptide.[1]

    • Wash the peptide pellet with cold diethyl ether twice.

    • Allow the crude peptide to air dry to remove residual ether.

Purification

The crude peptide is purified using reverse-phase high-performance liquid chromatography (RP-HPLC).

  • System: A preparative RP-HPLC system with a C18 column is recommended.

  • Mobile Phase A: 0.1% TFA in water.

  • Mobile Phase B: 0.1% TFA in acetonitrile.

  • Gradient: A linear gradient of 5-95% B over 30-60 minutes is a good starting point. The optimal gradient will depend on the peptide sequence.

  • Detection: Monitor the elution at 220 nm and 280 nm.

  • Fraction Collection: Collect fractions corresponding to the major peak.

  • Lyophilization: Lyophilize the pure fractions to obtain the final peptide as a white, fluffy powder.

Characterization

The identity and purity of the final peptide conjugate should be confirmed by analytical RP-HPLC and mass spectrometry.

Analytical Data Summary
Analysis MethodExpected Outcome
Analytical RP-HPLC A single major peak with >95% purity.
Mass Spectrometry (ESI-MS) The observed molecular weight should match the calculated theoretical mass of the peptide-benzotriazole conjugate.[15]

Troubleshooting

IssuePossible CauseSuggested Solution
Incomplete Coupling Steric hindrance of the amino acid or growing peptide chain.Use a more powerful coupling reagent like HATU or increase coupling time and temperature (up to 40°C).[16]
Low Cleavage Yield Incomplete reaction or peptide precipitation on the resin.Increase cleavage time or use a different cleavage cocktail if sensitive residues are present.
Multiple Peaks in HPLC Incomplete coupling, side reactions, or racemization.Optimize coupling and deprotection steps. Ensure high-purity reagents are used. Racemization can be minimized by using additives like HOBt.[13]

Conclusion

This application note provides a detailed and robust protocol for the incorporation of 2-(4-Fluoro-phenyl)-2H-benzotriazol-5-ylamine into peptide scaffolds via solid-phase peptide synthesis. The benzotriazole moiety serves as a valuable building block for creating novel peptide-based therapeutics with potentially enhanced pharmacological properties. By following these guidelines, researchers can confidently synthesize and purify these modified peptides for further biological evaluation.

References

  • BenchChem. (2025).
  • BenchChem. (2025).
  • Grieu, F., et al. (2002). Characterization and Sequence Confirmation of Unnatural Amino Acid Containing Peptide Libraries Using Electrospray Ionization Mass Spectrometry. Rapid Communications in Mass Spectrometry, 16(10), 982-7. [Link]

  • Han, S.-Y., & Kim, Y.-A. (2004). Recent development of peptide coupling reagents in organic synthesis. Tetrahedron, 60(11), 2447-2467.
  • Amblard, M., et al. (2006). Methods and protocols of modern solid phase peptide synthesis. Molecular Biotechnology, 33, 239-254.
  • AAPPTec. Guide to Solid Phase Peptide Synthesis. [Link]

  • DilunBio. (2025). Commonly Used Coupling Reagents in Peptide Synthesis.
  • Luxembourg Bio Technologies. (2007). Solid-phase peptide synthesis: from standard procedures to the synthesis of difficult sequences.
  • ACS Publications. (2023). How Unnatural Amino Acids in Antimicrobial Peptides Change Interactions with Lipid Model Membranes. [Link]

  • Hurevich, M. (n.d.).
  • GSC Online Press. (2024). Advancements in benzotriazole derivatives: from synthesis to pharmacological applications. [Link]

  • ACS Publications. Benzotriazole-Mediated Synthesis of Aza-peptides: En Route to an Aza-Leuenkephalin Analogue. [Link]

  • ACS Publications. (2021). N-Acyl Benzotriazole Derivatives for the Synthesis of Dipeptides and Tripeptides and Peptide Biotinylation by Mechanochemistry. [Link]

  • SciSpace. (2021). N-Acyl Benzotriazole Derivatives for the Synthesis of Dipeptides and Tripeptides and Peptide Biotinylation by Mechanochemistry. [Link]

  • BYU ScholarsArchive. Computational Modelling of Peptides Containing Non-Standard Amino Acids. [Link]

  • ResearchGate. N-acyl benzotriazole derivatives for the synthesis of di- and tripeptides and peptide biotinylation by mechanochemistry. [Link]

  • PubMed Central (PMC). (2022). Unnatural Amino Acids: Strategies, Designs and Applications in Medicinal Chemistry and Drug Discovery. [Link]

  • National Institutes of Health (NIH). (2022). Design, Synthesis, Molecular Docking, and In Vitro Antibacterial Evaluation of Benzotriazole-Based β-Amino Alcohols and Their Corresponding 1,3-Oxazolidines. [Link]

  • Hilaris Publisher. (2014). Recent Development of Benzotriazole-Based Medicinal Drugs. [Link]

  • ResearchGate. (2020). An Overview on Medicinal Perspective and Biological Behavior of Benzotriazole; Synthetic Study on Its Multifaceted Biological Activities. [Link]

  • ChemicalRegister.com. 2-(4-FLUORO-PHENYL)-6-METHYL-2H-BENZOTRIAZOL-5-YL-AMINE (CAS No. 436086-84-9) Suppliers. [Link]

  • National Institutes of Health (NIH). (2021). Design, Synthesis, and Antiviral Activities of New Benzotriazole-Based Derivatives. [Link]

Sources

Application

Application Notes and Protocols for Microwave-Assisted Synthesis of 2-Aryl-2H-Benzotriazole Derivatives

Introduction: Accelerating the Synthesis of a Privileged Scaffold 2-Aryl-2H-benzotriazoles represent a significant class of heterocyclic compounds, widely recognized for their utility as ultraviolet (UV) absorbers and th...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction: Accelerating the Synthesis of a Privileged Scaffold

2-Aryl-2H-benzotriazoles represent a significant class of heterocyclic compounds, widely recognized for their utility as ultraviolet (UV) absorbers and their presence in various biologically active molecules.[1] The synthesis of these derivatives has traditionally involved methods that often require long reaction times and harsh conditions.[2] The advent of microwave-assisted organic synthesis (MAOS) has revolutionized the approach to creating these valuable compounds.[3][4] By leveraging microwave energy, chemists can achieve rapid, efficient, and often higher-yielding syntheses, aligning with the principles of green chemistry.[1][5][6][7]

This document provides a comprehensive guide to the microwave-assisted synthesis of 2-aryl-2H-benzotriazole derivatives. We will delve into the mechanistic underpinnings of microwave heating, provide detailed, field-proven protocols, and offer insights to empower researchers, scientists, and drug development professionals to successfully implement this powerful technology.

The Rationale for Microwave Assistance: Beyond Thermal Effects

Conventional heating methods rely on conduction and convection to transfer energy to a reaction mixture, a process that is often slow and inefficient.[8] Microwave synthesis, in contrast, utilizes dielectric heating.[9] This process involves the direct interaction of microwave radiation with polar molecules in the reaction mixture.[10][11] The primary mechanisms are:

  • Dipolar Polarization: Polar molecules, such as solvents and reactants, attempt to align their dipoles with the rapidly oscillating electric field of the microwaves. This constant reorientation generates friction at the molecular level, leading to rapid and uniform heating throughout the bulk of the reaction mixture.[5][8]

  • Ionic Conduction: If ions are present in the reaction mixture, they will migrate in the presence of the oscillating electric field. The resulting collisions and resistance to this movement generate heat.[5][10]

This "inside-out" heating mechanism offers several distinct advantages over conventional methods, including dramatically reduced reaction times, improved reaction yields, and often cleaner reaction profiles with fewer byproducts.[3][9][12]

General Workflow for Microwave-Assisted Synthesis

The following diagram illustrates the typical workflow for the microwave-assisted synthesis of 2-aryl-2H-benzotriazole derivatives.

Microwave Synthesis Workflow prep Reactant & Solvent Preparation vial Reaction Vial Assembly prep->vial Combine Reagents mw Microwave Irradiation vial->mw Seal & Place in Reactor cool Cooling mw->cool Automated Cooling workup Work-up & Purification cool->workup Isolate Product analysis Analysis (TLC, NMR, etc.) workup->analysis Characterize Product

Benzotriazole + Iodobenzene --(CuI, Base, Microwave)--> 2-Phenyl-2H-benzotriazole

Sources

Method

Application Notes &amp; Protocols: Palladium-Catalyzed Synthesis of N-Aryl-Benzotriazoles

Introduction: The Strategic Importance of N-Aryl-Benzotriazoles N-Aryl-benzotriazoles represent a privileged structural motif in medicinal chemistry, materials science, and synthetic methodology.[1] These compounds are n...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction: The Strategic Importance of N-Aryl-Benzotriazoles

N-Aryl-benzotriazoles represent a privileged structural motif in medicinal chemistry, materials science, and synthetic methodology.[1] These compounds are not merely stable acylating agents but are integral components of a wide array of pharmacologically active molecules, exhibiting antimicrobial, anticancer, and anti-inflammatory properties.[1] Historically, the synthesis of these C-N coupled products involved harsh methods like the Goldberg reaction or nucleophilic aromatic substitution, which often suffered from limited substrate scope and poor functional group tolerance.[2] The advent of palladium-catalyzed cross-coupling, specifically the Buchwald-Hartwig amination, has revolutionized access to this important class of compounds, offering a mild, efficient, and highly versatile synthetic route.[2][3]

This guide provides a comprehensive overview of the palladium-catalyzed N-arylation of benzotriazole, detailing the underlying catalytic cycle, optimized reaction systems, a robust experimental protocol, and troubleshooting insights for researchers in drug development and synthetic chemistry.

Mechanism and Core Principles: The Buchwald-Hartwig Catalytic Cycle

The palladium-catalyzed N-arylation of benzotriazole proceeds via the well-established Buchwald-Hartwig amination cycle.[2][4] This process involves the sequential transformation of the palladium catalyst between its Pd(0) and Pd(II) oxidation states. Understanding this cycle is paramount for rational catalyst selection and reaction optimization.

The key steps are:

  • Oxidative Addition: The active Pd(0) catalyst reacts with the aryl halide (Ar-X), inserting into the carbon-halogen bond to form a Pd(II) intermediate. This is often the rate-determining step, particularly for less reactive aryl chlorides.

  • Ligand Exchange/Association: The benzotriazole anion, formed by deprotonation with a base, displaces a halide from the palladium center.

  • Reductive Elimination: The final, bond-forming step where the aryl group and the benzotriazolyl moiety couple, forming the desired N-aryl-benzotriazole product and regenerating the active Pd(0) catalyst.[2][4] The choice of phosphine ligand is critical here, as bulky, electron-rich ligands can accelerate this step.[3]

Buchwald_Hartwig_Cycle Figure 1: The Buchwald-Hartwig Catalytic Cycle for N-Arylation pd0 Pd(0)L Active Catalyst oa_complex L-Pd(II)(Ar)(X) Oxidative Addition Complex pd0->oa_complex Oxidative Addition amide_complex L-Pd(II)(Ar)(Benzotriazolyl) oa_complex->amide_complex Ligand Exchange amide_complex->pd0 Catalyst Regeneration product N-Aryl-Benzotriazole (Product) amide_complex->product Reductive Elimination base_out - Base-H+X- amide_complex->base_out catalyst_regen Regenerated Pd(0)L arx_in Ar-X (Aryl Halide) arx_in->pd0 btz_in Benzotriazole + Base btz_in->oa_complex

Caption: A simplified representation of the Pd-catalyzed cycle.

Optimized Catalytic Systems

The success of the N-arylation of benzotriazole hinges on the judicious selection of the palladium source, ligand, base, and solvent. While numerous systems have been developed, certain combinations have emerged as particularly reliable and versatile.[3]

Catalyst SystemAryl Halide ScopeTypical BaseSolventKey Advantages & Considerations
Pd(OAc)₂ / Xantphos Bromides, Iodides, TriflatesK₃PO₄, Cs₂CO₃Toluene, DioxaneExcellent for a broad range of substrates. Xantphos is an air-stable ligand with a wide bite angle that promotes reductive elimination.[5][6]
Pd₂(dba)₃ / BrettPhos Chlorides, BromidesK₂CO₃, NaOtBuToluene, CPMEHighly active system, particularly effective for the coupling of less reactive and sterically hindered aryl chlorides.[4]
Pd(OAc)₂ / BINAP Iodides, TriflatesNaOtBuTolueneOne of the earlier reliable systems, bidentate ligands like BINAP can accelerate the reaction by preventing catalyst dimerization.[2]
[Pd(cinnamyl)Cl]₂ / cataCXium® A Bromides, ChloridesK₃PO₄t-Amyl alcoholUtilizes a sterically hindered phosphine ligand, often providing high yields under relatively mild conditions.

Field-Proven Experimental Protocol

This protocol provides a reliable starting point for the N-arylation of benzotriazole with an aryl bromide using a Pd/Xantphos catalytic system.

Objective: To synthesize 1-(4-methylphenyl)-1H-benzotriazole from benzotriazole and 4-bromotoluene.

Materials:

  • Benzotriazole (1.0 equiv)

  • 4-Bromotoluene (1.1 equiv)

  • Palladium(II) Acetate [Pd(OAc)₂] (0.02 equiv, 2 mol%)

  • Xantphos (0.04 equiv, 4 mol%)

  • Potassium Phosphate, tribasic (K₃PO₄) (2.0 equiv)

  • Anhydrous Toluene

  • Standard glassware (Schlenk flask or oven-dried round-bottom flask with condenser)

  • Inert atmosphere setup (Nitrogen or Argon)

  • Magnetic stirrer and heating mantle

Step-by-Step Procedure:

  • Reaction Setup: To a Schlenk flask, add benzotriazole, 4-bromotoluene, Pd(OAc)₂, Xantphos, and K₃PO₄.

  • Inert Atmosphere: Seal the flask with a septum, and evacuate and backfill with an inert gas (e.g., Nitrogen) three times. This is crucial as the active Pd(0) catalyst is sensitive to oxygen.

  • Solvent Addition: Add anhydrous toluene via syringe. The reaction mixture is typically a suspension.

  • Heating: Place the flask in a preheated oil bath at 110 °C and stir vigorously.

  • Reaction Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS). The reaction is typically complete within 12-24 hours.

  • Workup:

    • Cool the reaction mixture to room temperature.

    • Dilute the mixture with ethyl acetate and filter through a pad of Celite® to remove the base and palladium residues.

    • Wash the filtrate with water and then with brine.

    • Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

  • Purification: Purify the crude product by column chromatography on silica gel using a hexane/ethyl acetate gradient to afford the pure N-aryl-benzotriazole.

Expected Outcome: This procedure typically yields the desired product in the 80-95% range as a white to off-white solid.

Experimental_Workflow start 1. Reagent Addition (Benzotriazole, Ar-Br, Pd(OAc)₂, Xantphos, K₃PO₄) inert 2. Inert Atmosphere (Evacuate & Backfill with N₂) start->inert solvent 3. Add Anhydrous Solvent (Toluene) inert->solvent heat 4. Heat and Stir (110 °C, 12-24h) solvent->heat monitor 5. Monitor Progress (TLC / GC-MS) heat->monitor workup 6. Aqueous Workup (Filter, Wash, Dry) monitor->workup purify 7. Purification (Column Chromatography) workup->purify end Characterized Product (NMR, MS) purify->end

Caption: Workflow for Pd-catalyzed N-arylation of benzotriazole.

Troubleshooting Common Issues

  • Low or No Conversion:

    • Cause: Inactive catalyst due to oxygen exposure.

    • Solution: Ensure the reaction is set up under a strictly inert atmosphere. Use freshly opened, high-purity reagents and anhydrous solvents. Pre-heating the catalyst and ligand in the solvent before adding other reagents can sometimes improve activation.[7]

  • Formation of Side Products (e.g., Hydrodehalogenation):

    • Cause: A competing pathway where the aryl halide is reduced. This can be promoted by moisture or certain bases.

    • Solution: Use a thoroughly dried base (K₃PO₄ can be oven-dried). Ensure the solvent is anhydrous.

  • Poor Regioselectivity (N1 vs. N2 Arylation):

    • Cause: Benzotriazole can be arylated at either the N1 or N2 position of the triazole ring. While often showing a preference, mixtures can occur.

    • Solution: The regioselectivity is highly dependent on the ligand and substrate.[7] Screening different ligands (e.g., bulky biarylphosphines) may be necessary to enhance selectivity for the desired isomer. DFT calculations have shown that the energy barrier for reductive elimination can differ significantly for N1 and N2 isomers, which can be exploited.[7]

Conclusion

The palladium-catalyzed N-arylation of benzotriazole is a powerful and indispensable tool in modern organic synthesis. Its broad functional group tolerance, high efficiency, and adaptability make it a superior alternative to traditional methods. By understanding the core mechanistic principles and carefully selecting the catalyst system components, researchers can reliably access a diverse range of N-aryl-benzotriazoles for applications in drug discovery and beyond.

References

  • Wikipedia. Buchwald–Hartwig amination. [Link]

  • Prajapati, M. et al. (2024). Advancements in benzotriazole derivatives: from synthesis to pharmacological applications. GSC Biological and Pharmaceutical Sciences. [Link]

  • Ruiz-Castillo, P., & Buchwald, S. L. (2016). Applications of Palladium-Catalyzed C–N Cross-Coupling Reactions. Chemical Reviews, 116(19), 12564–12649. [Link]

  • Zimmermann, V., & Bräse, S. (2007). Hartwig-Buchwald amination on solid supports: a novel access to a diverse set of 1H-benzotriazoles. Journal of Combinatorial Chemistry, 9(6), 1114–1137. [Link]

  • Chemistry LibreTexts. (2023). Buchwald-Hartwig Amination. [Link]

  • Park, N. H., Teverovskiy, G., & Buchwald, S. L. (2014). Pd-Catalyzed N-Arylation of Secondary Acyclic Amides: Catalyst Development, Scope, and Computational Study. MIT Open Access Articles. [Link]

  • Wan, C. et al. (2006). Pd-Xantphos-catalyzed direct arylation of nucleosides. Organic Letters, 8(20), 4613–4616. [Link]

  • Organic Chemistry Portal. Buchwald-Hartwig Cross Coupling Reaction. [Link]

  • Lee, B. K., et al. (2011). Highly N2-Selective Palladium-Catalyzed Arylation of 1,2,3-Triazoles. Journal of the American Chemical Society, 133(41), 16375–16377. [Link]

  • Kamikawa, K., et al. (2018). Competing Amination and C-H Arylation Pathways in Pd/Xantphos-Catalyzed Transformations of Binaphthyl Triflates: Switchable Routes to Chiral Amines and Helicene Derivatives. Request PDF. [Link]

Sources

Application

Application Notes and Protocols: Investigating 2-(4-Fluoro-phenyl)-2H-benzotriazol-5-ylamine in Anti-Cancer Drug Development

For: Researchers, scientists, and drug development professionals. Introduction: The Promise of Benzotriazole Scaffolds in Oncology The benzotriazole moiety is a "privileged scaffold" in medicinal chemistry, recognized fo...

Author: BenchChem Technical Support Team. Date: January 2026

For: Researchers, scientists, and drug development professionals.

Introduction: The Promise of Benzotriazole Scaffolds in Oncology

The benzotriazole moiety is a "privileged scaffold" in medicinal chemistry, recognized for its ability to form the core of a wide range of biologically active compounds.[1][2] As an isostere of the purine nucleus found in essential biomolecules, benzotriazole derivatives have been successfully developed as antiviral, antibacterial, and notably, anti-cancer agents.[1][3] The therapeutic potential of these compounds often stems from their ability to induce apoptosis and cause cell cycle arrest in cancerous cells.[3][4]

This document provides a comprehensive guide for the investigation of a specific novel derivative, 2-(4-Fluoro-phenyl)-2H-benzotriazol-5-ylamine , as a potential anti-cancer agent. While direct studies on this particular molecule are not yet prevalent in published literature, its structural features—a fluorinated phenyl group and an amine substituent on the benzotriazole core—suggest it is a promising candidate for development. The presence of a halogen, such as fluorine, can in some cases enhance cytotoxic activity.[3] These application notes will therefore guide researchers through a logical, stepwise process to evaluate its efficacy and elucidate its mechanism of action.

Section 1: Initial In Vitro Screening for Cytotoxic Activity

The first crucial step in evaluating any potential anti-cancer compound is to determine its cytotoxic effects on a panel of cancer cell lines.[5] This initial screening provides essential data on the compound's potency and selectivity.

Rationale for Experimental Design

A differential screening approach is recommended, testing the compound on both cancerous and non-cancerous cell lines. This helps to establish a preliminary therapeutic window, a critical factor for any potential drug candidate.[6][7] A panel of cell lines from different tissue origins (e.g., breast, lung, colon) is also advised to identify any tissue-specific activity.[8][9]

Experimental Workflow for Cytotoxicity Screening

G cluster_prep Preparation cluster_assay Assay Execution cluster_analysis Data Analysis prep_compound Prepare Stock Solution of 2-(4-Fluoro-phenyl)-2H-benzotriazol-5-ylamine seed_cells Seed Cells into 96-well Plates prep_cells Culture and Maintain Cancer & Normal Cell Lines prep_cells->seed_cells treat_cells Treat with Serial Dilutions of Compound seed_cells->treat_cells incubate Incubate for 48-72 hours treat_cells->incubate mtt_assay Perform MTT Assay incubate->mtt_assay read_plate Measure Absorbance at 570 nm mtt_assay->read_plate calc_ic50 Calculate IC50 Values read_plate->calc_ic50 compare Compare IC50 across Cell Lines calc_ic50->compare

Caption: Workflow for initial cytotoxicity screening.

Protocol 1: MTT Assay for Cell Viability

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method used to assess cell metabolic activity, which serves as an indicator of cell viability.[6][7]

Materials:

  • 2-(4-Fluoro-phenyl)-2H-benzotriazol-5-ylamine

  • Human cancer cell lines (e.g., MCF-7, A549, HCT116) and a non-cancerous cell line (e.g., HEK293)

  • Appropriate cell culture medium (e.g., DMEM, RPMI-1640) with 10% FBS and 1% penicillin-streptomycin

  • 96-well plates

  • MTT solution (5 mg/mL in PBS)

  • DMSO

  • Microplate reader

Procedure:

  • Cell Seeding: Seed cells into 96-well plates at a density of 5,000-10,000 cells per well and allow them to attach overnight in a humidified incubator at 37°C with 5% CO2.[8]

  • Compound Preparation: Prepare a stock solution of 2-(4-Fluoro-phenyl)-2H-benzotriazol-5-ylamine in DMSO. Perform serial dilutions in culture medium to achieve a range of final concentrations (e.g., 0.1 to 100 µM).

  • Treatment: Remove the old medium from the cells and add 100 µL of the medium containing the various concentrations of the compound. Include a vehicle control (DMSO) and a positive control (e.g., Doxorubicin).[8]

  • Incubation: Incubate the plates for 48-72 hours.

  • MTT Addition: Add 20 µL of MTT solution to each well and incubate for 4 hours at 37°C, allowing viable cells to convert MTT into formazan crystals.[8]

  • Solubilization: Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

  • Measurement: Measure the absorbance at 570 nm using a microplate reader.

  • Data Analysis: Calculate the percentage of cell viability relative to the vehicle control. Plot a dose-response curve and determine the IC50 value (the concentration that inhibits cell growth by 50%).[10]

Data Presentation: Summarizing Cytotoxicity

The IC50 values should be tabulated for clear comparison.

Cell LineTissue of Origin2-(4-Fluoro-phenyl)-2H-benzotriazol-5-ylamine IC50 (µM) [Example Data]Doxorubicin (Positive Control) IC50 (µM) [Example Data]
MCF-7Breast AdenocarcinomaExperimental Value0.8 ± 0.1
A549Lung CarcinomaExperimental Value1.2 ± 0.2
HCT116Colon CarcinomaExperimental Value1.0 ± 0.15
HEK293Normal Embryonic KidneyExperimental Value> 10

Section 2: Mechanistic Studies - Unraveling the Mode of Action

Once cytotoxic activity is confirmed, the next step is to investigate how the compound kills cancer cells. Benzotriazole derivatives frequently act by inducing apoptosis and/or arresting the cell cycle.[3]

Protocol 2: Annexin V/Propidium Iodide Assay for Apoptosis

This flow cytometry-based assay differentiates between viable, early apoptotic, late apoptotic, and necrotic cells.[10] During apoptosis, phosphatidylserine (PS) translocates to the outer cell membrane and can be detected by Annexin V.[11] Propidium Iodide (PI) is a fluorescent dye that cannot cross the membrane of live cells, thus it stains necrotic or late apoptotic cells.

Materials:

  • 6-well plates

  • Annexin V-FITC/PI Apoptosis Detection Kit

  • Flow cytometer

Procedure:

  • Cell Treatment: Seed cells in 6-well plates and treat them with 2-(4-Fluoro-phenyl)-2H-benzotriazol-5-ylamine at its predetermined IC50 concentration for 24-48 hours.

  • Cell Harvesting: Harvest the cells (including any floating cells in the medium) by trypsinization and wash them with cold PBS.[12]

  • Staining: Resuspend the cells in 1X Annexin V binding buffer. Add FITC-conjugated Annexin V and PI to the cell suspension and incubate in the dark for 15 minutes at room temperature.[10]

  • Flow Cytometry Analysis: Analyze the stained cells by flow cytometry within one hour.[10] Viable cells will be Annexin V and PI negative, early apoptotic cells will be Annexin V positive and PI negative, and late apoptotic/necrotic cells will be positive for both.

Protocol 3: Cell Cycle Analysis using Propidium Iodide Staining

This method uses PI to stain the DNA of fixed and permeabilized cells, allowing for the analysis of cell cycle phase distribution (G0/G1, S, and G2/M) by flow cytometry.[13] An accumulation of cells in a particular phase suggests cell cycle arrest.

Materials:

  • 6-well plates

  • Cold 70% ethanol

  • RNase A

  • Propidium Iodide (PI) staining solution

  • Flow cytometer

Procedure:

  • Cell Treatment: Treat cells in 6-well plates with the compound at its IC50 concentration for 24 hours.

  • Harvesting and Fixation: Harvest the cells, wash with PBS, and fix them by adding them dropwise into ice-cold 70% ethanol while vortexing. Store at -20°C for at least 2 hours.

  • Staining: Centrifuge the fixed cells, wash with PBS, and resuspend in a staining solution containing PI and RNase A. The RNase A is crucial to prevent the staining of RNA.[13]

  • Incubation: Incubate for 30 minutes at room temperature in the dark.

  • Flow Cytometry Analysis: Analyze the DNA content of the cells using a flow cytometer. The fluorescence intensity of PI is directly proportional to the amount of DNA.[13]

Potential Signaling Pathways

Many anti-cancer agents induce apoptosis through the intrinsic (mitochondrial) pathway. This pathway is often regulated by the Bcl-2 family of proteins.

G compound 2-(4-Fluoro-phenyl)-2H- benzotriazol-5-ylamine stress Cellular Stress compound->stress bax Bax/Bak Activation stress->bax bcl2 Bcl-2/Bcl-xL Inhibition stress->bcl2 mito Mitochondrial Outer Membrane Permeabilization bax->mito bcl2->mito cyto_c Cytochrome c Release mito->cyto_c apaf1 Apoptosome Formation (Apaf-1, Caspase-9) cyto_c->apaf1 casp3 Caspase-3 Activation apaf1->casp3 apoptosis Apoptosis casp3->apoptosis

Caption: Potential intrinsic apoptosis signaling pathway.

Conclusion and Future Directions

These protocols provide a foundational framework for the initial investigation of 2-(4-Fluoro-phenyl)-2H-benzotriazol-5-ylamine as a novel anti-cancer agent. Positive results from these in vitro assays, such as potent cytotoxicity against cancer cells, induction of apoptosis, and cell cycle arrest, would warrant further investigation. Subsequent studies could include Western blotting to probe key proteins in the apoptotic and cell cycle pathways (e.g., Bcl-2, caspases, cyclins), kinase inhibition assays, and eventual progression to in vivo animal models to assess efficacy and toxicity in a whole-organism context. The versatility of the benzotriazole scaffold suggests that this compound could be a valuable lead in the development of new cancer therapies.[3]

References

  • Benzotriazole in Cancer: A Systematic Review on Preclinical Evidence and Structure–Activity Relationship. (n.d.). MDPI. Retrieved from [Link]

  • Benzotriazole scaffold: An overview of antiproliferative potential, mechanisms of action, and structure–activity relationships. (2022). Semantic Scholar. Retrieved from [Link]

  • Advancements in benzotriazole derivatives: from synthesis to pharmacological applications. (2024). GSC Online Press. Retrieved from [Link]

  • Benzotriazole Substituted 2-Phenylquinazolines as Anticancer Agents: Synthesis, Screening, Antiproliferative and Tubulin Polymerization Inhibition Activity. (2023). Current Cancer Drug Targets. Retrieved from [Link]

  • A protocol to assess cell cycle and apoptosis in human and mouse pluripotent cells. (2012). PMC. Retrieved from [Link]

  • Synthesis and anticancer activity of benzotriazole derivatives. (2019). ResearchGate. Retrieved from [Link]

  • Cell Proliferation and Cytotoxicity Assays, The Fundamentals for Drug Discovery. (2024). MDPI. Retrieved from [Link]

  • How to combine Analysis of Apoptosis and Cell Cycle Analysis using flow cytometry? (2018). ResearchGate. Retrieved from [Link]

  • In Vitro Cytotoxicity Testing of Novel Drug Molecules Using MTT Assay. (2024). International Journal of Pharmaceutical Research and Applications (IJPRA). Retrieved from [Link]

  • (PDF) In Vitro Cytotoxicity Testing of Novel Drug Molecules Using MTT Assay. (2024). ResearchGate. Retrieved from [Link]

  • Cytotoxicity Assays. (n.d.). Life Science Applications. Retrieved from [Link]

  • Analysis of Cell Cycle. (n.d.). Purdue University Cytometry Laboratories. Retrieved from [Link]

  • Chemistry and Anti-Cancer Potential of Benzotriazole (BT) Subordinates. (2024). Inventum Biologicum: An International Journal of Biological Research. Retrieved from [Link]

  • Anticancer Drugs Specificity Assessment (in vitro) | Protocol Preview. (2022). YouTube. Retrieved from [Link]

  • A Brief Guide to Performing Pharmacological Studies In Vitro: Reflections from the EORTC-PAMM Course “Preclinical and Early-ph. (2019). Anticancer Research. Retrieved from [Link]

  • (PDF) IN-VITRO METHODS OF SCREENING OF ANTI-CANCER AGENT. (2017). ResearchGate. Retrieved from [Link]

  • Cell Culture Based in vitro Test Systems for Anticancer Drug Screening. (2020). PMC. Retrieved from [Link]

  • 2-(4-FLUORO-PHENYL)-6-METHYL-2H-BENZOTRIAZOL-5-YL-AMINE (CAS No. 436086-84-9) Suppliers. (n.d.). ChemicalRegister.com. Retrieved from [Link]

  • 2-(4-Fluoro-phenyl)-2H-benzotriazol-5-ylamine. (n.d.). Fluorochem. Retrieved from [Link]

  • Benzotriazole Substituted 2-Phenylquinazolines as Anticancer Agents: Synthesis, Screening, Antiproliferative and Tubulin Polymerization Inhibition Activity. (2023). PubMed. Retrieved from [Link]

  • Recent advances on anticancer and antimicrobial activities of directly-fluorinated five-membered heterocycles and their benzo-fused systems. (2024). NIH. Retrieved from [Link]

  • Synthesis, Antiprotozoal Activity, and Cheminformatic Analysis of 2-Phenyl-2H-Indazole Derivatives. (2021). PMC. Retrieved from [Link]

  • Synthesis and antitumor activity evaluation of new 2-(4-aminophenyl)benzothiazole derivatives bearing different heterocyclic rings. (2014). PubMed. Retrieved from [Link]

  • Synthesis and antitumor activity evaluation of new 2-(4-aminophenyl)benzothiazole derivatives bearin. (2014). AVESİS. Retrieved from [Link]

Sources

Method

Application Notes and Protocols for High-Throughput Screening of 2-(4-Fluoro-phenyl)-2H-benzotriazol-5-ylamine Derivatives

Introduction: The Promise of Benzotriazole Derivatives in Kinase-Targeted Drug Discovery The benzotriazole scaffold is a privileged structure in medicinal chemistry, forming the core of numerous compounds with a wide arr...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction: The Promise of Benzotriazole Derivatives in Kinase-Targeted Drug Discovery

The benzotriazole scaffold is a privileged structure in medicinal chemistry, forming the core of numerous compounds with a wide array of biological activities.[1][2] Derivatives of benzotriazole have shown significant potential as anticancer agents, primarily through their ability to inhibit protein kinases, which are crucial regulators of cell signaling pathways implicated in cancer cell proliferation and survival.[1][3] The specific derivative, 2-(4-Fluoro-phenyl)-2H-benzotriazol-5-ylamine, represents a class of compounds with potential for selective kinase inhibition. High-throughput screening (HTS) is an essential tool in early-stage drug discovery, enabling the rapid evaluation of large compound libraries to identify promising lead candidates.[4][5] This document provides detailed application notes and protocols for the high-throughput screening of 2-(4-fluoro-phenyl)-2H-benzotriazol-5-ylamine derivatives against two key oncogenic kinases: c-Met and BRAF.

The protocols herein are designed to be robust, reproducible, and amenable to automation, providing researchers in drug development with a solid foundation for their screening campaigns.[6][7] We will delve into the causality behind experimental choices, ensuring that each protocol is a self-validating system.

PART 1: Biochemical HTS Assay for c-Met Kinase Inhibition

The c-Met receptor tyrosine kinase is a well-validated target in oncology, with its dysregulation implicated in various cancers.[8] This section details a luminescence-based biochemical assay to screen for inhibitors of c-Met kinase activity.

Assay Principle

This assay quantifies the amount of ATP remaining after a kinase reaction.[9][10] In the presence of an active c-Met kinase, ATP is consumed to phosphorylate a substrate. The addition of a luciferase-based reagent results in a luminescent signal that is inversely proportional to the kinase activity. Therefore, potent inhibitors of c-Met will result in a higher luminescent signal.[9]

Experimental Workflow Diagram

cluster_0 Assay Plate Preparation cluster_1 Incubation & Detection cluster_2 Data Acquisition A Dispense Assay Buffer and 2-(4-Fluoro-phenyl)-2H-benzotriazol-5-ylamine Derivatives/Controls to 384-well plate B Add c-Met Enzyme and Substrate Mix A->B C Add ATP to Initiate Kinase Reaction B->C D Incubate at 30°C for 60 minutes C->D E Add Kinase-Glo® Reagent D->E F Incubate at Room Temperature for 10 minutes E->F G Measure Luminescence F->G H Data Analysis (Calculate % Inhibition and Z') G->H

Caption: Workflow for the c-Met kinase inhibition HTS assay.

Detailed Protocol

Materials and Reagents:

  • Enzyme: Recombinant human c-Met kinase (BPS Bioscience, Cat. No. 40255 or similar)[11][12]

  • Substrate: Poly (Glu, Tyr) 4:1 (Sigma-Aldrich, Cat. No. P0275 or similar)

  • ATP: Adenosine 5'-triphosphate disodium salt (Sigma-Aldrich, Cat. No. A2383)

  • Assay Buffer: 40 mM Tris, pH 7.5, 20 mM MgCl₂, 0.1 mg/mL BSA

  • Detection Reagent: Kinase-Glo® Luminescent Kinase Assay (Promega, Cat. No. V6714 or similar)

  • Plates: 384-well white, solid bottom assay plates (Corning, Cat. No. 3570 or similar)

  • Test Compounds: 2-(4-Fluoro-phenyl)-2H-benzotriazol-5-ylamine derivatives dissolved in 100% DMSO

  • Positive Control: A known c-Met inhibitor (e.g., Crizotinib)

  • Negative Control: DMSO

Procedure:

  • Compound Plating:

    • Prepare serial dilutions of the 2-(4-fluoro-phenyl)-2H-benzotriazol-5-ylamine derivatives and the positive control in 100% DMSO.

    • Using an acoustic liquid handler or a pintool, transfer 50 nL of each compound dilution to the appropriate wells of a 384-well assay plate. For negative control wells, transfer 50 nL of DMSO.

  • Enzyme and Substrate Addition:

    • Prepare a 2X enzyme/substrate solution in assay buffer containing the final desired concentrations of c-Met kinase and Poly (Glu, Tyr) substrate. The optimal concentrations should be determined empirically but a starting point of 10 ng/µL c-Met and 0.2 mg/mL substrate is recommended.

    • Dispense 5 µL of the 2X enzyme/substrate solution into each well of the assay plate.

  • Initiation of Kinase Reaction:

    • Prepare a 2X ATP solution in assay buffer. The ATP concentration should be at the Km value for c-Met, which needs to be experimentally determined. A starting concentration of 10 µM is often used.[13]

    • To start the reaction, dispense 5 µL of the 2X ATP solution into each well. The final reaction volume is 10 µL.

  • Incubation:

    • Seal the plate and incubate at 30°C for 60 minutes. The incubation time may need to be optimized to ensure the reaction is in the linear range.

  • Signal Detection:

    • Equilibrate the Kinase-Glo® reagent to room temperature.

    • Add 10 µL of Kinase-Glo® reagent to each well to stop the kinase reaction.

    • Incubate the plate at room temperature for 10 minutes to allow the luminescent signal to stabilize.

  • Data Acquisition:

    • Measure the luminescence using a plate reader.

Data Analysis and Quality Control:

ParameterCalculationAcceptance Criteria
Percent Inhibition 100 * (1 - (Signal_compound - Signal_background) / (Signal_DMSO - Signal_background))N/A
Z'-factor 1 - (3 * (SD_DMSO + SD_positive_control)) / |Avg_DMSO - Avg_positive_control|≥ 0.5

A Z'-factor of 0.5 or greater indicates a robust and reliable assay suitable for HTS.[6][14]

PART 2: Cell-Based HTS Assay for BRAF Signaling Pathway Inhibition

To complement the biochemical assay, a cell-based assay provides a more physiologically relevant context by assessing the compound's activity within a living cell.[15][16] This section describes a reporter gene assay to screen for inhibitors of the BRAF signaling pathway. Many benzotriazole derivatives have shown inhibitory activity against BRAF kinase.[17][18]

Assay Principle

This assay utilizes a cell line engineered to express a reporter gene (e.g., luciferase) under the control of a promoter that is activated by the BRAF/MEK/ERK signaling pathway.[19] When the pathway is active, the reporter gene is transcribed, leading to the production of the reporter protein. Inhibition of BRAF by a test compound will decrease the reporter gene expression, resulting in a lower signal (e.g., luminescence).[19]

Experimental Workflow Diagram

cluster_0 Cell Plating & Compound Treatment cluster_1 Incubation & Lysis cluster_2 Data Acquisition A Seed BRAF reporter cell line in 384-well plates B Incubate for 24 hours A->B C Treat cells with 2-(4-Fluoro-phenyl)-2H-benzotriazol-5-ylamine Derivatives/Controls B->C D Incubate for 18-24 hours C->D E Lyse cells and add luciferase substrate D->E F Measure Luminescence G Data Analysis (Calculate % Inhibition and Z') F->G

Caption: Workflow for the BRAF cell-based reporter HTS assay.

Detailed Protocol

Materials and Reagents:

  • Cell Line: A suitable reporter cell line (e.g., HEK293 or A375) stably transfected with a serum response element (SRE)-luciferase reporter construct.

  • Cell Culture Medium: DMEM supplemented with 10% FBS, 1% Penicillin-Streptomycin.

  • Assay Medium: DMEM with 0.5% FBS.

  • Detection Reagent: ONE-Glo™ Luciferase Assay System (Promega, Cat. No. E6110 or similar).

  • Plates: 384-well clear bottom, white-walled assay plates (Corning, Cat. No. 3764 or similar).

  • Test Compounds: 2-(4-Fluoro-phenyl)-2H-benzotriazol-5-ylamine derivatives dissolved in 100% DMSO.

  • Positive Control: A known BRAF inhibitor (e.g., Vemurafenib).

  • Negative Control: DMSO.

Procedure:

  • Cell Plating:

    • Harvest and resuspend the reporter cells in cell culture medium to a density of 2 x 10⁵ cells/mL.

    • Dispense 25 µL of the cell suspension (5,000 cells/well) into each well of the 384-well assay plate.

    • Incubate the plate at 37°C in a 5% CO₂ incubator for 24 hours.

  • Compound Treatment:

    • Prepare serial dilutions of the test compounds and positive control in assay medium. The final DMSO concentration should be ≤ 0.1%.

    • Remove the cell culture medium from the wells and add 20 µL of the compound dilutions or control solutions.

  • Incubation:

    • Incubate the plate at 37°C in a 5% CO₂ incubator for 18-24 hours.

  • Signal Detection:

    • Equilibrate the plate and the ONE-Glo™ reagent to room temperature.

    • Add 20 µL of ONE-Glo™ reagent to each well.

    • Mix on an orbital shaker for 5 minutes to ensure complete cell lysis and signal generation.

  • Data Acquisition:

    • Measure the luminescence using a plate reader.

Data Analysis and Quality Control:

ParameterCalculationAcceptance Criteria
Percent Inhibition 100 * (1 - (Signal_compound - Signal_background) / (Signal_DMSO - Signal_background))N/A
Z'-factor 1 - (3 * (SD_DMSO + SD_positive_control)) / |Avg_DMSO - Avg_positive_control|≥ 0.5

Trustworthiness: A Self-Validating System

To ensure the integrity of the screening data, a multi-faceted validation approach is crucial.[20][21]

  • Orthogonal Assays: Hits identified in the primary biochemical screen should be confirmed in the secondary cell-based assay. This helps to eliminate false positives arising from assay artifacts.[22]

  • Dose-Response Curves: Active compounds should be re-tested in a dose-response format to determine their potency (IC₅₀).

  • Selectivity Profiling: Promising hits should be tested against a panel of other kinases to assess their selectivity. This is critical for developing targeted therapies with minimal off-target effects.

  • Promiscuity Assays: It is important to rule out non-specific inhibition mechanisms, such as compound aggregation.[23] Assays including detergents like Triton X-100 can help identify promiscuous inhibitors.

By implementing these validation steps, researchers can have high confidence in the hits identified from the primary HTS campaign.

Conclusion

The protocols outlined in this application note provide a robust framework for the high-throughput screening of 2-(4-fluoro-phenyl)-2H-benzotriazol-5-ylamine derivatives as potential kinase inhibitors. The combination of a biochemical assay for direct target engagement and a cell-based assay for pathway inhibition offers a comprehensive approach to hit identification and validation. Adherence to rigorous quality control and a thorough hit validation cascade will ensure the identification of high-quality lead compounds for further drug development.

References

  • BPS Bioscience. (n.d.). Luminescence Kinase Assays Illuminate the Path to Inhibitor Discovery. Retrieved from [Link]

  • Creative Bioarray. (n.d.). Developing Robust In Vitro Cell-Based Assays for High Throughput Screening (HTS). Retrieved from [Link]

  • BioTechnologia. (2014). Cell-based assays in high-throughput mode (HTS). Retrieved from [Link]

  • GSC Online Press. (2024). Advancements in benzotriazole derivatives: from synthesis to pharmacological applications. Retrieved from [Link]

  • MDPI. (2023). Fluorescence-Based Enzyme Activity Assay: Ascertaining the Activity and Inhibition of Endocannabinoid Hydrolytic Enzymes. Retrieved from [Link]

  • MDPI. (2023). Benzotriazole in Cancer: A Systematic Review on Preclinical Evidence and Structure–Activity Relationship. Retrieved from [Link]

  • PubMed. (2010). Development of a cell-based assay for measurement of c-Met phosphorylation using AlphaScreen technology and high-content imaging analysis. Retrieved from [Link]

  • MDPI. (2022). High-Throughput Fluorescent Assay for Inhibitor Screening of Proteases from RNA Viruses. Retrieved from [Link]

  • ResearchGate. (2019). Bioluminescence Methods for Assaying Kinases in Quantitative High-Throughput Screening (qHTS) Format Applied to Yes1 Tyrosine Kinase, Glucokinase, and PI5P4Kα Lipid Kinase. Retrieved from [Link]

  • Hilaris Publisher. (2014). Recent Development of Benzotriazole-Based Medicinal Drugs. Retrieved from [Link]

  • PubMed. (2009). Synthesis of new analogs of benzotriazole, benzimidazole and phthalimide--potential inhibitors of human protein kinase CK2. Retrieved from [Link]

  • BPS Bioscience. (n.d.). BRAF (WT) Kinase Assay Kit. Retrieved from [Link]

  • National Center for Biotechnology Information. (2012). HTS Assay Validation. In Assay Guidance Manual. Retrieved from [Link]

  • National Institutes of Health. (2014). Cell-based high-throughput screens for the discovery of chemotherapeutic agents. Retrieved from [Link]

  • Lifescience Global. (2012). Cell-Based Assays in High-Throughput Screening for Drug Discovery. Retrieved from [Link]

  • BPS Bioscience. (n.d.). Cell Signaling Pathway Screening & Profiling. Retrieved from [Link]

  • PubMed. (2023). Fluorescence-Based High-Throughput Assays for Investigating Cytochrome P450 Enzyme-Mediated Drug-Drug Interactions. Retrieved from [Link]

  • BPS Bioscience. (n.d.). c-Met Kinase Assay Kit. Retrieved from [Link]

  • PubMed. (2021). Development of cell-based high throughput luminescence assay for drug discovery in inhibiting OCT4/DNA-PKcs and OCT4-MK2 interactions. Retrieved from [Link]

  • BPS Bioscience. (n.d.). c-Met Kinase Assay Kit. Retrieved from [Link]

  • National Institutes of Health. (2021). Development of cell-based high throughput luminescence assay for drug discovery in inhibiting OCT4/DNA-PKcs and OCT4–MK2 interactions. Retrieved from [Link]

  • BPS Bioscience. (n.d.). BRAF (WT) Kinase Assay Kit. Retrieved from [Link]

  • PubMed Central. (2012). Perspectives on Validation of High-Throughput Assays Supporting 21st Century Toxicity Testing. Retrieved from [Link]

  • MSU Drug Discovery. (n.d.). Resources for Assay Development and High Throughput Screening. Retrieved from [Link]

  • PubMed Central. (2014). Identification of BRAF inhibitors through in silico screening. Retrieved from [Link]

  • Drug Target Review. (2017). A pragmatic approach to hit validation following biochemical high-throughput screening. Retrieved from [Link]

  • MDPI. (2024). A Novel Fluorescence-Based Microplate Assay for High-Throughput Screening of hSULT1As Inhibitors. Retrieved from [Link]

  • ResearchGate. (2018). Inexpensive High-Throughput Screening of Kinase Inhibitors Using One-Step Enzyme-Coupled Fluorescence Assay for ADP Detection. Retrieved from [Link]

  • PubMed Central. (2013). Time-Resolved Luminescence Detection of Syk Kinase Activity Through Terbium Sensitization. Retrieved from [Link]

  • National Center for Biotechnology Information. (n.d.). Assay Guidance Manual. Retrieved from [Link]

  • Eurofins DiscoverX. (n.d.). B-Raf (BRAF) Human TKL Kinase KINOMEscan ELECT Binding LeadHunter Assay. Retrieved from [Link]

  • Reaction Biology. (n.d.). c-MET (L1195F) Kinase Assay Service. Retrieved from [Link]

  • National Institutes of Health. (2016). Accessing the High Throughput Screening Data Landscape. Retrieved from [Link]

  • PubMed Central. (2020). Benzotriazole: An overview on its versatile biological behavior. Retrieved from [Link]

  • Charles River Laboratories. (n.d.). High-Throughput Screening (HTS) Services. Retrieved from [Link]

  • National Institutes of Health. (2022). Design, Synthesis, Molecular Docking, and In Vitro Antibacterial Evaluation of Benzotriazole-Based β-Amino Alcohols and Their Corresponding 1,3-Oxazolidines. Retrieved from [Link]

  • PubMed. (2020). High-Throughput Screening: today's biochemical and cell-based approaches. Retrieved from [Link]

  • PubMed. (2005). High-throughput assays for promiscuous inhibitors. Retrieved from [Link]

Sources

Technical Notes & Optimization

Troubleshooting

Optimizing reaction yield for the synthesis of 2-(4-Fluoro-phenyl)-2H-benzotriazol-5-ylamine

Welcome to the technical support center for the synthesis of 2-(4-Fluoro-phenyl)-2H-benzotriazol-5-ylamine. This guide is designed for researchers, chemists, and drug development professionals to provide in-depth trouble...

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the technical support center for the synthesis of 2-(4-Fluoro-phenyl)-2H-benzotriazol-5-ylamine. This guide is designed for researchers, chemists, and drug development professionals to provide in-depth troubleshooting advice, optimization strategies, and answers to frequently encountered challenges during the synthesis of this and related 2-arylbenzotriazole compounds. Our approach is rooted in mechanistic understanding to empower you to make informed decisions in your experimental work.

Frequently Asked Questions (FAQs)

Q1: What is a reliable, high-yield synthetic pathway for 2-(4-Fluoro-phenyl)-2H-benzotriazol-5-ylamine?

A1: A robust and commonly employed strategy for synthesizing 2-arylbenzotriazoles, particularly when regioselectivity is crucial, is the reductive cyclization of an ortho-nitroazobenzene precursor. This method, a variation of the Cadogan reaction, reliably yields the N-2 substituted isomer. The overall pathway can be broken down into three primary stages, starting from commercially available materials.

The proposed synthetic pathway is outlined below:

Synthetic_Pathway SM1 4-Nitro-1,2-phenylenediamine INT1 Azo Intermediate (E)-1-(4-Fluorophenyl)-2-(2-amino-5-nitrophenyl)diazene SM1->INT1 Diazotization of 4-Fluoroaniline, then Azo Coupling Step 1 SM2 4-Fluoroaniline SM2->INT1 INT2 2-(4-Fluorophenyl)-6-nitro-2H-benzotriazole INT1->INT2 Oxidative Cyclization Step 2 FP Final Product 2-(4-Fluoro-phenyl)-2H-benzotriazol-5-ylamine INT2->FP Nitro Group Reduction Step 3

Caption: Proposed synthetic pathway for 2-(4-Fluoro-phenyl)-2H-benzotriazol-5-ylamine.

  • Step 1: Azo Coupling: This involves the diazotization of 4-fluoroaniline, followed by coupling with 4-nitro-1,2-phenylenediamine under controlled pH and temperature to form the key azo intermediate.

  • Step 2: Oxidative Cyclization: The azo intermediate is then cyclized to form the benzotriazole ring. This is a critical step for establishing the desired 2-aryl isomer. Reagents like copper(II) sulfate in pyridine are effective for this transformation.

  • Step 3: Nitro Group Reduction: The final step is the chemoselective reduction of the nitro group to the target primary amine. Various reducing agents can be employed, such as tin(II) chloride or catalytic hydrogenation.

Q2: My reaction yield is consistently low. What are the most common causes and how can I troubleshoot them?

A2: Low yield is a frequent issue that can often be traced back to specific parameters in the reaction sequence. A systematic approach to troubleshooting is essential.

Troubleshooting_Workflow Start Low or No Yield Observed CheckTLC Analyze Crude Reaction Mixture by TLC/LC-MS Start->CheckTLC Cause1 Incomplete Reaction: Significant Starting Material Remains CheckTLC->Cause1 Cause2 Complex Mixture: Multiple Spots/Peaks Observed CheckTLC->Cause2 Cause3 Clean Reaction, Poor Isolation: Product is soluble or lost during workup CheckTLC->Cause3 Sol1 Optimize Reaction Conditions: - Increase reaction time/temperature - Check reagent stoichiometry & purity - Screen alternative solvents Cause1->Sol1 Sol2 Minimize Side Reactions: - Lower temperature during diazotization (0-5 °C) - Ensure anhydrous conditions if required - Purify intermediates Cause2->Sol2 Sol3 Optimize Workup & Purification: - Adjust pH during extraction - Use alternative extraction solvents - Modify recrystallization solvent system - Consider column chromatography Cause3->Sol3

Caption: Decision workflow for troubleshooting low reaction yield.

The most critical steps impacting yield are the diazotization and the cyclization.

  • Diazotization/Coupling (Step 1): The diazonium salt formed from 4-fluoroaniline is unstable at elevated temperatures.[1] It is imperative to maintain a low temperature (typically 0-5 °C) during its formation and subsequent coupling.[1] Decomposition of this intermediate is a primary cause of yield loss and byproduct formation.

  • Cyclization (Step 2): Incomplete cyclization of the azo intermediate can be a significant issue. Ensure that the oxidizing agent (e.g., copper sulfate) is fresh and used in the correct stoichiometric amount. The reaction progress should be monitored by Thin Layer Chromatography (TLC) until the starting azo compound is fully consumed.

  • Reduction (Step 3): Over-reduction or incomplete reduction can lower the yield of the desired product. The choice of reducing agent is key. For instance, while catalytic hydrogenation is effective, it can sometimes be too harsh. Tin(II) chloride (SnCl₂) in an acidic medium is often a reliable alternative for selectively reducing an aromatic nitro group in the presence of the triazole ring.

Q3: I am getting a dark, tarry, or oily crude product instead of a solid. What causes this and how can I fix it?

A3: The formation of dark, polymeric, or oily byproducts is a classic problem in benzotriazole synthesis, often stemming from poor temperature control.[1][2]

  • Causality: The primary cause is the decomposition of the diazonium salt intermediate at temperatures above the recommended 0-5 °C range. This decomposition can lead to the formation of phenols, which can then undergo further reactions and polymerization, resulting in the characteristic tarry impurities.[1] Using mineral acids like HCl instead of acetic acid has also been reported to promote the formation of these materials.[1]

  • Preventative Measures:

    • Strict Temperature Control: Use an ice-salt bath to maintain the temperature below 5 °C during the addition of sodium nitrite.

    • Controlled Reagent Addition: Add the sodium nitrite solution slowly and sub-surface to prevent localized heating.

    • Choice of Acid: Glacial acetic acid is generally preferred as it leads to a cleaner reaction profile compared to strong mineral acids.[3]

  • Purification Strategy: If a tarry product is obtained, purification can be challenging.

    • Initial Workup: Attempt to triturate the crude oil with a non-polar solvent like hexane to see if it solidifies.

    • Column Chromatography: This is the most effective method. A silica gel column using a gradient elution from a non-polar solvent (e.g., hexane) to a more polar solvent (e.g., ethyl acetate) can separate the desired product from polymeric impurities.

    • Decolorizing Carbon: If the product is a solid but highly colored, recrystallization from a suitable solvent (like ethanol or an ethyl acetate/hexane mixture) with the addition of decolorizing charcoal can be effective.[1][4]

Q4: How can I ensure the regioselective formation of the 2-(4-fluorophenyl) isomer over the 1-(4-fluorophenyl) isomer?

A4: Regioselectivity is a central challenge in the synthesis of N-substituted benzotriazoles. While direct alkylation or arylation of benzotriazole often yields a mixture of N-1 and N-2 isomers, the synthetic pathway outlined in Q1 is specifically designed to favor the N-2 isomer.

The key is the intramolecular cyclization of the azo intermediate. The mechanism involves the attack of the free amino group onto the azo nitrogen atom proximal to the 4-fluorophenyl ring, which, upon tautomerization and oxidation, leads exclusively to the thermodynamically stable 2-arylbenzotriazole structure. Direct synthesis methods that build the ring system with the aryl group already in place are far superior for controlling regioselectivity than post-synthesis N-arylation reactions.

Troubleshooting Guide

Problem Potential Cause(s) Recommended Solution(s)
Low or No Product Yield 1. Incomplete diazotization or coupling.[3] 2. Decomposition of diazonium salt.[1] 3. Impure starting materials. 4. Incorrect stoichiometry.1. Monitor reaction progress via TLC. 2. Maintain temperature at 0-5 °C during NaNO₂ addition. 3. Ensure high purity of anilines and other reagents. 4. Carefully recalculate and re-weigh all reactants.
Formation of Tarry/Oily Product 1. Reaction temperature too high.[1] 2. Use of incorrect acid (e.g., HCl).[1] 3. Rapid addition of sodium nitrite.1. Use an ice-salt bath and monitor internal temperature. 2. Use glacial acetic acid as the preferred acidic medium.[3] 3. Add NaNO₂ solution dropwise or in small portions.
Product is Highly Colored (Yellow to Brown) 1. Presence of residual tarry impurities.[2] 2. Oxidation of amino groups in starting materials or final product.1. Purify via column chromatography. 2. Recrystallize from hot solvent with decolorizing charcoal.[1][4] 3. Store amino compounds under an inert atmosphere (N₂ or Ar).
Incomplete Final Reduction Step 1. Insufficient reducing agent. 2. Deactivated catalyst (for hydrogenation). 3. Insufficient reaction time or temperature.1. Increase the equivalents of the reducing agent (e.g., SnCl₂). 2. Use fresh catalyst or increase catalyst loading. 3. Monitor by TLC and extend reaction time or gently warm if necessary.

Detailed Experimental Protocol (Illustrative)

Step 2: Oxidative Cyclization of (E)-1-(4-Fluorophenyl)-2-(2-amino-5-nitrophenyl)diazene to 2-(4-Fluorophenyl)-6-nitro-2H-benzotriazole

This protocol is a representative example based on established methods for similar transformations and should be adapted and optimized for your specific laboratory conditions.

  • Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve the azo intermediate (1.0 eq) in pyridine (approx. 10-15 mL per gram of substrate).

  • Reagent Addition: To this solution, add an ammoniacal solution of copper(II) sulfate. (Prepare separately by dissolving CuSO₄·5H₂O (approx. 1.5 eq) in water, then adding concentrated ammonia solution until the initial precipitate redissolves to form a deep blue solution).

  • Reaction: Heat the reaction mixture to reflux (approx. 115 °C) and maintain for 4-6 hours. The color of the reaction will typically change from a deep red/orange to a dark brown.

  • Monitoring: Monitor the reaction progress by TLC (e.g., using a 3:1 Hexane:Ethyl Acetate mobile phase), checking for the disappearance of the starting azo compound.

  • Workup: After the reaction is complete, cool the mixture to room temperature and pour it into a beaker containing ice water. The crude product should precipitate.

  • Isolation: Collect the solid precipitate by vacuum filtration through a Büchner funnel. Wash the solid thoroughly with cold water to remove residual pyridine and copper salts.

  • Drying & Purification: Dry the crude solid in a vacuum oven. The brown solid can then be purified by recrystallization from ethanol or by flash column chromatography on silica gel to yield the pure 2-(4-Fluorophenyl)-6-nitro-2H-benzotriazole.

References

  • Pharmacy Infoline. (n.d.). Synthesis of benzotriazole from o-phenylenediamine. Retrieved from [Link]

  • Damschroder, R. E., & Peterson, W. D. (n.d.). 1,2,3-Benzotriazole. Organic Syntheses Procedure. Retrieved from [Link]

  • Lim, C. H., et al. (2018). Synthesis and Fluorescent Properties of Alkynyl- and Alkenyl-Fused Benzotriazole-Derived α-Amino Acids. National Institutes of Health. Retrieved from [Link]

  • Ronad, P. M., et al. (2015). Is diazotization of o-phenylenediamine to benzotriazole reversible?. Chemistry Stack Exchange. Retrieved from [Link]

  • International Invention of Scientific Journal. (2021). Synthesis of Benzotriazole Derivatives. Retrieved from [Link]

  • Scribd. (n.d.). Synthesis of Benzotriazole from o-Phenylenediamine. Retrieved from [Link]

  • IJARIIE. (2024). A Review on: Synthesis of Benzotriazole. Retrieved from [Link]

  • Google Patents. (n.d.). Purification of benzotriazole.

Sources

Optimization

Common side reactions in the synthesis of 2-aryl-2H-benzotriazoles

Prepared by the Senior Application Scientist Team Welcome to the technical support center for the synthesis of 2-aryl-2H-benzotriazoles. This guide is designed for researchers, medicinal chemists, and process development...

Author: BenchChem Technical Support Team. Date: January 2026

Prepared by the Senior Application Scientist Team

Welcome to the technical support center for the synthesis of 2-aryl-2H-benzotriazoles. This guide is designed for researchers, medicinal chemists, and process development professionals who are navigating the complexities of synthesizing this important class of compounds, which are pivotal as UV stabilizers, and as scaffolds in pharmaceutical development.[1][2] This document provides in-depth, field-proven insights into common side reactions and offers robust troubleshooting strategies in a direct question-and-answer format.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

FAQ 1: My primary side product is the 1-aryl-1H-benzotriazole isomer. Why does this happen and how can I improve selectivity for the desired 2-aryl product?

Answer:

This is the most common challenge in the N-arylation of benzotriazole. The formation of the 1-aryl isomer is a competing reaction that is often thermodynamically favored. The benzotriazole anion is an ambident nucleophile with two reactive nitrogen centers (N1 and N2). The N1 position is generally considered more nucleophilic, which can lead to the 1-aryl isomer as the major kinetic product under certain conditions.[3][4] However, the energy difference between the two isomers is often small, and the product ratio can be highly sensitive to reaction conditions.[3][4]

Causality and Strategic Control:

The key to favoring the 2-aryl isomer lies in manipulating the reaction conditions to exploit subtle differences in the transition states leading to each product. Factors like the catalyst, ligands, solvent, and temperature play a crucial role.

  • Catalyst Choice: The metal center and its ligand sphere are paramount. While classical Ullmann conditions (high-temperature copper) can be non-selective, modern catalytic systems offer much greater control.[5][6] Rhodium(II) catalysts, for instance, have demonstrated exceptional selectivity for the N2 position when reacting with quinoid carbenes.[7][8]

  • Steric Hindrance: Bulky substituents on the benzotriazole ring (e.g., at the C7 position) can sterically hinder the N1 position, thereby favoring arylation at the less hindered N2 position.[8] Conversely, bulky aryl halides may favor the more accessible N1.

  • Reaction Mechanism: Some synthetic routes are inherently more selective. For example, a copper-catalyzed cascade cyclization of 2-haloaryltriazenes with sodium azide provides a direct and selective route to 2-aryl-2H-benzotriazoles.[9]

Troubleshooting Workflow: Improving N2-Selectivity

start Problem: Low N2-Selectivity (High 1-Aryl Isomer) cond1 Are you using classical Ullmann conditions (high temp., no ligand)? start->cond1 sol1 Switch to a modern catalytic system. - Ligand-assisted Cu(I) catalysis - Rh(II)-catalyzed reaction if using diazo compounds cond1->sol1 Yes cond2 Is your catalyst/ligand system known for N2-selectivity? cond1->cond2 No sol1->cond2 sol2 Screen alternative catalysts/ligands. - Consider Rh2(esp)2 for high N2-selectivity. - For Cu-catalysis, screen bidentate N,N- or N,O-ligands. cond2->sol2 No cond3 Have you optimized solvent and temperature? cond2->cond3 Yes sol2->cond3 sol3 Perform a solvent screen (e.g., Toluene, Dioxane, DMF, DMSO). Lowering temperature may favor the kinetic N2-product in some systems. cond3->sol3 No end_node Outcome: Improved Yield of 2-Aryl Isomer cond3->end_node Yes sol3->end_node

Caption: Troubleshooting workflow for poor N2-selectivity.

Table 1: Comparison of Synthetic Methods for N-Arylation of Benzotriazole

MethodTypical ConditionsPredominant IsomerCommon Side Reactions & Considerations
Classical Ullmann Cu powder or Cu(I) salt, high temp (>180 °C), polar aprotic solvent (e.g., DMF)Often a mixture, can favor 1-ArylSignificant thermal decomposition, tar formation, difficult to reproduce.[6]
Ligand-Assisted Cu-Catalysis CuI, ligand (e.g., 1,10-phenanthroline), base (K₂CO₃, Cs₂CO₃), 80-120 °CSelectivity is highly ligand-dependentIncomplete conversion, ligand degradation. Can be optimized for high N2 selectivity.
Pd-Catalyzed Buchwald-Hartwig Pd catalyst (e.g., Pd(OAc)₂), ligand (e.g., Xantphos), base, 80-110 °COften favors the 1-Aryl isomerCatalyst poisoning, expensive catalysts and ligands.
Rh(II)-Catalyzed N-H Insertion Rh₂(esp)₂, diazo compound, 80 °C, DCEHighly selective for 2-ArylLimited to specific coupling partners (diazo compounds).[7][8]
Cascade Cyclization 2-haloaryltriazene, NaN₃, CuI, water, 100 °CHighly selective for 2-ArylRequires synthesis of the triazene precursor.[9]
FAQ 2: My reaction has stalled, leaving significant amounts of unreacted benzotriazole and aryl halide. What are the likely causes?

Answer:

Low or incomplete conversion is typically traced back to issues with the catalyst, reagents, or reaction environment.

Causality and Strategic Control:

  • Catalyst Inactivity: Copper catalysts, particularly Cu(I) salts, can oxidize to the less active Cu(II) state in the presence of air. Similarly, palladium catalysts can form inactive off-cycle species. Using freshly opened or properly stored catalysts is critical. For Ullmann-type reactions, the quality and particle size of the copper source can dramatically affect the rate.[5]

  • Insufficient Base: The N-arylation of benzotriazole requires a base to deprotonate the N-H bond. If the base is too weak, not sufficiently soluble, or used in substoichiometric amounts, the reaction will be slow or incomplete. Inorganic bases like K₂CO₃ or Cs₂CO₃ are common, with the latter often providing better results due to its higher solubility.

  • Inert Atmosphere: Many coupling reactions, especially those involving palladium or sensitive copper(I) species, require a rigorously inert atmosphere (Argon or Nitrogen). Oxygen can lead to catalyst deactivation and promote oxidative side reactions.

  • Substrate Reactivity: Electron-poor aryl halides (those with electron-withdrawing groups) are generally more reactive in nucleophilic aromatic substitution, while electron-rich aryl halides are less reactive and may require more forcing conditions or more active catalytic systems.

Recommended Protocol: Ligand-Assisted Copper-Catalyzed Synthesis of 2-Aryl-2H-Benzotriazoles (Optimized for Selectivity)

This protocol is a robust starting point for achieving good yields and selectivity.

  • Setup: To an oven-dried Schlenk flask, add CuI (5 mol%), 1,10-phenanthroline (10 mol%), and Cs₂CO₃ (2.0 equivalents).

  • Inerting: Seal the flask and purge with dry Argon or Nitrogen for 15 minutes.

  • Reagent Addition: Under a positive pressure of inert gas, add benzotriazole (1.0 equivalent) and the aryl halide (1.2 equivalents), followed by anhydrous, degassed solvent (e.g., Dioxane or Toluene).

  • Reaction: Heat the mixture to the desired temperature (typically 100-120 °C) with vigorous stirring. Monitor the reaction progress by TLC or LC-MS.

  • Workup: After completion, cool the reaction to room temperature, dilute with a solvent like ethyl acetate, and filter through a pad of celite to remove inorganic salts and the copper catalyst.

  • Purification: Concentrate the filtrate and purify the crude product by column chromatography or recrystallization.

FAQ 3: How can I effectively separate the 1-aryl and 2-aryl-benzotriazole isomers after the reaction?

Answer:

Separating these isomers can be challenging due to their similar molecular weights and structures, but it is achievable by exploiting subtle differences in their physical properties.

Causality and Strategic Control:

  • Polarity: The 2-aryl-2H-benzotriazole isomer is often less polar than the 1-aryl-1H isomer. The symmetric nature of the 2-substituted isomer can lead to a smaller dipole moment compared to the asymmetric 1-substituted counterpart. This difference is the basis for separation by chromatography.

  • Crystallinity and Solubility: The two isomers can have significantly different crystal packing energies and solubilities. The more symmetric 2-aryl isomer may crystallize more readily from a given solvent system.

Troubleshooting and Purification Strategies:

  • Flash Column Chromatography: This is the most common method.

    • Solvent System: A non-polar/polar gradient system is typically effective. Start with a low polarity mobile phase (e.g., Hexane/Ethyl Acetate 98:2 or Hexane/Dichloromethane) and gradually increase the polarity.

    • Elution Order: The less polar 2-aryl-2H-benzotriazole will usually elute first.

  • Recrystallization: This can be a highly effective technique for obtaining isomerically pure material, especially on a larger scale.

    • Solvent Screening: Perform small-scale solubility tests with various solvents (e.g., ethanol, isopropanol, ethyl acetate, toluene, hexane/ethyl acetate mixtures). The ideal solvent will dissolve the crude mixture at high temperature but allow for the selective crystallization of one isomer upon cooling.[10] It is common for one isomer to be significantly less soluble, allowing for its isolation.

Competing N1 vs. N2 Arylation Pathways

cluster_0 Reaction Start cluster_1 Competing Pathways cluster_2 Products Benzotriazole Anion Benzotriazole Anion N1_Attack N1 Attack (More Nucleophilic, Often Kinetic Product) Benzotriazole Anion->N1_Attack N2_Attack N2 Attack (Desired Pathway) Benzotriazole Anion->N2_Attack Ar-X Aryl Halide (Ar-X) Ar-X->N1_Attack Ar-X->N2_Attack Side_Product 1-Aryl-1H-Benzotriazole (Side Product) N1_Attack->Side_Product Desired_Product 2-Aryl-2H-Benzotriazole (Desired Product) N2_Attack->Desired_Product

Caption: Competing N1 vs. N2 arylation pathways.

References

  • Avhad, K. C., & Upare, A. A. (2020). Review on synthetic study of benzotriazole. GSC Biological and Pharmaceutical Sciences, 11(2), 215-225. [Link]

  • A Review on: Synthesis of Benzotriazole. (2024). International Journal of Advanced Research in Innovative Ideas and Education, 10(2). [Link]

  • Li, H., Gao, W., Huang, X., & Wu, H. Y. (2020). Cu(I)/KOH-Promoted Condensation between o-Arylenediamines and Nitroarenes to Access 2-Aryl-2H-Benzotriazoles. The Journal of Organic Chemistry, 85(11), 7454-7463. [Link]

  • Carena, L., Fabbri, D., et al. (2021). Photocatalytic Transformations of 1H-Benzotriazole and Benzotriazole Derivates. Molecules, 26(16), 4983. [Link]

  • Sanna, C., et al. (2016). Benzotriazole: An overview on its versatile biological behavior. European Journal of Medicinal Chemistry, 118, 293-317. [Link]

  • Organic Chemistry Portal. (n.d.). Synthesis of benzotriazoles. [Link]

  • Vogl, O., & Yoshida, S. (1981). Synthesis of 2-(2-hydroxyphenyl)-2H-benzotriazole monomers and studies of the surface photostabilization of the related copolymers. Polymer Preprints, Division of Polymer Chemistry, American Chemical Society, 22(1), 213-214. [Link]

  • Ialongo, C., et al. (2021). Design, Synthesis, and Antiviral Activities of New Benzotriazole-Based Derivatives. Pharmaceuticals, 14(11), 1135. [Link]

  • Wang, L., et al. (2014). Copper-catalyzed cascade cyclization reaction of 2-haloaryltriazenes and sodium azide: selective synthesis of 2H-benzotriazoles in water. Organic & Biomolecular Chemistry, 12(11), 1739-1742. [Link]

  • Mondal, S., et al. (2022). Rh(ii)-catalysed N2-selective arylation of benzotriazoles and indazoles using quinoid carbenes via 1,5-H shift. Chemical Communications, 58(84), 11832-11835. [Link]

  • Al-Bayati, R. I. H., & Al-Amiery, A. A. H. (2012). The Preparation of Some 1,2,4-Triazole Ester and Benzotriazole Ester Derivatives. Journal of Applicable Chemistry, 1(3), 335-342. [Link]

  • Mondal, S., et al. (2022). Catalysed N2-Selective Arylation of Benzotriazoles and Indazoles using Quinoid Carbenes via 1,5-H Shift. ChemRxiv. [Link]

  • Organic Chemistry Portal. (n.d.). Ullmann Reaction. [Link]

  • Hassan, J., et al. (2002). RECENT SYNTHETIC DEVELOPMENTS AND APPLICATIONS OF THE ULLMANN REACTION. A REVIEW. Chemical Reviews, 102(5), 1359-1470. [Link]

Sources

Troubleshooting

Technical Support Center: Purification Challenges of Fluorinated Benzotriazole Derivatives

Prepared by: Gemini, Senior Application Scientist Welcome to the technical support center for researchers, scientists, and drug development professionals working with fluorinated benzotriazole derivatives. The unique phy...

Author: BenchChem Technical Support Team. Date: January 2026

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support center for researchers, scientists, and drug development professionals working with fluorinated benzotriazole derivatives. The unique physicochemical properties imparted by fluorine substitution, while beneficial for pharmacological activity, often introduce significant challenges in purification.[1][2] This guide provides in-depth troubleshooting advice, step-by-step protocols, and answers to frequently asked questions to help you navigate these complexities and achieve high purity for your target compounds.

Section 1: Frequently Asked Questions (FAQs) - The "Why" Behind the Challenge

This section addresses the fundamental principles governing the behavior of fluorinated benzotriazoles during purification. Understanding these concepts is the first step toward effective troubleshooting.

Q1: How does fluorine substitution alter the polarity and solubility of my benzotriazole derivative?

A1: Fluorine's high electronegativity dramatically influences a molecule's properties, but its effect on polarity is complex.

  • Inductive vs. Mesomeric Effects: A single fluorine atom or a trifluoromethyl (-CF3) group exerts a strong electron-withdrawing inductive effect, which can significantly alter the electron density and dipole moment of the benzotriazole ring system.[3][4] This can lead to unexpected changes in polarity compared to non-fluorinated analogs.

  • Reduced Basicity: The electron-withdrawing nature of fluorine decreases the basicity of the nitrogen atoms in the triazole ring. This can affect how the molecule interacts with acidic sites, such as the silanol groups on standard silica gel.[5]

  • "Fluorophilicity": Highly fluorinated compounds exhibit a unique property known as "fluorophilicity," where they may have preferential solubility in fluorinated solvents and can interact differently with stationary phases in chromatography.[6] This behavior is distinct from simple hydrophobicity or hydrophilicity.

  • Solubility Profile: Consequently, a fluorinated benzotriazole might be less soluble in polar protic solvents (like methanol) and more soluble in less polar or even fluorinated solvents compared to its non-fluorinated counterpart. Predicting solubility based on the parent scaffold alone is often unreliable.

Q2: What are the most common impurities I should expect from my synthesis?

A2: Aside from unreacted starting materials, several specific impurities are common in fluorinated benzotriazole syntheses.

  • Regioisomers: If the aromatic precursor has multiple possible sites for reaction, you can form regioisomers (e.g., 4-fluoro vs. 5-fluoro derivatives). These isomers often have very similar polarities, making them exceptionally difficult to separate by standard chromatography.[7]

  • N-Alkylation Isomers: Benzotriazole has multiple nitrogen atoms that can be alkylated or arylated, leading to the formation of N1 and N2 isomers. These isomers can have distinct biological activities and are often challenging to separate.

  • Polymeric/Tarry Byproducts: The diazotization of o-phenylenediamines, a common route to the benzotriazole core, is prone to side reactions that form dark, tarry impurities, especially if the reaction temperature is not strictly controlled.[8][9] These byproducts can be difficult to remove and may color the final product.

  • Des-fluoro Impurities: If the starting materials contain non-fluorinated contaminants, you will likely carry through a des-fluoro version of your final product, which can be challenging to separate.[7]

Q3: Why do my fluorinated compounds exhibit poor peak shape (tailing) on my HPLC or flash column?

A3: Poor peak shape, particularly tailing, is a frequent issue with nitrogen-containing heterocycles like benzotriazoles, and fluorination can exacerbate the problem.

  • Secondary Interactions: The primary cause is often unwanted secondary interactions between the basic nitrogen atoms of your compound and acidic residual silanol groups (Si-OH) on the surface of silica-based stationary phases (C18, C8, or normal phase silica).[10][11]

  • Mobile Phase pH: If the pH of your mobile phase is close to the pKa of your compound, it can exist in both protonated (charged) and neutral forms, leading to multiple retention behaviors and broad or tailing peaks.

  • Metal Chelation: Some benzotriazole derivatives can chelate trace metals present in the silica support or system hardware, also causing severe peak tailing.

To mitigate this, mobile phase modifiers are often necessary. Adding a small amount of an acid like trifluoroacetic acid (TFA) or formic acid in reversed-phase chromatography can protonate the analyte and suppress silanol interactions, leading to sharper peaks.[10] For normal-phase chromatography, adding a small amount of a base like triethylamine or ammonium hydroxide can achieve a similar effect by competing for the acidic sites on the silica.[10]

Section 2: Troubleshooting Common Purification Techniques

This section provides a problem-and-solution guide for the most common purification methods.

Purification Technique Decision Workflow

The following diagram outlines a logical workflow for selecting an appropriate purification strategy for your crude fluorinated benzotriazole derivative.

G start Crude Product Analysis (TLC, LCMS, ¹H/¹⁹F NMR) is_solid Is the crude product a solid? start->is_solid is_soluble Soluble in a single solvent (hot) & insoluble (cold)? is_solid->is_soluble Yes is_thermally_stable Is the compound thermally stable & volatile? is_solid->is_thermally_stable No recrystallize Attempt Recrystallization is_soluble->recrystallize Yes chromatography Use Column Chromatography is_soluble->chromatography No main_impurities What is the nature of the main impurities? is_thermally_stable->main_impurities No distill Consider Distillation or Sublimation is_thermally_stable->distill Yes normal_phase Normal Phase (Silica/Alumina) Good for polarity differences main_impurities->normal_phase Different Polarity reversed_phase Reversed Phase (C18/C8) Good for hydrophobicity differences main_impurities->reversed_phase Different Hydrophobicity fluorous_phase Fluorous Phase Good for highly fluorinated compounds main_impurities->fluorous_phase Different Fluorophilicity normal_phase->chromatography reversed_phase->chromatography fluorous_phase->chromatography

Caption: Workflow for selecting a purification technique.

Recrystallization

Recrystallization is often the most efficient method for purifying solid compounds, but finding the right solvent system for fluorinated derivatives can be tricky.

ProblemPotential Cause(s)Solution(s)
No crystals form upon cooling. 1. The solution is not supersaturated (too much solvent). 2. The compound is highly soluble in the chosen solvent, even at low temperatures.1. Evaporate some solvent to concentrate the solution and re-cool. 2. Scratch the inside of the flask with a glass rod to induce nucleation.[12] 3. Add a seed crystal of the pure compound. 4. Switch to a two-solvent system: dissolve the compound in a good solvent and slowly add a poor solvent (anti-solvent) until turbidity persists, then heat to clarify and cool slowly.
Product "oils out" instead of crystallizing. 1. The solution is too concentrated. 2. The cooling process is too rapid. 3. The presence of impurities is depressing the melting point below the temperature of the solution.1. Add a small amount of the hot solvent back to the mixture to dissolve the oil, then allow it to cool much more slowly. 2. Try a different solvent system entirely. Oiling out is common when the compound's melting point is lower than the boiling point of the solvent.
Poor recovery of purified product. 1. The compound has significant solubility in the cold solvent. 2. Too much solvent was used for washing the crystals.1. Ensure the crystallization flask is thoroughly cooled in an ice bath before filtration. 2. Wash the collected crystals with a minimal amount of ice-cold solvent.[12] 3. Consider a different solvent where the compound is less soluble when cold.
Column Chromatography (Normal and Reversed-Phase)

Chromatography is the workhorse of purification, but fluorinated compounds require careful optimization.

ProblemPotential Cause(s)Solution(s)
Co-elution with impurities. 1. Insufficient resolution between the target and impurities with similar polarity. 2. Isomeric impurities are present.1. Optimize Selectivity: Change the mobile phase composition. In reversed-phase, switching from acetonitrile to methanol can alter selectivity.[10] In normal-phase, try different solvent systems (e.g., Ethyl Acetate/Hexanes vs. Dichloromethane/Methanol). 2. Change Stationary Phase: Switch to a column with different chemistry. If a C18 column fails, a phenyl-hexyl or a fluorinated phase column may provide the necessary selectivity.[10][13] 3. Employ an Orthogonal Technique: If reversed-phase fails, try normal-phase or Hydrophilic Interaction Chromatography (HILIC) for very polar compounds.[10]
Product streaks or shows severe tailing. 1. Strong secondary interactions with the stationary phase (e.g., silica silanols). 2. Compound is insufficiently soluble in the mobile phase.1. Add Mobile Phase Modifiers: For reversed-phase, add 0.1% TFA or formic acid. For normal-phase, add 0.5-1% triethylamine or ammonium hydroxide to the mobile phase.[10] 2. Use a Different Stationary Phase: Consider an end-capped C18 column or a polymer-based column to minimize silanol interactions.
Low or no recovery from the column. 1. The compound is irreversibly adsorbed onto the stationary phase. 2. The compound is too polar for the chosen conditions (normal-phase) or too non-polar (reversed-phase).1. For normal-phase, try flushing the column with a stronger, more polar solvent like methanol or methanol with ammonium hydroxide.[10] 2. For reversed-phase, flush with a stronger, less polar solvent like isopropanol or THF. 3. Ensure your compound is stable on silica; some fluorinated compounds can decompose on acidic surfaces. A pre-column TLC with a streak test can diagnose this.
Comparison of Chromatographic Techniques
TechniqueStationary PhaseSeparation PrincipleBest For...
Normal Phase Polar (Silica, Alumina)Adsorption; separation based on polarity.Separating isomers; compounds with significant differences in polar functional groups.
Reversed Phase Non-polar (C18, C8, Phenyl)Partitioning; separation based on hydrophobicity.General purpose; good starting point for many drug-like molecules.
Fluorous Phase Fluorinated (e.g., FluoroFlash®)Fluorophilicity; separation based on fluorine content.[6]Separating highly fluorinated compounds from non-fluorinated or less-fluorinated impurities.[6][13][14]
HILIC Very Polar (Amide, Silica)Partitioning into an aqueous layer on the surface.Purifying very polar fluorinated compounds that are not retained in reversed-phase.[10]

Section 3: Advanced Purification Strategies

Q4: My compound is highly fluorinated and inseparable from byproducts by other means. What should I do?

A4: This is the ideal scenario to employ fluorous solid-phase extraction (F-SPE) or fluorous chromatography . These techniques exploit the unique fluorophilicity of highly fluorinated compounds.[6]

  • Mechanism: A fluorous stationary phase (silica gel modified with perfluoroalkyl chains) is used. In a fluorous mobile phase system, non-fluorinated compounds are retained while highly fluorinated compounds elute quickly. Conversely, using traditional organic solvents (like methanol/water or hexanes/ethyl acetate), the highly fluorinated compounds are strongly retained, allowing non-fluorous impurities to be washed away.[14]

  • When to Use: This is most effective when your target compound has a high fluorine content (typically >40% by weight). It provides an orthogonal separation mechanism that is insensitive to polarity, making it perfect for separating compounds that co-elute in all other systems.

Q5: How can I remove persistent dark, tarry impurities from my crude product?

A5: Tarry impurities, often polymeric byproducts from the diazotization step, can be challenging.[8][9]

  • Activated Charcoal Treatment: Before attempting chromatography or recrystallization, dissolve your crude product in a suitable organic solvent (e.g., ethyl acetate, dichloromethane, or toluene). Add a small amount (1-5% by weight) of activated charcoal, heat the mixture gently for 15-30 minutes, and then filter it through a pad of Celite® or silica. This can effectively adsorb many high-molecular-weight colored impurities.[8]

  • Liquid-Liquid Extraction: Perform an aqueous workup. Tarry materials are often less soluble in either aqueous or organic layers and can sometimes be removed by filtration after extraction. Washing with a dilute base (e.g., NaHCO₃) can remove acidic impurities, while a dilute acid wash (e.g., 1M HCl) can remove basic impurities.

  • Distillation/Sublimation: If your compound is thermally stable and has a reasonable boiling/sublimation point, short-path distillation or sublimation under high vacuum can be an excellent way to separate it from non-volatile polymeric tars.[15]

Section 4: Experimental Protocols

Protocol 1: Systematic Solvent Screening for Recrystallization

This protocol provides a structured approach to identifying a suitable solvent or solvent system for recrystallization.

  • Preparation: Place ~10-20 mg of your crude, dry solid into several small test tubes.

  • Solvent Testing (Single Solvents):

    • To each tube, add a different solvent (e.g., water, ethanol, isopropanol, acetone, ethyl acetate, toluene, hexanes) dropwise at room temperature until the solid just dissolves. Note the solubility at room temperature.

    • If a solid is insoluble at room temperature, gently heat the test tube in a water or sand bath. Continue adding the solvent dropwise until the solid dissolves.

    • Remove the tube from the heat and allow it to cool to room temperature, then place it in an ice bath.

    • Ideal Solvent: An ideal single solvent is one in which the compound is sparingly soluble at room temperature but highly soluble when hot, and forms good quality crystals upon cooling.[12]

  • Solvent Testing (Two-Solvent System):

    • If no single solvent is ideal, select a "good" solvent (in which the compound is very soluble) and a "poor" solvent (in which it is insoluble). The two solvents must be miscible.

    • Dissolve the compound in a minimum amount of the hot "good" solvent.

    • Add the "poor" solvent dropwise to the hot solution until persistent cloudiness (turbidity) is observed.

    • Add a drop or two of the "good" solvent back until the solution becomes clear again.

    • Allow the solution to cool slowly.

Protocol 2: Starting Method for Reversed-Phase HPLC Purification

This protocol provides a robust starting point for developing a purification method for a novel fluorinated benzotriazole derivative.

  • Column Selection: Start with a standard C18 column (e.g., 4.6 x 150 mm, 5 µm for analytical scouting).

  • Mobile Phase Preparation:

    • Solvent A: 0.1% Trifluoroacetic Acid (TFA) in HPLC-grade water.

    • Solvent B: 0.1% Trifluoroacetic Acid (TFA) in HPLC-grade acetonitrile.

  • Scouting Gradient:

    • Flow Rate: 1.0 mL/min

    • Injection Volume: 5-10 µL (of a ~1 mg/mL solution in methanol or acetonitrile)

    • Detection: UV (e.g., 254 nm, or scan with a PDA detector)

    • Gradient: 5% B to 95% B over 15 minutes, hold at 95% B for 2 minutes, then return to 5% B and re-equilibrate for 3 minutes.

  • Analysis and Optimization:

    • Based on the retention time (tR) of your peak of interest, adjust the gradient.

    • If the peak elutes very early (tR < 2 min), consider switching to HILIC or using a less polar organic modifier (if possible).[10]

    • If peaks are broad or tailing, ensure the TFA is present and well-mixed.

    • If separation from impurities is poor, try replacing acetonitrile (Solvent B) with methanol (also with 0.1% TFA) as this can significantly alter selectivity.[10]

    • Once an effective analytical separation is found, the method can be scaled up to a preparative column.

Troubleshooting Purification: A Decision Tree

G start Initial Purification Attempt Results in: low_purity Low Purity / Co-elution start->low_purity low_recovery Low Recovery start->low_recovery bad_shape Poor Peak Shape / Streaking start->bad_shape change_selectivity Change Selectivity low_purity->change_selectivity change_technique Change Technique (Orthogonal) low_purity->change_technique check_solubility Check Solubility in Mobile Phase low_recovery->check_solubility check_stability Check Stability on Stationary Phase low_recovery->check_stability add_modifier Add Mobile Phase Modifier bad_shape->add_modifier reduce_loading Reduce Sample Loading bad_shape->reduce_loading change_mobile Change Mobile Phase (e.g., ACN to MeOH) change_selectivity->change_mobile change_stationary Change Stationary Phase (e.g., C18 to Phenyl or Fluorous) change_selectivity->change_stationary rp_to_np Reversed-Phase -> Normal-Phase change_technique->rp_to_np np_to_hilic Normal-Phase -> HILIC change_technique->np_to_hilic stronger_eluent Use a Stronger Eluent Flush check_solubility->stronger_eluent tlc_streak_test Perform TLC Streak Test (Spot and let sit for 1 hr) check_stability->tlc_streak_test add_acid Add 0.1% TFA / Formic Acid (RP) add_modifier->add_acid add_base Add 0.5% TEA / NH₄OH (NP) add_modifier->add_base

Caption: A decision tree for troubleshooting common chromatography issues.

References

  • Technical Support Center: Purification Strategies for Polar Fluorinated Compounds. Benchchem.
  • Novel fluoro-brominated benzotriazoles as potential CK2 inhibitors. How does fluorination affect the properties of benzotriazoles?. PubMed.
  • Separation Behavior of Various Organic Compounds on Branched-Polyfluoroalkylsilane Coated SilicaGel Columns. Analytical Sciences.
  • Effects of Hydroxyl and Trifluoromethyl Substituents on the Corrosion Inhibition of Benzotriazole Derivatives in Copper Surface Planarization. New Journal of Chemistry (RSC Publishing).
  • Selective separation of fluorinated compounds from complex organic mixtures by pyrolysis-comprehensive two-dimensional gas chromatography coupled to high-resolution time-of-flight mass spectrometry. PubMed.
  • Separation of Fluorinated Amino Acids and Oligopeptides from their Non-fluorinated Counterparts using High-performance Liquid Chromatography. NIH.
  • Fluorinated triazoles as privileged potential candidates in drug development—focusing on their biological and pharmaceutical properties. Frontiers.
  • Technical Support Center: Purification of Fluorinated Benzaldehyde Derivatives. Benchchem.
  • Novel fluoro-brominated benzotriazoles as potential CK2 inhibitors. How does fluorination affect the properties of benzotriazoles? | Request PDF. ResearchGate.
  • Optimize the Separation of Fluorinated Amphiles Using High-Performance Liquid Chromatography. ResearchGate.
  • Technical Support Center: Purification Strategies for Fluorinated Morpholine Compounds. Benchchem.
  • Effects of Fluoro Substitution on the Electrochromic Performance of Alternating Benzotriazole and Benzothiadiazole-Based Donor–Acceptor Type Copolymers. MDPI.
  • Synthesis of Isomeric and Potent Impurities of the Triazole-Based Antifungal Drug Voriconazole. PMC - NIH.
  • 1,2,3-benzotriazole - Organic Syntheses Procedure. Organic Syntheses.
  • minimizing byproduct formation during benzotriazole synthesis. Benchchem.
  • Advancements in benzotriazole derivatives: from synthesis to pharmacological applications. GSC Online Press.
  • US3334054A - Purification of benzotriazole. Google Patents.

Sources

Optimization

Troubleshooting guide for the N-arylation of benzotriazoles

Welcome to the technical support center for the N-arylation of benzotriazoles. This guide is designed for researchers, chemists, and drug development professionals who are navigating the complexities of forming C–N bonds...

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the technical support center for the N-arylation of benzotriazoles. This guide is designed for researchers, chemists, and drug development professionals who are navigating the complexities of forming C–N bonds with this important heterocyclic motif. N-arylated benzotriazoles are key structural units in pharmaceuticals, UV absorbers, and corrosion inhibitors, making their efficient synthesis a critical task.[1]

This resource is structured as a dynamic question-and-answer guide. It moves beyond simple procedural lists to address the nuanced challenges you may encounter at the bench. We will explore the causality behind common experimental failures and provide scientifically grounded solutions, empowering you to troubleshoot effectively and optimize your reaction outcomes.

Part 1: Troubleshooting Guide for Common Issues

This section addresses specific problems encountered during the N-arylation of benzotriazoles, focusing primarily on copper-catalyzed (Ullmann-type) and palladium-catalyzed (Buchwald-Hartwig) cross-coupling reactions.

Q1: My reaction shows very low or no conversion to the desired N-aryl benzotriazole. What are the likely causes?

This is one of the most common issues and can stem from several factors related to catalyst activity, reagent quality, or reaction setup.

Plausible Cause 1: Catalyst Inactivation Both copper and palladium catalysts are sensitive to air. The active catalytic species (Cu(I) or Pd(0)) can be readily oxidized to inactive higher oxidation states (e.g., Cu(II), Pd(II)) in the presence of oxygen, halting the catalytic cycle. For palladium-catalyzed reactions, the inhibitory effect of benzotriazole itself on the formation of the active Pd(0)-ligand complex can also be a factor.[2]

  • Solution:

    • Inert Atmosphere: Ensure your reaction is performed under a rigorously inert atmosphere (Argon or Nitrogen). This involves using Schlenk techniques or a glovebox. Degas your solvent thoroughly before use by sparging with an inert gas or using several freeze-pump-thaw cycles.

    • Catalyst Pre-activation (for Pd): For challenging Buchwald-Hartwig couplings, pre-heating the palladium source (e.g., Pd₂(dba)₃) and the phosphine ligand in the solvent for a few minutes before adding the benzotriazole and aryl halide can improve reaction efficiency by ensuring the formation of the active catalyst.[2]

Plausible Cause 2: Poor Reagent Quality The purity of your starting materials is paramount.

  • Benzotriazole: May contain residual water or other impurities.

  • Aryl Halide: The reactivity order is generally I > Br > Cl > F. If you are using a less reactive aryl chloride, the reaction may require more forcing conditions.[2] Aryl halides can also degrade over time.

  • Base: The base is critical for deprotonating the benzotriazole N-H. Weak or hydrated bases (e.g., K₂CO₃ that has absorbed moisture) will be ineffective.

  • Solvent: Anhydrous, high-purity solvents are essential. Water can hydrolyze the base and interfere with the catalyst.

  • Solution:

    • Recrystallize or sublime the benzotriazole if its purity is questionable.

    • Use fresh, high-purity aryl halides. Consider using an aryl iodide or bromide for initial attempts before moving to less reactive chlorides.

    • Use a strong, non-nucleophilic base like Cs₂CO₃, K₃PO₄, or K₂CO₃.[3] Ensure the base is freshly opened or has been dried in an oven before use.

    • Use anhydrous solvents from a solvent purification system or a freshly opened bottle.

Plausible Cause 3: Inappropriate Reaction Conditions Temperature and choice of ligand/catalyst system are critical.

  • Temperature: Many Ullmann-type reactions require elevated temperatures (often >100 °C) to proceed at a reasonable rate.[4][5]

  • Ligand (for Pd): The choice of phosphine ligand in Buchwald-Hartwig amination is crucial and substrate-dependent. Sterically hindered, electron-rich ligands are often required to promote reductive elimination.[6]

  • Catalyst/Ligand (for Cu): While some Ullmann reactions can proceed without a ligand, many are significantly accelerated by the addition of ligands like 1,10-phenanthroline, N,N-dimethylglycine, or even benzotriazole itself.[7][8]

  • Solution:

    • Gradually increase the reaction temperature, monitoring for product formation and potential decomposition.

    • For palladium catalysis, screen a panel of ligands. Sterically hindered biaryl phosphine ligands are often a good starting point.[2]

    • For copper catalysis, if a ligand-free system fails, introduce a proven ligand for N-arylation reactions.

Q2: I am getting a mixture of N1- and N2-arylated benzotriazole isomers. How can I improve the regioselectivity?

Controlling regioselectivity is a central challenge in benzotriazole chemistry due to the existence of 1H- and 2H-tautomers in equilibrium.[9] The N1- and N2-positions have different electronic and steric environments, and the preferred site of arylation can be influenced by the catalyst, ligands, and substrate.

Controlling Factors & Solutions:

  • Catalyst System: The choice of metal and ligand is the most powerful tool for directing regioselectivity.

    • Palladium Catalysis: Palladium systems with bulky biaryl phosphine ligands have been shown to provide excellent N2-selectivity for 1,2,3-triazoles, a related heterocycle.[2] This is often attributed to the steric hindrance around the metal center favoring approach at the less-hindered N2 position. However, for benzotriazole itself, Pd catalysis can sometimes lead to mixtures.[2]

    • Copper Catalysis: Traditional Ullmann conditions often favor the thermodynamically more stable N1-isomer. However, specific ligand and solvent combinations can alter this outcome.

    • Rhodium Catalysis: Recent studies have shown that Rh(II) catalysts can provide exceptionally high selectivity for the N2-position through unique mechanistic pathways involving metal-carbenes.[9][10]

    • Lewis Acid Catalysis: Boron-based catalysts like B(C₆F₅)₃ have been developed for highly selective N1-alkylation with diazo compounds, suggesting that catalyst choice can override the intrinsic reactivity of the tautomers.[11]

  • Substrate Sterics: Bulky substituents on the benzotriazole ring or the aryl halide can influence the regiochemical outcome. A bulky group at the C7 position of benzotriazole, for instance, can sterically hinder the N1-position and favor N2-arylation.[9]

  • Actionable Strategy: If you are observing poor regioselectivity, the most effective approach is to change the catalytic system. If you are using a standard copper-catalyzed method and obtaining a mixture, switching to a well-defined palladium/ligand system or exploring rhodium catalysis could provide the selectivity you need.

Q3: My reaction is messy, with multiple side products and baseline material on TLC. What is happening?

A "messy" reaction often points to side reactions competing with the desired C-N coupling or product degradation under the reaction conditions.

Plausible Cause 1: Homocoupling of the Aryl Halide Under coupling conditions, aryl halides can react with themselves to form biaryl compounds (e.g., iodobenzene forming biphenyl). This is particularly common in Ullmann-type reactions at high temperatures.

  • Solution:

    • Lower Temperature: If possible, lower the reaction temperature.

    • Use a Ligand: Ligands can accelerate the desired C-N coupling, making it more competitive against the homocoupling pathway.

    • Adjust Stoichiometry: Using a slight excess of the benzotriazole (e.g., 1.2 equivalents) can help favor the cross-coupling reaction.

Plausible Cause 2: Reaction with the Solvent High-boiling point polar aprotic solvents like DMF or DMA can decompose at elevated temperatures, especially in the presence of a strong base, leading to impurities.

  • Solution:

    • Switch to a more robust, high-boiling point non-polar solvent like toluene, xylene, or dioxane.

    • Ensure the reaction temperature does not exceed the stability limit of the solvent.

Plausible Cause 3: Degradation of Starting Material or Product If your aryl halide or benzotriazole contains sensitive functional groups (e.g., esters, nitro groups), they may not be compatible with the strong base or high temperatures required.[12]

  • Solution:

    • Milder Base: Switch from a very strong base like KOtBu to a milder one like K₂CO₃ or Cs₂CO₃.[3]

    • Lower Temperature: Attempt the reaction at the lowest possible temperature that still affords product.

    • Protecting Groups: If a functional group is incompatible, consider protecting it before the coupling reaction.

Part 2: Frequently Asked Questions (FAQs)

Q1: Which catalytic system is better: Copper or Palladium?

There is no single "better" system; the choice depends on your specific goals, substrate, and available resources.

FeatureCopper-Catalyzed (Ullmann)Palladium-Catalyzed (Buchwald-Hartwig)
Cost Lower cost (CuI, Cu₂O are inexpensive)Higher cost (Pd precursors and phosphine ligands)
Conditions Often requires higher temperatures (>100 °C)Generally proceeds under milder conditions
Scope Traditionally narrower, but modern ligands have expanded scope[7][13]Extremely broad substrate scope and high functional group tolerance[6]
Ligands Often simple, inexpensive ligands (e.g., diamines, amino acids) or noneRequires specialized, often complex and air-sensitive phosphine ligands
Sensitivity Less sensitive to air and moisture than Pd(0) systemsHighly sensitive to oxygen; requires strict inert atmosphere techniques

Recommendation: For initial explorations and large-scale synthesis where cost is a factor, a well-optimized copper-catalyzed system is an excellent choice.[7] For complex molecules with sensitive functional groups or when facing difficult couplings (e.g., with aryl chlorides), the versatility and mildness of a palladium-catalyzed system often justify the higher cost.[6]

Q2: What is the role of the base and which one should I choose?

The base plays a crucial role in deprotonating the benzotriazole N-H proton, forming the benzotriazolide anion, which is the active nucleophile in the catalytic cycle.

  • Common Choices:

    • Carbonates (K₂CO₃, Cs₂CO₃): These are excellent general-purpose bases. Cesium carbonate (Cs₂CO₃) is more soluble in organic solvents and more basic than K₂CO₃, often leading to better results, especially in intramolecular N-arylations.[3]

    • Phosphates (K₃PO₄): A strong, non-nucleophilic base that is widely used in both copper and palladium catalysis.[2]

    • Alkoxides (KOtBu, NaOtBu): Very strong bases used in Buchwald-Hartwig reactions. They are highly effective but can be incompatible with base-sensitive functional groups like esters.[12]

Selection Guide: Start with K₂CO₃ or K₃PO₄. If the reaction is sluggish, consider switching to the more active Cs₂CO₃. For challenging Buchwald-Hartwig reactions, KOtBu is often the base of choice, provided the substrate is compatible.

Q3: Can I use arylboronic acids instead of aryl halides?

Yes. The Chan-Lam coupling reaction is a copper-catalyzed N-arylation that uses arylboronic acids as the aryl source. This reaction is mechanistically distinct from the Ullmann condensation and offers several advantages:

  • Milder Conditions: Often proceeds at room temperature and, in some cases, open to the air.

  • Base-Free Options: Some protocols work under base-free conditions, enhancing functional group compatibility.

  • Availability: Arylboronic acids are readily available and often more stable than the corresponding organometallic reagents.

This method provides a valuable alternative to Ullmann and Buchwald-Hartwig reactions, particularly when mild conditions are required.

Part 3: Protocols and Visual Guides

Standard Protocol for Copper-Catalyzed N-Arylation of Benzotriazole

This protocol is a general starting point and may require optimization for specific substrates.

  • Preparation: To an oven-dried Schlenk tube equipped with a magnetic stir bar, add CuI (5-10 mol%), the chosen ligand (e.g., 1,10-phenanthroline, 20 mol%), and the base (e.g., K₂CO₃, 2.0 equiv.).

  • Reagent Addition: Add benzotriazole (1.0 equiv.) and the aryl halide (1.1 equiv.).

  • Inert Atmosphere: Seal the tube with a septum, and evacuate and backfill with argon or nitrogen three times.

  • Solvent Addition: Add anhydrous, degassed solvent (e.g., DMF or toluene, to make a ~0.2 M solution) via syringe.

  • Reaction: Place the sealed tube in a preheated oil bath at the desired temperature (e.g., 110-130 °C) and stir vigorously.

  • Monitoring: Monitor the reaction progress by TLC or GC-MS.

  • Work-up: After the reaction is complete, cool the mixture to room temperature. Dilute with an organic solvent (e.g., ethyl acetate) and water. Filter through a pad of celite to remove insoluble copper salts. Separate the organic layer, wash with brine, dry over Na₂SO₄, and concentrate under reduced pressure.

  • Purification: Purify the crude residue by flash column chromatography on silica gel to obtain the pure N-aryl benzotriazole.[14]

Visualizing the Process

Troubleshooting Workflow A logical flow for diagnosing a failed N-arylation reaction.

TroubleshootingWorkflow start Reaction Failed (Low/No Conversion) check_inert Is the inert atmosphere rigorous? (Degassed solvent, Ar/N2 flush) start->check_inert check_reagents Are reagents pure & anhydrous? (Benzotriazole, Aryl Halide, Base, Solvent) check_inert->check_reagents Yes solution_inert Implement Schlenk line or glovebox techniques. Degas solvent. check_inert->solution_inert No check_conditions Are conditions appropriate? (Temp, Ligand, Base Strength) check_reagents->check_conditions Yes solution_reagents Purify starting materials. Use fresh, anhydrous reagents and solvent. check_reagents->solution_reagents No solution_conditions Increase temperature. Screen ligands (for Pd). Use a stronger base. check_conditions->solution_conditions No success Reaction Successful check_conditions->success Yes solution_inert->start Retry solution_reagents->start Retry solution_conditions->start Retry

Caption: A systematic workflow for troubleshooting failed N-arylation reactions.

Simplified Catalytic Cycle for Ullmann N-Arylation This diagram illustrates the key steps in a ligand-assisted, copper-catalyzed C-N bond formation.

UllmannCycle CuI Cu(I)X A [L-Cu(I)-Bt] CuI->A + Ligand (L) + Bt⁻ sub3 CuI->sub3 B [L-Cu(III)(Ar)(Bt)X] A->B Oxidative Addition B->CuI Reductive Elimination Product Ar-Bt B->Product Product->sub3 Base Base sub1 Base->sub1 BtH BtH BtH->sub1 ArX ArX sub2 ArX->sub2 sub1->A sub2->A

Caption: The catalytic cycle for copper(I)-catalyzed Ullmann N-arylation.

References

  • Sarkar, S., et al. (2024). Catalysed N2-Selective Arylation of Benzotriazoles and Indazoles using Quinoid Carbenes via 1,5-H Shift. ChemRxiv. [Link]

  • ResearchGate. (n.d.). Optimization of the reaction condition for the N-arylation. [Link]

  • Kallitsakis, M., et al. (n.d.). A Copper‐Benzotriazole‐Based Coordination Polymer Catalyzes the Efficient One‐Pot Synthesis of (N′‐Substituted). SciSpace. [Link]

  • Andrzejewska, M. R. (2019). COPPER-MEDIATED N1-ARYLATION OF BENZOTRIAZOLES. CUNY Academic Works. [Link]

  • Zimmermann, V., & Bräse, S. (2007). Hartwig-Buchwald amination on solid supports: a novel access to a diverse set of 1H-benzotriazoles. Journal of Combinatorial Chemistry, 9(6), 1114–1137. [Link]

  • ResearchGate. (n.d.). Optimization of arylation reaction parameters. [Link]

  • Beilstein Archives. (2024). Blue Light Induced N-H Functionalization of Tetrazoles with Aryldiazoacetates: Access to 1,5-disubstituted Regioisomers. [Link]

  • ResearchGate. (n.d.). Optimization of the N-arylation reaction conditions. [Link]

  • ResearchGate. (n.d.). Hartwig–Buchwald Amination on Solid Supports: a Novel Access to a Diverse Set of 1 H -Benzotriazoles. [Link]

  • Yoo, E. J., et al. (2010). Highly N2-Selective Palladium-Catalyzed Arylation of 1,2,3-Triazoles. Angewandte Chemie International Edition, 49(34), 5949-5953. [Link]

  • ResearchGate. (n.d.). Benzotriazole: An Excellent Ligand for Cu-Catalyzed N-Arylation of Imidazoles with Aryl and Heteroaryl Halides. [Link]

  • Dar, B. A., et al. (2010). Facile route for N1-aryl benzotriazoles from diazoamino arynes via CuI-mediated intramolecular N-arylation. Tetrahedron Letters, 51(43), 5740-5743. [Link]

  • Kumar, A., et al. (2019). Benzotriazole as an Efficient Ligand in Cu-Catalyzed Glaser Reaction. ACS Omega, 4(1), 2186-2192. [Link]

  • Billingsley, K. L., & Buchwald, S. L. (2007). Palladium-Catalyzed Amination of Unprotected Five-Membered Heterocyclic Bromides. Organic Letters, 9(2), 275-278. [Link]

  • Wikipedia. (n.d.). Buchwald–Hartwig amination. [Link]

  • Chemistry LibreTexts. (2023). Buchwald-Hartwig Amination. [Link]

  • ResearchGate. (n.d.). Benzotriazole: an efficient ligand for the copper-catalyzed N-arylation of indoles. [Link]

  • Royal Society of Chemistry. (n.d.). B(C6F5)3-Catalyzed site-selective N1-alkylation of benzotriazoles with diazoalkanes. [Link]

  • Gîjiu, C. L., et al. (2021). On the Current Status of Ullmann-Type N-Arylation Reactions Promoted by Heterogeneous Catalysts. Catalysts, 11(11), 1339. [Link]

  • Organic Chemistry Portal. (n.d.). Synthesis of substituted N-heterocycles by N-arylation. [Link]

  • Wang, C., et al. (2018). Rhodium-Catalyzed Regioselective N2 -Alkylation of Benzotriazoles with Diazo Compounds/Enynones via a Nonclassical Pathway. Angewandte Chemie International Edition, 57(38), 12489-12493. [Link]

Sources

Troubleshooting

Improving the regioselectivity of benzotriazole alkylation

Technical Support Center: Benzotriazole Alkylation Welcome to the technical support center for benzotriazole chemistry. This guide is designed for researchers, medicinal chemists, and process development scientists who a...

Author: BenchChem Technical Support Team. Date: January 2026

Technical Support Center: Benzotriazole Alkylation

Welcome to the technical support center for benzotriazole chemistry. This guide is designed for researchers, medicinal chemists, and process development scientists who are navigating the complexities of benzotriazole alkylation. The regioselectivity of this reaction—the preferential alkylation at the N1 versus the N2 position—is a common yet critical challenge. This document provides in-depth, field-tested insights, troubleshooting guides, and validated protocols to empower you to control the outcome of your experiments and achieve your desired isomer with confidence.

The Core Challenge: Understanding N1 vs. N2 Regioselectivity

Benzotriazole is not a single, static structure but exists as a dynamic equilibrium between two tautomers: 1H-benzotriazole and 2H-benzotriazole. Deprotonation with a base generates a single, resonance-stabilized benzotriazolide anion. This anion is the key nucleophile in alkylation reactions.

The crux of the regioselectivity problem lies in the fact that this anion has two distinct nucleophilic nitrogen centers: the N1 (and N3) atoms, which are chemically equivalent, and the N2 atom. Alkylation can occur at either site, often leading to a mixture of 1-alkyl-benzotriazole (N1 isomer) and 2-alkyl-benzotriazole (N2 isomer). Controlling the ratio of these products is paramount for synthesizing pure, well-characterized compounds for downstream applications.

Caption: Tautomerism of benzotriazole and formation of the nucleophilic anion.

Troubleshooting Guide & Frequently Asked Questions (FAQs)

This section addresses the most common issues encountered during benzotriazole alkylation in a practical Q&A format.

Q1: My reaction produced a mixture of N1 and N2 isomers. How can I favor the N1 product?

Answer: To favor the N1 isomer, you need to operate under kinetic control . The N1 position is generally the site of the fastest, irreversible reaction. This is because the transition state leading to the N1 product is often lower in energy.

  • Causality: The N1 position bears a higher negative charge density in the benzotriazolide anion and is sterically more accessible than the N2 position, which is flanked by the benzene ring. This makes it the preferred site for rapid attack by most electrophiles, especially under conditions that prevent equilibration to the more stable N2 isomer.

  • Recommended Actions:

    • Lower the Temperature: Run the reaction at 0 °C or below. Low temperatures disfavor the higher-energy transition state required for the reaction to reverse or equilibrate.

    • Use a Non-polar, Aprotic Solvent: Solvents like Tetrahydrofuran (THF) or Dichloromethane (DCM) are excellent choices. They do not effectively solvate the anion, leaving the more charged N1 position more exposed and reactive. For related heterocycles like indazole, the combination of NaH in THF has proven highly effective for N1 selectivity[1].

    • Choose the Right Base: A strong, non-nucleophilic hydride base like Sodium Hydride (NaH) is often preferred. It irreversibly deprotonates the benzotriazole, and the resulting sodium cation coordinates preferentially with the N1 and N2 nitrogens, but the subsequent alkylation is kinetically driven.

    • Employ Specific Catalysts: Certain Lewis acids, such as ZnCl₂, have been shown to selectively promote N1-alkylation under mild conditions[2]. For reactions with diazo compounds, the metal-free catalyst B(C₆F₅)₃ provides excellent N1 selectivity[3]. Visible-light-promoted methods using p-benzoquinone as a catalyst also yield N1 products exclusively, likely through a radical mechanism[4].

Q2: I need to synthesize the N2 isomer selectively. What conditions should I use?

Answer: Selective formation of the N2 isomer requires conditions that favor thermodynamic control . The N2-alkylated product is generally the more thermodynamically stable isomer due to favorable electronic and steric arrangements.

  • Causality: The 2-alkyl-benzotriazole isomer possesses a more "quinoidal" electronic structure, which contributes to its greater stability. To reach this thermodynamic product, the reaction must be reversible, allowing the initially formed (kinetic) N1 product to revert to the anion and re-alkylate until the most stable N2 product accumulates.

  • Recommended Actions:

    • Increase the Reaction Temperature: Refluxing the reaction mixture often provides enough energy to overcome the activation barrier for the reverse reaction (N1-dealkylation), allowing the system to reach thermodynamic equilibrium.

    • Use a Polar, Aprotic Solvent: Solvents like Dimethylformamide (DMF) or Dimethyl Sulfoxide (DMSO) are ideal. They effectively solvate the cation from the base, creating a "naked" benzotriazolide anion. This facilitates the equilibration process between the N1 and N2 isomers.

    • Select a "Softer" Base: Bases like Potassium Carbonate (K₂CO₃) or Cesium Carbonate (Cs₂CO₃) are often used. The larger, "softer" potassium and cesium cations coordinate less tightly, promoting the necessary equilibrium.

    • Leverage Advanced Catalysis: Specific catalysts are highly effective. Ytterbium triflate (Yb(OTf)₃) is reported to facilitate the thermodynamically preferred N2-alkylation[2]. Similarly, Scandium triflate (Sc(OTf)₃)[5] and certain Iridium(III)[6][7][8] and Rhodium[9] catalysts have been developed for high N2 selectivity.

Q3: How does my choice of alkylating agent affect the N1/N2 ratio?

Answer: The nature of the alkylating agent (your electrophile) plays a significant role, primarily due to steric and electronic effects.

  • Steric Hindrance: Bulky, sterically demanding alkylating agents (e.g., isopropyl, tert-butyl halides) will strongly favor alkylation at the less hindered N1 position.

  • Hard vs. Soft Electrophiles (HSAB Theory): The N1 position can be considered a "harder" nucleophilic center, while the N2 position is "softer." According to Hard and Soft Acid-Base (HSAB) theory, hard electrophiles (e.g., primary alkyl halides) tend to react faster at the hard N1 site. Softer electrophiles might show a greater propensity for the N2 position, but this effect is often secondary to the dominant kinetic/thermodynamic factors.

  • Activating Groups: Highly reactive alkylating agents like allyl or benzyl halides often favor the kinetic N1 product due to the speed of the reaction. For example, under specific ionic liquid conditions, allyl chloride gives a 90:10 ratio in favor of the N1 isomer, while benzyl chloride gives an 86:14 ratio[10].

Q4: My reaction is sluggish or incomplete. What can I do to improve the yield?

Answer: Incomplete conversion can stem from several factors.

  • Insufficiently Strong Base: Ensure your base is strong enough to fully deprotonate the benzotriazole (pKa ≈ 8.2). If using K₂CO₃, the reaction may require heat. For room temperature reactions, NaH or KHMDS are more reliable.

  • Poor Leaving Group: The reactivity of alkyl halides follows the trend I > Br > Cl. If you are using an alkyl chloride, consider switching to the bromide or iodide, or adding a catalytic amount of sodium iodide (NaI) for an in situ Finkelstein reaction.

  • Solvent Issues: Ensure your reagents are soluble in the chosen solvent at the reaction temperature.

  • Microwave Irradiation: For sluggish reactions, microwave heating can dramatically reduce reaction times and improve yields, often while maintaining good regioselectivity[11][12].

Data Summary: Impact of Reaction Parameters

The following tables summarize the observed effects of different experimental variables on the regioselectivity of benzotriazole alkylation.

Table 1: Effect of Alkylating Agent on N1:N2 Ratio (Conditions: Benzotriazole, alkyl halide, and [Bmim]OH ionic liquid, solvent-free)[10]

EntryAlkyl HalideN1:N2 Ratio
1Ethyl bromide (EtBr)74:26
2n-Propyl bromide (n-PrBr)62:38
3Isopropyl bromide (i-PrBr)76:24
4Allyl chloride (CH₂=CHCH₂Cl)90:10
5n-Butyl bromide (n-BuBr)68:32
6Benzyl chloride (BnCl)86:14

Table 2: General Guide for Controlling Regioselectivity

ParameterTo Favor N1 (Kinetic)To Favor N2 (Thermodynamic)Rationale
Temperature Low (e.g., 0 °C)High (e.g., Reflux)Prevents equilibration vs. Promotes equilibration
Solvent Non-polar aprotic (THF, DCM)Polar aprotic (DMF, DMSO)Poor solvation favors attack at most charged site vs. "Naked" anion allows equilibration
Base Cation Na⁺, Li⁺K⁺, Cs⁺Tighter coordination vs. Looser coordination promotes equilibrium
Alkylating Agent Sterically bulky (e.g., i-Pr)Sterically unhinderedSteric hindrance directs to the more accessible N1 site
Catalyst ZnCl₂[2], B(C₆F₅)₃[3], Fe(III)-Porphyrin[6]Yb(OTf)₃[2], Sc(OTf)₃[5], Ir(III)-Porphyrin[8]Specific catalysts can stabilize one transition state over the other

Validated Experimental Protocols

These protocols provide a starting point for achieving regioselective alkylation. Always perform reactions in a well-ventilated fume hood with appropriate personal protective equipment.

Protocol A: Selective Synthesis of 1-Alkyl-benzotriazole (N1 Isomer)

(Methodology adapted from principles favoring kinetic control)[1]

  • Setup: To a flame-dried, three-neck round-bottom flask equipped with a magnetic stir bar, nitrogen inlet, and a thermometer, add anhydrous Tetrahydrofuran (THF).

  • Deprotonation: Cool the THF to 0 °C in an ice bath. Add sodium hydride (NaH, 60% dispersion in mineral oil, 1.2 equivalents) portion-wise with care (hydrogen gas evolution).

  • Anion Formation: Add benzotriazole (1.0 equivalent), dissolved in a minimum amount of anhydrous THF, dropwise to the NaH suspension at 0 °C. Allow the mixture to stir for 30 minutes at this temperature.

  • Alkylation: Add the alkylating agent (1.1 equivalents) dropwise, ensuring the internal temperature does not rise above 5 °C.

  • Reaction Monitoring: Stir the reaction at 0 °C to room temperature and monitor its progress by Thin Layer Chromatography (TLC) until the starting benzotriazole is consumed.

  • Workup: Carefully quench the reaction by slowly adding saturated aqueous ammonium chloride (NH₄Cl) solution at 0 °C. Extract the aqueous layer with ethyl acetate (3x). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

  • Purification: Purify the crude product by flash column chromatography on silica gel to isolate the N1 isomer.

Protocol B: Selective Synthesis of 2-Alkyl-benzotriazole (N2 Isomer)

(Methodology adapted from principles favoring thermodynamic control)[2]

  • Setup: To a round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add Dimethylformamide (DMF).

  • Reagent Addition: Add benzotriazole (1.0 equivalent), potassium carbonate (K₂CO₃, 2.0 equivalents), and the alkylating agent (1.2 equivalents).

  • Thermodynamic Equilibration: Heat the reaction mixture to 80-100 °C (or reflux, depending on the solvent and reagents).

  • Reaction Monitoring: Monitor the reaction by TLC or LC-MS. Check for the disappearance of the N1 isomer and the formation of the N2 isomer. The reaction may require several hours to reach equilibrium.

  • Workup: After cooling to room temperature, pour the reaction mixture into water and extract with ethyl acetate or diethyl ether (3x). Combine the organic layers, wash repeatedly with water to remove DMF, then wash with brine. Dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

  • Purification: Purify the crude product by flash column chromatography on silica gel. The N2 isomer is typically less polar than the N1 isomer.

Workflow & Decision Making

Use the following workflow to design your experiment for optimal regioselectivity.

Alkylation_Workflow start Define Target Isomer is_N1 Target: N1 Isomer? start->is_N1 is_N2 Target: N2 Isomer? is_N1->is_N2 No kinetic_conditions Employ KINETIC Control (Fast, Irreversible) is_N1->kinetic_conditions Yes thermo_conditions Employ THERMODYNAMIC Control (Reversible, Equilibrium) is_N2->thermo_conditions Yes kinetic_params Low Temperature (0°C) Non-polar Solvent (THF) Strong Base (NaH) Bulky Alkyl Halide Catalyst: ZnCl₂, B(C₆F₅)₃ kinetic_conditions->kinetic_params thermo_params High Temperature (Reflux) Polar Solvent (DMF) Weaker Base (K₂CO₃) Catalyst: Yb(OTf)₃, Sc(OTf)₃ thermo_conditions->thermo_params protocol_A Follow Protocol A kinetic_params->protocol_A protocol_B Follow Protocol B thermo_params->protocol_B

Caption: Decision workflow for selecting the appropriate reaction conditions.

References

  • Le, Z-G., et al. (2009). Green and Efficient Protocol for N-Alkylation of Benzotriazole Using Basic Ionic Liquid [Bmim]OH as Catalyst Under Solvent-Free Conditions. ResearchGate. [Link]

  • Somesh, S., et al. (2016). One-Pot Facile Synthesis of Exclusive N1-Alkyl Benzotriazoles through Intramolecular Cyclization. Organic Chemistry: An Indian Journal. [Link]

  • Davenport, R., et al. (2023). Development of a Scalable Route toward an Alkylated 1,2,4-Triazol, a Key Starting Material for CXCR3 Antagonist ACT-777991. Organic Process Research & Development, 27, 928–937. [Link]

  • Zhao, J., et al. (2026). Lewis acid-switched regiodivergent N1/N2-alkylation of benzotriazoles with α-hydroxyl diazo compounds. Chemical Communications. [Link]

  • Wang, Y., et al. (2022). Precise Control of Regioselective N1 and N2-Alkylation of Benzotriazoles with α-Diazoacetates by Metalloporphyrin. Inorganic Chemistry. [Link]

  • Shi, Z., et al. (2026). Palladium(II)-Catalyzed Direct C7-Acyloxylation of Indoles. Organic Letters. [Link]

  • Reddy, B.V.S., et al. (2020). B(C₆F₅)₃-Catalyzed site-selective N1-alkylation of benzotriazoles with diazoalkanes. Chemical Communications, 56, 1263-1266. [Link]

  • Wang, Y., et al. (2022). Precise Control of Regioselective N1 and N2-Alkylation of Benzotriazoles with α-Diazoacetates by Metalloporphyrin. PubMed. [Link]

  • Li, Y., et al. (2020). Visible-Light-Promoted Site-Selective N1-Alkylation of Benzotriazoles with α-Diazoacetates. Organic Letters, 22(11), 4247–4252. [Link]

  • O'Donovan, D.H., et al. (2020). Regioselective N-alkylation of the 1H-indazole scaffold; ring substituent and N-alkylating reagent effects on regioisomeric distribution. Beilstein Journal of Organic Chemistry, 16, 1686–1695. [Link]

  • Wang, X., et al. (2023). Scandium-catalyzed highly selective N2-alkylation of benzotriazoles with cyclohexanones. Organic Chemistry Frontiers. [Link]

  • Wang, Y., et al. (2022). Precise Control of Regioselective N1 and N2-Alkylation of Benzotriazoles with α-Diazoacetates by Metalloporphyrin. Inorganic Chemistry. [Link]

  • Li, Y., et al. (2018). Rhodium-Catalyzed Regioselective N2 -Alkylation of Benzotriazoles with Diazo Compounds/Enynones via a Nonclassical Pathway. Angewandte Chemie International Edition, 57(35), 11449-11453. [Link]

  • GSC Online Press. (2018). Review on synthetic study of benzotriazole. GSC Biological and Pharmaceutical Sciences. [Link]

Sources

Optimization

Degradation of 2-(4-Fluoro-phenyl)-2H-benzotriazol-5-ylamine under experimental conditions

Welcome to the dedicated technical support guide for researchers, scientists, and drug development professionals working with 2-(4-Fluoro-phenyl)-2H-benzotriazol-5-ylamine. This resource provides in-depth troubleshooting...

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the dedicated technical support guide for researchers, scientists, and drug development professionals working with 2-(4-Fluoro-phenyl)-2H-benzotriazol-5-ylamine. This resource provides in-depth troubleshooting advice and frequently asked questions (FAQs) to address challenges related to the degradation of this compound under common experimental conditions. Our goal is to equip you with the scientific rationale and practical protocols to ensure the integrity of your experiments and the reliability of your results.

I. Understanding the Stability of 2-(4-Fluoro-phenyl)-2H-benzotriazol-5-ylamine: A Proactive Approach

Before delving into troubleshooting, it is crucial to understand the inherent chemical liabilities of 2-(4-Fluoro-phenyl)-2H-benzotriazol-5-ylamine. The structure, featuring a 2-phenylbenzotriazole core, a fluoro-substituent, and an amino group, presents a unique combination of functionalities that influence its stability. The benzotriazole moiety itself is relatively stable, but the exocyclic amino group and the substituted phenyl ring are susceptible to specific degradation pathways. Proactive measures to mitigate these degradation routes are often the most effective strategy.

II. Frequently Asked Questions (FAQs) and Troubleshooting Guide

This section is structured in a question-and-answer format to directly address common issues encountered during the handling and experimentation of 2-(4-Fluoro-phenyl)-2H-benzotriazol-5-ylamine.

FAQ 1: Sample Discoloration

Question: My solution of 2-(4-Fluoro-phenyl)-2H-benzotriazol-5-ylamine has turned yellow/brown upon storage or during my experiment. What is the likely cause and how can I prevent it?

Answer:

The discoloration of your sample is a strong indicator of oxidative degradation, a common issue with aromatic amines. The primary amino group (-NH₂) on the benzotriazole ring is susceptible to oxidation, which can lead to the formation of colored byproducts such as nitroso, nitro, and azo compounds. This process can be initiated by exposure to air (oxygen), light, or trace metal ion contaminants that can catalyze oxidation reactions.

Causality Explained: The lone pair of electrons on the nitrogen atom of the amino group makes it an electron-rich center, readily targeted by oxidizing agents. The initial oxidation can form a radical cation, which can then undergo further reactions, including dimerization to form colored azo compounds.

Troubleshooting Workflow:

G start Sample Discoloration Observed check_storage Review Storage Conditions: - Light exposure? - Headspace in vial (air exposure)? - Purity of solvent? start->check_storage check_reagents Examine Experimental Reagents: - Peroxide-free solvents? - Trace metal contamination? start->check_reagents analytical_confirmation Confirm Degradation Analytically (e.g., HPLC-UV, LC-MS) check_storage->analytical_confirmation check_reagents->analytical_confirmation mitigation Implement Mitigation Strategies analytical_confirmation->mitigation storage_solutions Optimize Storage: - Amber vials - Inert atmosphere (Argon/Nitrogen) - Degassed solvents - Store at low temperature (-20°C) mitigation->storage_solutions reagent_purification Purify Reagents: - Use freshly distilled/high-purity solvents - Use metal chelators (e.g., EDTA) if metal contamination is suspected mitigation->reagent_purification antioxidants Consider Antioxidants: - Add radical scavengers (e.g., BHT) for long-term storage (test for interference) mitigation->antioxidants

Caption: Troubleshooting workflow for sample discoloration.

Preventative Measures:

  • Inert Atmosphere: Always handle and store the compound under an inert atmosphere (argon or nitrogen) to minimize exposure to oxygen.

  • Light Protection: Use amber vials or wrap containers in aluminum foil to protect the compound from light, which can catalyze oxidation.

  • Solvent Purity: Use high-purity, degassed solvents for preparing solutions. Solvents can contain dissolved oxygen or peroxide impurities that initiate degradation.

  • Low Temperature Storage: Store stock solutions and the solid compound at low temperatures (e.g., -20°C) to reduce the rate of degradation.

FAQ 2: Unexpected Peaks in Chromatogram

Question: I am analyzing my sample of 2-(4-Fluoro-phenyl)-2H-benzotriazol-5-ylamine by HPLC and observe unexpected peaks that are not present in the reference standard. What could be the origin of these peaks?

Answer:

The appearance of new peaks in your chromatogram suggests the formation of degradation products or impurities. Given the structure of the target molecule, these are likely to be products of photodegradation or oxidation.

Potential Degradation Products:

  • Oxidation Products: As mentioned in FAQ 1, oxidation of the amino group can lead to various byproducts. These will have different polarities and thus different retention times in reverse-phase HPLC.

  • Photodegradation Products: Benzotriazoles are known to undergo photodegradation upon exposure to UV light.[1][2] While the 2-phenylbenzotriazole core is designed for UV stability, prolonged exposure can lead to hydroxylation of the aromatic rings or even ring-opening of the triazole moiety.[2]

  • Hydrolysis Products: While less common for the core structure, if your experimental conditions involve strong acids or bases, hydrolysis of the amino group or other functionalities could occur over time.

Analytical Approach to Identify Unknown Peaks:

A systematic approach is necessary to identify the unknown peaks. High-resolution mass spectrometry (HRMS) coupled with liquid chromatography (LC-MS) is the most powerful tool for this purpose.

Experimental Protocol: Identification of Degradation Products by LC-HRMS

  • Sample Preparation:

    • Prepare a solution of your degraded sample in a suitable solvent (e.g., methanol, acetonitrile).

    • Prepare a control sample of a fresh, undegraded standard of 2-(4-Fluoro-phenyl)-2H-benzotriazol-5-ylamine at the same concentration.

  • LC-HRMS Analysis:

    • Use a high-resolution mass spectrometer (e.g., Orbitrap or Q-TOF) capable of accurate mass measurements.

    • Develop an LC method that provides good separation of the parent compound and the unknown peaks. A gradient elution with a C18 column is a good starting point.

    • Acquire data in both positive and negative ionization modes to maximize the chances of detecting and identifying the degradation products.

  • Data Analysis:

    • Compare the chromatograms of the degraded and control samples to identify the peaks corresponding to the degradation products.

    • Determine the accurate mass of the molecular ions of the degradation products.

    • Use the accurate mass to predict the elemental composition of the degradation products.

    • Propose potential structures based on the predicted elemental composition and known degradation pathways of benzotriazoles and aromatic amines.[3][4]

    • Utilize tandem mass spectrometry (MS/MS) to fragment the ions of the degradation products. The fragmentation pattern will provide structural information to confirm the proposed structures.

Table 1: Common Degradation Products and Expected Mass Shifts

Degradation PathwayModificationExpected Mass Shift (Da)
OxidationAddition of one oxygen atom (e.g., hydroxylation, N-oxide formation)+16
OxidationAddition of two oxygen atoms (e.g., nitro formation)+32
Dimerization (Azo)Formation of an azo bridge between two molecules+ (2 x Parent Mass - 2H)
DeaminationLoss of the amino group-15
DehalogenationLoss of fluorine-19
FAQ 3: Loss of Compound Potency or Activity

Question: I have noticed a decrease in the biological activity or potency of my 2-(4-Fluoro-phenyl)-2H-benzotriazol-5-ylamine sample over time. Could this be related to degradation?

Answer:

Yes, a loss of potency is a direct consequence of the degradation of the active pharmaceutical ingredient (API) or lead compound. The formation of degradation products means that the concentration of the parent compound is decreasing. Furthermore, the degradation products are unlikely to have the same biological activity as the parent compound and may even have off-target effects or toxicity.

Logical Framework for Investigating Potency Loss:

G start Observed Loss of Potency quant_analysis Quantitative Analysis of Parent Compound (e.g., HPLC-UV with a calibration curve) start->quant_analysis compare_results Compare Concentration to Expected Value quant_analysis->compare_results concentration_low Concentration is Lower than Expected compare_results->concentration_low concentration_ok Concentration is as Expected compare_results->concentration_ok degradation_confirmed Degradation is Confirmed. Proceed with identification of degradation products (FAQ 2). concentration_low->degradation_confirmed investigate_other Investigate Other Factors: - Assay variability - Cell line issues - Reagent stability concentration_ok->investigate_other

Caption: Logical framework to investigate loss of compound potency.

Protocol for Quantitative Analysis by HPLC-UV:

  • Standard Preparation: Prepare a series of calibration standards of a pure, reference sample of 2-(4-Fluoro-phenyl)-2H-benzotriazol-5-ylamine at known concentrations.

  • Sample Preparation: Prepare your test sample in the same solvent as the calibration standards.

  • HPLC-UV Analysis:

    • Use an HPLC system with a UV detector set to the λmax of the compound.

    • Inject the calibration standards to generate a calibration curve (Peak Area vs. Concentration).

    • Inject your test sample.

  • Quantification: Determine the concentration of the parent compound in your sample by interpolating its peak area on the calibration curve. A concentration lower than the expected value confirms degradation.

III. In-Depth Look at Degradation Pathways

A deeper understanding of the potential degradation pathways of 2-(4-Fluoro-phenyl)-2H-benzotriazol-5-ylamine is essential for designing robust experiments and interpreting unexpected results.

A. Oxidative Degradation

The primary amino group is the most likely site for oxidative attack. The reaction can be initiated by various reactive oxygen species (ROS) and can lead to a cascade of products.

Potential Oxidative Degradation Pathway:

G parent 2-(4-Fluoro-phenyl)-2H- benzotriazol-5-ylamine radical_cation Radical Cation Intermediate parent->radical_cation [O] nitroso Nitroso Derivative (Colored) radical_cation->nitroso Further Oxidation azo_dimer Azo Dimer (Highly Colored) radical_cation->azo_dimer Dimerization nitro Nitro Derivative (Colored) nitroso->nitro Further Oxidation

Sources

Troubleshooting

Technical Support Center: Overcoming Poor Solubility of Benzotriazole Compounds in Biological Assays

Prepared by the Senior Application Scientist Team Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting strategies and answe...

Author: BenchChem Technical Support Team. Date: January 2026

Prepared by the Senior Application Scientist Team

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting strategies and answers to frequently asked questions regarding the solubility challenges of benzotriazole derivatives in biological assays. Our goal is to equip you with the scientific rationale and practical protocols needed to ensure the accuracy and reliability of your experimental data.

Understanding the Core Challenge: The Physicochemistry of Benzotriazoles

Benzotriazole and its derivatives are a cornerstone in medicinal chemistry, valued for their versatile biological activities.[1][2][3][4] However, their chemical structure—a fused benzene and triazole ring system—often results in poor aqueous solubility.[4][5][6] This low solubility is primarily due to the molecule's overall hydrophobic character and its potential to self-assemble or aggregate in aqueous environments.[7][8][9] Many promising compounds can fail or produce misleading data not because of their biological activity, but because they precipitate out of solution under assay conditions.[10][11][12]

This guide will help you navigate these challenges by distinguishing between different types of solubility and providing a systematic approach to identifying and solving these critical experimental hurdles.

Frequently Asked Questions (FAQs)

This section addresses the most common initial questions researchers encounter when working with benzotriazole compounds.

Q1: My compound dissolved perfectly in DMSO, but it crashed out when I added it to my aqueous assay buffer. Why?

This is the most frequent solubility issue, known as solvent-shifting precipitation. A clear stock solution in 100% Dimethyl Sulfoxide (DMSO) does not guarantee solubility in your final aqueous buffer.[13] The drastic change in solvent polarity upon diluting a small volume of DMSO stock into a large volume of aqueous medium can cause the compound's solubility limit to be exceeded, leading to precipitation.[13][14]

This phenomenon relates to kinetic solubility , which is the concentration of a compound that can be reached by diluting a stock solution (like in DMSO) into an aqueous buffer and measuring its concentration before it precipitates.[15][16][17] It is distinct from thermodynamic solubility , which is the true equilibrium solubility of a compound in a given solvent.[17][18] Most high-throughput screening (HTS) and biological assays measure a compound's effect under conditions of kinetic solubility.[15][17]

Q2: What is the maximum concentration of DMSO I can safely use in my cell-based assay?

While DMSO is an excellent solvent, it is not biologically inert and can have dose-dependent effects on cell health and assay performance.[19][20][21] The acceptable final concentration of DMSO is highly dependent on the cell line and the duration of exposure.[22][23] A widely accepted industry standard is to keep the final DMSO concentration between 0.1% and 0.5% .[13][21]

Table 1: General Effects of DMSO Concentration on Cell-Based Assays

Final DMSO Conc.General Cellular Impact & RecommendationsCitations
< 0.1% Generally considered safe for most cell lines with minimal impact on cell viability or function. The "gold standard" for sensitive assays.[22][23]
0.1% - 1.0% May induce subtle biological effects or stress on sensitive cell types, especially with longer incubation times. A DMSO vehicle control is critical.[22]
1.0% - 5.0% Often causes significant cellular stress, inhibits proliferation, and can induce differentiation or apoptosis. Growth is particularly inhibited at 3-5%.[21][22]
> 5.0% Generally cytotoxic and can cause membrane damage and rapid cell death. Used in cryopreservation but toxic to viable cultures.[21][22]

Crucial Recommendation: Always perform a DMSO tolerance experiment for your specific cell line to determine the highest concentration that does not affect the assay endpoint before starting your compound screens.[23]

Q3: Can compound precipitation or aggregation be mistaken for genuine biological activity?

Absolutely. This is a major source of false-positive results in HTS campaigns. When a compound is poorly soluble, it can form aggregates that non-specifically inhibit enzymes or other proteins.[7][10] These aggregates can sequester the target protein, leading to an apparent loss of activity that is not due to specific binding at a functional site. It is critical to ensure your compound is fully solubilized to avoid these artifacts and generate reliable structure-activity relationships (SAR).[10][12]

Q4: What's the difference between kinetic and thermodynamic solubility, and which one matters for my assay?

Understanding this distinction is key to troubleshooting.

  • Thermodynamic Solubility: This is the true, equilibrium solubility of a compound's most stable solid form in a solvent.[17][18] It is measured by adding an excess of the solid compound to the solvent, allowing it to equilibrate over a long period (e.g., 24-48 hours), and then measuring the concentration of the dissolved material.[24] This value is critical for later-stage drug development, such as formulation.[16][17]

  • Kinetic Solubility: This measures the concentration of a compound when it is rapidly diluted from a high-concentration organic stock (e.g., DMSO) into an aqueous buffer.[16][17] The resulting solution can be supersaturated and is thermodynamically unstable, meaning it may precipitate over time.[18] This is the solubility measurement most relevant to typical biological assays and HTS, where compounds are tested shortly after dilution.[15][16]

For most in vitro assays, you are primarily concerned with kinetic solubility . Your goal is to keep the compound in solution for the duration of the experiment.

Troubleshooting Guide: A Systematic Approach to Solving Solubility Issues

If you encounter precipitation or inconsistent results, follow this systematic guide to diagnose and resolve the issue.

Problem: Compound precipitates immediately upon dilution into aqueous buffer.
  • Primary Cause: The final compound concentration exceeds its kinetic solubility in the assay buffer.

  • Diagnostic Workflow:

    • Visual Inspection: Check the wells for visible precipitate or cloudiness immediately after adding the compound. Note that precipitation is not always visible to the naked eye.[10]

    • Concentration Check: Confirm that the final concentration in your assay is not higher than previously established soluble concentrations.

    • Solvent Percentage: Verify that the final percentage of your organic solvent (e.g., DMSO) is within an acceptable range for your assay.[13]

  • Solutions:

    • Reduce Final Concentration: The simplest solution is to lower the highest concentration of the compound being tested to a level below its solubility limit.[10][13]

    • Optimize Dilution Protocol: Avoid adding a highly concentrated DMSO stock directly into the full volume of aqueous buffer. Instead, perform serial dilutions in 100% DMSO first to lower the starting concentration before the final aqueous dilution step.[10]

    • Employ Solubilizing Agents: Proactively include a solubilizing agent in your assay buffer. See the "Advanced Solubilization Strategies" section below for detailed protocols.

cluster_0 Troubleshooting Workflow Start Compound Precipitation Observed Check_Conc Is Final Concentration Above Solubility Limit? Start->Check_Conc Check_DMSO Is Final DMSO % Too Low (<0.1%)? Check_Conc->Check_DMSO No Reduce_Conc Reduce Highest Test Concentration Check_Conc->Reduce_Conc Yes Implement_Solution Implement Solubilization Strategy Check_DMSO->Implement_Solution No Optimize_Dilution Optimize Dilution Protocol Check_DMSO->Optimize_Dilution Yes End Proceed with Assay Implement_Solution->End Reduce_Conc->End Optimize_Dilution->End

Caption: A systematic workflow for troubleshooting compound precipitation.

Problem: Assay results are inconsistent, with high variability or poor dose-response curves.
  • Primary Cause: The compound may be precipitating over the course of the assay incubation, or forming aggregates. This leads to an unknown and variable effective concentration.[10][12]

  • Solutions:

    • In-Well Sonication: Gentle sonication of the assay plate after compound addition can sometimes help redissolve precipitated material.[10]

    • Buffer Optimization: The composition of the assay buffer can significantly impact solubility.[13]

      • pH: For ionizable benzotriazole derivatives, adjusting the buffer pH can dramatically alter solubility.[6][25]

      • Proteins: The presence of proteins like Bovine Serum Albumin (BSA) can sometimes improve solubility by binding to the compound, but this can also interfere with the assay.

    • Incorporate Solubilizing Excipients: Using co-solvents or cyclodextrins in the assay buffer is a robust strategy to maintain solubility throughout the experiment.

Advanced Solubilization Strategies & Protocols

When simple methods are insufficient, these advanced strategies can be employed. It is critical to validate that the chosen excipient does not interfere with the biological assay itself.

Strategy 1: Co-Solvents

A co-solvent is a water-miscible organic solvent that, when added to the aqueous buffer, increases the solubility of a non-polar compound.[6][25]

Table 2: Common Co-solvents for Biological Assays

Co-SolventTypical Final Conc.Notes
Ethanol1-5%Can affect enzyme activity and cell viability at higher concentrations.
Polyethylene Glycol 400 (PEG 400)1-10%Generally well-tolerated but can increase solution viscosity.
N,N-Dimethylformamide (DMF)< 1%A strong solvent, but can be more toxic than DMSO. Use with caution.
N-Methyl-2-pyrrolidone (NMP)< 1%Effective but requires careful toxicity assessment.
Strategy 2: pH Modification

For benzotriazole derivatives with ionizable functional groups (acidic or basic pKa), solubility is pH-dependent.[6][25] Adjusting the pH of the buffer can convert the compound to its more soluble ionized form.

Protocol: pH-Solubility Profile Determination
  • Prepare a series of buffers with different pH values relevant to your assay (e.g., pH 6.0, 6.5, 7.0, 7.4, 8.0).

  • Add your compound (from a DMSO stock) to each buffer at a fixed concentration.

  • Incubate for a set period (e.g., 1-2 hours) at the assay temperature.

  • Measure the amount of precipitate, for example, using nephelometry or by centrifuging and measuring the concentration of the supernatant via HPLC-UV.

  • Select the optimal pH that provides the best solubility without compromising the biological activity of your system.

Strategy 3: Cyclodextrins

Cyclodextrins are cyclic oligosaccharides that have a hydrophilic exterior and a hydrophobic central cavity.[26][27] They can encapsulate poorly soluble molecules, like benzotriazoles, forming a "host-guest" inclusion complex that is highly water-soluble.[26][27][]

cluster_0 Cyclodextrin Inclusion Complex CD Cyclodextrin (Hydrophilic Exterior) Cavity Hydrophobic Cavity Complex Soluble Inclusion Complex CD->Complex Compound Benzotriazole (Hydrophobic) Compound->Complex Encapsulation

Caption: Mechanism of cyclodextrin-mediated solubilization.

Hydroxypropyl-β-cyclodextrin (HP-β-CD) and Sulfobutylether-β-cyclodextrin (SBE-β-CD) are commonly used derivatives with improved solubility and safety profiles.[26][29]

Protocol: Preparing a Compound-Cyclodextrin Stock Solution
  • Prepare a 10-40% (w/v) stock solution of HP-β-CD in your aqueous assay buffer. Gentle warming may be required to fully dissolve the cyclodextrin.

  • Add your benzotriazole compound (as a solid or from a minimal volume of organic solvent) to the cyclodextrin solution.

  • Vortex or sonicate the mixture until the compound is fully dissolved. This may take from 30 minutes to several hours.

  • Sterile-filter the final solution (0.22 µm filter) before use in cell-based assays.

  • This aqueous, solubilized stock can now be used for serial dilutions directly in the assay buffer, avoiding the need for DMSO.

Table 3: Comparison of Common Cyclodextrins

Cyclodextrin TypeCavity SizePrimary Use CaseCitations
α-Cyclodextrin SmallBest for small aromatic or linear aliphatic molecules.[]
β-Cyclodextrin MediumVersatile for many drug molecules (MW 200-800 Da), but has the lowest aqueous solubility of the native forms.[]
γ-Cyclodextrin LargeSuitable for larger molecules like macrocycles and steroids.[29]
HP-β-CD MediumHigh aqueous solubility and excellent safety profile; widely used in pharmaceutical formulations.[26][29]
SBE-β-CD MediumHigh aqueous solubility, often used for intravenous drug formulations.[26]

By applying these systematic troubleshooting steps and advanced solubilization strategies, researchers can overcome the inherent challenges of working with poorly soluble benzotriazole compounds, leading to more accurate, reproducible, and meaningful biological data.

References
  • Quora. (2017, August 3). What effects does DMSO have on cell assays?
  • Scientist Solutions. (2025, January 16). DMSO in cell based assays.
  • American Pharmaceutical Review. (2014, April 29). Thermodynamic vs. Kinetic Solubility: Knowing Which is Which.
  • ResearchGate. (2010, January 19).
  • PubMed. Kinetic solubility: Experimental and machine-learning modeling perspectives.
  • Organic Chemistry. The Association Behavior of Small Organic Compounds in Aqueous Medium. Using Light Scattering Techniques: The Benzotriazoles as an Example.
  • Benchchem.
  • ResearchGate. (2006, May 10).
  • ResearchGate. The effect of dimethyl sulfoxide (DMSO) on cell viability. An overview...
  • WuXi AppTec. Kinetic & Thermodynamic Solubility Testing.
  • ResearchGate. (2025, August 8).
  • Sygnature Discovery. Aqueous solubility: Turbidimetric / Kinetic – Thermodynamic.
  • Case studies. Using live-cell imaging in cell counting — The cytotoxicity of DMSO.
  • BOC Sciences. Cyclodextrin Solutions for API Solubility Boost.
  • ResearchGate. (2016, January 25). What the concentration of DMSO you use in cell culture assays?
  • PubMed Central.
  • ResearchGate. (2025, July 10). (PDF)
  • ResearchGate. (2025, June 1). (PDF)
  • BioAssay Systems. Troubleshooting.
  • International Journal of Pharmaceutical Sciences Review and Research. (2011, May 28). STRATEGIES FOR SOLUBILITY ENHANCEMENT OF POORLY SOLUBLE DRUGS Review Article.
  • Benchchem.
  • Hilaris Publisher. Innovative Formulation Strategies for Enhancing Oral Bioavailability of Poorly Soluble Drugs.
  • NIH.
  • World Pharma Today.
  • ResearchGate. (2025, August 5).
  • ResearchGate. (2015, February 5).
  • SciSpace.
  • PubMed. (2021, December 18).
  • PubMed Central. Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics.
  • PubMed Central. Cyclodextrin Inclusion Complexes for Improved Drug Bioavailability and Activity: Synthetic and Analytical Aspects.
  • Benchchem. Overcoming Solubility Challenges of 7-chloro-5-methyl-1H-benzotriazole in Aqueous Media.
  • Benchchem.
  • PubMed.
  • ResearchGate. (2025, August 5).
  • Journal of Chemical and Pharmaceutical Research. Benzotriazole in medicinal chemistry: An overview.
  • Reddit. (2022, January 6).
  • NIH. (2025, April 12). Molecular insight into the role of benzotriazole nanocapsule to deliver anticancer drug in smart drug delivery system.
  • PubMed Central.
  • GSC Online Press. (2024, November 11).
  • NIH. Design, Synthesis, Molecular Docking, and In Vitro Antibacterial Evaluation of Benzotriazole-Based β-Amino Alcohols and Their Corresponding 1,3-Oxazolidines.
  • ACS Publications. (2018, April 23). Comment on “Solution Thermodynamics of Benzotriazole in Different Pure Solvents”.
  • ResearchGate. Solution Thermodynamics of Benzotriazole in Different Pure Solvents.
  • AWS. WORLD JOURNAL OF PHARMACEUTICAL RESEARCH.
  • GMP Plastics. (2025, March 26). Optimizing Compound Storage for Long-Term Stability and Safety.

Sources

Optimization

Strategies to minimize impurities in 2-(4-Fluoro-phenyl)-2H-benzotriazol-5-ylamine synthesis

This guide is designed for researchers, chemists, and drug development professionals engaged in the synthesis of 2-(4-Fluoro-phenyl)-2H-benzotriazol-5-ylamine. It provides in-depth troubleshooting strategies and answers...

Author: BenchChem Technical Support Team. Date: January 2026

This guide is designed for researchers, chemists, and drug development professionals engaged in the synthesis of 2-(4-Fluoro-phenyl)-2H-benzotriazol-5-ylamine. It provides in-depth troubleshooting strategies and answers to frequently asked questions, focusing on the practical challenges of minimizing impurities and optimizing reaction outcomes. Our approach is grounded in established chemical principles and field-proven methodologies to ensure both accuracy and reproducibility.

Frequently Asked Questions (FAQs)

Q1: What are the primary synthetic routes to 2-(4-Fluoro-phenyl)-2H-benzotriazol-5-ylamine?

There are two main strategies for synthesizing the 2-aryl-2H-benzotriazole core:

  • Reductive Cyclization of an o-Nitroazo Compound: This is the most prevalent and often most regioselective method. It involves the initial synthesis of an azo compound by coupling a diazotized aniline derivative with a nitro-substituted aniline. This intermediate is then subjected to a reductive cyclization, where the nitro group is reduced, and the resulting amine attacks the azo linkage to form the triazole ring. The final step involves the reduction of a second nitro group (or another precursor) to the target 5-amino group.

  • N-Arylation of a Benzotriazole Precursor: This approach involves forming the benzotriazole ring first and then introducing the 4-fluorophenyl group onto one of the nitrogen atoms. Methods like the Ullmann condensation, which uses a copper catalyst to couple an aryl halide with the benzotriazole, are common for this type of transformation.[1][2][3] However, this route can often lead to a mixture of N1 and N2-arylated isomers, making purification challenging.

For the synthesis of 2-(4-Fluoro-phenyl)-2H-benzotriazol-5-ylamine, the reductive cyclization pathway is generally preferred for its superior control over regiochemistry.

Q2: What is the mechanism of the reductive cyclization, and why is it regioselective for the 2H-isomer?

The reductive cyclization of an o-nitroazobenzene proceeds through a well-studied pathway. First, a reducing agent selectively reduces the ortho-nitro group to a hydroxylamine or an amine. This is followed by an intramolecular cyclization to form a benzotriazole N-oxide intermediate. Subsequent reduction of the N-oxide yields the final benzotriazole ring.

A critical study on the reduction of 2,4-dinitroazobenzene confirmed that the reaction proceeds through a 2,4-dinitrohydrazobenzene intermediate, which then cyclizes to a 6-nitro-2-phenylbenzotriazole-l-oxide.[4] The rate of this cyclization is highly dependent on pH.[4] The formation of the 2H-isomer is sterically and electronically favored during the cyclization step. The attack of the newly formed amino group onto the azo bridge proceeds in a way that places the aryl substituent on the central nitrogen (N2) of the resulting triazole ring.

Q3: Which analytical techniques are best for monitoring reaction progress and assessing final product purity?

A combination of chromatographic and spectroscopic methods is essential:

  • Thin-Layer Chromatography (TLC): Ideal for rapid, qualitative monitoring of the reaction's progress. It allows for the visualization of the consumption of starting materials and the appearance of the product and any major byproducts.

  • High-Performance Liquid Chromatography (HPLC): The primary tool for quantitative purity analysis. A reversed-phase C18 column with a UV detector is standard.[5][6] This method can effectively separate the desired product from starting materials, intermediates, and isomeric impurities.

  • Liquid Chromatography-Mass Spectrometry (LC-MS): Provides crucial information by coupling the separation power of HPLC with the mass identification of MS. This is invaluable for identifying unknown impurities by their mass-to-charge ratio.

  • Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H, ¹³C, ¹⁹F): Essential for structural confirmation of the final product and key intermediates. ¹⁹F NMR is particularly useful for confirming the presence and electronic environment of the fluorine atom.

  • Fourier-Transform Infrared (FTIR) Spectroscopy: Useful for identifying key functional groups (e.g., N-H stretches of the amine, C-F bond, aromatic C-H) and confirming the transformation of precursors.[7]

Troubleshooting Guide

This section addresses common issues encountered during the synthesis, framed in a problem-cause-solution format.

Problem 1: Low or No Yield of the Final Product

  • Probable Cause A: Inefficient Reductive Cyclization. The choice and amount of reducing agent are critical. Common agents include sodium dithionite, hydrazine, or catalytic hydrogenation. The reaction may stall if the agent is depleted, inactive, or if conditions are suboptimal.

    • Solution:

      • Verify Reducing Agent: Use a fresh, verified source of the reducing agent.

      • Optimize Stoichiometry: Ensure at least the stoichiometric amount of reducing agent is used; an excess may be required.

      • Control pH: For certain reducing agents like hydrazine, the cyclization rate is highly pH-dependent. The rate constant is linearly proportional to the hydroxyl anion concentration in the pH range of 6.5–9.5.[4] Carefully adjust and monitor the pH to maintain an optimal basic environment (e.g., pH 9-11).

      • Increase Temperature: If the reaction is sluggish at room temperature, gently heat the mixture (e.g., 50-70°C), while monitoring for byproduct formation via TLC.

  • Probable Cause B: Poor Quality of o-Nitroazo Intermediate. The purity of the starting azo compound is paramount. Impurities from the initial diazo coupling reaction can interfere with the cyclization.

    • Solution:

      • Purify the Intermediate: Recrystallize or perform column chromatography on the o-nitroazo compound before proceeding to the reductive cyclization step.

      • Confirm Structure: Verify the structure of the intermediate using NMR and MS to ensure the correct azo coupling has occurred.

  • Probable Cause C: Degradation of Product. Benzotriazole derivatives can be sensitive to overly harsh conditions.

    • Solution:

      • Maintain Inert Atmosphere: Conduct the reaction under an inert atmosphere (Nitrogen or Argon) to prevent oxidative degradation, especially at elevated temperatures.[3]

      • Avoid Excessive Heat: Do not overheat the reaction. Use the lowest effective temperature to achieve full conversion.

Problem 2: Final Product is a Dark, Tarry, or Oily Substance

  • Probable Cause A: Formation of Polymeric Byproducts. This is a known issue in benzotriazole synthesis, often resulting from side reactions during diazotization or reduction.[8] These impurities are often described as dark-colored and tarry.[8]

    • Solution:

      • Temperature Control: Strictly control the temperature during the initial diazotization step, keeping it at 0-5°C to prevent the decomposition of the diazonium salt.

      • Decolorizing Treatment: During workup, after the reaction is complete and the product is dissolved in a suitable solvent, treat the solution with activated charcoal. A patented process for purifying benzotriazole involves heating the solution with a decolorizing material like activated charcoal to remove these tarry impurities.[8]

      • Thorough Workup: Use an appropriate extraction and washing procedure to remove baseline impurities before final purification.

  • Probable Cause B: Residual High-Molecular-Weight Intermediates. Incomplete cyclization or side reactions can leave colored intermediates in the crude product.

    • Solution:

      • Monitor to Completion: Ensure the reaction goes to completion using TLC or HPLC before beginning the workup.

      • Purification: Utilize column chromatography with a gradient elution system. Start with a non-polar solvent (e.g., hexane or heptane) and gradually increase the polarity (e.g., with ethyl acetate) to first elute less polar impurities before the desired product.

Problem 3: Presence of a Persistent, Difficult-to-Separate Impurity in HPLC/NMR

  • Probable Cause: Formation of the N1-Isomer. The most likely significant impurity is the regioisomer: 1-(4-Fluoro-phenyl)-2H-benzotriazol-5-ylamine. While the 2H-isomer is favored, small amounts of the 1H-isomer can form, and it often has very similar chromatographic behavior.

    • Solution:

      • Optimize Cyclization Conditions: As regioselectivity is determined during the ring-closing step, ensure optimal pH and temperature control as described in Problem 1.

      • High-Resolution Chromatography: Use a high-performance flash chromatography system with a high-surface-area silica gel. Test various solvent systems; a mixture of dichloromethane/ethyl acetate or hexane/ethyl acetate often provides the necessary resolution.

      • Recrystallization: Attempt recrystallization from various solvents or solvent pairs (e.g., ethanol/water, toluene, or ethyl acetate/hexane). This can sometimes selectively crystallize the desired isomer, leaving the other in the mother liquor.

Visualizing the Process

Synthetic Pathway Overview

The diagram below outlines the preferred synthetic route via reductive cyclization.

G cluster_0 Step 1: Azo Coupling cluster_1 Step 2: Reductive Cyclization & Final Reduction A 4-Fluoroaniline C Diazonium Salt A->C NaNO₂, HCl 0-5°C B 2,4-Dinitroaniline D o-Nitroazo Intermediate (4-Fluoro-N'-(2,4-dinitrophenyl)diazene) B->D C->D E 6-Nitro-2-(4-fluorophenyl) -2H-benzotriazole D->E Reductive Cyclization (e.g., Na₂S, H₂O/EtOH) F Target Product 2-(4-Fluoro-phenyl)-2H- benzotriazol-5-ylamine E->F Nitro Group Reduction (e.g., SnCl₂/HCl or H₂/Pd-C)

Caption: General synthetic scheme for the target molecule.

Troubleshooting Workflow

This flowchart provides a logical path for diagnosing synthesis issues.

G cluster_yield Yield Issue cluster_purity Purity Issue start Problem Detected (Low Yield / Low Purity) check_tlc Analyze by TLC/LC-MS start->check_tlc is_sm Starting Material Present? check_tlc->is_sm is_isomer Isomeric Impurity Detected? check_tlc->is_isomer yes_sm - Increase Reaction Time - Add More Reagent - Optimize Temp/pH is_sm->yes_sm Yes no_sm Complex Mixture? is_sm->no_sm No yes_complex Degradation Likely. - Lower Temperature - Use Inert Atmosphere no_sm->yes_complex Yes yes_isomer - Optimize Cyclization pH - High-Resolution Chromatography - Recrystallization is_isomer->yes_isomer Yes is_tar Dark/Tarry Product? is_isomer->is_tar No yes_tar - Control Diazotization Temp - Activated Charcoal Treatment - Thorough Workup is_tar->yes_tar Yes

Caption: A logical workflow for troubleshooting common synthesis problems.

Optimized Experimental Protocol: Reductive Cyclization

This protocol is a representative method. Researchers should adapt it based on their specific laboratory conditions and scale. All operations should be performed in a well-ventilated fume hood with appropriate personal protective equipment.

Part 1: Synthesis of 4-Fluoro-N'-(2,4-dinitrophenyl)diazene (o-Nitroazo Intermediate)

  • Diazotization:

    • In a three-neck flask equipped with a mechanical stirrer and thermometer, dissolve 4-fluoroaniline (1.0 eq) in a mixture of concentrated hydrochloric acid (3.0 eq) and water.

    • Cool the mixture to 0-5°C in an ice-salt bath.

    • Slowly add a pre-cooled aqueous solution of sodium nitrite (1.05 eq) dropwise, ensuring the internal temperature does not exceed 5°C.

    • Stir the resulting diazonium salt solution at 0-5°C for 30 minutes.

  • Coupling Reaction:

    • In a separate vessel, prepare a solution of 2,4-dinitroaniline (1.0 eq) in an appropriate solvent like ethanol or acetic acid.

    • Cool this solution to 0-5°C.

    • Slowly add the cold diazonium salt solution to the 2,4-dinitroaniline solution.

    • Add a base (e.g., sodium acetate) to adjust the pH to 4-5 to facilitate the coupling.

    • Stir the reaction mixture at 0-5°C for 2-3 hours, allowing it to slowly warm to room temperature overnight.

    • Collect the precipitated solid by filtration, wash thoroughly with water, and then with a cold solvent like methanol to remove unreacted starting materials.

    • Dry the solid azo compound under vacuum.

Part 2: Synthesis of 2-(4-Fluoro-phenyl)-2H-benzotriazol-5-ylamine

  • Reductive Cyclization to Nitro-Benzotriazole:

    • Suspend the dried o-nitroazo intermediate (1.0 eq) in a solvent mixture (e.g., water/ethanol).

    • Prepare a solution of a reducing agent such as sodium sulfide nonahydrate (Na₂S·9H₂O, ~3.0 eq).

    • Heat the azo compound suspension to reflux (approx. 80-90°C).

    • Slowly add the sodium sulfide solution over 1-2 hours. A distinct color change is typically observed.

    • Maintain the reflux for an additional 2-4 hours after the addition is complete. Monitor the reaction by TLC until the starting material is consumed.

    • Cool the reaction mixture, and filter if necessary to remove any inorganic salts. Extract the product into an organic solvent (e.g., ethyl acetate). Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. The crude product is 6-Nitro-2-(4-fluorophenyl)-2H-benzotriazole.

  • Final Reduction to the Amine:

    • Dissolve the crude 6-nitro-2-(4-fluorophenyl)-2H-benzotriazole (1.0 eq) in a suitable solvent such as ethanol or ethyl acetate.

    • Add a reducing agent. A common choice is tin(II) chloride (SnCl₂) in concentrated HCl, or catalytic hydrogenation with H₂ gas and a Palladium on carbon (Pd/C) catalyst.

    • If using SnCl₂, stir the mixture at room temperature or with gentle heating until the reaction is complete (monitored by TLC).

    • Upon completion, carefully neutralize the acidic mixture with a base (e.g., saturated NaHCO₃ or NaOH solution) until the pH is basic (~9-10).

    • Extract the final product with an organic solvent (e.g., ethyl acetate or dichloromethane).

    • Combine the organic layers, wash with water and brine, dry over anhydrous sodium sulfate, and concentrate in vacuo.

  • Purification:

    • Purify the resulting crude solid by column chromatography on silica gel, using a gradient of hexane and ethyl acetate.

    • Alternatively, recrystallize from a suitable solvent system to obtain the final product with high purity.

Summary of Key Parameters

ParameterRecommended ConditionRationale / Key Insight
Diazotization Temp. 0-5°CPrevents decomposition of the unstable diazonium salt, minimizing tarry byproducts.
Azo Coupling pH 4-5Optimal pH for electrophilic aromatic substitution of the diazonium salt onto the aniline derivative.
Cyclization pH 9-11 (Basic)The rate-determining cyclization of the hydrazo-intermediate is base-catalyzed.[4]
Cyclization Temp. 70-90°CProvides sufficient energy for the reaction while minimizing thermal degradation.
Atmosphere Inert (N₂ or Ar)Prevents oxidation of sensitive intermediates and the final amine product.[3]
Purification Method Column ChromatographyProvides the best separation of the desired 2H-isomer from starting materials and the 1H-isomer.

References

  • J. Kroupa, M. Matrka, "Reductive cyclization of o-nitroazo compounds," Collection of Czechoslovak Chemical Communications, 1971. [Link]

  • J. D. B. Dher, et al., "Synthesis and Fluorescent Properties of Alkynyl- and Alkenyl-Fused Benzotriazole-Derived α-Amino Acids," The Journal of Organic Chemistry, 2023. [Link]

  • A. H. M. J. Helaleh, et al., "Determination of Benzotriazole and Its Derivatives in Aqueous Sample with Air-assisted Liquid-Liquid Microextraction Followed by High-performance Liquid Chromatography," ResearchGate, 2017. [Link]

  • W. H. Ding, et al., "Determination of benzotriazole and benzothiazole derivatives in marketed fish by double-vortex-ultrasonic assisted matrix solid-phase dispersion and ultrahigh-performance liquid chromatography-high resolution mass spectrometry," Food Chemistry, 2020. [Link]

  • Wikipedia, "Ullmann condensation," Wikipedia, 2023. [Link]

  • S. Asati, et al., "Antimicrobial and Computational Studies of Newly Synthesized Benzotriazoles," PMC, 2024. [Link]

  • G. Z. Toth, et al., "On the Current Status of Ullmann-Type N-Arylation Reactions Promoted by Heterogeneous Catalysts," MDPI, 2021. [Link]

  • J. S. Daniels, et al.

Sources

Troubleshooting

Technical Support Center: Enhancing the Long-Term Stability of 2-(4-Fluoro-phenyl)-2H-benzotriazol-5-ylamine

Welcome to the dedicated technical support guide for 2-(4-Fluoro-phenyl)-2H-benzotriazol-5-ylamine. This resource is designed for researchers, scientists, and drug development professionals to ensure the long-term stabil...

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the dedicated technical support guide for 2-(4-Fluoro-phenyl)-2H-benzotriazol-5-ylamine. This resource is designed for researchers, scientists, and drug development professionals to ensure the long-term stability and integrity of this compound in your experiments. Here, we provide troubleshooting advice and frequently asked questions based on established principles for handling aromatic amines and benzotriazole derivatives.

Troubleshooting Guide: Common Stability Issues

This section addresses specific issues you might encounter during the storage and handling of 2-(4-Fluoro-phenyl)-2H-benzotriazol-5-ylamine.

Issue 1: The solid compound has changed color (e.g., darkened or turned yellowish/brownish) over time.

  • Probable Cause: Discoloration is a common indicator of degradation in aromatic amines. This is often due to oxidation, where the amine group is susceptible to reaction with atmospheric oxygen. This process can be accelerated by exposure to light (photo-oxidation) and elevated temperatures.[1] The formation of colored impurities, such as quinone-imine type structures, can result from these oxidative processes.

  • Solution & Prevention:

    • Inert Atmosphere Storage: Store the compound under an inert atmosphere, such as argon or nitrogen, to minimize contact with oxygen. This can be achieved by using a glovebox for aliquoting and sealing vials with gas-tight septa.

    • Light Protection: Always store the compound in amber vials or wrap the container with aluminum foil to protect it from light.[1]

    • Temperature Control: Maintain storage at low temperatures to reduce the rate of oxidative reactions.[2][3] For long-term storage, temperatures of -20°C or even -70°C are recommended.[4]

    • Purity Check: Before use, it is advisable to re-analyze the compound's purity using an appropriate analytical method, such as HPLC-UV or LC-MS, to quantify the extent of degradation.

Issue 2: A decrease in purity is observed via analytical methods (e.g., HPLC, LC-MS) after a period of storage.

  • Probable Cause: A quantifiable decrease in purity confirms chemical degradation. Besides oxidation, another potential pathway is photodegradation, a known issue for benzotriazole derivatives.[5] The energy from UV or even ambient light can induce bond cleavage or rearrangement, leading to the formation of various degradation products. Moisture can also play a role in hydrolytic degradation, although this is generally less common for aromatic amines unless other reactive functional groups are present.

  • Solution & Prevention:

    • Strict Environmental Control: Implement rigorous control over the storage environment. This includes the combined measures of low temperature, exclusion of light, and storage under an inert, dry atmosphere.[6]

    • Solvent Selection for Stock Solutions: If preparing stock solutions, choose a dry, aprotic solvent. It is recommended to prepare solutions fresh for each experiment. If storage of solutions is necessary, they should be stored at -20°C or -70°C in small aliquots to avoid repeated freeze-thaw cycles. Some studies suggest that storing solutions in hexane at high concentrations and in the dark can improve stability.[7]

    • Perform a Stability Study: If the compound is critical for your long-term research, it is best practice to conduct a formal stability study under your specific storage conditions.

Issue 3: Inconsistent results in biological assays or chemical reactions.

  • Probable Cause: Inconsistent results can often be traced back to the use of a degraded starting material. The impurities formed during degradation may interfere with the assay or reaction, either by inhibiting the desired activity, producing side reactions, or having their own unintended biological effects.

  • Solution & Prevention:

    • Certificate of Analysis (CoA) Verification: Always have an up-to-date CoA for your batch of the compound. Before starting a new set of experiments with a previously stored batch, re-verify its purity.

    • Aliquoting: Upon receiving a new batch of the compound, divide it into smaller, single-use aliquots. This minimizes the exposure of the entire batch to atmospheric conditions each time a sample is taken.

    • Proper Handling: When handling the solid, use a clean, dry spatula and weigh it in a controlled environment (e.g., low humidity, minimal light exposure).

Frequently Asked Questions (FAQs)

Q1: What are the optimal storage conditions for long-term stability of 2-(4-Fluoro-phenyl)-2H-benzotriazol-5-ylamine?

For maximal long-term stability, the following conditions are recommended:

ParameterRecommended ConditionRationale
Temperature -20°C to -70°CReduces the rate of chemical degradation reactions.[4]
Atmosphere Inert gas (Argon or Nitrogen)Minimizes oxidation of the aromatic amine moiety.
Light Protected from light (Amber vial/foil)Prevents photo-oxidation and photodegradation.[1]
Humidity Dry/AnhydrousAromatic amines can be hygroscopic; moisture can promote degradation.[2]

Q2: What are the likely degradation pathways for this compound?

While specific degradation pathways for this exact molecule are not extensively published, based on its structure (an aromatic amine and a benzotriazole), two primary degradation routes are plausible:

  • Oxidation of the Amine Group: The primary amine is susceptible to oxidation, which can lead to the formation of nitroso, nitro, and ultimately polymeric, colored byproducts. This is a common degradation pathway for aromatic amines.

  • Photodegradation of the Benzotriazole Ring System: Benzotriazole and its derivatives are known to undergo photochemical transformation upon exposure to UV light.[5] This can involve cleavage of the triazole ring or other complex rearrangements.

Hypothetical Degradation Pathway

cluster_main Potential Degradation of 2-(4-Fluoro-phenyl)-2H-benzotriazol-5-ylamine cluster_oxidation Oxidation cluster_photo Photodegradation Compound 2-(4-Fluoro-phenyl)-2H- benzotriazol-5-ylamine Oxidized_Products Oxidized Intermediates (e.g., Nitroso, Nitro derivatives) Compound->Oxidized_Products O2, Light, Heat Ring_Cleavage Ring-Cleaved Products Compound->Ring_Cleavage UV Light Polymeric_Products Colored Polymeric Byproducts Oxidized_Products->Polymeric_Products

Caption: Potential degradation pathways for 2-(4-Fluoro-phenyl)-2H-benzotriazol-5-ylamine.

Q3: Which analytical methods are recommended for assessing the purity of this compound?

Several analytical techniques are suitable for determining the purity and detecting degradation products:

  • High-Performance Liquid Chromatography (HPLC) with UV detection: This is a robust and widely used method for purity assessment of aromatic compounds. A reversed-phase C18 column with a mobile phase of acetonitrile and water (with a modifier like formic acid or trifluoroacetic acid) is a good starting point.

  • Liquid Chromatography-Mass Spectrometry (LC-MS): This technique is highly sensitive and provides mass information about the parent compound and any impurities, which can be invaluable for identifying degradation products.[8]

  • Gas Chromatography-Mass Spectrometry (GC-MS): This can also be used, potentially after a derivatization step to improve the volatility of the amine.[9][10]

Q4: How should I design a long-term stability study for this compound?

A well-designed stability study is crucial for understanding how the compound behaves under your specific storage conditions.

Experimental Workflow for a Long-Term Stability Study

cluster_setup Study Setup cluster_testing Time-Point Testing cluster_analysis Data Analysis Start Receive and Characterize (t=0 analysis: HPLC, LC-MS) Aliquot Aliquot into multiple vials for each storage condition Start->Aliquot Conditions Storage Conditions: 1. Recommended: -20°C, Inert, Dark 2. Accelerated: 4°C, Air, Light 3. Room Temp: 25°C, Air, Light Aliquot->Conditions T1 Time Point 1 (e.g., 1 month) Conditions->T1 Analyze Analyze aliquots from each condition (HPLC, LC-MS) T1->Analyze T2 Time Point 2 (e.g., 3 months) T2->Analyze T3 Time Point 3 (e.g., 6 months) T3->Analyze Analyze->T2 Repeat for subsequent time points Analyze->T3 Compare Compare purity data to t=0 Analyze->Compare Identify Identify and quantify degradation products Compare->Identify Report Determine shelf-life and optimal storage conditions Identify->Report

Caption: Recommended workflow for a long-term stability study.

References

  • Di Mola, A., et al. (2020). Benzotriazole: An overview on its versatile biological behavior. PMC - PubMed Central. Available at: [Link]

  • ChemicalRegister.com. 2-(4-FLUORO-PHENYL)-6-METHYL-2H-BENZOTRIAZOL-5-YL-AMINE (CAS No. 436086-84-9) Suppliers. Available at: [Link]

  • McGowin, A., & Wiese, J. (2019). Detection of benzotriazole and related analogues in surface samples collected near an Ohio airpark. CORE Scholar. Available at: [Link]

  • MDPI. (2023). Short- and Long-Term Stability of Aromatic Amines in Human Urine. Available at: [Link]

  • Minella, M., et al. (2020). Photocatalytic Transformations of 1H-Benzotriazole and Benzotriazole Derivates. MDPI. Available at: [Link]

  • Carl ROTH. Safety Data Sheet: 1,2,3-Benzotriazole. Available at: [Link]

  • Valspar. Safety Data Sheet: MAP-LVG923. Available at: [Link]

  • Lee, J.G., et al. (2025). Development of an analytical method and risk characterization for benzotriazole ultraviolet stabilizers in various foods. PubMed. Available at: [Link]

  • ResearchGate. (2009). Influence of Storage Conditions on the Stability of Certain Aromatic Amine Standard Solutions. Available at: [Link]

  • Minella, M., et al. (2020). Photocatalytic Transformations of 1H-Benzotriazole and Benzotriazole Derivates. MDPI. Available at: [Link]

  • Diplomata Comercial. Amine Storage Conditions: Essential Guidelines for Safety. Available at: [Link]

  • ResearchGate. (2021). Determination of 1,2,3-benzotriazole in aqueous solutions and air by reaction-gas-liquid chromatography. Available at: [Link]

  • CPAchem. (2024). Safety data sheet: 2-(2-Hydroxy-5-methylphenyl)benzotriazole. Available at: [Link]

  • Semantic Scholar. Photochemical Degradation of Benzotriazole. Available at: [Link]

  • ACS Publications. (2023). Toxicity, Hazards, and Safe Handling of Primary Aromatic Amines. Available at: [Link]

  • Ding, W.H., et al. (2020). Determination of benzotriazole and benzothiazole derivatives in marketed fish. PubMed. Available at: [Link]

  • Lee, S., et al. (2021). Degradation Kinetics and Pathway of 1H-benzotriazole during UV/chlorination Process. SSRN. Available at: [Link]

  • Beldi, G., et al. (2022). Stability study of primary aromatic amines in aqueous food simulants under storage conditions of food contact material migration. ResearchGate. Available at: [Link]

  • Khare, P., et al. (2023). Benzotriazole ultraviolet stabilizers in the environment: A review of analytical methods, occurrence, and human health impacts. ResearchGate. Available at: [Link]

  • BuyersGuideChem. 2-(2'-Hydroxy-5-methyl phenyl) benzotriazole. Available at: [Link]

  • Mabanol. (2025). Safety Data Sheet: Mabanol Helium Biohyd HLP E 46. Available at: [Link]

Sources

Optimization

Technical Support Center: Optimization of Catalyst Loading for Copper-Catalyzed Benzotriazole Synthesis

Welcome to the Technical Support Center for Copper-Catalyzed Benzotriazole Synthesis. This guide is designed for researchers, scientists, and professionals in drug development to navigate the nuances of optimizing cataly...

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the Technical Support Center for Copper-Catalyzed Benzotriazole Synthesis. This guide is designed for researchers, scientists, and professionals in drug development to navigate the nuances of optimizing catalyst loading and troubleshooting common experimental hurdles. Our focus is primarily on the Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC), a cornerstone of click chemistry for creating 1,4-disubstituted benzotriazole derivatives.[1] This resource is structured in a question-and-answer format to directly address the specific challenges you may encounter.

Frequently Asked Questions (FAQs)

Q1: What is the active copper species in CuAAC reactions, and how is it generated?

A1: The catalytically active species in CuAAC is Copper(I) (Cu(I)).[2] While Cu(I) salts like CuI or CuBr can be used directly, they are susceptible to oxidation.[2] More commonly, a Cu(II) salt, such as copper(II) sulfate (CuSO₄), is used in conjunction with a reducing agent to generate Cu(I) in situ. Sodium ascorbate is the most frequently used and effective reducing agent for this purpose.[3][4]

Q2: Why is a ligand necessary in many CuAAC reactions?

A2: Ligands play a multifaceted role in CuAAC reactions. They stabilize the Cu(I) oxidation state, preventing both oxidation to Cu(II) and disproportionation.[5] Furthermore, ligands can accelerate the reaction rate and prevent the formation of undesirable side products like the oxidative homocoupling of alkynes (Glaser coupling).[6] Tris-(benzyltriazolylmethyl)amine (TBTA) and tris(3-hydroxypropyltriazolylmethyl)amine (THPTA) are common examples. Interestingly, benzotriazole itself can also act as an efficient ligand in certain copper-catalyzed reactions.[7]

Q3: What is a typical starting catalyst loading for a CuAAC reaction?

A3: A general starting point for catalyst loading is 1-5 mol% of a copper source (e.g., CuSO₄) with a slightly higher concentration of the reducing agent (e.g., 10 mol% sodium ascorbate).[2] The optimal loading, however, is highly dependent on the specific substrates, solvent, and temperature. For some systems, catalyst loading can be as low as 25-50 ppm.[8]

Q4: How do I remove the copper catalyst from my final product?

A4: Residual copper can be problematic for downstream applications. Common purification strategies include:

  • Aqueous Washes: Washing the organic layer with an aqueous solution of a chelating agent like EDTA or ammonia can effectively remove copper salts.[9] Aqueous ammonia forms a blue-colored complex with copper, providing a visual cue for its removal.[9]

  • Filtration: Passing the reaction mixture through a plug of silica gel or celite can help remove solid copper species.[9]

  • Column Chromatography: Standard column chromatography is often sufficient to separate the desired benzotriazole product from the copper catalyst and other impurities.[10]

Troubleshooting Guide

This section provides a systematic approach to diagnosing and resolving common issues encountered during the copper-catalyzed synthesis of benzotriazoles.

Problem 1: Low to No Product Yield

A low or non-existent yield of the desired benzotriazole product is the most frequent challenge. The following decision tree can guide your troubleshooting process.

G start Low or No Yield catalyst Is the Catalyst Active? start->catalyst reagents Are Reagents Viable? catalyst->reagents Yes fix_catalyst Action: Check Cu(I) source. - Use fresh sodium ascorbate. - Degas solvents. - Increase reducing agent. catalyst->fix_catalyst No conditions Are Reaction Conditions Optimal? reagents->conditions Yes fix_reagents Action: Check Reagent Purity. - Verify purity of azide and alkyne. - Use fresh, high-purity solvents. reagents->fix_reagents No substrate Are Substrates Problematic? conditions->substrate Yes fix_conditions Action: Optimize Conditions. - Increase catalyst/ligand loading. - Screen solvents (DMF, DMSO). - Increase temperature (40-60°C). conditions->fix_conditions No success Successful Reaction substrate->success No fix_substrate Action: Assess Substrates. - Check for steric hindrance. - Consider substrate solubility issues. - Look for chelating functional groups. substrate->fix_substrate Yes fix_catalyst->start fix_reagents->start fix_conditions->success fix_substrate->success

Caption: Troubleshooting workflow for low product yield.

In-depth Analysis of Potential Causes and Solutions:

  • Inactive Catalyst: The primary culprit for a failed reaction is often an inactive catalyst. The Cu(I) species is essential for the catalytic cycle.

    • Cause: Oxidation of Cu(I) to Cu(II). This can happen if using an old Cu(I) salt or if the reaction is exposed to oxygen.[2]

    • Solution: If using a Cu(II) source, ensure you are using a fresh, active solution of sodium ascorbate. It is recommended to add the ascorbate solution last to the reaction mixture.[3] Degassing solvents by sparging with an inert gas (nitrogen or argon) can also be beneficial.[6] In some cases, simply increasing the amount of sodium ascorbate can resolve the issue.[6]

  • Poor Solubility of Reactants: One or both of your starting materials may not be sufficiently soluble in the chosen solvent system.

    • Cause: Mismatched polarity of substrates and solvent.

    • Solution: Try a different solvent or a co-solvent system. Common solvents for CuAAC include t-BuOH/H₂O, DMF, and DMSO.[5][6] Gentle heating can also improve solubility, but be mindful of the thermal stability of your reactants.[2]

  • Catalyst Poisoning or Sequestration: Certain functional groups on your substrates or impurities in the reaction mixture can chelate with the copper catalyst, rendering it inactive.

    • Cause: Thiols are known to strongly bind to copper and deactivate the catalyst.[5][11] Other potential poisons include sulfur and chloride species.[12][13]

    • Solution: Ensure high purity of starting materials. If your substrate contains a thiol group, you may need to increase the catalyst and ligand loading.[5] In some bioconjugation contexts, sacrificial metals like Zn(II) or Ni(II) can be added to occupy the thiols, leaving the Cu(I) free to catalyze the reaction.[5]

Problem 2: Presence of Multiple Products or Side Reactions

The formation of side products can complicate purification and reduce the yield of the desired benzotriazole.

  • Oxidative Homocoupling (Glaser Coupling): Terminal alkynes can couple with each other in the presence of copper and an oxidant, forming a diyne byproduct.

    • Cause: Insufficient reduction of Cu(II) to Cu(I) or presence of oxygen.

    • Solution: Increase the concentration of the reducing agent (sodium ascorbate).[6] Thoroughly degas all solutions and maintain an inert atmosphere throughout the reaction.[6] The use of an appropriate ligand can also suppress this side reaction.[7]

Problem 3: Reaction Stalls or is Incomplete

Sometimes a reaction will proceed initially but then stop before all the starting material is consumed.

  • Catalyst Deactivation Over Time: The catalyst may be slowly deactivated during the course of the reaction.

    • Cause: Gradual oxidation of Cu(I) or thermal sintering of the catalyst at elevated temperatures.[12][14]

    • Solution: If the reaction is being run for an extended period, a second addition of the reducing agent may be beneficial. If heating, ensure the temperature is not excessively high (typically below 100°C for most CuAAC reactions).[14]

Experimental Protocols & Data

General Protocol for a Small-Scale CuAAC Reaction

This protocol is a starting point and should be optimized for your specific substrates.

  • To a reaction vial, add the alkyne (1.0 eq) and the azide (1.0-1.2 eq).

  • Dissolve the starting materials in a suitable solvent system (e.g., 1:1 t-BuOH/H₂O).

  • In a separate vial, prepare a stock solution of CuSO₄·5H₂O in water.

  • In another vial, prepare a fresh stock solution of sodium ascorbate in water.

  • Add the CuSO₄ solution to the reaction mixture (to a final concentration of 1-5 mol%).

  • Add the sodium ascorbate solution to the reaction mixture (to a final concentration of 5-10 mol%). The reaction should be initiated immediately upon addition.[3]

  • Stir the reaction at room temperature or with gentle heating (e.g., 40-60°C).

  • Monitor the reaction progress by TLC or LC-MS.

  • Upon completion, proceed with workup and purification.[10]

Data Summary: Key Reaction Parameters

The following table summarizes typical ranges for key parameters in CuAAC reactions for benzotriazole synthesis.

ParameterTypical RangeNotes
Copper Source CuSO₄, CuI, Cu(OAc)₂CuSO₄ with a reducing agent is most common.[1][3]
Catalyst Loading 1 - 10 mol%Can be significantly lower for highly efficient systems.[2][8]
Reducing Agent Sodium AscorbateTypically used in slight excess to the copper catalyst.[3][4]
Ligand TBTA, THPTAOften used in a 1:1 or 2:1 ratio with copper.[5]
Solvent tBuOH/H₂O, DMF, DMSO, MeCNChoice depends on substrate solubility.[6]
Temperature Room Temp to 80°CHigher temperatures can increase rate but may also lead to catalyst deactivation.[2][14]
Logical Relationships in Catalyst Optimization

The interplay between catalyst loading, temperature, and reaction time is crucial for successful optimization.

G cluster_0 Input Variables cluster_1 Reaction Outcomes Catalyst_Loading Catalyst Loading Reaction_Rate Reaction Rate Catalyst_Loading->Reaction_Rate Increases Side_Products Side Products Catalyst_Loading->Side_Products Can Increase Temperature Temperature Temperature->Reaction_Rate Increases Temperature->Side_Products Can Increase Catalyst_Stability Catalyst Stability Temperature->Catalyst_Stability Decreases Reaction_Time Reaction Time Yield Yield Reaction_Time->Yield Increases (to completion) Reaction_Rate->Yield Increases (to a point) Catalyst_Stability->Yield Impacts

Caption: Interplay of key reaction parameters.

This diagram illustrates that while increasing catalyst loading and temperature can boost the reaction rate, they can also lead to an increase in side products and a decrease in catalyst stability, respectively. A careful balance must be struck to achieve optimal yield.

References

  • An In-depth Technical Guide to the Synthesis of Benzotriazole and Its Deriv
  • Copper-Catalyzed Azide–Alkyne Click Chemistry for Bioconjug
  • Analysis and Optimization of Copper-Catalyzed Azide–Alkyne Cycloaddition for Bioconjug
  • Optimizing Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) Reactions for 5-Azidoindole: A Technical Support Center - Benchchem.
  • Advancements in benzotriazole derivatives: from synthesis to pharmacological applic
  • A Copper‐Benzotriazole‐Based Coordination Polymer Catalyzes the Efficient One‐Pot Synthesis of (N′‐Substituted) - SciSpace.
  • Benzotriazole synthesis - Organic Chemistry Portal.
  • An expeditious and clean synthesis of novel benzotriazole-triazole conjugates via Copper-catalyzed Azide-Alkyne cycloaddition click protocol (CuAAC)
  • Technical Support Center: Optimization of Azide-Alkyne Cycloaddition Reactions - Benchchem.
  • One-Pot Facile Synthesis of Exclusive N1-Alkyl Benzotriazoles through Intramolecular Cycliz
  • Deactivation of supported copper metal catalysts for hydrogen
  • An expeditious and clean synthesis of novel benzotriazole-triazole conjugates via Copper-catalyzed Azide-Alkyne cycloaddition cl - Indian Academy of Sciences.
  • A Review on: Synthesis of Benzotriazole - ijariie.
  • Benzotriazole as an Efficient Ligand in Cu-C
  • Copper-Catalyzed Azide–Alkyne Cycloaddition (CuAAC)
  • A novel compound cleaning solution for benzotriazole removal after copper CMP.
  • Technical Support Center: Optimizing Benzotriazole Synthesis - Benchchem.
  • Deactivation of Copper Metal Catalysts for Methanol Decomposition, Methanol Steam Reforming and Methanol Synthesis - ResearchG
  • Analysis and Optimization of Copper-Catalyzed Azide–Alkyne Cycloaddition for Bioconjug
  • Click chemstry: Why does it sometimes work and other times it doesn't?
  • US3334054A - Purification of benzotriazole - Google P
  • Copper(ii)-benzotriazole coordination compounds in click chemistry: a diagnostic reactivity study - Dalton Transactions (RSC Publishing).
  • Copper Catalyst Deactivation with P
  • Low yields in Click rxn : r/OrganicChemistry - Reddit.
  • Why is the efficiency of my CuAAC click chemistry so low?
  • Copper-catalyzed click reaction on/in live cells - Chemical Science (RSC Publishing).
  • Is there another way to get rid of the remnants of the copper catalyst?
  • "COPPER-MEDIATED N1-ARYLATION OF BENZOTRIAZOLES" by Magdalena R. Andrzejewska - CUNY Academic Works.
  • Nanoparticle-Single-Atom Tandem Catalyst within a Metal–Organic Framework for Efficient Ethylene Electrosynthesis | Journal of the American Chemical Society.
  • Recent advances in the coordination chemistry of benzotriazole-based ligands.
  • Studies of Benzotriazole on and into the Copper Electrodeposited Layer by Cyclic Voltammetry, Time-of-Flight Secondary-Ion Mass Spectrometry, Atomic Force Microscopy, and Surface Enhanced Raman Spectroscopy - MDPI.
  • 1,2,3-benzotriazole - Organic Syntheses Procedure.
  • A review of the effects of benzotriazole on the corrosion of copper and copper alloys in clean and polluted environments | Request PDF - ResearchG
  • Full article: Cu(II) complexes based on benzotriazole: structure-function relationship, synthesis, crystal structure and antidiabetic activity - Taylor & Francis Online.
  • Fast synthesis of[3][5][10]-triazole derivatives on a Fe/Cu-embedded nano-catalytic substrate.

Sources

Reference Data & Comparative Studies

Validation

A Comparative Analysis of 2-(4-Fluoro-phenyl)-2H-benzotriazol-5-ylamine: A Novel Kinase Inhibitor Candidate

In the landscape of targeted cancer therapy, the relentless pursuit of novel kinase inhibitors remains a cornerstone of drug discovery. The benzotriazole scaffold has emerged as a privileged structure in medicinal chemis...

Author: BenchChem Technical Support Team. Date: January 2026

In the landscape of targeted cancer therapy, the relentless pursuit of novel kinase inhibitors remains a cornerstone of drug discovery. The benzotriazole scaffold has emerged as a privileged structure in medicinal chemistry, with derivatives demonstrating a wide array of biological activities, including the inhibition of key cellular kinases.[1][2][3] This guide provides a comparative study of a novel benzotriazole derivative, 2-(4-Fluoro-phenyl)-2H-benzotriazol-5-ylamine, with established kinase inhibitors, offering insights into its potential therapeutic applications and the experimental workflows required for its characterization.

Introduction to 2-(4-Fluoro-phenyl)-2H-benzotriazol-5-ylamine and Comparator Kinase Inhibitors

2-(4-Fluoro-phenyl)-2H-benzotriazol-5-ylamine is a synthetic small molecule featuring a benzotriazole core. While specific kinase profiling data for this exact molecule is not extensively published, the benzotriazole class of compounds has been associated with the inhibition of several protein kinases crucial to cancer cell proliferation and survival, such as Casein Kinase 2 (CK2) and Cyclin-Dependent Kinases (CDKs).[1][3][4] The presence of a fluorophenyl group may enhance its binding affinity and selectivity towards target kinases.

For the purpose of this comparative analysis, we will evaluate the hypothetical inhibitory profile of 2-(4-Fluoro-phenyl)-2H-benzotriazol-5-ylamine against two well-characterized kinase inhibitors:

  • CX-4945 (Silmitasertib): A potent and selective, orally bioavailable small-molecule inhibitor of CK2. CX-4945 is currently under clinical investigation for various malignancies.

  • Palbociclib (Ibrance): An orally active inhibitor of CDK4 and CDK6, which are key regulators of the cell cycle. Palbociclib is an FDA-approved treatment for certain types of breast cancer.

This guide will delineate the experimental methodologies to compare the efficacy and selectivity of our lead compound with these established inhibitors, providing a framework for its preclinical evaluation.

Comparative Experimental Workflows

A rigorous comparative assessment necessitates a multi-faceted experimental approach, encompassing biochemical assays, cell-based proliferation studies, and target validation in cellular contexts.

In Vitro Kinase Inhibition Assay

The initial step in characterizing a novel kinase inhibitor is to determine its potency and selectivity against a panel of purified kinases.

Experimental Protocol:

  • Kinase Panel: A comprehensive panel of recombinant human kinases, including CK2, CDK4/Cyclin D1, and CDK6/Cyclin D1, should be utilized. A broader screening panel is recommended to assess off-target effects.

  • Assay Principle: A common method is a radiometric assay using ³³P-ATP or a non-radioactive method like ADP-Glo™ Kinase Assay (Promega). The assay measures the amount of ADP produced, which is proportional to kinase activity.

  • Procedure:

    • Serially dilute 2-(4-Fluoro-phenyl)-2H-benzotriazol-5-ylamine, CX-4945, and Palbociclib to a range of concentrations.

    • In a 96-well or 384-well plate, incubate each kinase with its specific substrate, ATP (or ³³P-ATP), and the respective inhibitor at varying concentrations.

    • Include appropriate controls (no inhibitor, no enzyme).

    • After the incubation period, quantify the kinase activity according to the chosen assay's protocol.

  • Data Analysis:

    • Calculate the percentage of kinase inhibition for each inhibitor concentration.

    • Determine the half-maximal inhibitory concentration (IC50) by fitting the data to a dose-response curve using non-linear regression analysis.

DOT Language Script for Kinase Inhibition Workflow:

G cluster_prep Preparation cluster_assay Assay Execution cluster_detection Detection & Analysis Inhibitor Serial Dilution of Inhibitors (Test Compound, CX-4945, Palbociclib) Incubation Incubate Kinase, Substrate, ATP, and Inhibitor Inhibitor->Incubation Kinase Kinase Panel (CK2, CDK4/D1, CDK6/D1) Kinase->Incubation Reagents Assay Reagents (Substrate, ATP) Reagents->Incubation Detection Quantify Kinase Activity Incubation->Detection Analysis Calculate % Inhibition Detection->Analysis IC50 Determine IC50 Values Analysis->IC50

Caption: Workflow for in vitro kinase inhibition assay.

Cell-Based Proliferation Assay

To assess the anti-proliferative effects of the inhibitors on cancer cells, a cell viability assay is essential.

Experimental Protocol:

  • Cell Lines: Select cancer cell lines known to be dependent on the target kinases. For example, a panel could include:

    • HCT116 (Colon Cancer): Known to be sensitive to CK2 inhibition.

    • MCF-7 (Breast Cancer): Estrogen receptor-positive, sensitive to CDK4/6 inhibition.

    • A549 (Lung Cancer): As a potential negative control or to assess broader activity.

  • Assay Principle: The CellTiter-Glo® Luminescent Cell Viability Assay (Promega) is a robust method that measures ATP levels, an indicator of metabolically active cells.

  • Procedure:

    • Seed cells in 96-well plates and allow them to adhere overnight.

    • Treat the cells with serial dilutions of 2-(4-Fluoro-phenyl)-2H-benzotriazol-5-ylamine, CX-4945, and Palbociclib.

    • Incubate for 72 hours.

    • Add the CellTiter-Glo® reagent and measure luminescence.

  • Data Analysis:

    • Normalize the luminescence readings to the vehicle-treated control.

    • Calculate the half-maximal effective concentration (EC50) by plotting the percentage of cell viability against the inhibitor concentration.

DOT Language Script for Cell Proliferation Workflow:

G cluster_setup Cell Culture Setup cluster_treatment Inhibitor Treatment cluster_readout Viability Assessment Seeding Seed Cancer Cell Lines (HCT116, MCF-7, A549) Treatment Treat with Serial Dilutions of Inhibitors Seeding->Treatment Incubation Incubate for 72 hours Treatment->Incubation Assay Perform CellTiter-Glo® Assay Incubation->Assay EC50 Determine EC50 Values Assay->EC50

Caption: Workflow for cell-based proliferation assay.

Hypothetical Comparative Data

The following tables present hypothetical but plausible data for 2-(4-Fluoro-phenyl)-2H-benzotriazol-5-ylamine in comparison to CX-4945 and Palbociclib, based on the known activities of benzotriazole derivatives.

Table 1: In Vitro Kinase Inhibition (IC50, nM)

Kinase Target2-(4-Fluoro-phenyl)-2H-benzotriazol-5-ylamine (Hypothetical)CX-4945 (Reference)Palbociclib (Reference)
CK2 501>10,000
CDK4/Cyclin D1 800>10,00011
CDK6/Cyclin D1 950>10,00016

Table 2: Cell Proliferation (EC50, µM)

Cell Line2-(4-Fluoro-phenyl)-2H-benzotriazol-5-ylamine (Hypothetical)CX-4945 (Reference)Palbociclib (Reference)
HCT116 1.20.5>10
MCF-7 5.8>100.1
A549 8.5>10>10

Discussion and Future Directions

Based on our hypothetical data, 2-(4-Fluoro-phenyl)-2H-benzotriazol-5-ylamine presents as a dual inhibitor of CK2 and, to a lesser extent, CDKs. Its IC50 value against CK2 suggests moderate potency, while its activity against CDK4/6 is significantly weaker than that of Palbociclib. The cell-based data corroborates these findings, with the compound showing preferential activity in a CK2-sensitive cell line (HCT116).

The potential for dual CK2 and CDK inhibition could be therapeutically advantageous in certain cancer contexts where both pathways are dysregulated. However, further optimization to improve potency and selectivity would be necessary.

DOT Language Script for Signaling Pathway:

G cluster_pathway Simplified Cell Proliferation Signaling cluster_inhibitors Inhibitors CK2 CK2 Proliferation Cell Proliferation CK2->Proliferation Promotes CDK4_6 CDK4/6 CDK4_6->Proliferation Promotes Test_Cmpd 2-(4-Fluoro-phenyl)-2H- benzotriazol-5-ylamine Test_Cmpd->CK2 Inhibits Test_Cmpd->CDK4_6 Weakly Inhibits CX_4945 CX-4945 CX_4945->CK2 Potently Inhibits Palbociclib Palbociclib Palbociclib->CDK4_6 Potently Inhibits

Caption: Targeted signaling pathways of the compared inhibitors.

Future studies should focus on:

  • Comprehensive Kinase Profiling: To fully understand the selectivity profile of 2-(4-Fluoro-phenyl)-2H-benzotriazol-5-ylamine.

  • Mechanism of Action Studies: Including Western blotting to confirm the inhibition of downstream targets of CK2 and CDKs in treated cells.

  • In Vivo Efficacy Studies: To evaluate the anti-tumor activity of the compound in relevant animal models.[3]

  • Structure-Activity Relationship (SAR) Studies: To guide the synthesis of more potent and selective analogs.

Conclusion

While further experimental validation is required, this comparative guide provides a robust framework for the initial characterization of 2-(4-Fluoro-phenyl)-2H-benzotriazol-5-ylamine as a potential kinase inhibitor. The benzotriazole scaffold continues to be a promising starting point for the development of novel anti-cancer therapeutics, and a systematic, comparative approach is crucial for identifying lead candidates with desirable pharmacological properties.

References

  • Di Mola, A., et al. (2012). Benzotriazole: An overview on its versatile biological behavior. PubMed Central. [Link]

  • Chemical Register. (n.d.). 2-(4-FLUORO-PHENYL)-6-METHYL-2H-BENZOTRIAZOL-5-YL-AMINE (CAS No. 436086-84-9) Suppliers. ChemicalRegister.com. [Link]

  • National Center for Biotechnology Information. (n.d.). 3-(2H-Benzotriazol-2-yl)-1-(4-fluorophenyl)propan-1-one. PubChem. [Link]

  • Li, Y., et al. (2023). Design, synthesis, and biological evaluation of 2-phenylthiazole CYP51 inhibitors. RSC Medicinal Chemistry. [Link]

  • Wang, Y., et al. (2022). Discovery of novel 2-(4-(benzyloxy)-5-(hydroxyl) phenyl) benzothiazole derivatives as multifunctional MAO-B inhibitors for the treatment of Parkinson's disease. Journal of Enzyme Inhibition and Medicinal Chemistry. [Link]

  • Geronik, I. O., et al. (2023). Synthesis and Cytotoxic Activity of (2-arylquinazolin-4-yl)hydrazones of 2-hydroxybenzaldehydes. Chemistry of Heterocyclic Compounds. [Link]

  • MDPI. (n.d.). Synthesis and Biological Activity of 5-Substituted-2,4-dihydro-1,2,4-triazole-3-thiones and Their Derivatives. MDPI. [Link]

  • GSC Online Press. (2024). Advancements in benzotriazole derivatives: from synthesis to pharmacological applications. GSC Biological and Pharmaceutical Sciences. [Link]

  • MDPI. (2022). Benzotriazole in Cancer: A Systematic Review on Preclinical Evidence and Structure–Activity Relationship. MDPI. [Link]

  • National Center for Biotechnology Information. (n.d.). Structure-activity relationship studies of benzothiazole-phenyl analogs as multi-target ligands to alleviate pain without affecting normal behavior. PubMed. [Link]

  • Semantic Scholar. (2023). 2H-tetrazole-5-yl)-[1,1'-biphenyl]-4yl)-methyl. Semantic Scholar. [Link]

  • PubMed. (2025). Discovery of N-(3-fluorophenyl)-2-(4-((7-(1-methyl-1H-pyrazol-4-yl)quinazolin-4-yl)amino)phenyl)acetamide as the first orally active selective aurora kinase B inhibitor. PubMed. [Link]

  • National Center for Biotechnology Information. (2021). Benzothiazole derivatives as anticancer agents. PubMed Central. [Link]

  • ResearchGate. (2025). Synthesis and in vitro antimicrobial evaluation of novel fluorine-containing 3-benzofuran-2-yl-5-phenyl-4,5-dihydro-1H-pyrazoles and 3-benzofuran-2-yl-5-phenyl-4,5-dihydro-isoxazoles. ResearchGate. [Link]

  • ResearchGate. (2025). Discovery of N-(2-Chloro-6-methyl-phenyl)-2-(6-(4-(2-hydroxyethyl)-piperazin-1-yl)-2-methylpyrimidin-4-ylamino)thiazole-5-carboxamide (BMS-354825), a Dual Src/Abl Kinase Inhibitor with Potent Antitumor Activity in Preclinical Assays. ResearchGate. [Link]

  • Figshare. (n.d.). N-(5-Chloro-1,3-benzodioxol-4-yl)-7-[2-(4-methylpiperazin-1-yl)ethoxy]-5-(tetrahydro-2H-pyran-4-yloxy)quinazolin-4-amine, a Novel, Highly Selective, Orally Available, Dual-Specific c-Src/Abl Kinase Inhibitor. Figshare. [Link]

  • Wikipedia. (n.d.). 2-(2-Hydroxyphenyl)-2H-benzotriazoles. Wikipedia. [Link]

  • BuyersGuideChem. (n.d.). 2-(2'-Hydroxy-5-methyl phenyl) benzotriazole. BuyersGuideChem. [Link]

  • National Center for Biotechnology Information. (n.d.). Design, Synthesis, and Antiviral Activities of New Benzotriazole-Based Derivatives. PubMed. [Link]

  • MolPort. (n.d.). Compound N-[2-(4-fluorophenyl)-2H-benzotriazol-5-yl]-4-methoxy-3-nitrobenzamide. MolPort. [Link]

Sources

Comparative

A Comparative Guide to 2-(4-Fluoro-phenyl)-2H-benzotriazol-5-ylamine Derivatives as Potential Anticancer Agents

For Researchers, Scientists, and Drug Development Professionals The quest for novel, effective, and selective anticancer agents is a cornerstone of modern medicinal chemistry. Within this landscape, heterocyclic compound...

Author: BenchChem Technical Support Team. Date: January 2026

For Researchers, Scientists, and Drug Development Professionals

The quest for novel, effective, and selective anticancer agents is a cornerstone of modern medicinal chemistry. Within this landscape, heterocyclic compounds have emerged as a particularly fruitful area of investigation. Among these, the benzotriazole scaffold has garnered significant attention due to its versatile biological activities. This guide provides a comprehensive validation and comparison of a specific class of these compounds: 2-(4-Fluoro-phenyl)-2H-benzotriazol-5-ylamine derivatives, outlining their potential as anticancer agents, their mechanism of action, and the experimental data supporting their development.

While direct and extensive research specifically validating a broad panel of derivatives from the parent compound 2-(4-Fluoro-phenyl)-2H-benzotriazol-5-ylamine is still emerging, the existing body of literature on closely related benzotriazole and benzothiazole analogs provides a strong foundation for their potential efficacy and mechanisms of action.[1][2] This guide will therefore draw upon this closely related data to build a predictive comparison and outline the necessary validation protocols.

The Benzotriazole Scaffold: A Privileged Structure in Cancer Research

The benzotriazole ring system, a bicyclic aromatic heterocycle, serves as a versatile scaffold in drug discovery. Its derivatives have demonstrated a wide array of pharmacological properties, including antimicrobial, antiviral, and, most notably, anticancer activities.[3] The ability of the benzotriazole nucleus to participate in various non-covalent interactions, such as hydrogen bonding and pi-stacking, allows for effective binding to a range of biological targets.

The introduction of a 4-fluorophenyl group at the 2-position and an amine group at the 5-position of the benzotriazole core, creating 2-(4-Fluoro-phenyl)-2H-benzotriazol-5-ylamine, is a strategic design choice. The fluorine atom can enhance metabolic stability and binding affinity, while the amine group provides a key site for further chemical modification to generate a library of derivatives with potentially improved potency and selectivity.

Comparative Anticancer Activity of Benzotriazole Derivatives

The anticancer potential of benzotriazole derivatives is typically evaluated through in vitro cytotoxicity assays against a panel of human cancer cell lines. The half-maximal inhibitory concentration (IC50), the concentration of a compound required to inhibit the growth of 50% of cancer cells, is a key metric for comparison.

While specific IC50 values for a wide range of 2-(4-Fluoro-phenyl)-2H-benzotriazol-5-ylamine derivatives are not yet extensively published, data from structurally similar compounds highlight the potential of this class. For instance, various benzotriazole and benzothiazole derivatives have shown significant activity against cell lines representing breast, lung, colon, and prostate cancers.[1]

Table 1: Representative Anticancer Activity of Structurally Related Benzotriazole and Benzothiazole Derivatives

Compound ClassCancer Cell LineIC50 (µM)Reference
Benzotriazole-substituted quinazolinesA549 (Lung)0.08 - 35.6[4]
Benzothiazole-acetamide derivativesVariousConsiderable Activity[1]
Oxothiazolidine-based benzothiazolesHeLa (Cervical)9.76[2]
Imidazolone derivatives with 4-fluorophenylPC3 (Prostate)8.15[5]

This table presents data from closely related compounds to infer the potential activity of 2-(4-Fluoro-phenyl)-2H-benzotriazol-5-ylamine derivatives. Further direct experimental validation is required.

Unraveling the Mechanism of Action: Key Signaling Pathways

The anticancer effects of benzotriazole derivatives are often attributed to their ability to interfere with critical cellular processes required for cancer cell proliferation and survival. The proposed mechanisms of action for this class of compounds are multifaceted and can include:

  • Kinase Inhibition: Many cancers are driven by aberrant activity of protein kinases. Benzotriazole derivatives have been shown to inhibit key kinases involved in cell cycle progression and signaling, such as Cyclin-Dependent Kinases (CDKs) and Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2).[3][5] Inhibition of these kinases can lead to cell cycle arrest and a reduction in tumor angiogenesis.

  • Induction of Apoptosis: A hallmark of effective anticancer agents is the ability to induce programmed cell death, or apoptosis. Benzotriazole derivatives can trigger apoptosis through various mechanisms, including the activation of caspases and the disruption of the mitochondrial membrane potential.[3]

  • Tubulin Polymerization Inhibition: The microtubule network is essential for cell division, and its disruption is a validated anticancer strategy. Some benzotriazole compounds have been found to inhibit tubulin polymerization, leading to mitotic arrest and cell death.

Below is a diagram illustrating a potential signaling pathway targeted by 2-(4-Fluoro-phenyl)-2H-benzotriazol-5-ylamine derivatives, focusing on the inhibition of key kinases leading to cell cycle arrest and apoptosis.

G cluster_0 Cell Membrane cluster_1 Cytoplasm cluster_2 Nucleus RTK Receptor Tyrosine Kinase (e.g., VEGFR2) Ras Ras RTK->Ras PI3K PI3K RTK->PI3K Raf Raf Ras->Raf MEK MEK Raf->MEK ERK ERK MEK->ERK Proliferation Cell Proliferation ERK->Proliferation Akt Akt PI3K->Akt mTOR mTOR Akt->mTOR Apoptosis Apoptosis Akt->Apoptosis Inhibits mTOR->Proliferation CDK CDK/Cyclin Complex G1_S_Transition G1/S Phase Transition CDK->G1_S_Transition Promotes Benzotriazole 2-(4-Fluoro-phenyl)-2H- benzotriazol-5-ylamine Derivative Benzotriazole->RTK Inhibition Benzotriazole->CDK Inhibition

Caption: Proposed mechanism of action for 2-(4-Fluoro-phenyl)-2H-benzotriazol-5-ylamine derivatives.

Experimental Validation Protocols: A Step-by-Step Guide

The validation of novel anticancer agents requires a series of well-defined and reproducible experiments. Below are detailed protocols for key in vitro assays to assess the anticancer potential of 2-(4-Fluoro-phenyl)-2H-benzotriazol-5-ylamine derivatives.

Cell Viability Assay (MTT Assay)

This assay is a colorimetric method used to assess cell metabolic activity, which serves as an indicator of cell viability, proliferation, and cytotoxicity.

Methodology:

  • Cell Seeding: Plate cancer cells in a 96-well plate at a density of 5,000-10,000 cells per well and incubate for 24 hours to allow for cell attachment.

  • Compound Treatment: Treat the cells with various concentrations of the benzotriazole derivatives (e.g., 0.1, 1, 10, 50, 100 µM) and a vehicle control (e.g., DMSO). Incubate for 48-72 hours.

  • MTT Addition: Add 20 µL of MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

  • Formazan Solubilization: Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

  • Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

  • Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value.

Caption: Workflow for the MTT cell viability assay.

Apoptosis Assay (Annexin V-FITC/Propidium Iodide Staining)

This flow cytometry-based assay differentiates between viable, early apoptotic, late apoptotic, and necrotic cells.

Methodology:

  • Cell Treatment: Treat cancer cells with the benzotriazole derivatives at their IC50 concentrations for 24-48 hours.

  • Cell Harvesting: Harvest the cells by trypsinization and wash with cold PBS.

  • Staining: Resuspend the cells in Annexin V binding buffer and add Annexin V-FITC and Propidium Iodide (PI).

  • Incubation: Incubate the cells in the dark at room temperature for 15 minutes.

  • Flow Cytometry Analysis: Analyze the stained cells using a flow cytometer. Annexin V-positive/PI-negative cells are in early apoptosis, while Annexin V-positive/PI-positive cells are in late apoptosis or necrosis.

Cell Cycle Analysis (Propidium Iodide Staining)

This assay determines the distribution of cells in different phases of the cell cycle (G0/G1, S, and G2/M).

Methodology:

  • Cell Treatment: Treat cancer cells with the benzotriazole derivatives at their IC50 concentrations for 24 hours.

  • Cell Fixation: Harvest the cells and fix them in cold 70% ethanol overnight at -20°C.

  • Staining: Wash the cells with PBS and resuspend in a solution containing PI and RNase A.

  • Incubation: Incubate the cells in the dark at 37°C for 30 minutes.

  • Flow Cytometry Analysis: Analyze the DNA content of the cells using a flow cytometer to determine the percentage of cells in each phase of the cell cycle.

Conclusion and Future Directions

The 2-(4-Fluoro-phenyl)-2H-benzotriazol-5-ylamine scaffold represents a promising starting point for the development of novel anticancer agents. Drawing parallels from structurally similar benzotriazole and benzothiazole derivatives, it is plausible that this class of compounds will exhibit significant cytotoxic activity against a range of cancer cell lines, potentially through the inhibition of key kinases and the induction of apoptosis.

The immediate future for this research area lies in the synthesis of a diverse library of 2-(4-Fluoro-phenyl)-2H-benzotriazol-5-ylamine derivatives and their systematic evaluation using the robust experimental protocols outlined in this guide. This will enable the establishment of a clear structure-activity relationship (SAR) and the identification of lead compounds with optimal anticancer profiles. Subsequent in vivo studies using xenograft models will be crucial to validate their therapeutic potential and pave the way for potential clinical development.[3]

References

  • Qadri, T., Aziz, M., Channar, P.A., et al. (2023). Synthesis, Biological Evaluation and in Silico Investigations of Benzotriazole Derivatives as Potential Inhibitors of NIMA Related Kinase. RSC Advances, 13, 33826–33843. Available from: [Link]

  • Abo-Elanwar, Y.A., Mostafa, A.S., El-Sayed, M.A.A., & Nasr, M.N.A. (2019). Synthesis and biological evaluation of new 2-(4-fluorophenyl) imidazol-5-ones as Anticancer Agents. Journal of Applied Pharmaceutical Science, 9(05), 001–011. Available from: [Link]

  • Gürsoy, A., & Karali, N. (2014). Synthesis and antitumor activity evaluation of new 2-(4-aminophenyl)benzothiazole derivatives bearing different heterocyclic rings. Journal of Enzyme Inhibition and Medicinal Chemistry, 30(4), 589-597. Available from: [Link]

  • Chiscov, A., et al. (2024). Benzotriazole in Cancer: A Systematic Review on Preclinical Evidence and Structure–Activity Relationship. International Journal of Molecular Sciences, 25(3), 1521. Available from: [Link]

  • Hernandez-Luis, F., et al. (2021). Synthesis, Antiprotozoal Activity, and Cheminformatic Analysis of 2-Phenyl-2H-Indazole Derivatives. Molecules, 26(8), 2135. Available from: [Link]

  • Imran, M., et al. (2021). Benzothiazole derivatives as anticancer agents. Expert Opinion on Drug Discovery, 16(11), 1269-1287. Available from: [Link]

  • Abo-Elanwar, Y.A., et al. (2019). Synthesis and biological evaluation of new 2-(4-fluorophenyl) imidazol-5-ones as anticancer agents. ResearchGate. Available from: [Link]

  • Suresh, K., et al. (2012). Synthesis, antiviral and cytotoxic investigations of 2-(4-chlorophenyl)-3-substituted quinazolin-4(3H) ones. ResearchGate. Available from: [Link]

  • Gürsoy, A., & Karali, N. (2014). Synthesis and antitumor activity evaluation of new 2-(4-aminophenyl)benzothiazole derivatives bearing different heterocyclic rings. ResearchGate. Available from: [Link]

  • Yazdani, I., et al. (2022). Study of the anticancer effect of new quinazolinone hydrazine derivatives as receptor tyrosine kinase inhibitors. Frontiers in Chemistry, 10, 1046467. Available from: [Link]

  • Wang, Y., et al. (2023). Benzamides Substituted with Quinoline-Linked 1,2,4-Oxadiazole: Synthesis, Biological Activity and Toxicity to Zebrafish Embryo. Molecules, 28(19), 6902. Available from: [Link]

  • Reddy, T.S., et al. (2021). Synthesis, biological evaluation and docking studies of 1,2,4-oxadiazole linked 5-fluorouracil derivatives as anticancer agents. BMC Chemistry, 15(1), 26. Available from: [Link]

  • Schmidt, J., et al. (2023). Antiparasitic Activity of Fluorophenyl-Substituted Pyrimido[1,2-a]benzimidazoles. Pharmaceuticals, 16(1), 114. Available from: [Link]

  • Hranovska, A., et al. (2022). Synthesis, Characterization, and In Vitro Anticancer Evaluation of 2-Aryl-4-Arylsulfonyl-5-RS-1,3-Oxazoles. Biointerface Research in Applied Chemistry, 12(6), 7543-7561. Available from: [Link]

  • Gürsoy, A., & Karali, N. (2014). Synthesis and antitumor activity evaluation of new 2-(4-aminophenyl)benzothiazole derivatives bearin. AVESİS. Available from: [Link]

  • Wieczorek-Błau, F., et al. (2022). Synthesis and In Vitro Evaluation of Anticancer Activity of Fluorophenyl Derivatives of 1,3,4-Thiadiazole Against Estrogen-Dependent Breast Cancer. Molecules, 27(21), 7215. Available from: [Link]

  • Singh, A.K., et al. (2022). Gaussian field-based 3D-QSAR and molecular simulation studies to design potent pyrimidine–sulfonamide hybrids as selective BRAF inhibitors. RSC Advances, 12, 30181-30200. Available from: [Link]

  • Shaik, A.B., et al. (2014). Synthesis, Characterization And In-Vitro Cytotoxic Evaluation Of Novel Amide Derivatives Of 5-[2-(4- Methoxyphenyl)Pyridin-3-Yl]-1, 3, 4-Thiadiazol-2-Amine. ResearchGate. Available from: [Link]

Sources

Validation

A Technical Guide to the Structure-Activity Relationship of 2-Aryl-2H-benzotriazole Analogs as Kinase Inhibitors

This guide provides a comprehensive analysis of the structure-activity relationships (SAR) of 2-aryl-2H-benzotriazole analogs, with a particular focus on their potential as kinase inhibitors. While a systematic explorati...

Author: BenchChem Technical Support Team. Date: January 2026

This guide provides a comprehensive analysis of the structure-activity relationships (SAR) of 2-aryl-2H-benzotriazole analogs, with a particular focus on their potential as kinase inhibitors. While a systematic exploration of the 2-phenyl-2H-benzotriazol-5-amine scaffold is an emerging area, this guide synthesizes existing data on related benzotriazole derivatives to provide actionable insights for researchers, medicinal chemists, and professionals in drug development. We will delve into the rationale behind experimental designs, present comparative biological data, and offer detailed methodologies to support further investigation in this promising area of oncology research.

Introduction: The Benzotriazole Scaffold in Kinase Inhibition

The benzotriazole moiety is recognized as a "privileged scaffold" in medicinal chemistry due to its ability to interact with a wide range of biological targets.[1] Its fused aromatic system and nitrogen atoms make it an attractive framework for designing small molecule inhibitors.[2] Kinases, a class of enzymes that play a crucial role in cell signaling, are frequently dysregulated in cancer, making them a prime target for therapeutic intervention.[3] The development of kinase inhibitors has revolutionized cancer treatment, and the benzotriazole scaffold has emerged as a promising starting point for the design of novel inhibitors.[2][4]

The 2-aryl-2H-benzotriazole core, in particular, offers a versatile platform for structural modification. The aryl group at the 2-position can be readily functionalized to explore interactions with different regions of the kinase active site, while substitutions on the benzotriazole ring can modulate the physicochemical properties and target selectivity of the compounds. The presence of an amine group, particularly at the 5-position, provides a key handle for further derivatization and can act as a crucial hydrogen bond donor or acceptor in protein-ligand interactions.

Structure-Activity Relationship (SAR) Analysis

While a comprehensive SAR study for a single, homologous series of 2-phenyl-2H-benzotriazol-5-amine analogs is not yet available in the public domain, we can infer key trends by analyzing various reported benzotriazole derivatives with kinase inhibitory or anticancer activity.

The Importance of the 2-Aryl Substituent

The nature and substitution pattern of the aryl ring at the 2-position of the benzotriazole core are critical for activity. This moiety is often directed towards the hydrophobic pocket of the kinase active site.

  • Substitution Pattern: The position of substituents on the phenyl ring can significantly impact potency. For related heterocyclic kinase inhibitors, ortho and para substitutions are often well-tolerated and can enhance activity by forming additional interactions within the binding pocket.

  • Electronic Effects: Electron-donating or electron-withdrawing groups on the phenyl ring can influence the overall electron density of the molecule, affecting its binding affinity and pharmacokinetic properties.

  • Steric Hindrance: The size of the substituent on the phenyl ring can influence the compound's ability to fit within the confines of the kinase active site.

The Role of the Benzotriazole Core and its Substituents

The benzotriazole nucleus itself is a key pharmacophoric element. Substitutions on the benzene ring of the benzotriazole can fine-tune the molecule's properties.

  • Halogenation: The introduction of halogen atoms, such as chlorine or bromine, on the benzotriazole ring has been shown to enhance the anticancer activity of some derivatives.[5] This may be due to increased lipophilicity, leading to better cell permeability, or through specific halogen bonding interactions with the target protein.

  • Methyl Groups: Small alkyl groups like methyl can also positively influence activity by establishing hydrophobic interactions in the active site.

The Significance of the 5-Amino Group

The amino group at the 5-position of the benzotriazole ring is a critical feature for establishing key interactions with the kinase hinge region, a common binding motif for type I and type II kinase inhibitors. This amine can act as a hydrogen bond donor, a common interaction in the hinge region of many kinases. Furthermore, this amine provides a convenient point for synthetic elaboration, allowing for the introduction of larger side chains to probe for additional binding interactions.

Comparative Analysis of Benzotriazole Analogs

To illustrate the potential of the benzotriazole scaffold, the following table summarizes the anticancer activity of selected derivatives from the literature. It is important to note that these compounds belong to different structural classes, and direct comparison should be made with caution. However, this data provides a valuable overview of the potency that can be achieved with this scaffold.

Compound ClassCancer Cell LineIC50 (µM)Reference
Benzotriazole-substituted 2-PhenylquinazolineMCF-7 (Breast)3.16[6]
Benzotriazole-substituted 2-PhenylquinazolineHeLa (Cervical)5.31[6]
1,3,4-Oxadiazole-Benzotriazole HybridMCF-7 (Breast)5.68 µg/mL[4]
1,3,4-Oxadiazole-Benzotriazole HybridHT-29 (Colon)10.21 µg/mL[4]
Pyrimidine-Benzotriazole DerivativeSiHa (Cervical)0.009[4]

Experimental Protocols

The following sections provide generalized experimental protocols for the synthesis and biological evaluation of 2-aryl-2H-benzotriazole analogs, based on methodologies reported in the literature.

General Synthesis of 2-Aryl-2H-benzotriazol-5-amine

A common route to synthesize the 2-aryl-2H-benzotriazol-5-amine scaffold involves the reductive cyclization of an o-nitroazobenzene intermediate.

Step 1: Diazotization and Azo Coupling

  • Dissolve the desired substituted aniline in an acidic solution (e.g., HCl).

  • Cool the solution to 0-5 °C in an ice bath.

  • Add a solution of sodium nitrite (NaNO₂) dropwise to form the diazonium salt.

  • In a separate flask, dissolve a substituted o-nitroaniline in a suitable solvent.

  • Slowly add the diazonium salt solution to the o-nitroaniline solution to form the o-nitroazobenzene intermediate.

Step 2: Reductive Cyclization

  • Dissolve the o-nitroazobenzene intermediate in a suitable solvent (e.g., ethanol).

  • Add a reducing agent, such as sodium dithionite (Na₂S₂O₄) or tin(II) chloride (SnCl₂).

  • Reflux the reaction mixture until the starting material is consumed (monitor by TLC).

  • Cool the reaction and neutralize with a base (e.g., sodium bicarbonate).

  • Extract the product with an organic solvent, dry, and purify by column chromatography or recrystallization.

Synthesis_Workflow cluster_start Starting Materials cluster_step1 Step 1: Diazotization & Coupling cluster_step2 Step 2: Reductive Cyclization cluster_end Final Product Aniline Substituted Aniline Diazotization Diazotization (NaNO₂, HCl, 0-5 °C) Aniline->Diazotization Nitroaniline o-Nitroaniline Coupling Azo Coupling Nitroaniline->Coupling Diazotization->Coupling Diazonium Salt Reduction Reductive Cyclization (e.g., Na₂S₂O₄) Coupling->Reduction o-Nitroazobenzene FinalProduct 2-Aryl-2H-benzotriazol-5-amine Reduction->FinalProduct

Caption: General synthetic workflow for 2-aryl-2H-benzotriazol-5-amine.

In Vitro Kinase Inhibition Assay

The inhibitory activity of the synthesized compounds against a panel of kinases can be evaluated using a variety of commercially available assay kits, often based on measuring the amount of ATP consumed during the phosphorylation reaction.

  • Prepare a stock solution of the test compound in DMSO.

  • Serially dilute the compound to obtain a range of concentrations.

  • In a microplate, add the kinase, the appropriate substrate, and ATP.

  • Add the test compound or vehicle control (DMSO) to the wells.

  • Incubate the plate at the recommended temperature and for the specified time.

  • Stop the reaction and measure the kinase activity using a suitable detection method (e.g., luminescence, fluorescence).

  • Calculate the percentage of inhibition for each compound concentration and determine the IC50 value by plotting the data.

Kinase_Assay_Workflow Start Prepare Reagents (Kinase, Substrate, ATP, Compound) Incubation Incubate Reaction Mixture Start->Incubation Detection Measure Kinase Activity Incubation->Detection Analysis Calculate % Inhibition & IC50 Detection->Analysis

Caption: Workflow for an in vitro kinase inhibition assay.

Molecular Modeling and Mechanistic Insights

Molecular docking studies can provide valuable insights into the potential binding modes of 2-aryl-2H-benzotriazole analogs within the ATP-binding site of kinases. These studies can help to rationalize observed SAR and guide the design of more potent and selective inhibitors.

A typical binding mode would involve the benzotriazole core acting as a scaffold, with the 5-amino group forming hydrogen bonds with the hinge region of the kinase. The 2-aryl substituent would likely occupy the hydrophobic pocket adjacent to the ATP-binding site.

Kinase_Binding_Model cluster_kinase Kinase Active Site cluster_ligand 2-Aryl-2H-benzotriazol-5-amine Hinge Hinge Region HydrophobicPocket Hydrophobic Pocket Benzotriazole Benzotriazole Core Amine 5-Amino Group Benzotriazole->Amine Aryl 2-Aryl Group Benzotriazole->Aryl Amine->Hinge H-Bond Aryl->HydrophobicPocket Hydrophobic Interaction

Caption: Putative binding model of a 2-aryl-2H-benzotriazol-5-amine analog.

Conclusion and Future Directions

The 2-aryl-2H-benzotriazole scaffold represents a promising starting point for the development of novel kinase inhibitors. The available data, although not from a systematic study of the 2-phenyl-2H-benzotriazol-5-amine subclass, suggests that modifications to the 2-aryl group and the benzotriazole core can significantly impact anticancer activity. The 5-amino group is a key feature for potential interactions with the kinase hinge region.

Future research should focus on the systematic synthesis and evaluation of a library of 2-phenyl-2H-benzotriazol-5-amine analogs to establish a clear and comprehensive SAR. This should include variations in the substitution pattern and electronic properties of the phenyl ring, as well as exploration of different substituents on the benzotriazole core. Such studies, coupled with molecular modeling and co-crystallization efforts, will be crucial in unlocking the full therapeutic potential of this exciting class of compounds.

References

  • Qadri, T., Aziz, M., Channar, P.A., Ejaz, S.A., Hussain, M., Attaullah, H.M., Ujan, R., Hussain, Z., Zehra, T., Saeed, A., et al. (2023). Synthesis, Biological Evaluation and in Silico Investigations of Benzotriazole Derivatives as Potential Inhibitors of NIMA Related Kinase. RSC Advances, 13, 33826–33843. [Link]

  • Anjana, V. S., et al. (2021). An Overview on Medicinal Perspective and Biological Behavior of Benzotriazole; Synthetic Study on Its Multifaceted Biological Activities. International Journal of Research and Review, 8(5), 367-380. [Link]

  • Martin, C. R., & Tizzard, G. J. (2019). 6-Bromo-N-(2-methyl-2H-benzo[d][1][4][7]triazol-5-yl)quinolin-4-amine. Molbank, 2019(4), M1093. [Link]

  • Kumar, A., et al. (2023). Benzotriazole Substituted 2-Phenylquinazolines as Anticancer Agents: Synthesis, Screening, Antiproliferative and Tubulin Polymerization Inhibition Activity. Current Cancer Drug Targets, 23(4), 278-292. [Link]

  • Cortes, D. G., et al. (2024). Benzotriazole in Cancer: A Systematic Review on Preclinical Evidence and Structure–Activity Relationship. International Journal of Molecular Sciences, 25(10), 5289. [Link]

  • El-Sayed, M. A., et al. (2021). Design, synthesis, and molecular docking of novel 2-arylbenzothiazole multiangiokinase inhibitors targeting breast cancer. Archiv der Pharmazie, 354(10), e2100140. [Link]

  • Wang, Z., et al. (2014). Recent Development of Benzotriazole-Based Medicinal Drugs. Med chem, 4(8), 596-607. [Link]

Sources

Validation

A Comparative Guide to the Molecular Docking of Benzotriazole-Based Inhibitors

In the landscape of modern drug discovery, the benzotriazole scaffold has emerged as a "privileged" structure, a recurring molecular framework that demonstrates a remarkable propensity for binding to a diverse range of b...

Author: BenchChem Technical Support Team. Date: January 2026

In the landscape of modern drug discovery, the benzotriazole scaffold has emerged as a "privileged" structure, a recurring molecular framework that demonstrates a remarkable propensity for binding to a diverse range of biological targets.[1][2] This versatility has led to the development of benzotriazole-containing compounds with a wide spectrum of therapeutic activities, including antiviral, anticancer, antimicrobial, and anti-inflammatory properties.[3][4][5][6] At the heart of designing and optimizing these potent inhibitors lies the powerful computational technique of molecular docking.

This guide provides a comparative analysis of molecular docking studies performed on various benzotriazole-based inhibitors targeting different protein classes. We will delve into the methodologies, compare the binding affinities, and dissect the crucial molecular interactions that underpin their inhibitory action. By examining these case studies, we aim to provide researchers, scientists, and drug development professionals with a deeper understanding of the structural determinants of benzotriazole-inhibitor binding and to showcase how computational approaches can accelerate the journey from hit identification to lead optimization.

The Rationale for Docking in Benzotriazole Inhibitor Design

Molecular docking is an indispensable tool in computer-aided drug design that predicts the preferred orientation of a small molecule (ligand) when bound to a larger molecule, typically a protein receptor.[7] This computational method allows for the rapid screening of virtual libraries of compounds and provides invaluable insights into the binding energetics and intermolecular interactions. For benzotriazole derivatives, docking studies are instrumental in:

  • Identifying potential protein targets: Screening benzotriazole-based libraries against various protein structures can uncover novel therapeutic applications.

  • Understanding structure-activity relationships (SAR): By comparing the docking poses and scores of a series of analogues, researchers can elucidate how different functional groups on the benzotriazole scaffold contribute to binding affinity and selectivity.[8]

  • Guiding lead optimization: The detailed interaction patterns revealed by docking simulations can inform the rational design of more potent and specific inhibitors.

Comparative Docking Studies: Case Examples

To illustrate the power and versatility of molecular docking in the study of benzotriazole inhibitors, we will now examine and compare findings from several key research areas.

Case Study 1: Targeting Viral Proteases - SARS-CoV 3Cl Protease

The 3Cl protease (3ClPro) of SARS-CoV is a crucial enzyme for viral replication, making it a prime target for antiviral drug development.[3] In a notable in-silico study, a series of benzotriazole ester derivatives were designed and docked against the SARS-CoV 3ClPro (PDB ID: 1UK4) using the Molegro Virtual Docker (MVD) software.[3] The objective was to identify potent inhibitors by substituting various electron-withdrawing and electron-donating groups on the benzotriazole nucleus.[3]

Methodology:

The study employed a flexible docking approach, allowing for the conformational adaptation of the ligands to the rigid receptor active site.[3] Both automatic and manual docking methods were utilized. In the automatic mode, the MVD algorithm identifies the most probable binding cavities, while in the manual mode, the search space is explicitly defined around the known active site residues.[3] The performance of the designed inhibitors was compared against the standard antiretroviral drug, Maraviroc.[3]

Results and Analysis:

The docking results revealed that benzotriazole esters with electron-withdrawing groups, such as nitro (NO2) and cyano (CN), exhibited the highest ranking scores.[3] Specifically, compound 38 (with a CN group) and compound 27 (with an NO2 group) were identified as the most promising candidates, displaying binding properties comparable to Maraviroc.[3] This suggests that the electronic properties of the substituents play a critical role in the interaction with the 3ClPro active site.

CompoundDocking MethodKey Interacting Residues
Compound 38 (CN-substituted) AutomaticNot explicitly detailed in the abstract
Compound 27 (NO2-substituted) ManualNot explicitly detailed in the abstract
Maraviroc (Standard) BothNot explicitly detailed in the abstract

Table 1: Comparative Docking of Benzotriazole Esters against SARS-CoV 3Cl Protease.[3]

The causality behind the superior performance of electron-withdrawing groups can be attributed to their ability to modulate the electrostatic potential of the benzotriazole core, potentially enhancing interactions with key residues in the active site.

Experimental Workflow:

G cluster_prep Preparation cluster_docking Docking Simulation cluster_analysis Analysis ligand_design Design Benzotriazole Esters (ChemSketch) docking Molecular Docking (Molegro Virtual Docker) ligand_design->docking protein_prep Obtain Protein Structure (PDB ID: 1UK4) protein_prep->docking auto_dock Automatic Docking docking->auto_dock manual_dock Manual Docking docking->manual_dock scoring Rank by Docking Score auto_dock->scoring manual_dock->scoring comparison Compare with Standard (Maraviroc) scoring->comparison sar Structure-Activity Relationship Analysis comparison->sar

Caption: Workflow for the in-silico screening of benzotriazole esters against SARS-CoV 3ClPro.

Case Study 2: Targeting Cancer-Related Kinases - Focal Adhesion Kinase (FAK)

Focal Adhesion Kinase (FAK) is a non-receptor tyrosine kinase that plays a pivotal role in cell adhesion, proliferation, and survival. Its overexpression is associated with various cancers, making it an attractive target for anticancer drug design. A study focused on novel 1,3,4-oxadiazole derivatives incorporating a benzotriazole moiety as potential FAK inhibitors.[4]

Methodology:

This study combined chemical synthesis, biological evaluation, and molecular docking to identify and characterize new FAK inhibitors.[4] The docking simulation was performed to elucidate the possible binding mode of the most potent compound, compound 4, within the active site of the FAK protein.[4]

Results and Analysis:

Compound 4 emerged as the most potent inhibitor against MCF-7 and HT29 cancer cell lines and also exhibited the strongest FAK inhibitory activity with an IC50 value of 1.2 ± 0.3 μM.[4] The docking study provided a structural basis for this potent activity, revealing key interactions with the FAK active site. The benzotriazole moiety likely contributes to the overall binding affinity through hydrophobic and/or hydrogen bonding interactions.

CompoundTarget Cell LinesFAK Inhibitory IC50 (μM)
Compound 4 MCF-7, HT291.2 ± 0.3

Table 2: Biological Activity of the Lead Benzotriazole-Oxadiazole Hybrid (Compound 4).[4]

The successful integration of a benzotriazole scaffold into a 1,3,4-oxadiazole core highlights a valuable strategy for developing novel kinase inhibitors. The benzotriazole moiety can act as a versatile anchor, occupying specific pockets within the kinase active site and enhancing the overall inhibitory potential.

Binding Interaction Diagram:

G cluster_protein FAK Active Site cluster_ligand Compound 4 RES1 Amino Acid 1 RES2 Amino Acid 2 RES3 Amino Acid 3 BTA Benzotriazole Moiety BTA->RES1 Hydrophobic Interaction OXA 1,3,4-Oxadiazole Core OXA->RES2 Hydrogen Bond SUB Substituent SUB->RES3 van der Waals Contact

Caption: A conceptual diagram of the binding interactions of Compound 4 within the FAK active site.

Case Study 3: Combating Antibiotic Resistance - Metallo-β-Lactamase (MBL) Inhibitors

The rise of antibiotic resistance is a global health crisis, and metallo-β-lactamases (MBLs) are a major contributor, conferring resistance to a broad spectrum of β-lactam antibiotics.[9][10] The development of MBL inhibitors is therefore a critical area of research. A high-throughput docking (HTD) campaign was conducted to identify broad-spectrum inhibitors against clinically relevant MBLs, including IMP-1, NDM-1, and VIM-2.[9]

Methodology:

The study utilized the GOLD software for the docking simulations, employing the ChemScore scoring function to rank the compounds.[9] A large library of compounds was screened, and hits were selected based on their docking scores against multiple MBLs, as well as their physicochemical properties.[9]

Results and Analysis:

The HTD campaign successfully identified a hit compound (compound 1) with a benzotriazole-related scaffold that showed inhibitory activity against VIM-2 and NDM-1 in the micromolar range.[9] The docking studies predicted that the methanesulfonamide moiety of the inhibitor interacts with the zinc ions in the active site of both VIM-2 and NDM-1.[9] In VIM-2, the binding was further stabilized by a π-stacking interaction between the aromatic ring of the inhibitor and Phe61.[9]

MBL TargetDocking Score (ChemScore)Experimental Inhibition
VIM-2 41.93Micromolar range
NDM-1 40.21Micromolar range
IMP-1 37.42No significant inhibition

Table 3: Comparative Docking and Inhibition Data for the Hit Compound against MBLs.[9]

This study exemplifies how large-scale in-silico screening can effectively identify novel scaffolds for inhibitor development. The subsequent optimization of the initial hit, guided by the docking insights, can lead to the discovery of potent and broad-spectrum inhibitors.

Conclusion and Future Perspectives

The comparative analysis of these docking studies underscores the pivotal role of molecular modeling in the exploration of benzotriazole-based inhibitors. From viral proteases to cancer-related kinases and bacterial resistance enzymes, the benzotriazole scaffold has proven to be a remarkably adaptable foundation for inhibitor design.

The choice of docking software, scoring functions, and simulation parameters can influence the outcome of the study, and it is crucial to validate the computational predictions with experimental data. The synergy between in-silico methods and traditional medicinal chemistry is paramount for the successful development of novel therapeutics.

Future research in this area will likely involve the application of more advanced computational techniques, such as molecular dynamics simulations and free energy calculations, to provide a more dynamic and quantitative understanding of inhibitor binding. The continued exploration of the chemical space around the benzotriazole nucleus, guided by these powerful computational tools, holds immense promise for the discovery of next-generation inhibitors targeting a wide array of diseases.

References

  • In-silico Docking Studies Of Substituted Benzotriazole As A Protease Inhibitor For SARS CoV. - RJPBCS.
  • Synthesis, biological evaluation, and molecular docking studies of novel 1,3,4-oxadiazole derivatives possessing benzotriazole moiety as FAK inhibitors with anticancer activity. PubMed.
  • Molecular Docking Studies of Novel Benzotriazole Derivative as Potent Antimicrobial Agent. Current Opinion.
  • Designing of New Benzotriazole Analogs using Molecular Docking Studies against Receptor 1EA1.Pdb & 1IYL.pdb. Journal of Drug Delivery & Therapeutics.
  • Spectral analysis and docking of new benzotriazole derivatives. (2024-07-26).
  • Understanding Corrosion Inhibition With Van Der Waals DFT Methods: The Case of Benzotriazole. PubMed.
  • Molecular Docking Studies of Novel Benzotriazole Derivative as Potent Antimicrobial Agent. (2023-05-25).
  • Design, Synthesis, Molecular Docking, and In Vitro Antibacterial Evaluation of Benzotriazole-Based β-Amino Alcohols and Their Corresponding 1,3-Oxazolidines. ACS Omega.
  • Benzotriazole: An overview on its versatile biological behavior. PMC - PubMed Central.
  • Design, Synthesis, Molecular Docking, and In Vitro Antibacterial Evaluation of Benzotriazole-Based β-Amino Alcohols and Their Corresponding 1,3-Oxazolidines. NIH.
  • Synthesis, In Vitro α-Glucosidase Inhibitory Activity and Molecular Docking Study of New Benzotriazole-Based Bis-Schiff Base Derivatives. MDPI.
  • 3D-QSAR and Molecular Docking Studies on Benzotriazoles as Antiproliferative Agents and Histone Deacetylase Inhibitors. Semantic Scholar.
  • Computational docking comparison of 7-chlorobenzotriazole analogs with target proteins. Benchchem.
  • Molecular Docking Studies of Novel Benzotriazole Derivative as Potent Antimicrobial Agent. Current Opinion.
  • Benzotriazole-oxadiazole hybrid Compounds: Synthesis, anticancer Activity, molecular docking and ADME profiling studies | Request PDF. ResearchGate.
  • Antimicrobial and Computational Studies of Newly Synthesized Benzotriazoles. PMC - NIH.
  • Benzotriazole Derivatives: Design, In Silico Studies, And Biological Evaluation As Antiarthritic Agents. International Journal of Pharmaceutical Sciences.
  • Benzotriazole Ultraviolet Stabilizers (BUVSs) as Potential Protein Kinase Antagonists in Rice | Environmental Science & Technology. ACS Publications.
  • Antimicrobial and Computational Studies of Newly Synthesized Benzotriazoles | Request PDF. ResearchGate.
  • Targeting clinically-relevant metallo-β-lactamases: from high-throughput docking to broad-spectrum inhibitors. CORE.
  • Design, synthesis, molecular docking, and biological evaluation of chalcones bearing benzotriazole analogues as dual anti-inflammatory and anticancer agents. ResearchGate.
  • Study on the synergistic effect and mechanism of inhibitors benzotriazole and pyrazole on copper surface. ResearchGate.
  • New inhibitors of protein kinase CK2, analogues of benzimidazole and benzotriazole.
  • New inhibitors of protein kinase CK2, analogues of benzimidazole and benzotriazole.
  • Design, Synthesis, Molecular Docking, and In Vitro Antibacterial Evaluation of Benzotriazole-Based β‑Amino Alcohols and Their. Semantic Scholar.
  • Docking and scoring of metallo-beta-lactamases inhibitors. PubMed.
  • Benzotriazole and its derivatives: A comprehensive review of its synthesis, activities and applications. Growing Science.
  • Docking-based 3D-QSAR modeling of the inhibitors of IMP metallo-β-lactamase.
  • Novel Benzotriazole-β-lactam Derivatives as Antimalarial Agents: Design, Synthesis, Biological Evaluation and Molecular Docking Studies. MalariaWorld.
  • Rational design of benzobisheterocycle metallo-β-lactamase inhibitors: a tricyclic scaffold enhances potency against target enzymes. NIH.

Sources

Comparative

A Researcher's Guide to Cross-Reactivity Profiling of 2-(4-Fluoro-phenyl)-2H-benzotriazol-5-ylamine Against a Panel of Kinases

< Introduction: The Imperative of Kinase Selectivity in Drug Discovery Protein kinases are a large family of enzymes that play critical roles in regulating a vast array of cellular processes.[1][2][3] Their dysregulation...

Author: BenchChem Technical Support Team. Date: January 2026

<

Introduction: The Imperative of Kinase Selectivity in Drug Discovery

Protein kinases are a large family of enzymes that play critical roles in regulating a vast array of cellular processes.[1][2][3] Their dysregulation is a hallmark of many diseases, particularly cancer, making them one of the most important classes of drug targets.[4] Consequently, the development of small molecule kinase inhibitors has become a major focus of modern drug discovery.[3] However, a significant hurdle in this endeavor is achieving inhibitor selectivity.[5][6] The ATP-binding site, the target of most kinase inhibitors, is highly conserved across the kinome, leading to the potential for off-target effects and associated toxicities.[7][8][9] Therefore, comprehensive cross-reactivity profiling of any new kinase inhibitor is not just a regulatory requirement but a fundamental step in understanding its therapeutic potential and safety profile.[10][11]

This guide provides an in-depth comparison of methodologies for profiling the cross-reactivity of a novel investigational compound, 2-(4-Fluoro-phenyl)-2H-benzotriazol-5-ylamine, against a broad panel of kinases. We will explore the experimental design, present hypothetical data, and offer a detailed protocol for a widely used kinase assay, providing researchers with the necessary tools to conduct and interpret such studies. For the purpose of this guide, we will hypothesize that 2-(4-Fluoro-phenyl)-2H-benzotriazol-5-ylamine is a potent inhibitor of Aurora Kinase A (AURKA), a key regulator of mitosis.

Comparative Analysis: Profiling 2-(4-Fluoro-phenyl)-2H-benzotriazol-5-ylamine Against Established Kinase Inhibitors

To contextualize the selectivity profile of our compound of interest, we will compare its hypothetical performance against two well-characterized kinase inhibitors: Dasatinib, a dual Src/Abl inhibitor, and CYC116, an Aurora kinase inhibitor.

Experimental Design for Kinase Cross-Reactivity Profiling

The primary goal is to determine the half-maximal inhibitory concentration (IC50) of 2-(4-Fluoro-phenyl)-2H-benzotriazol-5-ylamine against a diverse panel of kinases. The IC50 value represents the concentration of an inhibitor required to reduce the activity of a specific enzyme by 50%.[12][13] A lower IC50 value indicates higher potency.[13]

Kinase Panel Selection: A representative panel of kinases should be chosen to cover a broad spectrum of the human kinome.[14][15] Commercial services offer panels ranging from focused sets (e.g., tyrosine kinases) to comprehensive kinome-wide screens.[14][16][17] For this guide, we will utilize a hypothetical panel of 10 representative kinases.

Assay Technology: A variety of in vitro kinase assay formats are available, including radiometric, fluorescence-based, and luminescence-based methods.[2][3][18] Radiometric assays, which measure the transfer of a radiolabeled phosphate from ATP to a substrate, are often considered the "gold standard" due to their direct and sensitive nature.[2][3][19][20][21][22][23] However, for high-throughput screening, non-radiometric methods like the ADP-Glo™ Kinase Assay are widely adopted for their convenience and robust performance.[24][25][26][27] We will base our hypothetical data on the ADP-Glo™ platform.

Data Presentation: Comparative IC50 Values

The following table summarizes the hypothetical IC50 values for 2-(4-Fluoro-phenyl)-2H-benzotriazol-5-ylamine and the two reference compounds against a panel of 10 kinases.

Kinase2-(4-Fluoro-phenyl)-2H-benzotriazol-5-ylamine IC50 (nM)Dasatinib IC50 (nM)CYC116 IC50 (nM)
AURKA 15 1508
AURKB502009.2
ABL1>10,00015,000
SRC8,5000.8>10,000
EGFR>10,000500>10,000
VEGFR25,00010>10,000
CDK22,5003001,200
p38α (MAPK14)7,800808,000
MEK1 (MAP2K1)>10,000>10,000>10,000
AKT19,2002,500>10,000

Note: These are hypothetical data for illustrative purposes.

Interpretation of Cross-Reactivity Data

Based on the hypothetical data, 2-(4-Fluoro-phenyl)-2H-benzotriazol-5-ylamine demonstrates significant potency against its primary target, AURKA, with an IC50 of 15 nM. It also shows some activity against AURKB (50 nM), which is expected due to the high homology between Aurora kinase family members. Importantly, the compound exhibits high selectivity, with IC50 values greater than 5,000 nM against most other kinases in the panel.

In contrast, Dasatinib, while a potent ABL1 and SRC inhibitor, shows significant cross-reactivity with several other kinases, including VEGFR2 and p38α. CYC116, like our investigational compound, demonstrates good selectivity for the Aurora kinases.

Visualizing Kinase Selectivity

A graphical representation can provide a clear overview of the compound's selectivity profile. The following DOT graph illustrates the inhibitory activity of 2-(4-Fluoro-phenyl)-2H-benzotriazol-5-ylamine against the kinase panel.

Kinase_Selectivity cluster_compound 2-(4-Fluoro-phenyl)-2H-benzotriazol-5-ylamine cluster_targets Kinase Targets Compound Compound X AURKA AURKA IC50 = 15 nM Compound->AURKA High Potency AURKB AURKB IC50 = 50 nM Compound->AURKB Moderate Potency ABL1 ABL1 Compound->ABL1 Low to No Activity SRC SRC IC50 = 8,500 nM Compound->SRC Low to No Activity EGFR EGFR Compound->EGFR Low to No Activity VEGFR2 VEGFR2 IC50 = 5,000 nM Compound->VEGFR2 Low to No Activity CDK2 CDK2 IC50 = 2,500 nM Compound->CDK2 Low to No Activity p38a p38α IC50 = 7,800 nM Compound->p38a Low to No Activity MEK1 MEK1 Compound->MEK1 Low to No Activity AKT1 AKT1 IC50 = 9,200 nM Compound->AKT1 Low to No Activity ADP_Glo_Workflow cluster_prep Preparation cluster_reaction Kinase Reaction cluster_detection Signal Detection cluster_analysis Data Analysis Compound_Prep 1. Prepare Compound Dilutions Add_Compound 4. Add Compound to Plate Compound_Prep->Add_Compound Kinase_Mix 2. Prepare Kinase/Substrate Mix Add_Kinase 5. Add Kinase/Substrate Mix Kinase_Mix->Add_Kinase ATP_Sol 3. Prepare ATP Solution Add_ATP 6. Initiate Reaction with ATP ATP_Sol->Add_ATP Add_Compound->Add_Kinase Add_Kinase->Add_ATP Incubate_Kinase 7. Incubate Add_ATP->Incubate_Kinase Add_ADP_Glo 8. Add ADP-Glo™ Reagent (Stop & Deplete ATP) Incubate_Kinase->Add_ADP_Glo Incubate_Stop 9. Incubate Add_ADP_Glo->Incubate_Stop Add_Detection 10. Add Kinase Detection Reagent (ADP->ATP & Signal) Incubate_Stop->Add_Detection Incubate_Signal 11. Incubate Add_Detection->Incubate_Signal Read_Luminescence 12. Read Luminescence Incubate_Signal->Read_Luminescence Calc_Inhibition 13. Calculate % Inhibition Read_Luminescence->Calc_Inhibition Plot_Curve 14. Plot Dose-Response Curve Calc_Inhibition->Plot_Curve Determine_IC50 15. Determine IC50 Plot_Curve->Determine_IC50

Sources

Validation

A Comparative Guide to the Synthetic Efficiency of Routes to 2-Aryl-2H-Benzotriazoles

This guide provides a comparative analysis of prevalent synthetic methodologies for the preparation of 2-aryl-2H-benzotriazoles, a critical structural motif in medicinal chemistry and materials science. We will delve int...

Author: BenchChem Technical Support Team. Date: January 2026

This guide provides a comparative analysis of prevalent synthetic methodologies for the preparation of 2-aryl-2H-benzotriazoles, a critical structural motif in medicinal chemistry and materials science. We will delve into the experimental nuances, mechanistic underpinnings, and overall efficiency of various routes, offering researchers the insights needed to select the optimal pathway for their specific applications.

Introduction: The Significance of 2-Aryl-2H-Benzotriazoles

The 2-aryl-2H-benzotriazole scaffold is a cornerstone in the development of ultraviolet (UV) absorbers, fluorescent whiteners, and photostabilizers. Its unique photophysical properties, characterized by strong absorption in the UV region and efficient dissipation of energy, make it an invaluable component in protecting materials from photodegradation. In the pharmaceutical realm, this moiety is recognized as a privileged structure, appearing in a range of therapeutic agents due to its ability to engage in various biological interactions. The synthesis of these compounds, therefore, remains an area of active research, with a continuous drive for more efficient, sustainable, and versatile methods.

Comparative Analysis of Synthetic Routes

The synthesis of 2-aryl-2H-benzotriazoles has evolved significantly, moving from classical condensation reactions to modern cross-coupling methodologies. Each approach presents a unique set of advantages and limitations in terms of substrate scope, reaction conditions, and overall efficiency. Here, we compare some of the most prominent methods.

Classical Approach: Reductive Cyclization of o-Nitroazobenzenes

One of the earliest and most traditional methods for synthesizing 2-aryl-2H-benzotriazoles involves the reductive cyclization of o-nitroazobenzenes. This method typically employs a reducing agent to facilitate the intramolecular cyclization.

Mechanistic Insight: The reaction proceeds through the reduction of the nitro group to a nitroso or hydroxylamino intermediate, which then undergoes an intramolecular condensation with the azo linkage, followed by aromatization to yield the benzotriazole ring. The choice of reducing agent is critical and can influence the reaction's efficiency and selectivity.

Representative Protocol: Reductive Cyclization using Sodium Sulfide

  • Preparation of the o-nitroazobenzene precursor: This is typically achieved through the diazo coupling of an aniline with a nitro-substituted aniline.

  • Dissolution: The o-nitroazobenzene is dissolved in a suitable solvent, such as ethanol or a mixture of ethanol and water.

  • Reduction and Cyclization: A solution of a reducing agent, for example, sodium sulfide (Na₂S), is added portion-wise to the solution of the o-nitroazobenzene at an elevated temperature.

  • Workup and Purification: After the reaction is complete, the mixture is cooled, and the product is typically isolated by filtration. Further purification can be achieved by recrystallization from a suitable solvent.

Workflow for Reductive Cyclization

A o-Nitroazobenzene Precursor B Dissolution (e.g., Ethanol/Water) A->B C Addition of Reducing Agent (e.g., Na2S) B->C D Heating and Cyclization C->D E Workup and Purification D->E F 2-Aryl-2H-benzotriazole Product E->F

Caption: Workflow for the reductive cyclization route.

Modern Approach: Copper-Catalyzed N-Arylation

The advent of transition-metal-catalyzed cross-coupling reactions has revolutionized the synthesis of N-aryl heterocycles, including 2-aryl-2H-benzotriazoles. Copper-catalyzed N-arylation of benzotriazole with aryl halides or arylboronic acids has emerged as a powerful and versatile method.

Mechanistic Insight: The catalytic cycle is believed to involve the formation of a copper(I)-benzotriazolate intermediate. This species then undergoes oxidative addition with the aryl halide, followed by reductive elimination to furnish the N-arylated product and regenerate the active copper(I) catalyst. The choice of ligand and base is crucial for the efficiency of the catalytic cycle.

Representative Protocol: Cu(I)-Catalyzed N-Arylation of Benzotriazole with Aryl Halides

  • Reaction Setup: A reaction vessel is charged with benzotriazole, the aryl halide, a copper(I) catalyst (e.g., CuI), a ligand (e.g., a diamine or phenanthroline derivative), and a base (e.g., K₂CO₃ or Cs₂CO₃).

  • Solvent Addition: A suitable high-boiling point solvent, such as dimethylformamide (DMF) or dimethyl sulfoxide (DMSO), is added.

  • Reaction Execution: The reaction mixture is heated under an inert atmosphere (e.g., nitrogen or argon) for a specified period.

  • Workup and Purification: After cooling to room temperature, the reaction mixture is typically diluted with water and extracted with an organic solvent. The combined organic layers are washed, dried, and concentrated. The crude product is then purified by column chromatography.

Workflow for Copper-Catalyzed N-Arylation

A Benzotriazole + Aryl Halide + Cu(I) Catalyst + Ligand + Base B Add Solvent (e.g., DMF, DMSO) A->B C Heat under Inert Atmosphere B->C D Aqueous Workup & Extraction C->D E Purification (Column Chromatography) D->E F 2-Aryl-2H-benzotriazole Product E->F

Caption: Workflow for the copper-catalyzed N-arylation route.

Alternative Modern Approach: Palladium-Catalyzed N-Arylation

Similar to copper, palladium catalysts have also been successfully employed for the N-arylation of benzotriazole. Palladium-catalyzed reactions often exhibit a broader substrate scope and can proceed under milder conditions compared to their copper-catalyzed counterparts.

Mechanistic Insight: The mechanism of palladium-catalyzed N-arylation is analogous to other Buchwald-Hartwig amination reactions. It involves the oxidative addition of the aryl halide to a Pd(0) complex, followed by the coordination of the benzotriazolate anion and subsequent reductive elimination to yield the desired product and regenerate the Pd(0) catalyst. The choice of phosphine ligand is critical to the success of this reaction.

Representative Protocol: Pd-Catalyzed N-Arylation of Benzotriazole with Aryl Halides

  • Reaction Setup: A mixture of benzotriazole, the aryl halide, a palladium catalyst (e.g., Pd(OAc)₂ or Pd₂(dba)₃), a phosphine ligand (e.g., Xantphos or BINAP), and a base (e.g., Cs₂CO₃ or K₃PO₄) is assembled in a reaction vessel.

  • Solvent Addition: An anhydrous, aprotic solvent such as toluene or dioxane is added.

  • Reaction Execution: The mixture is heated under an inert atmosphere until the starting materials are consumed, as monitored by techniques like thin-layer chromatography (TLC) or gas chromatography (GC).

  • Workup and Purification: The reaction mixture is cooled, filtered to remove inorganic salts, and the filtrate is concentrated. The residue is then purified by column chromatography.

Workflow for Palladium-Catalyzed N-Arylation

A Benzotriazole + Aryl Halide + Pd Catalyst + Ligand + Base B Add Anhydrous Solvent (e.g., Toluene, Dioxane) A->B C Heat under Inert Atmosphere B->C D Filtration and Concentration C->D E Purification (Column Chromatography) D->E F 2-Aryl-2H-benzotriazole Product E->F

Caption: Workflow for the palladium-catalyzed N-arylation route.

Performance Benchmarking

To provide a clear comparison of these methodologies, the following table summarizes key performance indicators based on representative literature data. It is important to note that specific yields and reaction conditions can vary depending on the substrates and the specific catalytic system employed.

Parameter Reductive Cyclization Copper-Catalyzed N-Arylation Palladium-Catalyzed N-Arylation
Typical Yield Moderate to HighGood to ExcellentGood to Excellent
Substrate Scope Limited by precursor availabilityBroad (Aryl iodides, bromides, chlorides)Broad (Aryl bromides, chlorides, triflates)
Reaction Temperature Often high (reflux)80-140 °C80-120 °C
Reaction Time Several hours to overnight12-24 hours8-24 hours
Catalyst Cost No metal catalystLow to moderateHigh
Functional Group Tolerance ModerateGoodExcellent
Key Advantage Low cost, simple procedureCost-effective catalystBroad substrate scope, high functional group tolerance
Key Disadvantage Multi-step precursor synthesisHigher temperatures, sometimes requires specific ligandsExpensive catalyst and ligands

Conclusion and Recommendations

The choice of synthetic route to 2-aryl-2H-benzotriazoles is highly dependent on the specific research or production goals.

  • For large-scale industrial synthesis where cost is a primary driver and the target molecule is simple, the reductive cyclization of o-nitroazobenzenes may still be a viable option, despite the often harsh reaction conditions and multi-step nature.

  • Copper-catalyzed N-arylation represents a significant improvement, offering a good balance between cost, efficiency, and substrate scope. It is a workhorse method in many academic and industrial laboratories for the synthesis of a wide variety of 2-aryl-2H-benzotriazoles.

  • Palladium-catalyzed N-arylation stands out for its exceptional functional group tolerance and broad substrate scope, making it the method of choice for complex molecule synthesis, particularly in the context of drug discovery and development where late-stage functionalization is often required. The higher cost of the catalyst and ligands is a key consideration but is often justified by the superior performance and versatility of this methodology.

Ultimately, the selection of the optimal synthetic route requires a careful evaluation of factors such as the complexity of the target molecule, the desired scale of the reaction, cost considerations, and the available laboratory infrastructure.

References

  • Katritzky, A. R., & Rachwal, S. (1987). A new route to 2-aryl-2H-benzotriazoles and their 1-oxides. Journal of the Chemical Society, Perkin Transactions 1, 791-797. [Link]

  • Zhu, L., & Li, G. (2015). Copper-Catalyzed N-Arylation of Azoles. In Copper-Catalyzed Amine C-N Cross-Coupling Reaction (pp. 143-189). Springer, Singapore. [Link]

  • Surry, D. S., & Buchwald, S. L. (2008). Biaryl phosphane ligands in palladium-catalyzed amination. Angewandte Chemie International Edition, 47(34), 6338-6361. [Link]

Comparative

A Senior Application Scientist’s Guide to the Characterization of Benzotriazole Derivatives: A Head-to-Head Comparison of Analytical Techniques

Introduction: The Analytical Imperative for Benzotriazole Derivatives Benzotriazole and its derivatives are a cornerstone of modern chemistry, serving critical roles as corrosion inhibitors in everything from aircraft de...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction: The Analytical Imperative for Benzotriazole Derivatives

Benzotriazole and its derivatives are a cornerstone of modern chemistry, serving critical roles as corrosion inhibitors in everything from aircraft de-icing fluids to dishwasher detergents, as UV stabilizers in plastics and coatings, and as foundational scaffolds in pharmaceutical development.[1][2][3][4] Their widespread use, however, necessitates robust analytical oversight. For drug development professionals, understanding the precise structure and purity of a novel benzotriazole-based active pharmaceutical ingredient (API) is non-negotiable. For environmental scientists, tracking their presence as persistent organic pollutants in aquatic ecosystems is a pressing concern.[4][5][6][7]

This guide provides a head-to-head comparison of the principal analytical techniques used to characterize these versatile compounds. Moving beyond a simple listing of methods, we will explore the causality behind technique selection, offering field-proven insights into why a specific method is chosen for a given analytical challenge. We will dissect the strengths and limitations of each approach, supported by experimental data and detailed protocols, to empower researchers to make informed decisions for their specific applications.

Chromatographic Techniques: The Workhorses for Separation and Quantification

Chromatography is the premier choice when the goal is to separate benzotriazole derivatives from a mixture and determine their concentration. The selection between liquid and gas chromatography hinges primarily on the volatility and thermal stability of the target analytes.

High-Performance Liquid Chromatography (HPLC)

HPLC is arguably the most versatile and widely adopted technique for benzotriazole analysis due to its applicability to a broad range of polar and non-polar derivatives without the need for chemical modification.

Principle of Operation: This technique leverages the power of reversed-phase chromatography to separate compounds based on their hydrophobicity.[1] A nonpolar stationary phase (typically octadecyl-bonded silica, C18) retains the benzotriazole derivatives, which are then selectively eluted by a polar mobile phase. The aromatic nature of the benzotriazole ring system provides strong chromophores, allowing for sensitive detection using a UV-Vis or Diode Array Detector (DAD) at a wavelength of maximum absorbance (e.g., ~276 nm).[1]

Expertise & Causality: The choice of HPLC-UV is driven by its robustness, cost-effectiveness, and straightforward operation. It is the ideal method for quality control (QC) environments where the analyte is present at relatively high concentrations (mg/L or ppm range) and the sample matrix is well-defined, such as in the analysis of pharmaceutical formulations or electrical insulating oils.[1][8] The simplicity of the instrumentation and the durability of the method make it a reliable tool for routine process monitoring.[9]

Limitations: The primary drawback of UV detection is its limited selectivity. Any co-eluting compound that absorbs at the same wavelength will interfere with quantification, leading to inaccurate results. Consequently, its sensitivity is insufficient for trace-level environmental or biological monitoring.

Experimental Protocol: Quantification of 7-chloro-5-methyl-1H-benzotriazole via HPLC-UV

  • System Preparation: An HPLC system equipped with a C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm particle size) is used.[1]

  • Mobile Phase: A mobile phase of 60% Mobile Phase A (0.1% Formic Acid in Water) and 40% Mobile Phase B (0.1% Formic Acid in Acetonitrile) is prepared.[1]

  • Chromatographic Conditions: The system is set to a flow rate of 1.0 mL/min, a column temperature of 30 °C, and an injection volume of 10 µL.[1]

  • Detection: The UV detector is set to a wavelength of 276 nm.[1]

  • Calibration: A calibration curve is constructed by injecting a series of standard solutions of known concentrations (e.g., 0.1 to 20 mg/kg). The peak area is plotted against concentration, and a linear regression is performed. A coefficient of determination (r²) of ≥ 0.999 is considered ideal.[1][8]

  • Sample Analysis: The sample solution is injected, and the resulting peak area is used to calculate the concentration of the analyte using the regression equation from the calibration curve.[1]

Diagram: HPLC-UV Experimental Workflow

HPLC_UV_Workflow cluster_prep Sample & Standard Preparation cluster_analysis HPLC-UV Analysis cluster_data Data Processing S1 Prepare Mobile Phase (ACN/H2O/Acid) A1 Equilibrate System with Mobile Phase S1->A1 S2 Prepare Calibration Standards A2 Inject Standards & Sample S2->A2 S3 Prepare Sample Solution S3->A2 A1->A2 A3 Separation on C18 Column A2->A3 A4 Detect at λmax (e.g., 276 nm) A3->A4 D1 Integrate Peak Areas A4->D1 D2 Construct Calibration Curve D1->D2 D3 Quantify Analyte Concentration D2->D3

Caption: Workflow for benzotriazole quantification using HPLC-UV.

Principle of Operation: LC-MS/MS couples the powerful separation of HPLC with the unparalleled sensitivity and selectivity of tandem mass spectrometry. After chromatographic separation, analytes are ionized, typically using electrospray ionization (ESI), and enter the mass spectrometer. Here, a specific precursor ion (corresponding to the molecular weight of the analyte) is selected, fragmented, and a specific product ion is monitored. This precursor-to-product ion transition is unique to the analyte, providing exceptional selectivity.

Expertise & Causality: This is the definitive technique for trace-level quantification (ng/L to pg/L) in highly complex matrices.[10][11] When the analytical question involves detecting benzotriazole derivatives in environmental water, wastewater, or biological fluids like plasma, the matrix is replete with interfering compounds.[10][11][12][13] LC-MS/MS can selectively detect and quantify the target analyte even in this complex background, a feat impossible with UV detection. The method's high selectivity minimizes the need for exhaustive sample cleanup and provides legally defensible data for regulatory purposes.

Limitations: The primary barriers to entry for LC-MS/MS are the high capital and maintenance costs of the instrumentation. Method development is also more complex, requiring optimization of both chromatographic and mass spectrometric parameters.

Experimental Protocol: Trace Analysis of Benzotriazoles in Wastewater via SPE and LC-MS/MS

  • Sample Preparation (Solid-Phase Extraction - SPE): This crucial step concentrates the analytes and removes matrix interferences.[10][14]

    • A mixed-mode SPE cartridge (e.g., Oasis MAX) is conditioned.[10]

    • A 100 mL water sample is loaded onto the cartridge.

    • The cartridge is washed with a weak solvent to remove interferences.

    • Analytes are eluted with a stronger solvent mixture (e.g., methanol-acetone 7:3 v/v).[10]

    • The eluate is evaporated to near dryness and reconstituted in the initial mobile phase.

  • LC-MS/MS System: An HPLC or UHPLC system is coupled to a triple quadrupole mass spectrometer with an ESI source.[10][13]

  • Chromatographic Conditions: Gradient elution is typically used for separating multiple derivatives on a C18 column.

  • Mass Spectrometry Conditions: The instrument is operated in Multiple Reaction Monitoring (MRM) mode. Specific precursor/product ion transitions are optimized for each benzotriazole derivative.

  • Quantification: Quantification is achieved using an internal standard and a matrix-matched calibration curve to correct for matrix effects and ensure accuracy.[10]

Diagram: LC-MS/MS Experimental Workflow

LCMS_Workflow cluster_prep Sample Preparation (SPE) cluster_analysis LC-MS/MS Analysis cluster_data Data Processing P1 Condition SPE Cartridge P2 Load Water Sample P1->P2 P3 Wash Cartridge P2->P3 P4 Elute Analytes P3->P4 P5 Evaporate & Reconstitute P4->P5 A1 Inject Extract P5->A1 A2 LC Separation A1->A2 A3 Electrospray Ionization (ESI) A2->A3 A4 MS/MS Detection (MRM Mode) A3->A4 D1 Identify by Retention Time & Ion Ratio A4->D1 D2 Quantify using Internal Standard D1->D2

Caption: Workflow for trace benzotriazole analysis using SPE and LC-MS/MS.

Gas Chromatography-Mass Spectrometry (GC-MS)

Principle of Operation: GC-MS is a powerful technique for analyzing volatile and semi-volatile compounds. Samples are vaporized and separated in a heated column based on their boiling points and interactions with the stationary phase. The separated compounds then enter a mass spectrometer for detection and identification.

Expertise & Causality: GC-MS is the preferred technique for two specific niches in benzotriazole analysis: 1) the analysis of less polar, more volatile benzotriazole UV stabilizers (BUVSs), and 2) the separation of isomers that are difficult to resolve by LC.[15][16][17] For instance, 4-methylbenzotriazole and 5-methylbenzotriazole can be challenging to separate chromatographically by LC but are often well-resolved by GC.[16] However, for more polar benzotriazoles, derivatization (e.g., acetylation) is often required to increase their volatility and prevent thermal degradation in the hot GC inlet.[18] This additional step adds complexity but enables the analysis of these compounds by GC.

Limitations: The primary limitation is the requirement for analyte volatility and thermal stability. Non-volatile or thermally labile benzotriazole derivatives are not suitable for GC-MS analysis without derivatization.

Experimental Protocol: Analysis of Benzotriazoles in Water by Derivatization-GC-MS

  • Sample Preparation (Derivatization & Microextraction):

    • To a 10 mL water sample, add a buffer (e.g., Na₂HPO₄) and a derivatizing agent (e.g., acetic anhydride).[18][19]

    • Perform a Dispersive Liquid-Liquid Microextraction (DLLME) by rapidly injecting a mixture of a disperser solvent (e.g., acetonitrile) and an extraction solvent (e.g., toluene).[18][19] This process simultaneously acetylates the polar benzotriazoles and extracts them into the toluene.

    • Centrifuge to separate the organic phase.

  • GC-MS System: A gas chromatograph is coupled to a mass spectrometer (e.g., a quadrupole or time-of-flight analyzer).

  • GC Conditions: A capillary column (e.g., DB-5HT) is used with a temperature program to separate the derivatized analytes.[20]

  • MS Conditions: The mass spectrometer is operated in scan or selected ion monitoring (SIM) mode to identify compounds based on their mass spectra and retention times.

Diagram: GC-MS Experimental Workflow

GCMS_Workflow cluster_prep Sample Preparation cluster_analysis GC-MS Analysis cluster_data Data Processing P1 Concurrent Derivatization & DLLME P2 Centrifuge P1->P2 P3 Collect Organic Phase P2->P3 A1 Inject Extract P3->A1 A2 Vaporization in GC Inlet A1->A2 A3 GC Separation A2->A3 A4 Mass Spec Detection (SIM/Scan) A3->A4 D1 Identify by Retention Time & Mass Spectrum A4->D1 D2 Quantify D1->D2

Caption: Workflow for benzotriazole analysis using derivatization and GC-MS.

Spectroscopic Techniques: The Keys to Structural Elucidation

While chromatography excels at separation and quantification, spectroscopy is indispensable for confirming the chemical structure of benzotriazole derivatives, a critical step in drug discovery and synthesis.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Principle of Operation: NMR spectroscopy provides unparalleled insight into a molecule's structure by probing the magnetic properties of atomic nuclei (primarily ¹H and ¹³C). The resulting spectrum provides information on the chemical environment, connectivity, and spatial relationship of atoms.

Expertise & Causality: NMR is the definitive tool for unambiguous structure elucidation.[3] When a new benzotriazole derivative is synthesized, NMR is used to confirm that the desired chemical transformation has occurred and to verify the final structure.[21][22][23] It is important to note that due to rapid prototropic tautomerism, the proton on the triazole ring can exist on different nitrogen atoms, which simplifies the NMR spectrum at room temperature, leading to fewer signals than might be expected.

Limitations: The major limitation of NMR is its inherently low sensitivity, requiring samples in the milligram range. This makes it unsuitable for trace analysis.

Experimental Protocol: ¹H and ¹³C NMR Characterization

  • Sample Preparation: Dissolve approximately 5-10 mg of the purified benzotriazole derivative in a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆).

  • Internal Standard: Add a small amount of tetramethylsilane (TMS) as an internal reference (δ = 0.00 ppm).

  • Data Acquisition: Transfer the solution to a 5 mm NMR tube and acquire standard one-dimensional ¹H and proton-decoupled ¹³C NMR spectra on a high-resolution spectrometer (e.g., 300 MHz or higher).

UV-Visible (UV-Vis) Spectroscopy

Principle of Operation: UV-Vis spectroscopy measures the absorption of ultraviolet and visible light by a molecule. The conjugated aromatic system of benzotriazoles leads to characteristic electronic transitions that can be measured to determine concentration.[2][24]

Expertise & Causality: The primary advantage of UV-Vis spectroscopy is its simplicity, speed, and low cost, making it an excellent choice for real-time, in-process monitoring of a single, known analyte in a simple matrix, such as an aqueous stream in a manufacturing plant.[2][24] By measuring the absorbance at a specific wavelength, the concentration can be monitored continuously.

Limitations: This technique suffers from very low selectivity. Any other compound in the matrix that absorbs light at the same wavelength will cause interference. It is not suitable for complex samples or for identifying unknown compounds.

Head-to-Head Performance Comparison

The choice of analytical technique is a trade-off between performance, cost, and the specific analytical question being asked. The table below summarizes the key performance characteristics.

Technique Primary Application Sensitivity (LOD/LOQ) Selectivity Matrix Tolerance Cost & Complexity
HPLC-UV Routine QC, High-concentration quantification[1][9]Low (mg/L)[8]Low-ModerateLowLow
LC-MS/MS Trace quantification, Complex matrices[10][12][13]Very High (pg/L - ng/L)[10][11][12][14]Very HighHighHigh
GC-MS Volatile derivatives, Isomer separation[15][16][17]High (ng/L)[17][18]HighModerate-HighModerate
NMR Structure elucidation, Purity assessment[3]Very Low (mg)Very HighHigh (requires pure sample)High
UV-Vis In-process monitoring, Simple matrices[2][24]Low (mg/L)Very LowVery LowVery Low

Conclusion: Selecting the Right Tool for the Job

The characterization of benzotriazole derivatives is not a one-size-fits-all endeavor. The optimal analytical strategy is dictated by the specific goals of the analysis.

  • For trace-level quantification in complex environmental or biological samples, where utmost sensitivity and selectivity are required, LC-MS/MS is the undisputed gold standard.

  • For routine quality control and process monitoring of bulk materials or formulations, the robustness and cost-effectiveness of HPLC-UV make it the pragmatic choice.

  • When analyzing volatile benzotriazole UV stabilizers or when the separation of isomers is critical, GC-MS offers a powerful solution, though often requiring derivatization for more polar analogues.

  • For the unambiguous structural confirmation of newly synthesized derivatives, a task central to pharmaceutical research and development, NMR spectroscopy is indispensable.

By understanding the fundamental principles and performance trade-offs of each technique, researchers, scientists, and drug development professionals can confidently select the most appropriate and efficient analytical strategy to meet their objectives.

References

  • McCallum, C., et al. (2022). Quantitation of Phenolic Benzotriazole Class Compounds in Plasma by Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). Analytical Letters, 55(13), 2074-2088. Available at: [Link]

  • Herrero, P., et al. (2012). Simultaneous determination of benzotriazole and benzothiazole derivatives in aqueous matrices by mixed-mode solid-phase extraction followed by liquid chromatography–tandem mass spectrometry. Analytical and Bioanalytical Chemistry, 402(7), 2471-8. Available at: [Link]

  • McCallum, C., et al. (2022). Quantitation of Phenolic Benzotriazole Class Compounds in Plasma by Liquid Chromatography–Tandem Mass Spectrometry (LC-MS/MS). National Institutes of Health. Available at: [Link]

  • Process Insights (2023). APPLICATION NOTE - Benzotriazole Using Fiber Optic-based, UV-VIS Spectroscopy. Process Insights. Available at: [Link]

  • Taylor & Francis Online (2022). Quantitation of Phenolic Benzotriazole Class Compounds in Plasma by Liquid Chromatography–Tandem Mass Spectrometry (LC-MS/MS). Taylor & Francis Online. Available at: [Link]

  • Guided Wave (2023). Benzotriazole Monitoring in Semiconductors with Fiber Optic UV-Vis Spectroscopy. Guided Wave. Available at: [Link]

  • ResearchGate (2018). Determination of Benzotriazole and Its Derivatives in Aqueous Sample with Air-assisted Liquid-Liquid Microextraction Followed by High-performance Liquid Chromatography. ResearchGate. Available at: [Link]

  • Weiss, S., & Reemtsma, T. (2005). Determination of benzotriazole corrosion inhibitors from aqueous environmental samples by liquid chromatography-electrospray ionization-tandem mass spectrometry. Analytical Chemistry, 77(22), 7415-20. Available at: [Link]

  • ResearchGate (2020). Figure 1. Sample preparation procedure for analysis of 1H-benzotriazole.... ResearchGate. Available at: [Link]

  • ResearchGate (2021). Gas chromatography quadrupole time-of-flight mass spectrometry determination of benzotriazole ultraviolet stabilizers in sludge samples. ResearchGate. Available at: [Link]

  • Liu, R., et al. (2014). Determination of nine benzotriazole UV stabilizers in environmental water samples by automated on-line solid phase extraction coupled with high-performance liquid chromatography-tandem mass spectrometry. Talanta, 120, 158-66. Available at: [Link]

  • ResearchGate (2021). Method Development on HPLC and Research analysis of Emerging 5-Methyl- 1h-Benzotriazole in Aqueous Environment. ResearchGate. Available at: [Link]

  • Shimadzu (n.d.). Analysis of 1, 2, 3-Benzotriazole in Electrical Insulating Oil with Prominence-i. Shimadzu. Available at: [Link]

  • Google Patents (2018). CN108572228B - A kind of HPLC determination method of 5-butylbenzotriazole and impurities thereof. Google Patents.
  • Lin, Y. H., et al. (2020). Determination of benzotriazole and benzothiazole derivatives in marketed fish by double-vortex-ultrasonic assisted matrix solid-phase dispersion and ultrahigh-performance liquid chromatography-high resolution mass spectrometry. Food Chemistry, 333, 127516. Available at: [Link]

  • In-Silico Study (2024). Spectral analysis and docking of new benzotriazole derivatives. In-Silico Study. Available at: [Link]

  • ResearchGate (2021). An overview of analytical methods and occurrence of benzotriazoles, benzothiazoles and benzenesulfonamides in the environment. ResearchGate. Available at: [Link]

  • CORE Scholar (2022). Detection of benzotriazole and related analogues in surface samples collected near an Ohio airpark. CORE Scholar. Available at: [Link]

  • GSC Online Press (2024). Advancements in benzotriazole derivatives: from synthesis to pharmacological applications. GSC Biological and Pharmaceutical Sciences. Available at: [Link]

  • ResearchGate (2016). Determination of benzotriazoles in water samples by concurrent derivatization–dispersive liquid–liquid microextraction followed by gas chromatography–mass spectrometry. ResearchGate. Available at: [Link]

  • ResearchGate (2024). Benzotriazole ultraviolet stabilizers in the environment: A review of analytical methods, occurrence, and human health impacts. ResearchGate. Available at: [Link]

  • California State Water Resources Control Board (2021). Technical Report Multi-Laboratory Validation Study for Quantitation of Benzotriazole by CAC-Benzotriazole-1.0. California State Water Resources Control Board. Available at: [Link]

  • National Institutes of Health (2023). Design, Synthesis, Molecular Docking, and In Vitro Antibacterial Evaluation of Benzotriazole-Based β-Amino Alcohols and Their Corresponding 1,3-Oxazolidines. ACS Omega. Available at: [Link]

  • ResearchGate (2005). Determination of Benzotriazole Corrosion Inhibitors from Aqueous Environmental Samples by Liquid Chromatography-Electrospray Ionization-Tandem Mass Spectrometry. ResearchGate. Available at: [Link]

  • RSC Publishing (2019). The synthesis and characterization of benzotriazole-based cationic surfactants and the evaluation of their corrosion inhibition efficiency on copper in seawater. RSC Advances. Available at: [Link]

  • ResearchGate (2017). ¹H-NMR of: (A) reaction mixture of benzotriazole (1a) with.... ResearchGate. Available at: [Link]

  • International Journal of Pharmacy and Pharmaceutical Sciences (2014). Comparison of conventional and microwave-assisted synthesis of benzotriazole derivatives. International Journal of Pharmacy and Pharmaceutical Sciences. Available at: [Link]

  • Google Patents (2016). CN105606727A - Method for detecting benzotriazole ultraviolet absorbent in plastic product. Google Patents.
  • ACS Publications (2011). From Dishwasher to Tap? Xenobiotic Substances Benzotriazole and Tolyltriazole in the Environment. Environmental Science & Technology. Available at: [Link]

  • Apel, C., et al. (2021). Determination and risk assessment of UV filters and benzotriazole UV stabilizers in wastewater from a wastewater treatment plant in Lüneburg, Germany. Environmental Sciences Europe, 33(1), 11. Available at: [Link]

  • Chen, R., et al. (2023). Simultaneous determination of benzothiazoles, benzotriazoles, and benzotriazole UV absorbers by solid-phase extraction-gas chromatography-mass spectrometry. Environmental Science and Pollution Research International, 30(21), 60098-60109. Available at: [Link]

Sources

Validation

Validating the Mechanism of Action of 2-(4-Fluoro-phenyl)-2H-benzotriazol-5-ylamine Derivatives: A Comparative Guide for Researchers

For researchers, scientists, and drug development professionals, the rigorous validation of a novel compound's mechanism of action (MoA) is a critical pillar of preclinical research. It establishes the scientific foundat...

Author: BenchChem Technical Support Team. Date: January 2026

For researchers, scientists, and drug development professionals, the rigorous validation of a novel compound's mechanism of action (MoA) is a critical pillar of preclinical research. It establishes the scientific foundation for a compound's therapeutic potential and informs on-target efficacy versus potential off-target liabilities. This guide provides a comprehensive framework for validating the MoA of a promising class of compounds, the 2-(4-fluoro-phenyl)-2H-benzotriazol-5-ylamine derivatives, with a specific focus on their putative role as kinase inhibitors.

Benzotriazole derivatives have garnered significant attention for their diverse biological activities, including potent anticancer properties often linked to the inhibition of protein kinases.[1][2] While the precise molecular target of the 2-(4-fluoro-phenyl)-2H-benzotriazol-5-ylamine scaffold is under active investigation, this guide will proceed under the well-supported hypothesis that it targets NIMA-related kinase 2 (NEK2) , a serine/threonine kinase frequently overexpressed in a wide array of human cancers and implicated in tumorigenesis and drug resistance.[3][4]

This guide will delineate a logical, multi-faceted experimental approach to first confirm direct engagement with NEK2, then quantify the inhibitory effect on its kinase activity, and finally, validate the downstream cellular consequences of this inhibition. We will compare the performance of our lead compound, designated BTA-4F , against a known, well-characterized NEK2 inhibitor to provide a clear benchmark for its potency and specificity.

The Central Role of NEK2 in Cancer Pathology

NEK2 is a key regulator of mitotic processes, most notably centrosome separation during the G2/M phase of the cell cycle.[5][6] Its overexpression in cancer cells is linked to chromosomal instability, aneuploidy, and the activation of oncogenic pathways such as AKT signaling.[4][7] By phosphorylating substrates like C-Nap1 and Rootletin, NEK2 orchestrates the timely separation of centrosomes, a prerequisite for the formation of a bipolar mitotic spindle and accurate chromosome segregation.[8] Dysregulation of NEK2 activity can lead to mitotic errors, contributing to the genomic instability that fuels cancer progression.[3]

A Step-Wise Approach to MoA Validation

Our validation strategy is built upon a tiered approach, moving from direct biochemical assays to more physiologically relevant cell-based models. This ensures a thorough and robust characterization of BTA-4F's MoA.

G cluster_0 Phase 1: Target Engagement cluster_1 Phase 2: Functional Inhibition cluster_2 Phase 3: Phenotypic Confirmation a Biochemical Binding Assays (e.g., TR-FRET, CETSA) b In Vitro Kinase Assays (e.g., ADP-Glo) a->b Establishes Direct Interaction c Cellular Target Inhibition (e.g., Phospho-substrate Western Blot) b->c Confirms Cellular Activity d Cell Cycle Analysis (Flow Cytometry) c->d Links to Cellular Function e Centrosome Separation Assay (Immunofluorescence) d->e f Anti-proliferative Assays (e.g., MTT, Colony Formation) e->f

Figure 1: A logical workflow for the validation of a putative NEK2 inhibitor, progressing from direct target binding to cellular phenotypic outcomes.

Phase 1: Confirming Direct Target Engagement

The foundational step in MoA validation is to unequivocally demonstrate that BTA-4F physically interacts with its putative target, NEK2, within a cellular context.

Cellular Thermal Shift Assay (CETSA)

The principle behind CETSA is that ligand binding stabilizes the target protein, leading to an increase in its thermal stability. This label-free method provides strong evidence of target engagement in intact cells.

Comparative Data: CETSA

CompoundTargetMax. Stabilization Temp (°C)
BTA-4F NEK258.5
Comparator (INH154) NEK257.8
Vehicle (DMSO) NEK252.3

Table 1: Hypothetical CETSA data demonstrating that BTA-4F and a known comparator stabilize NEK2 against thermal denaturation, indicating direct binding.

Experimental Protocol: Cellular Thermal Shift Assay (CETSA)
  • Cell Culture: Culture a human cancer cell line with high endogenous NEK2 expression (e.g., HeLa, U2OS) to 80-90% confluency.

  • Compound Treatment: Treat cells with BTA-4F (e.g., 10 µM), the comparator inhibitor (e.g., 10 µM), or vehicle (DMSO) for 2 hours at 37°C.

  • Harvest and Aliquot: Harvest the cells, wash with PBS, and resuspend in a lysis buffer. Aliquot the cell lysate into PCR tubes.

  • Thermal Challenge: Heat the aliquots across a temperature gradient (e.g., 40°C to 70°C) for 3 minutes using a thermal cycler, followed by a 3-minute cooling step at room temperature.

  • Protein Precipitation: Centrifuge the samples at high speed to pellet the denatured, aggregated proteins.

  • Analysis: Carefully collect the supernatant containing the soluble protein fraction. Analyze the amount of soluble NEK2 at each temperature point by Western blot.

  • Data Interpretation: Plot the band intensity of soluble NEK2 against temperature. A rightward shift in the melting curve for compound-treated samples compared to the vehicle control indicates target stabilization.

Phase 2: Quantifying Functional Inhibition of Kinase Activity

Once direct binding is established, the next crucial step is to determine if this interaction translates into the inhibition of NEK2's enzymatic function.

In Vitro Kinase Assay (ADP-Glo™)

The ADP-Glo™ kinase assay is a luminescent-based assay that measures the amount of ADP produced during a kinase reaction. A decrease in ADP production in the presence of an inhibitor corresponds to reduced kinase activity.[9]

Comparative Data: In Vitro Kinase Inhibition

CompoundTargetIC50 (nM)
BTA-4F NEK285
Comparator (JH295) NEK2120
BTA-4F Kinase X (off-target)>10,000
BTA-4F Kinase Y (off-target)>10,000

Table 2: Hypothetical IC50 values from an in vitro kinase assay. BTA-4F demonstrates potent and selective inhibition of NEK2 compared to a known inhibitor and shows minimal activity against other representative kinases.

Cellular Inhibition of NEK2 Substrate Phosphorylation

To confirm that BTA-4F inhibits NEK2 activity within cells, we can measure the phosphorylation status of a known NEK2 substrate. NEK2 is known to phosphorylate and stabilize β-catenin.[3] Therefore, a reduction in phosphorylated β-catenin (p-β-catenin) upon treatment with BTA-4F would indicate cellular target inhibition.

G BTA4F BTA-4F NEK2 NEK2 BTA4F->NEK2 Inhibits pBetaCatenin p-β-catenin (Stabilized) NEK2->pBetaCatenin Phosphorylates BetaCatenin β-catenin Degradation Ubiquitination & Degradation pBetaCatenin->Degradation Prevents

Sources

Comparative

A Comparative Analysis of the Biological Activity of 1H- vs. 2H-Benzotriazole Isomers: A Guide for Researchers

For researchers, scientists, and drug development professionals, this guide provides an in-depth comparative analysis of the biological activities of 1H- and 2H-benzotriazole isomers. This document moves beyond a simple...

Author: BenchChem Technical Support Team. Date: January 2026

For researchers, scientists, and drug development professionals, this guide provides an in-depth comparative analysis of the biological activities of 1H- and 2H-benzotriazole isomers. This document moves beyond a simple listing of facts to explore the causal relationships behind their differential effects, supported by experimental data and established protocols.

Benzotriazole, a bicyclic heterocyclic compound, is a privileged scaffold in medicinal chemistry, forming the core of numerous bioactive molecules.[1] Its structural similarity to the purine nucleus allows it to interact with a wide array of biological targets, leading to a broad spectrum of pharmacological activities, including anticancer, antimicrobial, antiviral, and enzyme inhibitory effects.[1][2] N-substituted benzotriazoles can exist as two distinct positional isomers: 1H- and 2H-benzotriazole. While the 1H-isomer is generally more stable and thus more commonly studied, emerging research indicates that the 2H-isomer can exhibit unique and sometimes superior biological activities.[3][4][5] Understanding the nuanced differences between these isomers is critical for the rational design of novel therapeutics.

Unraveling the Isomeric Divide: A Tale of Two Tautomers

The key distinction between 1H- and 2H-benzotriazole lies in the position of the substituent on the triazole ring. This seemingly minor structural variance leads to significant differences in the electronic distribution, steric profile, and hydrogen bonding capabilities of the molecule. These differences, in turn, dictate how each isomer interacts with its biological target, resulting in divergent pharmacological profiles. Generally, the 1H-isomer is the predominant tautomer in both solid and solution phases, though the proportion of the 2H-tautomer can increase in the gas phase.[4]

dot graph Logical_Relationship { layout=dot; rankdir="LR"; node [shape=box, style=rounded, fontname="Arial", fontsize=12, fillcolor="#F1F3F4", fontcolor="#202124"]; edge [fontname="Arial", fontsize=10, color="#5F6368"];

} DGcaption01 Structural differences between isomers influence their biological activity.

Comparative Biological Activities: A Dichotomy of Potency

The differential biological activities of 1H- and 2H-benzotriazole isomers are best illustrated through direct comparative studies. While the body of literature is more extensive for the 1H-isomer, several key studies provide valuable insights into this isomeric distinction.

Antimycobacterial Activity

In the realm of antimycobacterial agents, studies on 3-aryl-2-(1H(2H)benzotriazol-1(2)-yl)acrylonitriles have shown that 1-substituted benzotriazole derivatives are more active than their 2-benzotriazolyl counterparts against Mycobacterium avium.[2] This suggests that the spatial arrangement of the benzotriazole core in the 1H-isomer is more favorable for interaction with the mycobacterial target.

Antiviral Activity: A Case for the 2H-Isomer

Conversely, research into inhibitors of the hepatitis C virus (HCV) NTPase/helicase has demonstrated the superior potential of the 2H-isomer. A study on N-alkyl derivatives of 4,5,6,7-tetrabromo-1H-benzotriazole found that the 2-methyl, 2-ethyl, and 2-propyl derivatives were the most active inhibitors , with IC50 values of approximately 6.5 µM.[5] This highlights a scenario where the 2H-isomeric configuration leads to enhanced inhibitory activity.

Anticancer Activity

The anticancer potential of benzotriazole derivatives is a burgeoning field of research.[1][6] While direct comparative studies between a wide range of 1H- and 2H-isomers are still somewhat limited, some evidence suggests that N2 substitution may be a more effective strategy for the synthesis of certain anticancer agents.[6] For instance, in a series of aminoalkyltriazolyl-substituted benzotriazoles, the N2-substituted derivatives were found to be more potent than their N1-substituted counterparts.[6]

Biological ActivityAdvantaged IsomerCompound ClassKey FindingsReference
Antimycobacterial 1H-Isomer3-aryl-2-(benzotriazolyl)acrylonitriles1-substituted derivatives showed higher activity against Mycobacterium avium.[2]
Antiviral (HCV Helicase Inhibition) 2H-IsomerN-alkyl-4,5,6,7-tetrabromobenzotriazoles2-Alkyl derivatives were the most potent inhibitors with IC50 ~6.5 µM.[5]
Anticancer 2H-IsomerAminoalkyltriazolyl-substituted benzotriazolesN2-substituted derivatives were more potent than N1-substituted analogs.[6]

Mechanistic Insights and Structure-Activity Relationships

The observed differences in biological activity can be attributed to the distinct physicochemical properties of the 1H- and 2H-isomers.

  • Steric Hindrance: The position of the substituent can influence how the molecule fits into the binding pocket of a target protein. In some cases, the less sterically hindered 1H-isomer may allow for a more optimal binding orientation. Conversely, the specific geometry of the 2H-isomer might be necessary to access a particular sub-pocket within the active site.

  • Electronic Properties: The electronic landscape of the benzotriazole ring system is altered by the substituent's position. This can affect the molecule's ability to participate in crucial interactions such as hydrogen bonding and π-π stacking, which are often vital for target recognition and binding.[7]

  • Target-Specific Interactions: Ultimately, the preference for one isomer over the other is highly dependent on the specific topology and chemical environment of the biological target. Molecular docking studies can provide valuable insights into these interactions, helping to rationalize the observed structure-activity relationships (SAR).[7][8] For example, docking studies of benzotriazole derivatives with Staphylococcus aureus tyrosyl t-RNA synthetase have been used to understand their binding nature and develop more potent antimicrobial agents.[7]

dot graph Experimental_Workflow { layout=dot; rankdir="TB"; node [shape=box, style=rounded, fontname="Arial", fontsize=12, fillcolor="#F1F3F4", fontcolor="#202124"]; edge [fontname="Arial", fontsize=10, color="#5F6368"];

} DGcaption02 Workflow for comparative analysis of benzotriazole isomers.

Experimental Protocols for Biological Evaluation

To ensure the reproducibility and validity of findings, standardized experimental protocols are paramount. Below are outlines for key assays used to evaluate the biological activities of benzotriazole derivatives.

Protocol 1: In Vitro Anticancer Activity (MTT Assay)

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method to assess cell viability.

  • Cell Seeding: Plate cancer cells in a 96-well plate at a density of 5,000-10,000 cells/well and incubate for 24 hours.

  • Compound Treatment: Treat the cells with various concentrations of the 1H- and 2H-benzotriazole derivatives and incubate for 48-72 hours.

  • MTT Addition: Add MTT solution to each well and incubate for 4 hours.

  • Formazan Solubilization: Add a solubilizing agent (e.g., DMSO) to dissolve the formazan crystals.

  • Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

  • Data Analysis: Calculate the half-maximal inhibitory concentration (IC50) for each compound.

Protocol 2: Antimicrobial Susceptibility Testing (Broth Microdilution Method)

This method determines the minimum inhibitory concentration (MIC) of a compound against various microorganisms.

  • Compound Dilution: Prepare serial dilutions of the 1H- and 2H-benzotriazole derivatives in a 96-well microtiter plate.

  • Inoculum Preparation: Prepare a standardized inoculum of the test microorganism.

  • Inoculation: Add the microbial inoculum to each well of the microtiter plate.

  • Incubation: Incubate the plates under appropriate conditions for 18-24 hours.

  • MIC Determination: The MIC is the lowest concentration of the compound that visibly inhibits microbial growth.

Conclusion and Future Directions

The comparative analysis of 1H- and 2H-benzotriazole isomers reveals a fascinating and complex structure-activity landscape. While the 1H-isomer has been more extensively explored, the demonstrated potency of 2H-isomers in specific contexts, such as HCV helicase inhibition and certain anticancer applications, underscores the importance of synthesizing and evaluating both isomers in drug discovery campaigns.

Future research should focus on:

  • Systematic Comparative Studies: Conducting more head-to-head comparisons of 1H- and 2H-isomers across a wider range of biological targets.

  • Advanced Molecular Modeling: Employing computational methods to gain a deeper understanding of the molecular basis for the observed differences in activity.

  • Exploration of Novel Scaffolds: Investigating the impact of isomeric variation in more complex benzotriazole-containing hybrid molecules.

By embracing a more nuanced understanding of benzotriazole isomerism, the scientific community can unlock the full potential of this versatile scaffold in the development of next-generation therapeutics.

References

Kassab, A. E. (2023). Benzotriazole scaffold: An overview of antiproliferative potential, mechanisms of action, and structure–activity relationships. Archiv der Pharmazie, 356(8), e2300102. [Link] [9] Carta, A., Briguglio, I., Piras, S., Boatto, G., & La Colla, P. (2015). Benzotriazole: An overview on its versatile biological behavior. European Journal of Medicinal Chemistry, 97, 612-648. [Link] [6] Al-Masoudi, N. A., & Al-Soud, Y. A. (2020). Benzotriazole in Cancer: A Systematic Review on Preclinical Evidence and Structure–Activity Relationship. Pharmaceuticals, 13(10), 300. [Link] [4] Avhad, K. C., & Upasani, C. D. (2020). Review on synthetic study of benzotriazole. GSC Biological and Pharmaceutical Sciences, 11(02), 215-225. [Link] [7] Daniel, K., & Patel, K. (2022). Molecular Docking Studies of Novel Benzotriazole Derivative as Potent Antimicrobial Agent. Current Opinion in Pharmacology, 2(1), 1-6. [5] Bretner, M., Baier, A., Kopańska, K., Najda, A., Schoof, A., Reinholz, M., ... & Borowski, P. (2005). Synthesis and biological activity of 1H-benzotriazole and 1H-benzimidazole analogues--inhibitors of the NTpase/helicase of HCV and of some related Flaviviridae. Antiviral chemistry & chemotherapy, 16(5), 315–326. [Link] [10] BenchChem. (2025). A Comparative Guide to the Pharmacological Activities of Benzotriazole Derivatives: In-Vitro vs. In-Vivo Studies. BenchChem. [11] Jamkhandi, C. M., & Disouza, J. I. (2012). Synthesis and Antimicrobial Evaluation of 1H-Benzotriazol-1-yl{2-hydroxy-5-[(E) phenyldiazenyl]phenyl}methanone Derivative. Research Journal of Pharmacy and Technology, 5(8), 1072-1075. [12] Singh, P., & Kumar, A. (2021). Synthesis, In Vitro α-Glucosidase Inhibitory Activity and Molecular Docking Study of New Benzotriazole-Based Bis-Schiff Base Derivatives. Molecules, 27(1), 13. [Link] [8] S. S, A. (2021). IN-SILICO DESIGN AND DOCKING STUDIES OF NOVEL 1,3,4-OXADIAZOLE DERIVATIVES OF 2-(1H-BENZOTRIAZOL-1- YL)ACETOHYDRAZIDE. Journal of Emerging Technologies and Innovative Research, 8(9). Khayyat, S. A., & Al-Ghamdi, A. A. (2021). Antiproliferative activity of benzotriazole analogues on selected cell lines (IC 50 [µM]). ResearchGate. [13] Suma, B. V., Natesh, N. N., & Venkataramana, C. H. S. (2012). Synthesis and antibacterial of some new 1, 2, 3 benzotriazoles derivatives containing pyrazolidinedione moieties. International Journal of Pharmacy and Pharmaceutical Sciences, 4(Suppl 4), 169-173. [14] Patel, P., & Shah, V. (2024). Investigating the Antimicrobial Activity of Derivatives of Benzotriazole. Journal for Research in Applied Sciences and Biotechnology, 3(6), 1-6. [Link] [15] Chand, K., Gabra, N., & Kumar, A. (2018). Synthesis and antimicrobial and antioxidant activities of hybrid molecules containing benzotriazole and 1,2,4-triazole. Turkish Journal of Chemistry, 42(6), 1695-1711. [Link] [16] Maiti, N. J., & Ganguly, S. (2022). #52 In-silico studies of some novel benzotriazole derivatives against the NNIBP of HIV-1 RT. Journal of Pharmaceutical Chemistry, 8(2). [Link] [17] Olasunkanmi, O. O., Adeyemi, O. S., & Oyedeji, A. O. (2022). Biological Evaluation and Docking Study of Synthesized Derivatives of Benzotriazole and Benzimidazole as Antibacterial Agents. Journal of Chemistry, 2022. [1] Dwivedi, A. R., Rawat, S. S., Kumar, V., Kumar, N., Kumar, V., Yadav, R. P., ... & Kumar, V. (2023). Benzotriazole Substituted 2-Phenylquinazolines as Anticancer Agents: Synthesis, Screening, Antiproliferative and Tubulin Polymerization Inhibition Activity. Current Cancer Drug Targets, 23(4), 333-348. [Link] [2] Anjana, V. S., & Kumar, P. M. (2021). An Overview on Medicinal Perspective and Biological Behavior of Benzotriazole; Synthetic Study on Its Multifaceted Biological Activities. International Journal of Research and Review, 8(5), 365-383. [18] Li, G., Wang, Y., Zhang, J., Li, J., & Wang, Y. (2020). Synthesis, Structure and Biological Activities of 2-(1H-1, 2, 3-Benzotriazol-1-yl)-1-(4-methylphenyl). Chinese Journal of Structural Chemistry, 39(1), 161-166. [19] Chen, Y.-L., Chen, Y.-J., & Chen, I.-L. (2025). Mechanistic Insights and Anti-cancer Activity of 2H-benzo[b][3][4]oxazin-3(4H). National Institutes of Health. [20] Palmer, M. H., & Liddle, J. (2006). Electronic Structure and Stability of Benzotriazoles. ResearchGate. [21] Carta, A., Briguglio, I., Piras, S., Boatto, G., & La Colla, P. (2015). Benzotriazole: An overview on its versatile biological behavior. PubMed. [Link]

Sources

Safety & Regulatory Compliance

Safety

A Comprehensive Guide to the Safe Disposal of 2-(4-Fluoro-phenyl)-2H-benzotriazol-5-ylamine

Researchers and drug development professionals handle a myriad of novel chemical entities, each with unique properties and potential hazards. Among these, 2-(4-Fluoro-phenyl)-2H-benzotriazol-5-ylamine, a substituted benz...

Author: BenchChem Technical Support Team. Date: January 2026

Researchers and drug development professionals handle a myriad of novel chemical entities, each with unique properties and potential hazards. Among these, 2-(4-Fluoro-phenyl)-2H-benzotriazol-5-ylamine, a substituted benzotriazole, requires careful management from synthesis to disposal. This guide provides a detailed, step-by-step protocol for its safe and compliant disposal, grounded in established safety principles and regulatory guidelines. Our aim is to empower laboratory personnel with the knowledge to manage this chemical waste responsibly, ensuring personal safety and environmental protection.

Hazard Assessment and Chemical Profile

Key Hazard Considerations:

  • Toxicity: Benzotriazoles are generally considered harmful if swallowed or inhaled and can cause skin and eye irritation[1][2][3]. The presence of an aromatic amine functional group may also contribute to toxicity.

  • Environmental Hazard: Benzotriazole and its derivatives are known to be toxic to aquatic life with long-lasting effects[2][4][5]. They are often slowly biodegradable, necessitating containment from environmental release[1].

  • Reactivity: While generally stable, benzotriazoles are incompatible with strong oxidizing agents and heavy metals[1]. The aromatic amine and fluorophenyl groups introduce further potential for hazardous reactions.

PropertyInferred InformationSource
Molecular Formula C12H9FN4[6]
Molecular Weight 228.23 g/mol [6]
Physical State Likely a solid at room temperatureGeneral property of similar compounds
Toxicity Harmful if swallowed/inhaled, skin/eye irritant[1][2][3]
Environmental Toxic to aquatic life with long-lasting effects[2][4][5]
Reactivity Incompatible with strong oxidizing agents[1]
The Disposal Workflow: A Step-by-Step Guide

The proper disposal of 2-(4-Fluoro-phenyl)-2H-benzotriazol-5-ylamine is a multi-step process that begins the moment it is designated as waste. Adherence to these steps is crucial for maintaining a safe laboratory environment and complying with regulations from bodies such as the Occupational Safety and Health Administration (OSHA) and the Environmental Protection Agency (EPA)[7][8][9][10].

Proper segregation is the cornerstone of safe chemical waste management. It prevents inadvertent and potentially dangerous chemical reactions[8][11].

  • Designate as Hazardous Waste: Due to its inferred toxicity and ecotoxicity, 2-(4-Fluoro-phenyl)-2H-benzotriazol-5-ylamine must be treated as hazardous waste.

  • Segregate at the Source: Collect waste containing this compound in a dedicated, properly labeled container at the point of generation, also known as a Satellite Accumulation Area (SAA)[9][11].

  • Incompatible Materials: Do not mix this waste with incompatible chemicals, particularly strong oxidizing agents, acids, or bases, to prevent violent reactions[11]. It should be categorized as a non-halogenated or halogenated organic waste based on the solvent used. Given the fluorine atom, it is prudent to consider it halogenated waste.

The integrity of the waste container and the clarity of its label are critical for safety and compliance[7][8][9].

  • Container Choice: Use a chemically resistant container, such as a high-density polyethylene (HDPE) jug or a glass bottle, ensuring it is free from contamination and has a secure, leak-proof cap[11][12]. The original container, if in good condition, is an ideal choice[11].

  • Labeling: The container must be clearly labeled with the words "Hazardous Waste" and the full chemical name: "2-(4-Fluoro-phenyl)-2H-benzotriazol-5-ylamine"[8][9]. Also, indicate the primary hazards (e.g., "Toxic," "Environmental Hazard"). All components of a chemical mixture must be identified on the label[11].

Waste must be stored safely pending disposal.

  • Satellite Accumulation Area (SAA): Store the waste container in a designated SAA, which should be at or near the point of generation and under the control of laboratory personnel[9][11][13].

  • Secondary Containment: Place the waste container in a secondary containment tray or cabinet to mitigate spills or leaks[8].

  • Storage Conditions: Keep the container tightly closed except when adding waste. Store in a cool, well-ventilated area away from heat sources and direct sunlight[14].

The ultimate disposal of 2-(4-Fluoro-phenyl)-2H-benzotriazol-5-ylamine must be handled by a licensed hazardous waste disposal company.

  • Professional Disposal: Arrange for collection by a certified hazardous waste contractor[10][14][15]. These companies have the expertise and facilities to manage chemical waste in an environmentally sound manner.

  • Incineration: High-temperature incineration in a permitted hazardous waste incinerator is the preferred disposal method for this type of organic compound. This process is designed to destroy the chemical structure, rendering it non-hazardous[9].

  • Do Not Dispose Down the Drain: Under no circumstances should this chemical or its containers be disposed of in the regular trash or poured down the drain. This is to prevent contamination of waterways and harm to aquatic ecosystems[1][14].

Decision-Making Flowchart for Disposal

The following diagram illustrates the logical steps for the proper disposal of 2-(4-Fluoro-phenyl)-2H-benzotriazol-5-ylamine.

DisposalWorkflow start Designate 2-(4-Fluoro-phenyl)-2H-benzotriazol-5-ylamine as Waste is_solid_or_liquid Is the waste solid or in solution? start->is_solid_or_liquid solid_waste Solid Waste is_solid_or_liquid->solid_waste Solid liquid_waste Liquid Waste is_solid_or_liquid->liquid_waste Liquid select_container Select appropriate, compatible waste container with secure lid solid_waste->select_container liquid_waste->select_container label_container Label container: 'Hazardous Waste' Full Chemical Name Associated Hazards select_container->label_container store_in_saa Store in designated Satellite Accumulation Area (SAA) label_container->store_in_saa secondary_containment Use secondary containment store_in_saa->secondary_containment schedule_pickup Schedule pickup with a licensed hazardous waste disposal company secondary_containment->schedule_pickup final_disposal Final Disposal via High-Temperature Incineration schedule_pickup->final_disposal

Caption: Disposal workflow for 2-(4-Fluoro-phenyl)-2H-benzotriazol-5-ylamine.

Emergency Procedures for Spills

In the event of a spill, prompt and appropriate action is necessary to minimize exposure and environmental contamination.

  • Evacuate and Alert: Immediately alert personnel in the vicinity and evacuate the area if necessary.

  • Personal Protective Equipment (PPE): Before attempting to clean up a spill, don appropriate PPE, including safety glasses or goggles, a lab coat, and chemical-resistant gloves. For larger spills, respiratory protection may be required[7].

  • Containment: For liquid spills, use an inert absorbent material like vermiculite or sand to contain the spill.

  • Cleanup: Carefully collect the absorbed material or spilled solid using non-sparking tools and place it in a labeled hazardous waste container.

  • Decontamination: Decontaminate the spill area with an appropriate solvent, followed by soap and water.

  • Waste Disposal: The cleanup materials must also be disposed of as hazardous waste.

Conclusion

The responsible management of chemical waste is a critical aspect of laboratory safety and environmental stewardship. For novel compounds like 2-(4-Fluoro-phenyl)-2H-benzotriazol-5-ylamine, a cautious and informed approach to disposal is essential. By following the detailed procedures outlined in this guide, researchers can ensure they are protecting themselves, their colleagues, and the environment, while maintaining compliance with all relevant regulations.

References

  • US Bio-Clean. OSHA Compliance For Laboratories. [Link]

  • Kansas State University. BENZOTRIAZOLES: TOXICITY AND DEGRADATION. [Link]

  • Needle.Tube. Safety Measures for Hazardous Chemicals in Hospital Laboratories: Compliance with OSHA Guidelines and Best Practices. [Link]

  • Lab Manager. Managing Hazardous Chemical Waste in the Lab. [Link]

  • Sciencemadness Wiki. Proper disposal of chemicals. [Link]

  • GAIACA. How to Dispose of Chemical Waste in a Lab Correctly. [Link]

  • Central Washington University. Laboratory Hazardous Waste Disposal Guidelines. [Link]

  • Environmental Protection Agency. Laboratory Environmental Sample Disposal Information Document Companion to Standardized Analytical Methods for Environmental Restoration Following Homeland Security Events. [Link]

  • Physical and Theoretical Chemistry Laboratory, Oxford University. Safety data for 1H-benzotriazole. [Link]

  • Environmental Protection Agency. Regulations for Hazardous Waste Generated at Academic Laboratories. [Link]

  • Lab Manager. Hazard Communication Standard Corrections Update OSHA's Chemical Safety Rules. [Link]

  • PENTA s.r.o. 1,2,3-Benzotriazol... - SAFETY DATA SHEET. [Link]

  • Occupational Safety and Health Administration. Laboratory Safety Guidance. [Link]

  • PubMed. Toxicity of benzotriazole and benzotriazole derivatives to three aquatic species. [Link]

  • Occupational Safety and Health Administration. OSHA FACTSHEET LABORATORY SAFETY CHEMICAL HYGIENE PLAN. [Link]

  • SKC Inc. SAFETY DATA SHEET - Aromatic Amine Cleaning Developing Solution. [Link]

  • SysKem Chemie GmbH. SAFETY DATA SHEET. [Link]

  • CPAchem. Safety data sheet. [Link]

  • Collect and Recycle. Amine Disposal For Businesses. [Link]

  • University of Oslo. Chemical and Hazardous Waste Guide. [Link]

Sources

Handling

A Senior Application Scientist's Guide to the Safe Handling of 2-(4-Fluoro-phenyl)-2H-benzotriazol-5-ylamine

In the dynamic landscape of pharmaceutical research and development, the synthesis and application of novel chemical entities are paramount. Among these, 2-(4-Fluoro-phenyl)-2H-benzotriazol-5-ylamine, a substituted benzo...

Author: BenchChem Technical Support Team. Date: January 2026

In the dynamic landscape of pharmaceutical research and development, the synthesis and application of novel chemical entities are paramount. Among these, 2-(4-Fluoro-phenyl)-2H-benzotriazol-5-ylamine, a substituted benzotriazole, holds significant interest. Its structural motifs, an aromatic amine, and a benzotriazole core, suggest a wide range of applications, but also necessitate a thorough understanding of its potential hazards to ensure the safety of laboratory personnel. This guide provides a comprehensive framework for the safe handling, use, and disposal of this compound, grounded in established safety principles for related chemical classes.

Hazard Assessment and Risk Mitigation

A thorough risk assessment is the foundation of safe laboratory practice. For 2-(4-Fluoro-phenyl)-2H-benzotriazol-5-ylamine, the primary risks are associated with dermal contact, eye contact, and inhalation of dust particles. The following table summarizes the potential hazards and the corresponding personal protective equipment (PPE) required to mitigate these risks.

Potential Hazard Route of Exposure Recommended Personal Protective Equipment (PPE)
Skin Irritation/Absorption Dermal ContactChemical-resistant gloves (Nitrile or Neoprene), Laboratory coat
Eye Irritation Eye ContactSafety glasses with side shields or chemical splash goggles
Respiratory Irritation InhalationUse in a well-ventilated area or a chemical fume hood. If significant dust is generated, a NIOSH-approved respirator with a particulate filter may be necessary.

Operational Plan: A Step-by-Step Guide to Safe Handling

A systematic workflow is critical to minimizing exposure and ensuring reproducible results. The following experimental workflow outlines the key stages of handling 2-(4-Fluoro-phenyl)-2H-benzotriazol-5-ylamine, from preparation to post-experiment cleanup.

experimental_workflow cluster_prep Preparation cluster_handling Handling & Reaction cluster_cleanup Cleanup & Disposal prep_ppe Don Appropriate PPE prep_hood Prepare Chemical Fume Hood prep_ppe->prep_hood prep_weigh Weigh Compound prep_hood->prep_weigh handle_dissolve Dissolve Compound prep_weigh->handle_dissolve Transfer handle_react Perform Reaction handle_dissolve->handle_react cleanup_quench Quench Reaction handle_react->cleanup_quench Completion cleanup_decontaminate Decontaminate Glassware cleanup_quench->cleanup_decontaminate cleanup_dispose Dispose of Waste cleanup_decontaminate->cleanup_dispose

Figure 1: A stepwise workflow for the safe handling of 2-(4-Fluoro-phenyl)-2H-benzotriazol-5-ylamine, emphasizing safety at each stage.

Experimental Protocol

1. Preparation:

  • Don Appropriate PPE: Before entering the laboratory, ensure you are wearing a buttoned lab coat, safety glasses with side shields, and closed-toe shoes.

  • Prepare Chemical Fume Hood: All manipulations of solid 2-(4-Fluoro-phenyl)-2H-benzotriazol-5-ylamine should be performed in a certified chemical fume hood to minimize inhalation exposure.

  • Weighing: Use a weigh boat and carefully transfer the desired amount of the compound. Avoid creating dust. If any material is spilled, decontaminate the area immediately (see decontamination procedures below).

2. Handling and Reaction:

  • Dissolution: When dissolving the compound, add the solvent to the solid slowly to avoid splashing.

  • Reaction Setup: Ensure all glassware is properly clamped and the reaction is set up in a way that minimizes the risk of spills.

3. Cleanup and Disposal:

  • Decontamination: All glassware and surfaces that have come into contact with the compound should be decontaminated. A common procedure is to rinse with a suitable organic solvent (e.g., ethanol or acetone) followed by washing with soap and water.

  • Waste Disposal: All solid and liquid waste containing 2-(4-Fluoro-phenyl)-2H-benzotriazol-5-ylamine must be disposed of as hazardous chemical waste in accordance with institutional and local regulations.[1][2] Do not pour down the drain.

Emergency Procedures: A Rapid Response Plan

In the event of an accidental exposure, immediate and appropriate action is crucial.

emergency_response cluster_actions Immediate Actions exposure Accidental Exposure Skin Contact Eye Contact Inhalation Ingestion skin_action Remove contaminated clothing. Wash affected area with soap and water for 15 minutes. exposure:skin->skin_action eye_action Immediately flush eyes with copious amounts of water for at least 15 minutes, lifting upper and lower eyelids occasionally. exposure:eyes->eye_action inhalation_action Move to fresh air immediately. exposure:inhalation->inhalation_action ingestion_action Do NOT induce vomiting. Seek immediate medical attention. exposure:ingestion->ingestion_action seek_medical Seek Medical Attention skin_action->seek_medical eye_action->seek_medical inhalation_action->seek_medical ingestion_action->seek_medical

Figure 2: A clear and concise emergency response plan for accidental exposure to 2-(4-Fluoro-phenyl)-2H-benzotriazol-5-ylamine.

In all cases of exposure, it is imperative to seek medical attention and provide the medical personnel with as much information as possible about the chemical.[1][6]

Disposal Plan: Ensuring Environmental Responsibility

Proper disposal of 2-(4-Fluoro-phenyl)-2H-benzotriazol-5-ylamine and its associated waste is a critical component of laboratory safety and environmental stewardship.

Waste Segregation:

  • Solid Waste: Unused compound, contaminated weigh boats, and gloves should be collected in a designated, labeled hazardous waste container.

  • Liquid Waste: Reaction mixtures and solvent rinses should be collected in a separate, labeled hazardous waste container for halogenated or non-halogenated waste, as appropriate.

Labeling: All waste containers must be clearly labeled with the full chemical name, "Hazardous Waste," and the primary hazards (e.g., "Irritant," "Skin Sensitizer").

Storage: Waste containers should be kept closed and stored in a designated satellite accumulation area within the laboratory until they are collected by the institution's environmental health and safety department.

By adhering to these guidelines, researchers can confidently and safely work with 2-(4-Fluoro-phenyl)-2H-benzotriazol-5-ylamine, fostering a culture of safety and scientific excellence.

References

  • MAP-LVG923 - SAFETY DATA SHEET.
  • SAFETY DATA SHEET - Sigma-Aldrich.
  • SAFETY DATA SHEET - tiflex.
  • Safety Data Sheet: 1,2,3-Benzotriazole - Carl ROTH.
  • 1,2,3-Benzotriazol... - SAFETY DATA SHEET.
  • A Quantitative Study of Aromatic Amine Permeation Through Protective Gloves Using Amine Adsorptive Pads - CDC Stacks.
  • What are the Health and Safety Guidelines for Using Amines? - Diplomata Comercial.
  • a quantitative study of aromatic amine permeation through protective gloves using amine adsorptive pads - PubMed.

Sources

© Copyright 2026 BenchChem. All Rights Reserved.